4-Methylcyclohexanecarboxylic acid

• CAS: 934-67-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Identification of 4-Methylcyclohexanecarboxylic Acid Cis and Trans Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

The stereoisomeric configuration of active pharmaceutical ingredients (APIs) and key intermediates is a critical quality attribute in drug development and manufacturing. The cis and trans isomers of 4-methylcyclohexanecarboxylic acid, a valuable building block in organic synthesis, possess distinct three-dimensional structures that can significantly influence their physicochemical properties and biological activity. Consequently, robust and reliable analytical methodologies for the unambiguous identification and differentiation of these isomers are paramount. This comprehensive technical guide provides a detailed exploration of the foundational principles and practical applications of nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and gas chromatography-mass spectrometry (GC-MS) for the definitive identification of cis- and trans-4-methylcyclohexanecarboxylic acid. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary expertise to implement these techniques effectively, ensuring the stereochemical integrity of their compounds.

Introduction: The Significance of Stereoisomerism

4-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) is a saturated cyclic carboxylic acid with a molecular weight of 142.20 g/mol .[1] The presence of two substituents on the cyclohexane ring, a methyl group at the C4 position and a carboxylic acid group at the C1 position, gives rise to geometric isomerism. The spatial arrangement of these substituents relative to the plane of the cyclohexane ring results in two distinct stereoisomers: cis-4-methylcyclohexanecarboxylic acid and trans-4-methylcyclohexanecarboxylic acid.

• cis-isomer (CAS: 934-67-8): The methyl and carboxyl groups are on the same side of the cyclohexane ring.

• trans-isomer (CAS: 13064-83-0): The methyl and carboxyl groups are on opposite sides of the cyclohexane ring.

The subtle yet significant differences in the three-dimensional architecture of these isomers can lead to variations in their physical properties, such as melting point and solubility, and more importantly, their interaction with chiral biological systems like enzymes and receptors. Therefore, the ability to selectively synthesize and analytically confirm the identity of the desired isomer is a cornerstone of modern drug discovery and development.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. Both ¹H and ¹³C NMR spectroscopy offer distinct advantages in differentiating the cis and trans isomers of 4-methylcyclohexanecarboxylic acid.

The Underlying Principle: Chemical Environment and Spatial Proximity

The key to distinguishing the cis and trans isomers by NMR lies in the differing magnetic environments of the protons and carbons in each molecule. The rigid chair conformation of the cyclohexane ring places the substituents in either axial or equatorial positions. In the trans isomer, the thermodynamically more stable conformation has both the large carboxylic acid group and the methyl group in equatorial positions. In the cis isomer, one substituent is forced into an axial position, leading to distinct steric interactions and, consequently, different chemical shifts for the ring protons and carbons.

¹H NMR Spectroscopy: A Window into Proton Environments

The ¹H NMR spectra of the cis and trans isomers exhibit noticeable differences in the chemical shifts and coupling constants of the protons on the cyclohexane ring, particularly the proton at the C1 position (α to the carboxyl group).

Table 1: Key ¹H NMR Spectral Data for Cis and Trans 4-Methylcyclohexanecarboxylic Acid

Isomer	Proton at C1 (Chemical Shift, δ ppm)	Key Differentiating Features
cis	Broader multiplet, typically more downfield	The axial proton at C1 in the major conformation experiences different shielding effects compared to the equatorial proton in the trans isomer.
trans	Sharper multiplet, typically more upfield	The equatorial proton at C1 in the major conformation has a distinct chemical shift and coupling pattern.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the 4-methylcyclohexanecarboxylic acid isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Parameters:

  • Spectrometer: 400 MHz or higher for optimal resolution.

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Reference the spectrum to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

• Analysis: Integrate the signals to determine the relative number of protons. Analyze the chemical shifts, multiplicities (singlet, doublet, triplet, multiplet), and coupling constants to assign the protons to the molecular structure.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectra provide complementary information, with the chemical shifts of the cyclohexane ring carbons being particularly sensitive to the stereochemistry. The steric compression experienced by axial substituents (the γ-gauche effect) causes an upfield shift (lower δ value) for the involved carbons compared to their equatorial counterparts.

Table 2: Key ¹³C NMR Spectral Data for Cis and Trans 4-Methylcyclohexanecarboxylic Acid

Isomer	Carbonyl Carbon (C=O) (δ ppm)	Cyclohexane Ring Carbons (δ ppm)	Key Differentiating Features
cis	~177-179	Distinct shifts for C1, C2/C6, C3/C5, and C4 due to the axial substituent.	The carbon bearing the axial group and the γ-carbons will be shifted upfield compared to the trans isomer.
trans	~179-181	Different set of chemical shifts corresponding to the all-equatorial conformation.	Generally, the carbon signals will appear at a slightly more downfield position compared to the cis isomer.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

• Instrument Parameters:

  • Spectrometer: 100 MHz or higher.

  • Pulse Program: Standard proton-decoupled ¹³C experiment.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

• Data Processing and Analysis: Process the data as with ¹H NMR. The resulting spectrum will show a single peak for each unique carbon atom. Compare the observed chemical shifts with the expected values for the cis and trans isomers.

Caption: Workflow for NMR-based identification of isomers.

Vibrational Spectroscopy: The Fingerprint of Molecular Bonds

Fourier-transform infrared (FTIR) spectroscopy probes the vibrational modes of molecules. The absorption of infrared radiation at specific frequencies corresponds to the stretching and bending of chemical bonds. While the spectra of the cis and trans isomers will share many similarities due to the presence of the same functional groups, subtle differences in the "fingerprint region" (typically 1500-400 cm⁻¹) can be used for differentiation.

The Principle of Vibrational Modes

The exact frequencies of bond vibrations are influenced by the surrounding molecular structure. The different spatial arrangements of the methyl and carboxyl groups in the cis and trans isomers lead to slight variations in bond angles and steric interactions, which in turn affect the vibrational energies of the C-C, C-H, and C-O bonds within the cyclohexane ring and its substituents.

Table 3: Potential Differentiating Regions in the FTIR Spectra

Wavenumber Range (cm⁻¹)	Vibrational Mode	Expected Differences
1400 - 1200	C-H bending, C-O stretching	The pattern and intensity of peaks in this region can differ due to the distinct conformations of the cyclohexane ring.
1200 - 800	"Fingerprint Region"	This region contains a complex series of absorptions that are unique to the overall molecular structure. A direct comparison of the spectra of the two isomers in this region will reveal characteristic differences.
~1710	C=O stretching	While the carbonyl stretch is a strong and prominent peak for both isomers, slight shifts in its position may be observed due to differences in hydrogen bonding or electronic environment.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation:

  • Solid Samples: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a transparent disk.

  • Liquid/Solution Samples: Place a drop of the neat liquid or a concentrated solution between two salt plates (e.g., NaCl or KBr).

• Instrument Parameters:

  • Spectrometer: A standard FTIR spectrometer.

  • Scan Range: Typically 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Acquisition and Analysis: Acquire a background spectrum of the empty sample holder or pure solvent. Then, acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum. Compare the fingerprint region of the unknown sample to reference spectra of the pure cis and trans isomers.

Caption: Workflow for FTIR-based identification of isomers.

Chromatographic Separation and Mass Spectrometric Detection

Gas chromatography-mass spectrometry (GC-MS) is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry. This method is particularly useful for the analysis of mixtures of isomers.

The Principle of Separation and Detection

In GC, the sample is vaporized and transported through a capillary column by an inert carrier gas. The separation of the cis and trans isomers is based on their differential interactions with the stationary phase coated on the inside of the column. These interactions are influenced by factors such as boiling point and polarity. The trans isomer, with its more symmetrical structure, may have a slightly different boiling point and polarity compared to the less symmetrical cis isomer, allowing for their separation. After separation, the eluted compounds enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used for identification.

Experimental Protocol: GC-MS Analysis

Note: Carboxylic acids can be challenging to analyze directly by GC due to their polarity and potential for adsorption on the column. Derivatization to a more volatile ester (e.g., methyl or trimethylsilyl ester) is often employed to improve chromatographic performance. The following is a general protocol that may require optimization.

• Sample Preparation (with Derivatization):

  • Accurately weigh a small amount of the sample (e.g., 1 mg) into a vial.

  • Add a suitable solvent (e.g., methanol) and a derivatizing agent (e.g., a few drops of concentrated sulfuric acid for methylation, or a silylation agent like BSTFA).

  • Heat the mixture if necessary to drive the reaction to completion.

  • Neutralize the solution if an acid catalyst was used and extract the ester into an organic solvent (e.g., hexane).

• GC-MS System and Conditions:

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).

  • Injector: Split/splitless injector, typically at 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at a low temperature (e.g., 70°C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10°C/min) to a final temperature of around 250°C.

  • MS Detector: Electron ionization (EI) at 70 eV. Scan a mass range of m/z 40-300.

• Data Analysis:

  • Identify the peaks corresponding to the derivatized cis and trans isomers based on their retention times.

  • Compare the mass spectra of the separated peaks with a reference library (e.g., NIST) or with the spectra of authenticated standards. The molecular ion peak and characteristic fragmentation patterns will confirm the identity of each isomer. A study on the GC/MS analysis of similar cyclohexanedicarboxylic acid esters showed that cis and trans isomers can be successfully separated and identified based on their retention times and mass spectra.[2][3]

Caption: Workflow for GC-MS-based identification of isomers.

Conclusion and Best Practices

The unambiguous identification of the cis and trans isomers of 4-methylcyclohexanecarboxylic acid is a critical step in ensuring the quality and consistency of chemical syntheses and pharmaceutical development. While each of the techniques described in this guide offers a viable path to isomer differentiation, a multi-technique approach provides the most robust and defensible characterization.

Key Recommendations:

• Primary Identification: ¹H and ¹³C NMR spectroscopy should be considered the primary methods for the definitive identification and structural elucidation of the cis and trans isomers.

• Orthogonal Confirmation: FTIR spectroscopy serves as an excellent and rapid secondary technique to confirm the identity of the isomers, particularly when comparing to a known reference standard.

• Mixture Analysis and Quantification: GC-MS is the preferred method for the separation and identification of isomers within a mixture and can be adapted for quantitative analysis.

By employing these well-established analytical techniques and following the detailed protocols provided, researchers, scientists, and drug development professionals can confidently and accurately determine the stereochemical identity of their 4-methylcyclohexanecarboxylic acid samples, thereby ensuring the integrity and success of their scientific endeavors.

References

• D. Basiuk, et al. (2018). GC/MS chromatogram of cis (a 1 ) and trans (a 2 ) isomers of di(3,5,5-trimethylhexyl)cyclohexane-1,2-dicarboxylate. ResearchGate. Available at: [Link]

• D. Basiuk, et al. (2018). GC/MS and ESI/MS identification of the new generation plasticizers - cis and trans isomers of some 1,2-cyclohexane dicarboxylic acid di(n- and isononyl) esters. ResearchGate. Available at: [Link]

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physical properties of trans-4-methylcyclohexanecarboxylic acid

An In-Depth Technical Guide to the Physical Properties of trans-4-Methylcyclohexanecarboxylic Acid

Introduction

trans-4-Methylcyclohexanecarboxylic acid (t-4-MCCA), identified by CAS Number 13064-83-0, is a saturated cyclic carboxylic acid.[1][2] Its structure, featuring a cyclohexane ring with a methyl and a carboxylic acid group in a trans configuration, makes it a valuable building block in organic synthesis.[3][4] This compound serves as a key intermediate in the production of pharmaceuticals, liquid crystals, and other functional materials.[1][2][4] A thorough understanding of its physical properties is paramount for researchers, scientists, and drug development professionals to effectively handle, purify, and utilize this compound in various applications. This guide provides a comprehensive overview of its core physical characteristics, detailed experimental protocols for their determination, and the scientific rationale behind these methodologies.

Molecular Structure and Identification

The defining feature of t-4-MCCA is the stereochemical arrangement of its substituents. The 'trans' designation indicates that the methyl group and the carboxylic acid group are on opposite sides of the cyclohexane ring plane.[2][3] This arrangement results in a more linear and stable chair conformation compared to its cis-isomer, which influences its crystal packing and, consequently, its physical properties like melting point and density.

• Molecular Formula: C₈H₁₄O₂[1][2]

• Molecular Weight: 142.20 g/mol [2][5]

• CAS Number: 13064-83-0[1][6]

• Appearance: White crystalline solid or powder.[2][7]

Core Physical Properties

The physical properties of t-4-MCCA are summarized below. These values are critical for designing reaction conditions, purification strategies, and formulation processes.

Property	Value	Source(s)
Melting Point	109-111 °C (lit.) or 108.0-114.0 °C	[1][2][7]
Boiling Point	245 °C at 760 mmHg; 134-136 °C at 15 mmHg	[1][2]
Density	1.025 g/cm³	[1][8]
pKa	4.89 (at 25 °C)	[1][2]
Flash Point	110.7 °C	[1][8]
Vapor Pressure	0.008 mmHg at 25°C	[1][8]
Refractive Index	1.467	[1]

In-Depth Analysis of Key Properties

Crystalline Structure and Melting Point

The melting point of a solid is a robust indicator of its purity. For t-4-MCCA, the sharp melting range of 109-111 °C suggests a high degree of purity and a well-ordered crystalline lattice.[1][9] The trans configuration allows for efficient packing in the solid state, leading to stronger intermolecular forces (hydrogen bonding between carboxylic acid groups and van der Waals forces) compared to the corresponding cis-isomer, which generally has a different melting point. Impurities disrupt this crystal lattice, typically causing a depression and broadening of the melting point range.[10]

Solubility Profile

The solubility of t-4-MCCA is dictated by the interplay between its polar carboxylic acid head and its non-polar methylcyclohexyl tail. This dual nature aligns with the "like dissolves like" principle.[11][12]

• Polar Solvents: It is soluble in polar organic solvents like methanol.[1] The polar carboxylic acid group can form hydrogen bonds with protic solvents and engage in dipole-dipole interactions with aprotic polar solvents.

• Non-Polar Solvents: Solubility in non-polar solvents like hexane is expected to be lower, particularly at cooler temperatures. This property is often exploited for recrystallization.[12]

• Aqueous Solubility: The compound is practically insoluble in water.[13] However, it readily dissolves in aqueous base solutions (e.g., NaOH, NaHCO₃) due to the deprotonation of the carboxylic acid to form the highly water-soluble carboxylate salt. This reactivity is a cornerstone for its extraction and purification.

The relationship between the molecule's structure and its solubility is visualized below.

Caption: Relationship between molecular structure and solubility.

Acidity and pKa

The pKa value of 4.89 indicates that t-4-MCCA is a weak acid, similar in strength to other aliphatic carboxylic acids like acetic acid.[1][2] The pKa is the pH at which the acid is 50% deprotonated. This value is fundamental in drug development for predicting the ionization state of a molecule at physiological pH, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties.

Experimental Protocols for Property Determination

The following protocols describe standard, self-validating methods for determining the key physical properties of t-4-MCCA in a research setting.

Protocol: Melting Point Determination via Mel-Temp Apparatus

This method provides an accurate determination of the melting range, a crucial indicator of sample purity.

Causality: A slow heating rate (~2 °C/min) near the melting point is essential to allow the system to remain in thermal equilibrium, ensuring the recorded temperature accurately reflects the temperature of the sample. A sharp, narrow melting range indicates high purity.[14]

Methodology:

• Sample Preparation: Place a small amount of dry t-4-MCCA onto a watch glass. Crush the crystals into a fine powder using a spatula.

• Capillary Loading: Gently tap the open end of a capillary tube into the powder until a small amount (2-3 mm) of the sample is packed into the closed end.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the Mel-Temp apparatus.

• Rapid Determination (Optional): Set the heating rate to a high value (5-10 °C per minute) to quickly find an approximate melting point.[14]

• Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate melting point. Insert a new sample.

• Heating: Heat rapidly to about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

• Observation: Record the temperature (T₁) at which the first drop of liquid appears.

• Final Reading: Continue heating at the slow rate and record the temperature (T₂) at which the last crystal melts completely.

• Reporting: The melting point is reported as the range T₁ - T₂.

Protocol: Qualitative Solubility and Functional Group Analysis

This workflow not only determines solubility but also chemically validates the presence of the acidic carboxylic acid functional group.

Causality: The solubility of an organic compound in acidic or basic aqueous solutions is a result of a chemical reaction that forms a water-soluble salt.[15][16] Solubility in 5% NaHCO₃ is characteristic of a strong organic acid, like a carboxylic acid, which is acidic enough to be deprotonated by the weak base.

Methodology:

• Solvent Series: Prepare test tubes containing ~1 mL of the following solvents: Water, 5% NaOH (aq), 5% NaHCO₃ (aq), 5% HCl (aq), and Methanol.

• Sample Addition: Add ~25 mg of t-4-MCCA to each test tube.

• Observation: Vigorously shake each tube and observe whether the solid dissolves.

• Interpretation of Expected Results:

  • Water: Insoluble.

  • 5% NaOH: Soluble (confirms acidic character).

  • 5% NaHCO₃: Soluble, possibly with effervescence (CO₂) (confirms carboxylic acid).

  • 5% HCl: Insoluble.

  • Methanol: Soluble.

The logical flow of this experimental analysis is depicted in the following diagram.

Caption: Experimental workflow for solubility testing.

Protocol: pKa Determination via Potentiometric Titration

This method yields a precise pKa value by monitoring pH changes during neutralization with a strong base.

Causality: According to the Henderson-Hasselbalch equation, pH = pKa + log([A⁻]/[HA]). At the half-equivalence point of a titration, exactly half of the acid ([HA]) has been converted to its conjugate base ([A⁻]). At this point, [A⁻] = [HA], the log term becomes zero, and therefore, the measured pH is equal to the pKa of the acid.[17][18]

Methodology:

• Sample Preparation: Accurately weigh a sample of t-4-MCCA and dissolve it in a suitable volume of deionized water, potentially with a small amount of co-solvent like ethanol to ensure initial dissolution.

• Apparatus Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter and immerse the electrode in the solution.

• Titration: Fill a burette with a standardized solution of ~0.1 M NaOH.

• Data Collection: Add the NaOH titrant in small, precise increments (e.g., 0.1-0.2 mL). Record the pH of the solution after each addition, allowing the reading to stabilize.

• Equivalence Point: Continue adding titrant and recording the pH until well past the equivalence point (the region of most rapid pH change).

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the volume of NaOH required to reach the equivalence point (V_eq). This is the midpoint of the steep vertical section of the curve.

  • Calculate the half-equivalence point volume (V_eq / 2).

  • Find the pH on the titration curve that corresponds to the V_eq / 2. This pH value is the pKa of t-4-MCCA.[18][19]

Conclusion

The , from its well-defined melting point to its predictable solubility and acidity, are a direct consequence of its molecular structure. The data and protocols presented in this guide provide drug development professionals and researchers with the necessary technical information for its confident and effective use. Adherence to these robust experimental methodologies will ensure the accurate characterization and quality control of this versatile chemical intermediate.

References

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• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• van der Water, S. J., et al. (2013). Development of Methods for the Determination of pKa Values. PMC - NIH. Retrieved from [Link]

• George Washington University Libraries. (n.d.). Lesson on pKa and Weak Acid. Retrieved from [Link]

• Farkas, E., & Gáspár, M. (2000). The Determination of the pKa of Multiprotic, Weak Acids by Analyzing Potentiometric Acid-Base Titration Data with Difference Plots. Journal of Chemical Education, 77(9), 1215. Retrieved from [Link]

• Study.com. (n.d.). How to Calculate pKa From the Half Equivalence Point in a Weak Acid-Weak Base Titration. Retrieved from [Link]

• Unknown. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.

• VTU. (2017). 4 Determination of pKa of weak acid using PH meter. Retrieved from [Link]

• Chemistry For Everyone. (2025). How To Determine Solubility Of Organic Compounds? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methylcyclohexanecarboxylic acid. PubChem Compound Database. Retrieved from [Link]

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• Cheméo. (n.d.). Chemical Properties of Cyclohexanecarboxylic acid, methyl ester (CAS 4630-82-4). Retrieved from [Link]

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4-methylcyclohexanecarboxylic acid molecular weight and formula

An In-Depth Technical Guide to 4-Methylcyclohexanecarboxylic Acid: Properties, Synthesis, and Applications

Introduction

4-Methylcyclohexanecarboxylic acid is a saturated cyclic carboxylic acid that serves as a pivotal building block in various fields of chemical synthesis, from pharmaceuticals to advanced materials.[1][2][3] Its structure, featuring a cyclohexane ring, provides a rigid and three-dimensional scaffold that is highly desirable in drug design and liquid crystal technology.[1][4] The true complexity and utility of this molecule, however, lie in its stereochemistry. The compound exists as cis and trans geometric isomers, where the spatial arrangement of the methyl and carboxylic acid groups dictates its physical properties and, consequently, its application and handling.[1] This guide offers a comprehensive technical overview for researchers, scientists, and drug development professionals, delving into the molecule's core characteristics, synthesis strategies, analytical validation, and key applications, with a focus on the practical implications of its isomeric forms.

Part 1: Molecular Identity and Physicochemical Properties

A thorough understanding of the fundamental properties of 4-methylcyclohexanecarboxylic acid is essential for its effective use. These properties are intrinsically linked to its molecular structure and, most critically, its stereoisomerism.

Chemical Formula and Molecular Weight

The basic identity of 4-methylcyclohexanecarboxylic acid is defined by its chemical formula and molecular weight, which are consistent across both of its isomers.

Identifier	Value	Source(s)
Molecular Formula	C₈H₁₄O₂	[1][4][5][6]
Molecular Weight	142.20 g/mol	[1][5][6][7]
IUPAC Name	4-methylcyclohexane-1-carboxylic acid	[1][5]

Stereoisomerism: The Critical Cis/Trans Distinction

The cyclohexane ring's substituents can be positioned on the same side (cis) or opposite sides (trans) of the ring's plane.[1] This geometric difference leads to two distinct molecules with unique properties. The trans isomer, where the bulky methyl and carboxyl groups are in an equatorial-equatorial conformation, is generally more thermodynamically stable than the cis isomer. This stability difference is a key factor in both synthesis and purification.

dot

Caption: Workflow for synthesis from p-toluic acid.

Isomerization: A Self-Validating System for Purity

For applications requiring the pure trans isomer, a subsequent epimerization step is often employed. Heating the cis/trans mixture, often under acidic conditions (e.g., with dry hydrogen chloride), converts the less stable cis isomer into the more stable trans isomer. [8]This process drives the equilibrium towards the desired product.

Trustworthiness: This step serves as a self-validating system. The significant difference in melting points between the isomers allows for straightforward purification of the trans isomer via recrystallization after isomerization. The attainment of a sharp, high melting point (109-111 °C) is a reliable indicator of high isomeric purity. [4]

Part 3: Applications in Research and Drug Development

The utility of 4-methylcyclohexanecarboxylic acid stems from its bifunctional nature: a rigid cycloalkane core and a versatile carboxylic acid handle.

• Pharmaceutical Intermediate: The compound is a key precursor in drug synthesis. [2]Its structure can be incorporated into larger, more complex molecules to modulate properties like lipophilicity, metabolic stability, and binding geometry. The rigid cyclohexane scaffold is often used to replace more flexible alkyl chains or aromatic rings to optimize a drug candidate's pharmacokinetic profile.

• Organic Building Block: The carboxylic acid group is a gateway to a wide range of chemical transformations, including esterification, amidation, and reduction to an alcohol. This allows for its strategic incorporation into diverse molecular architectures. [3]* Material Science: It serves as a building block for liquid crystal materials. [1]The rigid, rod-like shape of the trans isomer is conducive to forming the ordered phases required for liquid crystal displays.

Part 4: Analytical Characterization

Confirming the identity, purity, and isomeric ratio of 4-methylcyclohexanecarboxylic acid is critical. A combination of spectroscopic and chromatographic techniques is typically employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for structural confirmation. The chemical shifts and coupling patterns of the protons on the cyclohexane ring, particularly the one attached to the carboxyl-bearing carbon, can help differentiate between the cis and trans isomers. Spectral databases are available for comparison. [5][9]* Infrared (IR) Spectroscopy: IR analysis will confirm the presence of the key functional groups. A broad absorption in the 2500-3300 cm⁻¹ region is characteristic of the O-H stretch of a carboxylic acid dimer, while a strong absorption around 1700 cm⁻¹ corresponds to the C=O (carbonyl) stretch. [5]* Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity and determine the isomer ratio, GC is highly effective. The sample is often derivatized first (e.g., converted to its methyl ester) to improve volatility. [6]The resulting chromatogram will show distinct peaks for the cis and trans derivatives, allowing for their quantification. Mass spectrometry provides definitive molecular weight confirmation.

Part 5: Safety and Handling

4-Methylcyclohexanecarboxylic acid is classified as an irritant. Proper handling procedures are necessary to ensure laboratory safety.

Hazard Category	Precautionary Measures and First Aid
Eye Irritation	Causes serious eye irritation. [10]Wear safety goggles. In case of contact, rinse cautiously with water for several minutes. If irritation persists, seek medical attention. [10]
Skin Irritation	Causes skin irritation. [10]Wear protective gloves and lab coat. In case of contact, wash with plenty of soap and water. [10]
Respiratory Irritation	May cause respiratory irritation. [10]Avoid breathing dust. Use only in a well-ventilated area or with a fume hood. If inhaled, move to fresh air. [10]
Storage	Store in a cool, dry, and well-ventilated place. Keep container tightly closed. [10]
Incompatible Materials	Strong oxidizing agents, bases. [10]

This information is a summary. Always consult the full Safety Data Sheet (SDS) before handling. [10][11][12]

Conclusion

4-Methylcyclohexanecarboxylic acid is more than a simple cyclic molecule; it is a versatile tool whose full potential is unlocked through a deep understanding of its stereochemistry. The distinct properties of its cis and trans isomers govern every aspect of its lifecycle, from synthesis and purification to its final application in cutting-edge pharmaceuticals and materials. For the research and drug development professional, mastering the control and analysis of these isomers is paramount to leveraging this valuable chemical building block for innovation.

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• MATERIAL SAFETY DATA SHEETS 4-METHYLCYCLOHEXANECARBOXYLIC ACID - Cleanchem Laboratories. [Link]

• Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters - WMU's ScholarWorks. [Link]

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An In-Depth Technical Guide to the Solubility of 4-Methylcyclohexanecarboxylic Acid in Common Laboratory Solvents

This guide provides a comprehensive technical overview of the solubility of 4-methylcyclohexanecarboxylic acid, a compound of interest in various fields of chemical research and development. Understanding the solubility of this molecule is paramount for its effective use in synthesis, purification, and formulation. This document delves into the theoretical principles governing its solubility, presents available solubility data, and offers a detailed experimental protocol for its determination.

Introduction: The Molecular Profile of 4-Methylcyclohexanecarboxylic Acid

4-Methylcyclohexanecarboxylic acid, with the molecular formula C₈H₁₄O₂, is a derivative of cyclohexane containing both a methyl group and a carboxylic acid functional group.[1] Its structure, a combination of a nonpolar cyclohexyl ring and a polar carboxylic acid moiety, dictates its physicochemical properties and, consequently, its solubility in different media. The presence of cis and trans isomers, arising from the relative positions of the methyl and carboxyl groups on the cyclohexane ring, can also influence its physical properties, including solubility.[1]

Theoretical Framework: The Principles of Solubility

The solubility of a compound is fundamentally governed by the principle of "like dissolves like."[2][3] This adage encapsulates the concept that substances with similar intermolecular forces are more likely to be soluble in one another. The dissolution process involves the breaking of solute-solute and solvent-solvent interactions and the formation of new solute-solvent interactions. A favorable dissolution process occurs when the energy released from the formation of solute-solvent bonds is comparable to or greater than the energy required to break the initial bonds.

For 4-methylcyclohexanecarboxylic acid, the key intermolecular forces at play are:

• Hydrogen Bonding: The carboxylic acid group is a potent hydrogen bond donor and acceptor, allowing for strong interactions with polar protic solvents like water and alcohols.[4][5]

• Dipole-Dipole Interactions: The polar C=O and O-H bonds in the carboxyl group create a molecular dipole, leading to interactions with other polar molecules.

• Van der Waals Forces (London Dispersion Forces): The nonpolar methylcyclohexyl group interacts primarily through these weaker, temporary dipoles, favoring solubility in nonpolar solvents.[6]

The interplay of these forces determines the solubility of 4-methylcyclohexanecarboxylic acid in a given solvent.

Solubility Profile of 4-Methylcyclohexanecarboxylic Acid

Qualitative Solubility

Several sources indicate the general solubility of 4-methylcyclohexanecarboxylic acid in a few common laboratory solvents.

Solvent	Solvent Type	Qualitative Solubility
Methanol	Polar Protic	Soluble[1][7]
Chloroform	Nonpolar	Soluble[7][8]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble[7][8]

Quantitative Data for Structurally Similar Compounds

To provide a more quantitative perspective, we can examine the solubility of cyclohexanecarboxylic acid, a closely related molecule lacking the methyl group. This data can serve as a useful, albeit approximate, guide for predicting the behavior of 4-methylcyclohexanecarboxylic acid.

Solvent	Solvent Type	Solubility of Cyclohexanecarboxylic Acid	Temperature (°C)
Water	Polar Protic	0.201 g / 100 g[9]	15
Acetone	Polar Aprotic	18 wt %[9]	40

The addition of a methyl group to the cyclohexane ring is expected to slightly increase the nonpolar character of the molecule, which may lead to a marginal decrease in solubility in highly polar solvents like water and a slight increase in solubility in nonpolar solvents.

Predicted Solubility in Other Common Solvents

Based on the "like dissolves like" principle and the data from similar compounds, we can predict the solubility of 4-methylcyclohexanecarboxylic acid in other common laboratory solvents.

Solvent	Solvent Type	Predicted Solubility	Rationale
Water	Polar Protic	Sparingly soluble	The nonpolar methylcyclohexyl group is significant in size compared to the polar carboxyl group, limiting water solubility.[5][10]
Ethanol	Polar Protic	Soluble	The ethanol molecule has both polar (hydroxyl) and nonpolar (ethyl) character, making it a good solvent for 4-methylcyclohexanecarboxylic acid.
Acetone	Polar Aprotic	Soluble	Acetone's polarity allows it to interact with the carboxylic acid group, while its organic nature accommodates the nonpolar ring.
Ethyl Acetate	Polar Aprotic	Soluble	Similar to acetone, it can engage in dipole-dipole interactions and solvate the nonpolar portion of the molecule.
Toluene	Nonpolar	Moderately soluble	The nonpolar nature of toluene will favor interaction with the methylcyclohexyl group, but the polar carboxylic acid will limit high solubility.
Hexane	Nonpolar	Sparingly soluble	As a purely nonpolar solvent, hexane will interact poorly with the polar carboxylic acid group, leading to low solubility.

Experimental Determination of Solubility

Given the limited availability of precise quantitative data, experimental determination of the solubility of 4-methylcyclohexanecarboxylic acid is crucial for many applications. The equilibrium shake-flask method is a reliable and widely used technique for this purpose.[11]

Principle of the Shake-Flask Method

An excess amount of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient period to reach equilibrium. At equilibrium, the solvent is saturated with the solute. The undissolved solid is then separated, and the concentration of the solute in the saturated solution is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Detailed Experimental Protocol

Materials:

• 4-Methylcyclohexanecarboxylic acid (solid)

• Selected laboratory solvents (e.g., water, ethanol, acetone, ethyl acetate, toluene, hexane)

• Scintillation vials or other suitable sealed containers

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• HPLC or GC system with a suitable detector (e.g., UV-Vis for HPLC, FID for GC)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-methylcyclohexanecarboxylic acid to a series of vials, each containing a known volume of a different solvent. A visible excess of solid should remain to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a stirrer plate set to a constant temperature (e.g., 25 °C).

  • Agitate the mixtures for a predetermined time to allow equilibrium to be reached. A common duration is 24 to 72 hours. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau, indicating equilibrium.

• Sample Separation:

  • Once equilibrium is established, remove the vials from the shaker.

  • Allow the vials to stand undisturbed at the constant temperature for a short period to allow the excess solid to settle.

  • To separate the saturated solution from the undissolved solid, either:

    • Centrifuge the vials at a moderate speed.

    • Carefully draw the supernatant into a syringe and filter it through a chemically inert syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

• Quantification of Solute:

  • Prepare a series of standard solutions of 4-methylcyclohexanecarboxylic acid of known concentrations in the respective solvent.

  • Analyze the standard solutions using a validated HPLC or GC method to generate a calibration curve. For HPLC, a C18 column with a mobile phase of acetonitrile and water (with a small amount of acid like phosphoric acid to suppress ionization) and UV detection around 210 nm is often suitable for carboxylic acids.[12][13] For GC, derivatization to a more volatile ester may be necessary.

  • Dilute the filtered saturated solutions with a known volume of the corresponding solvent to bring the concentration within the range of the calibration curve.

  • Analyze the diluted saturated solutions using the same analytical method.

• Calculation of Solubility:

  • Using the calibration curve, determine the concentration of 4-methylcyclohexanecarboxylic acid in the diluted samples.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Visualizing the Workflow

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Factors Influencing Solubility

Several factors can influence the solubility of 4-methylcyclohexanecarboxylic acid:

• Temperature: The solubility of most solids increases with temperature. However, this relationship should be determined experimentally for each solvent system.[2]

• pH (in aqueous systems): The solubility of carboxylic acids in water is highly pH-dependent.[4][14] In basic solutions, the carboxylic acid is deprotonated to form the more polar and highly water-soluble carboxylate salt.

• Presence of other solutes: The presence of salts or other organic molecules can affect the solubility through common ion effects or changes in solvent polarity.

Conclusion

The solubility of 4-methylcyclohexanecarboxylic acid is a critical parameter for its effective handling and application in a laboratory setting. Its amphiphilic nature, with both a nonpolar hydrocarbon backbone and a polar carboxylic acid head, results in a nuanced solubility profile. While it exhibits good solubility in polar organic solvents like methanol and DMSO, its solubility in water and nonpolar hydrocarbons is limited. For precise applications, the experimental determination of solubility using methods such as the shake-flask technique is highly recommended. This guide provides the theoretical foundation and a practical framework for understanding and determining the solubility of this important chemical compound.

References

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An In-depth Technical Guide to the Acidity of 4-Methylcyclohexanecarboxylic Acid for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of the pKa and acidity constant of 4-methylcyclohexanecarboxylic acid, a molecule of significant interest in medicinal chemistry and materials science. This document moves beyond a simple recitation of values to offer field-proven insights into the structural nuances that govern its acidity, detailed methodologies for its characterization, and the practical implications of its physicochemical properties in drug design and development.

Executive Summary: The Significance of Acidity in a Saturated Carbocycle

4-Methylcyclohexanecarboxylic acid, a seemingly simple saturated carboxylic acid, presents a fascinating case study in the interplay of stereochemistry and physicochemical properties. Its pKa, a critical determinant of its ionization state at physiological pH, directly influences its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for target engagement. For researchers and drug development professionals, a thorough understanding of its acidity is not merely academic; it is a cornerstone of rational drug design and a predictor of a molecule's ultimate utility. This guide will dissect the factors governing the pKa of its cis and trans isomers, provide robust protocols for its experimental determination, and explore its application as a versatile building block in the synthesis of novel therapeutics.

Unpacking the Acidity Constant: pKa Fundamentals

The acidity of a carboxylic acid is quantified by its acid dissociation constant (Ka), which represents the equilibrium constant for its ionization in water. For practical purposes, this is more conveniently expressed on a logarithmic scale as the pKa:

pKa = -log(Ka)

A lower pKa value signifies a stronger acid, indicating a greater propensity to donate a proton. For a molecule like 4-methylcyclohexanecarboxylic acid, the pKa dictates the ratio of its neutral (protonated) and anionic (deprotonated) forms at a given pH, a crucial factor for its interaction with biological membranes and protein targets.

The Influence of Stereochemistry on Acidity: A Tale of Two Isomers

4-Methylcyclohexanecarboxylic acid exists as two geometric isomers: cis and trans. The spatial arrangement of the methyl and carboxylic acid groups on the cyclohexane ring, and their preference for equatorial or axial positions in the chair conformation, subtly influences their acidity.

In the most stable chair conformation, bulky substituents preferentially occupy the equatorial position to minimize steric strain.

• trans-4-Methylcyclohexanecarboxylic acid : In its most stable conformation, both the methyl and the carboxyl groups can occupy equatorial positions. This arrangement minimizes steric hindrance around the carboxylic acid moiety.

• cis-4-Methylcyclohexanecarboxylic acid : In this isomer, for one substituent to be equatorial, the other must be axial. Given the larger A-value (a measure of steric bulk) of a carboxylic acid group compared to a methyl group, the conformation with an equatorial carboxylic acid and an axial methyl group is generally favored.

The acidity of these isomers is influenced by the stability of their corresponding carboxylate anions. The more stable the conjugate base, the stronger the acid. While electronic effects of the methyl group are minimal due to its distance from the carboxyl group, steric factors and solvation can play a role. The equatorial position is less sterically hindered, allowing for more effective solvation of the resulting carboxylate anion, which stabilizes the conjugate base and thus slightly increases acidity (lowers the pKa).

Quantitative Data on pKa

Isomer	pKa Value (at 25°C)	Acidity Constant (Ka)	Source
trans-4-Methylcyclohexanecarboxylic acid	4.89	1.29 x 10⁻⁵	[1]
cis/trans Mixture (Predicted)	4.92 ± 0.10	~1.20 x 10⁻⁵	[2]

The Role of 4-Methylcyclohexanecarboxylic Acid in Drug Design and Development

The rigid, three-dimensional structure of the cyclohexane ring makes 4-methylcyclohexanecarboxylic acid and its derivatives valuable scaffolds in medicinal chemistry. The carboxylic acid group provides a key interaction point for targets such as enzymes and receptors, while the cyclohexyl core allows for precise spatial positioning of other functional groups.

A notable example of its application is in the development of Diacylglycerol Acyltransferase 1 (DGAT1) inhibitors for the treatment of obesity. A potent inhibitor was identified with a 4-phenylpiperidine-1-carbonyl cyclohexanecarboxylic acid scaffold, demonstrating the utility of the cyclohexanecarboxylic acid moiety in creating effective therapeutic agents[4]. The acidity of the carboxylic acid group in such molecules is critical for their pharmacokinetic and pharmacodynamic properties.

Furthermore, derivatives of 4-methylcyclohexanecarboxylic acid are utilized as intermediates in the synthesis of various pharmaceuticals and as components in the manufacturing of liquid crystals[3].

Experimental Determination of pKa: A Validated Protocol

The most common and reliable method for determining the pKa of a carboxylic acid is potentiometric titration. This technique involves the gradual addition of a strong base of known concentration to a solution of the acid, while monitoring the pH.

Step-by-Step Protocol for Potentiometric Titration

This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

I. Preparation of Reagents and Equipment:

• Analyte Solution: Accurately weigh approximately 10-20 mg of 4-methylcyclohexanecarboxylic acid and dissolve it in a suitable volume of deionized, carbonate-free water to achieve a concentration of approximately 10 mM. Gentle warming may be necessary to aid dissolution.

• Titrant: Prepare a standardized solution of 0.1 M sodium hydroxide (NaOH) in carbonate-free water.

• Calibration Buffers: Use commercially available, certified pH buffers (e.g., pH 4.00, 7.00, and 10.00) for pH meter calibration.

• Equipment: A calibrated pH meter with a combination glass electrode, a magnetic stirrer and stir bar, and a calibrated burette are required.

II. Experimental Procedure:

• Calibration: Calibrate the pH meter according to the manufacturer's instructions using the standard buffers.

• Sample Preparation: Pipette a known volume (e.g., 20.0 mL) of the 4-methylcyclohexanecarboxylic acid solution into a beaker. Add a magnetic stir bar.

• Titration: Begin stirring the solution at a moderate, constant speed. Immerse the pH electrode in the solution, ensuring the bulb is fully submerged.

• Data Collection: Record the initial pH of the solution. Add the NaOH titrant in small, precise increments (e.g., 0.1-0.2 mL). After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Continue this process until the pH has risen significantly past the expected equivalence point (e.g., to pH 11-12).

III. Data Analysis and pKa Determination:

• Titration Curve: Plot the measured pH (y-axis) against the volume of NaOH added (x-axis). This will generate a sigmoidal titration curve.

• Equivalence Point: Determine the equivalence point, which is the point of steepest inflection on the curve. This can be found by calculating the first derivative of the titration curve (ΔpH/ΔV) and identifying the volume at which this derivative is maximal.

• Half-Equivalence Point: The pKa of the acid is equal to the pH at the half-equivalence point. This is the point at which half of the volume of NaOH required to reach the equivalence point has been added.

• Validation: Repeat the titration at least three times to ensure the reproducibility of the results. The standard deviation of the pKa values should be minimal.

Visualization of the Experimental Workflow

Caption: Workflow for pKa determination by potentiometric titration.

Theoretical vs. Experimental: A Note on Computational Predictions

In recent years, computational methods for pKa prediction have become increasingly sophisticated. These in silico approaches can provide valuable estimates of acidity early in the drug discovery process, before a compound is synthesized. However, it is crucial to recognize that these are predictions and should be confirmed by experimental data whenever possible. The accuracy of computational models depends heavily on the theoretical level and the solvation model employed.

Conclusion: A Multi-faceted Understanding of Acidity

The acidity of 4-methylcyclohexanecarboxylic acid, encapsulated by its pKa, is a fundamental property with far-reaching implications for its application in research and drug development. This guide has provided a detailed exploration of the theoretical underpinnings of its acidity, the subtle but significant influence of its stereochemistry, and a robust, validated protocol for its experimental determination. By integrating this knowledge, researchers can make more informed decisions in the design and optimization of novel molecules, ultimately contributing to the development of safer and more effective therapeutics.

References

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Introduction: The Imperative for Precision in Stereochemical Nomenclature

An In-depth Technical Guide to the IUPAC Nomenclature of 4-Methylcyclohexanecarboxylic Acid Isomers

In the fields of chemical research and pharmaceutical development, the three-dimensional structure of a molecule is intrinsically linked to its function and activity. 4-Methylcyclohexanecarboxylic acid serves as an exemplary model for understanding the nuances of stereoisomerism in alicyclic systems—a structural motif prevalent in numerous active pharmaceutical ingredients (APIs). The molecule exhibits both geometric (cis/trans) isomerism and, in one of its geometric forms, chirality, giving rise to enantiomers.

An unambiguous and systematic nomenclature is not merely an academic exercise; it is a fundamental requirement for scientific integrity, regulatory compliance, and intellectual property protection. Misidentification of a stereoisomer can lead to wasted resources, misinterpreted data, and potentially catastrophic outcomes in a clinical setting. This guide provides a detailed methodology for the systematic naming of the stereoisomers of 4-methylcyclohexanecarboxylic acid, grounded in the principles established by the International Union of Pure and Applied Chemistry (IUPAC), the universally-recognized authority on chemical nomenclature.[1][2]

Part 1: Geometric Isomerism in the Cyclohexane Ring

The primary layer of isomerism in 4-methylcyclohexanecarboxylic acid is geometric isomerism, which arises from the restricted rotation of the carbon-carbon bonds within the cyclohexane ring.[3] The relative orientation of the two substituents—the carboxylic acid at position C1 and the methyl group at position C4—determines whether the isomer is cis or trans.[4]

• cis Isomer : The substituents are located on the same side (or face) of the cyclohexane ring's approximate plane.[4][5]

• trans Isomer : The substituents are located on opposite sides of the ring's plane.[4][5]

The IUPAC names for these geometric isomers are therefore cis-4-methylcyclohexanecarboxylic acid and trans-4-methylcyclohexanecarboxylic acid .[4][6]

Conformational Analysis: The Chair Conformation

To fully appreciate the structure, it is crucial to consider the molecule's preferred chair conformation, which minimizes both angle and torsional strain.[7] In this conformation, substituents can occupy two distinct positions: axial (perpendicular to the ring's plane) and equatorial (in the approximate plane of the ring).[8]

• For trans-4-methylcyclohexanecarboxylic acid , the most stable conformation places both the larger carboxylic acid group and the methyl group in equatorial positions, minimizing destabilizing 1,3-diaxial interactions.[8] The alternative diaxial conformer is significantly higher in energy.

• For cis-4-methylcyclohexanecarboxylic acid , one substituent must be in an axial position while the other is equatorial. The two possible chair conformers interconvert rapidly via ring-flipping.[8]

Caption: Workflow for the systematic IUPAC naming of 4-methylcyclohexanecarboxylic acid isomers.

Part 3: Comprehensive Summary and Implications

The precise application of IUPAC rules allows for the complete and unambiguous description of all stereoisomers of 4-methylcyclohexanecarboxylic acid.

Isomer Type	Full IUPAC Name	Chirality	Key Features
Geometric (cis)	cis-4-methylcyclohexanecarboxylic acid	Achiral	Meso compound; internal plane of symmetry.
Geometric (trans)	(1R,4R)-4-methylcyclohexanecarboxylic acid	Chiral	Enantiomer of the (1S,4S) isomer.
Geometric (trans)	(1S,4S)-4-methylcyclohexanecarboxylic acid	Chiral	Enantiomer of the (1R,4R) isomer.

For professionals in drug development, this level of specificity is non-negotiable. The biological activity of enantiomers can differ dramatically—one may be a potent therapeutic while the other is inactive or, in the worst case, toxic. Therefore, the ability to correctly identify, name, and synthesize a single, desired stereoisomer is paramount to ensuring the safety and efficacy of a drug product. This rigorous nomenclature forms the bedrock of clear communication in research, patent applications, and regulatory submissions to agencies like the FDA and EMA.

References

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• International Union of Pure and Applied Chemistry. (n.d.). Nomenclature. Retrieved from [Link]

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• Chemistry LibreTexts. (2019, June 5). 3.6 Cahn-Ingold Prelog Rules. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 20). 4.S: Organic Compounds- Cycloalkanes and their Stereochemistry (Summary). Retrieved from [Link]

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Introduction: The Critical Role of Unambiguous Chemical Identifiers in Scientific Research

An In-depth Technical Guide to the SMILES and InChIKey of cis-4-Methylcyclohexanecarboxylic Acid

In the domains of chemical research, cheminformatics, and pharmaceutical development, precision is paramount. The ability to uniquely and consistently identify a chemical compound across disparate datasets, publications, and software platforms is the bedrock of reproducible science. Ambiguity in molecular representation can lead to costly errors in experimental design, data analysis, and drug candidate selection. To solve this, standardized, machine-readable identifiers have been developed. Among the most crucial are the Simplified Molecular-Input Line-Entry System (SMILES) and the International Chemical Identifier (InChI) with its hashed counterpart, the InChIKey.[1][2]

This guide provides a detailed technical examination of these identifiers for a specific molecule: cis-4-methylcyclohexanecarboxylic acid. As a Senior Application Scientist, the objective is not merely to present these data strings but to elucidate their structure, the logic behind their generation, and their practical application in a research context. We will explore how these linear notations encode not just the atomic connectivity but also the critical stereochemical configuration that defines the cis isomer, and we will ground this information in a self-validating experimental workflow.

Molecular Profile: cis-4-Methylcyclohexanecarboxylic Acid

cis-4-Methylcyclohexanecarboxylic acid is a disubstituted cycloalkane. Its structure consists of a cyclohexane ring where a methyl group and a carboxylic acid group are attached at positions 1 and 4, respectively. The "cis" designation specifies that both substituents are on the same side of the ring's plane, a stereochemical detail with significant implications for the molecule's physical properties and biological interactions.[3] This compound and its isomers serve as valuable building blocks in organic synthesis.[4][5]

Property	Value	Source(s)
Molecular Formula	C₈H₁₄O₂	[3][6]
Molecular Weight	142.20 g/mol	[6][7]
IUPAC Name	cis-4-methylcyclohexane-1-carboxylic acid	[6]
CAS Registry Number	934-67-8	[3][8]

The SMILES Representation: From 2D Structure to a Linear String

SMILES is a line notation that encodes a molecule's structure in a simple ASCII string, making it highly suitable for computational processing and database storage.[9][10] While multiple valid SMILES strings can exist for one molecule, canonicalization algorithms ensure a single, unique representation.[10]

For 4-methylcyclohexanecarboxylic acid, the non-stereospecific (canonical) SMILES string is: CC1CCC(CC1)C(=O)O[6]

This string describes the atom and bond connectivity but omits the stereochemistry. To define the cis isomer, stereochemical information must be added. The specific SMILES for cis-4-methylcyclohexanecarboxylic acid uses "@" symbols to denote the relative configuration at the chiral centers (in this case, the substituted carbons of the ring):

C[C@H]1CCC(=O)O

• Causality: The [C@H] notation indicates the configuration at that carbon atom. When two such symbols appear in a ring, their relative configuration (@ and @, or @@) specifies the cis relationship. In contrast, the trans isomer, where the groups are on opposite sides, would be represented as C[C@H]1CCC(=O)O.[11] This seemingly minor difference is fundamental for software to correctly interpret and render the 3D structure for tasks like molecular docking or similarity searching.[12]

The InChI and InChIKey: A Universal Signature for Chemical Structures

The International Chemical Identifier (InChI) was developed by IUPAC to be a non-proprietary, standardized, and unique identifier.[1] It is generated algorithmically from the structure and organized into distinct layers, each providing progressively more detailed information.

The full InChI for cis-4-methylcyclohexanecarboxylic acid is: InChI=1S/C8H14O2/c1-6-2-4-7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7- [8]

• /1S/ : Standard InChI version 1.

• /C8H14O2/ : The molecular formula.

• /c1-6-2-4-7(5-3-6)8(9)10/ : The connectivity layer, describing how the atoms are bonded.

• /h6-7H,2-5H2,1H3,(H,9,10)/ : The hydrogen layer.

• /t6-,7-/ : The stereochemistry layer. This critical layer defines the relative configuration of the substituents on atoms 6 and 7, specifying the cis arrangement.

While the InChI is comprehensive, its length makes it unwieldy for web searching and database indexing. To address this, a fixed-length (27-character) hashed version, the InChIKey , was created.[1]

The InChIKey for cis-4-methylcyclohexanecarboxylic acid is: QTDXSEZXAPHVBI-KNVOCYPGSA-N

• QTDXSEZXAPHVBI : A 14-character hash of the core molecular connectivity.

• KNVOCYPGSA : An 8-character hash that includes the stereochemical and isotopic layers. This part changes between isomers. For the trans isomer, it is LJGSYFOKSA.[3] The InChIKey for a mixture of isomers, lacking stereochemical information, is QTDXSEZXAPHVBI-UHFFFAOYSA-N.[6]

• S : Indicates standard InChI.

• A : A flag for protonation.

• -N : Indicates the version of the InChI algorithm used.

This layered and hashed system provides a robust, hierarchical method for identifying molecules with varying levels of specificity, a feature essential for organizing large chemical databases.[13]

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fundamental chemical reactivity of the carboxylic acid group

An In-Depth Technical Guide to the Fundamental Chemical Reactivity of the Carboxylic Acid Group

Introduction: The Central Role of the Carboxyl Group

The carboxylic acid, characterized by the -COOH functional group, is a cornerstone of organic chemistry and the life sciences. Its structure—a carbonyl group bonded to a hydroxyl group—imparts a unique and versatile reactivity that is fundamental to the synthesis of molecules ranging from commodity polymers to life-saving pharmaceuticals.[1][2] In nature, this group is the defining feature of amino acids, the building blocks of proteins, and fatty acids, which are essential for energy storage and cell structure.[1][3] For researchers, scientists, and drug development professionals, a deep, mechanistic understanding of the carboxyl group's reactivity is not merely academic; it is essential for the rational design of synthetic routes and the modulation of molecular properties to achieve therapeutic goals.

This guide provides an in-depth exploration of the core chemical principles governing the carboxylic acid group. We will move beyond simple reaction schemes to dissect the electronic and structural factors that dictate its behavior. This analysis will cover its defining acidity, the canonical nucleophilic acyl substitution pathway, and key transformations such as reduction and decarboxylation. By grounding these principles in field-proven experimental protocols and their applications in medicinal chemistry, this document aims to serve as a comprehensive resource for professionals leveraging this critical functional group in their work.

Chapter 1: The Carboxyl Group: Structure and Physicochemical Properties

The reactivity of a functional group is a direct consequence of its structure. The unique interplay between the carbonyl and hydroxyl moieties within the carboxyl group gives rise to its characteristic properties.[1][4]

Electronic Structure and Bonding

The carboxyl carbon is sp² hybridized, resulting in a trigonal planar geometry with bond angles of approximately 120°.[5] This planarity is crucial for the resonance stabilization that defines its chemistry. The group is highly polar due to the electronegative oxygen atoms creating strong dipoles in both the C=O and O-H bonds.[4] This polarity is even more pronounced than in alcohols because the adjacent carbonyl group inductively withdraws electron density, further polarizing the O-H bond.[4]

Upon deprotonation, the resulting carboxylate anion is significantly stabilized by resonance, where the negative charge is delocalized equally across both oxygen atoms.[3][6][7] This delocalization is the primary reason for the group's notable acidity.

Acidity: The Defining Characteristic

Carboxylic acids are the most common type of organic acid, significantly more acidic than alcohols.[3][8] This enhanced acidity is a direct result of the stability of the conjugate base (the carboxylate anion).[7][8] While the neutral carboxylic acid has some resonance stabilization, the stabilization of the anion is much greater because the negative charge is shared between two highly electronegative oxygen atoms.[8]

The strength of a carboxylic acid is quantified by its pKa value, which is the negative logarithm of the acid dissociation constant (Ka).[9] A lower pKa indicates a stronger acid.

Table 1: pKa Values of Representative Carboxylic Acids

Carboxylic Acid	Structure	pKa Value
Formic Acid	HCOOH	3.77[9][10]
Acetic Acid	CH₃COOH	4.76[10]
Trichloroacetic Acid	CCl₃COOH	0.65[9]
Benzoic Acid	C₆H₅COOH	4.20[9]
Fluoroacetic Acid	FCH₂COOH	2.66[10]

Data compiled from various sources.[9][10]

As the table illustrates, electron-withdrawing groups (like chlorine or fluorine) attached to the α-carbon increase acidity by stabilizing the carboxylate anion through an inductive effect.[8][11][12] Conversely, electron-donating groups, such as alkyl groups, slightly decrease acidity.[10][12]

Physical Properties

The polarity and capacity for hydrogen bonding dominate the physical properties of carboxylic acids. They exhibit strong intermolecular hydrogen bonding, often forming stable dimers in nonpolar solvents and the vapor phase.[3][5] This strong association means they have significantly higher boiling points than alcohols of similar molecular weight.[3][6] For boiling to occur, these dimer bonds must be broken, which requires substantial energy.[3]

Chapter 2: Nucleophilic Acyl Substitution: The Workhorse Reaction

The most characteristic reaction of carboxylic acids and their derivatives is nucleophilic acyl substitution.[13][14] This pathway allows for the interconversion of carboxylic acids into esters, amides, and other derivatives, forming the basis of countless synthetic procedures.

General Mechanism

The reaction proceeds via a two-step addition-elimination mechanism.[13][15]

• Nucleophilic Addition: The nucleophile attacks the electrophilic carbonyl carbon, breaking the π bond and forming a tetrahedral alkoxide intermediate.[13][15]

• Elimination of Leaving Group: The tetrahedral intermediate collapses, reforming the C=O double bond and expelling the leaving group.[13][15]

The overall result is the substitution of the hydroxyl group (or other leaving group) with the incoming nucleophile.

Caption: General mechanism of nucleophilic acyl substitution.

The reactivity of carboxylic acid derivatives is governed by the ability of the substituent to act as a leaving group. Weaker bases are better leaving groups, leading to the following general reactivity trend: Acid chlorides > Anhydrides > Thioesters > Esters > Amides .[2][16] The carboxylate anion is the least reactive.[16]

Fischer-Speier Esterification

Esterification is a pivotal reaction where a carboxylic acid reacts with an alcohol in the presence of an acid catalyst to form an ester and water.[14][17]

Mechanistic Insight: The direct reaction is slow because the hydroxyl group is a poor leaving group. The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen, which significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the weakly nucleophilic alcohol.[17][18][19]

Causality in Protocol: The Fischer esterification is a reversible equilibrium reaction.[19][20][21] To drive the reaction toward the product side and achieve a high yield, Le Châtelier's principle is applied.[17][20] This is accomplished experimentally by either:

• Using a large excess of one reactant (usually the less expensive alcohol).[17][20]

• Removing water as it is formed, often by azeotropic distillation.[17]

Caption: Standard experimental workflow for Fischer esterification.

Detailed Protocol: Synthesis of Ethyl Acetate

• Setup: To a 100 mL round-bottom flask equipped with a reflux condenser, add 12.0 g (0.20 mol) of acetic acid and 23.0 g (0.50 mol) of ethanol.

• Catalyst Addition: While swirling, cautiously add 1 mL of concentrated sulfuric acid. Add a few boiling chips.

• Reflux: Heat the mixture to a gentle reflux for 1 hour.

• Workup: Allow the mixture to cool to room temperature. Transfer the solution to a separatory funnel and wash sequentially with 25 mL of water, 25 mL of 5% sodium bicarbonate solution (caution: CO₂ evolution), and finally 25 mL of brine.

• Isolation: Separate the organic layer, dry it over anhydrous sodium sulfate, and decant the liquid into a distillation apparatus.

• Purification: Purify the crude product by simple distillation, collecting the fraction boiling between 76-78 °C.

Amide Bond Formation: The Cornerstone of Peptides and Pharmaceuticals

The formation of an amide bond is one of the most important reactions in drug development, as it is the key linkage in peptides and numerous synthetic drugs.[22]

The Challenge: The direct reaction between a carboxylic acid and an amine at room temperature is unfavorable. Amines are basic and will readily deprotonate the acidic carboxylic acid, forming a highly unreactive ammonium carboxylate salt.[23][24][25] While heating this salt can sometimes force the elimination of water to form an amide, the high temperatures required are often incompatible with complex molecules.[24]

The Solution - Coupling Agents: The modern solution is to activate the carboxylic acid using a coupling agent. Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) , are widely used.[24]

Mechanism of DCC Coupling: The coupling agent performs two critical functions:

• It facilitates the deprotonation of the carboxylic acid.[24]

• It converts the hydroxyl group into an excellent leaving group (an O-acylisourea intermediate).[24][26]

The amine then attacks this highly reactive intermediate, leading to the formation of the amide bond and a urea byproduct (dicyclohexylurea, DCU), which is often insoluble in common organic solvents and can be easily removed by filtration.[23][26]

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An In-depth Technical Guide to the Initial Synthesis of 4-Methylcyclohexanecarboxylic Acid from p-Toluic Acid

Introduction

4-Methylcyclohexanecarboxylic acid is a valuable saturated carbocyclic compound that serves as a crucial building block in the synthesis of pharmaceuticals and other fine chemicals.[1] Its stereoisomers, cis and trans, offer distinct three-dimensional arrangements of the methyl and carboxylic acid groups, which can significantly influence the biological activity and physical properties of derivative molecules. This guide provides a comprehensive overview of the primary synthetic routes for producing 4-methylcyclohexanecarboxylic acid from the readily available starting material, p-toluic acid.

This document is intended for researchers, scientists, and professionals in drug development. It will delve into two principal synthetic strategies: catalytic hydrogenation and Birch reduction. Each method will be examined in detail, including their underlying mechanisms, stereochemical outcomes, and practical considerations. The objective is to provide a thorough understanding of these transformations, enabling informed decisions in the selection and execution of the most suitable synthetic pathway for a given application.

Synthetic Strategies: An Overview

The conversion of p-toluic acid to 4-methylcyclohexanecarboxylic acid necessitates the saturation of the aromatic ring. This can be achieved through two primary methodologies, each with its own set of advantages and challenges:

• Catalytic Hydrogenation: This method involves the reaction of p-toluic acid with hydrogen gas in the presence of a metal catalyst. It is a widely used and generally efficient method for the reduction of aromatic rings.

• Birch Reduction: This is a dissolving metal reduction that employs an alkali metal in liquid ammonia with a proton source. It offers a distinct mechanistic pathway and can provide different stereochemical outcomes compared to catalytic hydrogenation.

The choice between these two methods will depend on several factors, including the desired stereoisomer, available equipment, and safety considerations.

Catalytic Hydrogenation of p-Toluic Acid

Catalytic hydrogenation is a robust and scalable method for the reduction of aromatic compounds. The reaction involves the addition of hydrogen across the double bonds of the benzene ring, facilitated by a heterogeneous catalyst.

Mechanism of Catalytic Hydrogenation

The mechanism of catalytic hydrogenation of an aromatic ring is a surface-mediated process. While the precise details can vary depending on the catalyst and conditions, the generally accepted steps are as follows:

• Adsorption of Reactants: Both hydrogen gas and the aromatic substrate (p-toluic acid) are adsorbed onto the surface of the metal catalyst (e.g., Palladium on carbon).

• Activation of Hydrogen: The H-H bond in molecular hydrogen is weakened and cleaved upon adsorption, forming reactive metal-hydride species on the catalyst surface.

• Stepwise Hydrogen Addition: The adsorbed p-toluic acid undergoes a series of stepwise additions of hydrogen atoms from the catalyst surface to the carbons of the aromatic ring. This process typically occurs in a syn-fashion, where both hydrogen atoms add to the same face of the ring.

• Desorption of Product: Once the ring is fully saturated, the resulting 4-methylcyclohexanecarboxylic acid has a weaker affinity for the catalyst surface and is desorbed, regenerating the active sites for the next catalytic cycle.

Figure 1: Simplified workflow of catalytic hydrogenation on a metal surface.

Stereoselectivity

The stereochemical outcome of the hydrogenation of substituted cyclohexanes can be complex. While the initial hydrogen addition is often syn, the reaction conditions can lead to isomerization. For 4-substituted benzoic acids, the hydrogenation typically yields a mixture of cis and trans isomers. The trans isomer, with both the methyl and carboxylic acid groups in equatorial positions in the most stable chair conformation, is generally the thermodynamically more stable product. Reaction conditions can be optimized to favor the formation of the trans isomer, or a subsequent isomerization step can be employed.

Experimental Protocol: Catalytic Hydrogenation

This protocol provides a general procedure for the catalytic hydrogenation of p-toluic acid.

Materials:

• p-Toluic acid

• Palladium on carbon (5-10% Pd/C)

• Solvent (e.g., ethanol, acetic acid, or water)

• Hydrogen gas

• Inert gas (e.g., nitrogen or argon)

• Filter aid (e.g., Celite®)

Equipment:

• High-pressure autoclave or a flask suitable for hydrogenation with a balloon

• Magnetic stirrer and stir bar

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• To a high-pressure autoclave, add p-toluic acid and the solvent.

• Carefully add the Pd/C catalyst under a stream of inert gas.

• Seal the autoclave and purge the system with an inert gas several times to remove all oxygen.

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 2.5 MPa).[2]

• Heat the reaction mixture to the desired temperature (e.g., 110 °C) with vigorous stirring.[2]

• Maintain the reaction under these conditions for the required time, monitoring hydrogen uptake if possible.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen gas.

• Purge the autoclave with an inert gas.

• Filter the reaction mixture through a pad of filter aid to remove the catalyst. Wash the catalyst with fresh solvent.

• Remove the solvent from the filtrate under reduced pressure to yield the crude 4-methylcyclohexanecarboxylic acid.

• The crude product can be purified by recrystallization.

Safety Considerations for Catalytic Hydrogenation

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. Ensure the reaction is carried out in a well-ventilated area, away from ignition sources.

• Palladium on Carbon: Pd/C is pyrophoric, especially after use when it is saturated with hydrogen and in a finely divided state. Do not allow the catalyst to become dry in the presence of air. The catalyst should be filtered while wet and kept wet until it is disposed of according to institutional safety guidelines.

Birch Reduction of p-Toluic Acid

The Birch reduction is a powerful method for the partial reduction of aromatic rings, yielding 1,4-cyclohexadienes. For p-toluic acid, the reaction proceeds to the tetrahydro derivative.

Mechanism of Birch Reduction

The Birch reduction involves the following key steps:

• Formation of Solvated Electrons: An alkali metal (e.g., sodium or lithium) dissolves in liquid ammonia to produce a characteristic blue solution containing solvated electrons.

• Single Electron Transfer: A solvated electron is transferred to the aromatic ring of p-toluic acid, forming a radical anion.

• Protonation: A proton source, typically an alcohol mixed with the liquid ammonia, protonates the radical anion to give a cyclohexadienyl radical.

• Second Electron Transfer: A second solvated electron is transferred to the cyclohexadienyl radical, forming a cyclohexadienyl anion.

• Second Protonation: The cyclohexadienyl anion is protonated by the alcohol to yield the final product.

For p-toluic acid, the electron-donating methyl group directs the reduction to the ortho and meta positions. The carboxylate anion, formed under the basic reaction conditions, is an electron-withdrawing group and directs the reduction to the ipso and para positions. The carboxylate group's directing effect is dominant.

Figure 2: Mechanistic pathway of the Birch reduction of p-toluic acid.

Stereoselectivity

The Birch reduction of substituted aromatic rings generally leads to the formation of the thermodynamically more stable trans product.

Experimental Protocol: Birch Reduction

This protocol is a general procedure for the Birch reduction of a substituted benzoic acid and can be adapted for p-toluic acid.

Materials:

• p-Toluic acid

• Liquid ammonia

• Sodium or lithium metal

• Anhydrous ethanol or tert-butanol

• Anhydrous ether or tetrahydrofuran (THF) as a co-solvent

• Ammonium chloride (for quenching)

Equipment:

• A three-necked flask equipped with a dry ice condenser, a gas inlet, and a dropping funnel

• Low-temperature bath (e.g., dry ice/acetone)

• Mechanical stirrer

Procedure:

• Set up the reaction apparatus in a well-ventilated fume hood.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Condense liquid ammonia into the flask.

• Add p-toluic acid dissolved in a minimal amount of anhydrous co-solvent and alcohol.

• Carefully add small pieces of sodium or lithium metal to the stirred solution until a persistent blue color is observed.

• Stir the reaction mixture for a set period.

• Quench the reaction by the careful addition of solid ammonium chloride until the blue color disappears.

• Allow the ammonia to evaporate overnight under a stream of nitrogen.

• Add water to the residue and acidify with hydrochloric acid.

• Extract the product with ether or another suitable organic solvent.

• Dry the organic extracts over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the product by recrystallization or chromatography.

Safety Considerations for Birch Reduction

• Liquid Ammonia: Liquid ammonia is a corrosive and toxic gas at room temperature. The reaction must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• Alkali Metals: Sodium and lithium are highly reactive metals that react violently with water. They should be handled with care, and any unreacted metal must be quenched safely (e.g., with isopropanol).

Comparison of Synthetic Routes

Feature	Catalytic Hydrogenation	Birch Reduction
Reagents	H₂, metal catalyst (e.g., Pd/C)	Alkali metal, liquid NH₃, alcohol
Conditions	Elevated temperature and pressure	Low temperature (-78 °C)
Stereoselectivity	Often gives a mixture of cis and trans isomers	Generally favors the trans isomer
Yield	Typically high	Can be high, but may require careful optimization
Safety	Flammable H₂ gas, pyrophoric catalyst	Corrosive and toxic liquid NH₃, reactive alkali metals
Equipment	High-pressure autoclave may be required	Low-temperature reaction setup

Product Characterization

The final product, 4-methylcyclohexanecarboxylic acid, should be characterized to confirm its identity and purity. The cis and trans isomers can be distinguished by their physical properties and spectroscopic data.

Physical Properties:

• cis-4-Methylcyclohexanecarboxylic acid: Melting point: 29.0-29.5 °C[3]

• trans-4-Methylcyclohexanecarboxylic acid: Melting point: 109-111 °C[4][5]

Spectroscopic Data:

• Infrared (IR) Spectroscopy: Both isomers will show a broad O-H stretch from approximately 2500-3300 cm⁻¹ and a strong C=O stretch around 1700 cm⁻¹.[6][7]

• ¹H NMR Spectroscopy: The chemical shifts and coupling constants of the protons on the cyclohexane ring will differ between the cis and trans isomers due to their different spatial arrangements.

• ¹³C NMR Spectroscopy: The chemical shifts of the carbons in the cyclohexane ring will also be distinct for the two isomers.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns. Gas chromatography-mass spectrometry (GC-MS) can be used to separate and identify the cis and trans isomers in a mixture.[8]

Conclusion

The synthesis of 4-methylcyclohexanecarboxylic acid from p-toluic acid can be effectively achieved by either catalytic hydrogenation or Birch reduction. Catalytic hydrogenation is a versatile and scalable method that often produces a mixture of stereoisomers. The Birch reduction, while requiring more specialized handling of reagents, can offer higher stereoselectivity towards the trans isomer. The choice of method will be dictated by the specific requirements of the synthesis, including the desired stereochemical outcome, available resources, and safety infrastructure. Thorough characterization of the final product is essential to confirm its identity and isomeric purity.

References

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The Emerging Therapeutic Potential of 4-Methylcyclohexanecarboxylic Acid Derivatives: A Guide for Drug Discovery Professionals

An In-Depth Technical Guide

Executive Summary

The cyclohexane scaffold is a cornerstone in medicinal chemistry, offering a versatile three-dimensional framework for the development of novel therapeutic agents. Among its derivatives, 4-methylcyclohexanecarboxylic acid stands out as a particularly valuable organic building block for creating compounds with diverse and potent biological activities.[1][2] This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the synthesis, known biological activities, and therapeutic potential of 4-methylcyclohexanecarboxylic acid derivatives. We delve into their demonstrated antimicrobial, anticancer, and anti-inflammatory properties, supported by mechanistic insights and detailed experimental protocols. This document synthesizes current knowledge to highlight key structure-activity relationships and outlines future directions for harnessing the full potential of this promising class of molecules.

Introduction: The 4-Methylcyclohexanecarboxylic Acid Scaffold

4-Methylcyclohexanecarboxylic acid (C8H14O2) is a substituted cycloalkane carboxylic acid that has garnered significant interest in the pharmaceutical and fine chemical industries.[1][3] Its structural rigidity, combined with the presence of a reactive carboxylic acid group, makes it an ideal starting point for chemical modifications aimed at producing novel bioactive compounds.[2][4] The molecule exists as cis and trans stereoisomers, a critical feature as the spatial arrangement of substituents can profoundly influence biological activity and physical properties.[4][5]

Derivatives of cyclohexanecarboxylic acid have been explored for a wide range of therapeutic applications, including as intermediates for antidiabetic drugs.[6] The introduction of the carboxylic acid function can also favorably impact a compound's pharmacokinetic profile, for instance by increasing water solubility at physiological pH.[7] This guide focuses specifically on derivatives of the 4-methyl substituted scaffold, exploring the current landscape of their biological evaluation and providing practical, field-proven methodologies for their study.

Synthesis of Bioactive Derivatives

The utility of 4-methylcyclohexanecarboxylic acid as a foundational element stems from its adaptability in multi-step synthesis processes.[1] Careful control over reaction conditions is paramount to achieve the desired stereochemistry and purity, which are non-negotiable for downstream biological applications.[1][2] A common and straightforward derivatization is the esterification of the carboxylic acid group.

Experimental Protocol: Synthesis of Methyl 4-Methylcyclohexanecarboxylate

This protocol describes the acid-catalyzed esterification of 4-methylcyclohexanecarboxylic acid with methanol, a typical method for generating simple ester derivatives for initial biological screening.[6]

Rationale: This Fischer esterification is a classic, cost-effective method for converting a carboxylic acid to an ester. Using an excess of methanol drives the equilibrium towards the product, and an acid catalyst (like sulfuric acid) accelerates the reaction rate. This protocol is self-validating through standard analytical techniques (TLC, NMR) that confirm reaction completion and product purity.

Materials:

• 4-Methylcyclohexanecarboxylic acid (cis/trans mixture)

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (anhydrous)

• Diethyl ether or Ethyl acetate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 10.0 g of 4-methylcyclohexanecarboxylic acid in 100 mL of anhydrous methanol.

• Catalyst Addition: While stirring, slowly add 1 mL of concentrated sulfuric acid to the solution.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel. Add 100 mL of diethyl ether and shake vigorously. Allow the layers to separate and collect the organic layer.

• Washing: Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude methyl 4-methylcyclohexanecarboxylate.

• Purification: Purify the crude product via flash column chromatography or distillation if necessary to achieve high purity suitable for biological testing.[6]

Caption: General workflow for the synthesis of methyl 4-methylcyclohexanecarboxylate.

Potential Biological Activities

Antimicrobial Activity

Cyclohexane derivatives are an important class of organic compounds being investigated as potential alternatives to conventional antibiotics amidst rising antimicrobial resistance.[8] Studies have demonstrated that derivatives of 4-methylcyclohexanecarboxylic acid possess significant antimicrobial properties.

Notably, methyl 4-methylcyclohexanecarboxylate has shown efficacy against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria.[6] Furthermore, amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid have been synthesized and evaluated, with some compounds exhibiting potent bacteriostatic activity.[9][10] For instance, specific derivatives showed selective inhibition against S. aureus, Mycobacterium smegmatis, and Yersinia enterocolitica.[9]

Compound Class	Microorganism	MIC (µg/mL)	Reference
Amidrazone Derivative 2c	Staphylococcus aureus	64	[9][11]
Amidrazone Derivative 2c	Mycobacterium smegmatis	64	[9][11]
Amidrazone Derivative 2b	Yersinia enterocolitica	64	[9][11]
Amidrazone Derivative 2b	Escherichia coli	256	[9][11]
Amidrazone Derivative 2b	Klebsiella pneumoniae	256	[9][11]
Table 1: Minimum Inhibitory Concentration (MIC) of selected cyclohexanecarboxylic acid derivatives.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

Rationale: This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. It provides a quantitative result that is reproducible and allows for the comparison of multiple compounds against various microbial strains. The inclusion of positive and negative controls ensures the validity of the assay.

Procedure:

• Prepare Inoculum: Culture the bacterial strain overnight in appropriate broth (e.g., Mueller-Hinton). Dilute the culture to achieve a standardized concentration of ~5 x 10^5 CFU/mL.

• Compound Dilution: Prepare a serial two-fold dilution of the test compound in a 96-well microtiter plate.

• Inoculation: Add the standardized bacterial inoculum to each well.

• Controls: Include wells with inoculum only (growth control) and wells with broth only (sterility control).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for MIC determination via broth microdilution.

Anticancer Activity

Cyclohexanecarboxylic acid derivatives have also emerged as potential anticancer agents.[6] In vitro studies have demonstrated significant cytotoxicity of these compounds against several human cancer cell lines, including breast cancer (MCF-7) and liver cancer (HepG2).[6]

The primary mechanism appears to be the induction of apoptosis.[6] This is supported by observations of the upregulation of pro-apoptotic markers, such as caspase-3, and the downregulation of anti-apoptotic proteins like Bcl-2.[6]

Compound Class	Cell Line	Reported Activity	Reference
Cyclohexanecarboxylic Acid Derivatives	MCF-7 (Breast), HepG2 (Liver)	Significant inhibition of cell proliferation	[6]
Platinum-based Cyclohexanediamine Derivative	CH1 (Ovarian), HeLa (Cervical)	Activity similar to Oxaliplatin	[11]
Platinum-based Cyclohexanediamine Derivative	HCT-116 (Colon)	Less active than Oxaliplatin	[11]
Table 2: Reported in vitro anticancer activity of select cyclohexane derivatives.

Protocol: MTT Assay for Cell Viability and Cytotoxicity

Rationale: The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[11] A reduction in metabolic activity in treated cells compared to controls indicates cytotoxicity. Its high-throughput nature makes it ideal for screening compound libraries.

Procedure:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test derivative and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Caption: Postulated apoptotic mechanism of action for select derivatives.[6]

Anti-inflammatory Potential

Chronic inflammation is implicated in numerous diseases, driving the search for novel anti-inflammatory agents.[9] Derivatives of cyclohexane have shown promise in this area. Specifically, amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid can modulate key inflammatory cytokines. Certain compounds strongly inhibit the secretion of tumor necrosis factor-alpha (TNF-α) and can also reduce the release of other pro-inflammatory cytokines like interleukin-6 (IL-6) and anti-inflammatory cytokines like IL-10.[9][10]

The mechanism may involve blocking critical signaling pathways. For instance, related compounds have been shown to inhibit JNK and ERK1/2 signaling pathways, which are upstream of pro-inflammatory cytokine production.[12] This inhibition can lead to decreased expression of enzymes like cyclooxygenase 2 (COX-2), which is responsible for synthesizing prostaglandins (e.g., PGE2) that mediate inflammation.[12]

Caption: Inhibition of inflammatory signaling pathways by cyclohexane derivatives.[12]

Structure-Activity Relationships (SAR)

Understanding the relationship between a molecule's structure and its biological activity is fundamental to rational drug design. For 4-methylcyclohexanecarboxylic acid derivatives, several structural features are key determinants of their potency and selectivity.

• Stereochemistry: The cis and trans configurations of the 4-methyl and carboxylic acid groups can result in different molecular shapes, influencing how the molecule binds to its biological target. While some studies use mixtures, separating isomers is crucial for advanced development, as one isomer may be significantly more active or have a better safety profile than the other.[4][5]

• Carboxylic Acid Moiety: The carboxylic acid group is a key pharmacophore. It can be esterified or converted to an amide to modulate properties like lipophilicity, cell permeability, and metabolic stability.[6][7]

• Substituents on the Ring: The nature and position of other substituents on the cyclohexane ring can dramatically alter activity. For amidrazone derivatives, for example, specific aryl substituents were found to be crucial for enhancing antiproliferative and anti-inflammatory effects.[9]

Conclusion and Future Directions

Derivatives of 4-methylcyclohexanecarboxylic acid represent a promising and versatile chemical scaffold with demonstrated potential in antimicrobial, anticancer, and anti-inflammatory applications. The ease of chemical modification allows for the systematic exploration of structure-activity relationships, paving the way for the development of optimized lead compounds.

Future research should focus on:

• Synthesis of Diverse Libraries: Expanding the range of derivatives to probe the effects of different functional groups and stereochemistries.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways for the most potent compounds.

• In Vivo Evaluation: Progressing lead candidates from in vitro assays to preclinical animal models to assess efficacy, pharmacokinetics, and safety.

• Lead Optimization: Iteratively modifying the most promising structures to enhance potency, selectivity, and drug-like properties.

By leveraging the foundational knowledge outlined in this guide, drug discovery professionals can effectively explore and exploit the therapeutic potential of this valuable class of molecules.

References

• Exploring the Synthesis and Applications of Trans-4-Methylcyclohexanecarboxylic Acid (CAS 13064-83-0). (URL: )
• Cyclohexanecarboxylic acid, 4-methyl-, methyl ester | 51181-40-9. Benchchem. (URL: )
• A Comparative Guide to the Biological Activity of Methyl Cyclohexanecarboxylate Deriv
• Unlocking Innovation: The Role of Trans-4-Methylcyclohexanecarboxylic Acid in Modern Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. (URL: )
• Synthesis of some derivatives of cyclohexanecarboxylic acid and their mesomorphous characteristics. OSTI.GOV. (URL: )
• Anti-Inflammatory Effects of 4-Methylcyclopentadecanone on Edema Models in Mice. MDPI. (URL: )
• 4-Methylcyclohexanecarboxylic acid | C8H14O2 | CID 20330. PubChem - NIH. (URL: )
• 4-Methylcyclohexanecarboxylic Acid (cis- and trans- mixture) from Aladdin Scientific. Biocompare.com. (URL: )
• Novel Orally Active Analgesic and Anti-Inflammatory Cyclohexyl-N-Acylhydrazone Deriv
• 4-Methylcyclohexanecarboxylic acid | 934-67-8. Benchchem. (URL: )
• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI. (URL: )

• CYCLOHEXANE AND ITS FUNCTIONALLY SUBSTITUTED DERIVATIVES: IMPORTANT CLASS OF ORGANIC COMPOUNDS WITH POTENTIAL ANTIMICROBIAL ACTIVITIES. ResearchGate. (URL: [Link])

• Different Roles of Carboxylic Functions in Pharmaceuticals and Agrochemicals. Wiley-VCH. (URL: [Link])

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. ResearchGate. (URL: [Link])

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CAS number for cis/trans mixture of 4-methylcyclohexanecarboxylic acid

An In-depth Technical Guide to the Stereoisomers of 4-Methylcyclohexanecarboxylic Acid for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 4-methylcyclohexanecarboxylic acid, focusing on the critical distinctions between its cis and trans stereoisomers. For scientists engaged in pharmaceutical research, agrochemical development, and materials science, a precise understanding of isomeric identity is paramount, as subtle differences in stereochemistry can lead to significant variations in biological activity and material properties. This document moves beyond simple identification, offering insights into the synthesis, analytical separation, and characterization of these compounds.

Foundational Chemistry: Understanding Isomerism in 4-Methylcyclohexanecarboxylic Acid

4-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) is a disubstituted cyclohexane derivative featuring a carboxylic acid group and a methyl group on the aliphatic ring.[1] The tetrahedral nature of the ring's carbon atoms allows for different spatial arrangements of these substituents relative to the plane of the ring, giving rise to geometric isomerism.

• trans-isomer: The methyl and carboxyl groups are on opposite sides of the cyclohexane ring's plane. This configuration generally results in a more stable, lower-energy chair conformation where both bulky substituents can occupy equatorial positions, minimizing steric hindrance.

• cis-isomer: The methyl and carboxyl groups are on the same side of the ring's plane. In the most stable chair conformation, one substituent must occupy a less favorable axial position, leading to higher steric strain compared to the trans isomer.

This structural variance dictates the distinct physical properties and chemical reactivity of each isomer, making their accurate identification and separation a crucial step in any research or development workflow.

Definitive Identification: CAS Numbers and Chemical Identifiers

The Chemical Abstracts Service (CAS) assigns unique registry numbers to chemical substances to provide an unambiguous method of identification. Due to their distinct structures, the cis and trans isomers of 4-methylcyclohexanecarboxylic acid, as well as their common mixture, each have a unique CAS number.

Identifier	cis-Isomer	trans-Isomer	cis/trans Mixture
CAS Registry Number	934-67-8[1][2]	13064-83-0[1][3][4]	4331-54-8[1][5][6][7][8]
IUPAC Name	cis-4-methylcyclohexane-1-carboxylic acid	trans-4-methylcyclohexane-1-carboxylic acid	4-methylcyclohexane-1-carboxylic acid
Molecular Formula	C₈H₁₄O₂	C₈H₁₄O₂	C₈H₁₄O₂
Molecular Weight	142.20 g/mol [1]	142.20 g/mol [3]	142.20 g/mol [5][6][8]
InChI Key	QTDXSEZXAPHVBI-KNVOCYPGNA-N[2]	QTDXSEZXAPHVBI-LJGSYFOKSA-N[1]	QTDXSEZXAPHVBI-UHFFFAOYSA-N[1][6]

Comparative Physicochemical Properties

The stereochemical differences between the isomers directly influence their macroscopic physical properties. The greater stability and more regular packing ability of the trans isomer result in a significantly higher melting point. Commercial products are often sold as a mixture, which typically presents as a liquid at room temperature.[1][7][8]

Property	cis-Isomer	trans-Isomer	cis/trans Mixture
Physical State	Liquid / Low-melting solid	White Crystalline Solid[1]	Colorless Liquid[7][8]
Melting Point	29.0-29.5 °C[2]	109-111 °C[3]	Not applicable
Boiling Point	139 °C @ 20 Torr[2]	245 °C @ 760 Torr[3]	134-136 °C @ 15 mmHg[9]
Refractive Index	Not widely reported	Not widely reported	n20/D 1.4598
Density	Not widely reported	1.025 g/cm³[3]	1.005 g/mL at 25 °C

Synthesis Pathway and Isomer Control

A common and industrially relevant method for synthesizing 4-methylcyclohexanecarboxylic acid is the catalytic hydrogenation of p-toluic acid.[9] This reaction reduces the aromatic ring to a cyclohexane ring. The conditions of the hydrogenation (catalyst, temperature, pressure) can influence the resulting ratio of cis to trans isomers. Typically, this synthesis produces a mixture of both isomers, which then requires separation for applications demanding stereoisomeric purity.

Caption: Synthesis of 4-methylcyclohexanecarboxylic acid isomers.

Analytical Protocols for Isomer Separation and Characterization

Distinguishing and quantifying the cis and trans isomers is a common analytical challenge. Due to their identical mass and similar functional groups, chromatographic and spectroscopic methods must be carefully optimized to exploit their subtle structural differences.

Caption: Workflow for isomer analysis and characterization.

Gas Chromatography (GC) Protocol

GC is highly effective for separating volatile compounds. The isomers of 4-methylcyclohexanecarboxylic acid, often after derivatization to their more volatile methyl esters, can be separated based on subtle differences in their interaction with the GC column's stationary phase.

Objective: To separate and quantify the cis and trans isomers in a mixture.

Protocol:

• Sample Preparation (Esterification):

  • Dissolve ~10 mg of the acid mixture in 2 mL of methanol.

  • Add 2-3 drops of concentrated sulfuric acid as a catalyst.

  • Reflux the mixture for 2-3 hours to form the methyl esters.

  • Cool the reaction, neutralize with a saturated sodium bicarbonate solution, and extract the esters with a non-polar solvent (e.g., diethyl ether or dichloromethane).

  • Dry the organic layer over anhydrous sodium sulfate and dilute to an appropriate concentration (~100-500 µg/mL) for GC analysis.

• GC System and Conditions:

  • Column: A mid-polarity capillary column, such as a DB-5ms or HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.[10]

  • Carrier Gas: Helium at a constant flow of 1-2 mL/min.

  • Injector: Split/splitless injector at 250°C. Use a split ratio (e.g., 50:1) for analytical work.

  • Oven Program:

    • Initial Temperature: 70°C, hold for 2 minutes.

    • Ramp: Increase at 5-10°C/min to a final temperature of 200°C.

    • Hold at the final temperature for 5 minutes.

  • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS). An MS detector provides definitive identification based on fragmentation patterns.

• Data Interpretation: The two isomers will appear as distinct peaks. The trans isomer, being more linear, may elute differently from the more compact cis isomer depending on the column phase. Peak area integration allows for the determination of the relative ratio of the two isomers in the mixture.

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC, particularly reversed-phase HPLC, is a powerful technique for separating isomers that may have very close boiling points, making GC separation difficult without derivatization.[11]

Objective: To achieve baseline separation of underivatized cis and trans isomers.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the isomer mixture at 1 mg/mL in the mobile phase.

  • Dilute the stock to a final concentration of ~100 µg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC System and Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (or methanol) and water, with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to suppress the ionization of the carboxyl group and ensure sharp peaks. A typical starting point is 60:40 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40°C to improve peak shape and reproducibility.

  • Detector: UV detector set to a low wavelength (~210 nm) where the carboxylic acid functional group absorbs.

• Data Interpretation: The more non-polar trans isomer will typically have a longer retention time on a C18 column than the slightly more polar cis isomer. Baseline resolution allows for accurate quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for unambiguous structural confirmation of the separated isomers.[12] The different spatial orientations of the substituents lead to distinct chemical shifts for the ring protons and carbons.

• ¹H NMR: The chemical shift of the proton alpha to the carboxylic acid (at the C1 position) is particularly diagnostic. In the trans isomer, this proton is typically axial when the carboxyl group is equatorial, leading to multiple couplings and a different chemical shift compared to the corresponding proton in the cis isomer. The protons of the methyl group will also show slight differences in their chemical shifts. The acidic proton of the carboxyl group typically appears as a broad singlet far downfield, often around 12 ppm.[12]

• ¹³C NMR: The carbon atoms of the cyclohexane ring will have different chemical shifts due to stereochemical effects. The carboxyl carbon typically resonates in the 175-185 ppm range.[12] Comparing the spectra of pure isomers to that of the mixture allows for definitive identification.

Relevance in Scientific Research and Development

The stereochemically pure isomers of 4-methylcyclohexanecarboxylic acid serve as valuable building blocks and intermediates in various fields.[13] In medicinal chemistry, the specific three-dimensional shape of a molecule is often critical for its interaction with biological targets like enzymes and receptors. Therefore, synthesizing and testing stereochemically pure active pharmaceutical ingredients (APIs) is a fundamental requirement. The cis and trans isomers can be used to create derivatives with distinct biological activities, such as potential anti-ulcer agents.[14]

Conclusion

The accurate identification of 4-methylcyclohexanecarboxylic acid isomers is foundational for any scientific application. While CAS number 4331-54-8 refers to the common cis/trans mixture, researchers must be aware of the distinct identifiers for the pure cis (934-67-8 ) and trans (13064-83-0 ) isomers. The significant differences in their physical properties, driven by stereochemistry, necessitate the use of high-resolution analytical techniques like GC and HPLC for separation and quantification. Coupled with spectroscopic confirmation by NMR, these protocols provide a robust framework for ensuring the isomeric purity required for advanced research and development in the pharmaceutical and chemical industries.

References

• Cas 13064-83-0,trans-4-Methylcyclohexanecarboxylic acid. (n.d.). LookChem. Retrieved January 8, 2026, from [Link]

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The Cyclohexanecarboxylic Acid Core: A Technical Guide to its Discovery, Synthesis, and Application

Introduction: The Enduring Relevance of a Saturated Scaffold

In the vast landscape of organic chemistry and drug discovery, the humble cyclohexane ring, when appended with a carboxylic acid function, represents a scaffold of remarkable versatility and enduring significance. Substituted cyclohexanecarboxylic acids, while seemingly simple aliphatic structures, have given rise to blockbuster drugs, advanced materials, and crucial industrial intermediates. Their conformational flexibility, coupled with the ability to introduce stereochemically defined substituents, provides a rich playground for medicinal chemists and material scientists alike. This guide offers an in-depth exploration of the discovery, history, synthesis, and diverse applications of this important class of molecules, tailored for researchers, scientists, and professionals in drug development. We will delve into the causality behind synthetic strategies, the nuances of structure-activity relationships, and the practical applications that have emerged from this versatile chemical entity.

Part 1: A Historical Perspective: From Curative Agents to Complex Architectures

The journey of substituted cyclohexanecarboxylic acids is intrinsically linked to the broader history of medicinal chemistry. While the fundamental cyclohexane structure was first synthesized in the late 19th century, the systematic exploration of its substituted carboxylic acid derivatives as bioactive molecules gained momentum in the mid-20th century. This era was characterized by a burgeoning pharmaceutical industry and a growing understanding of the relationship between chemical structure and biological activity.

Two prominent examples that underscore the therapeutic potential of this scaffold are tranexamic acid and gabapentin.

Tranexamic Acid: A Tale of Serendipity and Lifesaving Intervention

The story of tranexamic acid begins in the 1950s with Japanese researchers Shosuke and Utako Okamoto.[1] Driven by the desire to combat postpartum hemorrhage, a leading cause of maternal mortality, they sought a compound that could inhibit the breakdown of blood clots. Their research led them to synthesize tranexamic acid, a synthetic analog of the amino acid lysine.[1] This compound proved to be a potent inhibitor of plasminogen activation, the key step in fibrinolysis (the process of clot dissolution).[1] Despite its discovery, the full clinical impact of tranexamic acid was not realized for several decades. It is now recognized as an essential medicine by the World Health Organization for its life-saving role in treating or prevent excessive blood loss in various conditions, including major trauma, surgery, and heavy menstrual bleeding.[1]

Gabapentin: A Rational Design with an Unexpected Outcome

In the early 1970s, researchers at Goedecke AG, a subsidiary of Parke-Davis, embarked on a rational drug design program to create a molecule that could mimic the action of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) but with improved ability to cross the blood-brain barrier.[2] The result of this effort was gabapentin, a cyclohexanecarboxylic acid derivative with a GABA-like side chain. The initial hypothesis was that gabapentin would exert its effects by interacting with GABA receptors. However, subsequent research revealed a surprising twist: gabapentin does not bind to GABA receptors nor is it converted to GABA in the body. Its mechanism of action is still not fully elucidated but is thought to involve binding to the α2δ-1 subunit of voltage-gated calcium channels. First approved in 1993 as an anticonvulsant, gabapentin has since become a widely prescribed medication for neuropathic pain.[2][3]

These two case studies highlight a key theme in the history of substituted cyclohexanecarboxylic acids: the combination of rational design and serendipitous discovery in uncovering their therapeutic utility.

Part 2: The Synthetic Arsenal: Crafting the Cyclohexane Core

The synthesis of substituted cyclohexanecarboxylic acids is a rich and varied field, offering a range of methodologies to control regiochemistry and stereochemistry. The choice of synthetic route is often dictated by the desired substitution pattern, the availability of starting materials, and the need for enantiopurity.

Catalytic Hydrogenation of Benzoic Acid Derivatives: A Direct Approach

One of the most direct and industrially scalable methods for the synthesis of cyclohexanecarboxylic acids is the catalytic hydrogenation of their aromatic precursors, benzoic acids.[4][5] This reaction involves the reduction of the aromatic ring using hydrogen gas in the presence of a metal catalyst.

Causality Behind Experimental Choices:

• Catalyst Selection: The choice of catalyst is crucial for achieving high yields and selectivities. Rhodium (Rh) and Ruthenium (Ru) on a solid support, such as carbon, are often highly effective for the hydrogenation of the aromatic ring while leaving the carboxylic acid group intact.[4][6] Palladium (Pd) catalysts can also be used, though they may sometimes lead to over-reduction or side reactions depending on the conditions.[7]

• Reaction Conditions: The reaction is typically carried out at elevated temperatures and pressures to facilitate the reduction of the stable aromatic ring.[5] The use of a solvent is common, and its choice can influence the reaction rate and selectivity.[6]

• Stereoselectivity: The hydrogenation of a substituted benzoic acid will typically yield a mixture of cis and trans isomers. The ratio of these isomers can be influenced by the catalyst, solvent, and reaction conditions. Post-synthesis isomerization is often necessary to obtain the desired stereoisomer.

Experimental Protocol: Hydrogenation of Benzoic Acid to Cyclohexanecarboxylic Acid [5]

• Apparatus Setup: A high-pressure autoclave equipped with a magnetic stirrer, a gas inlet, a pressure gauge, and a thermocouple is used.

• Charging the Reactor: The autoclave is charged with benzoic acid and a catalytic amount of a supported metal catalyst (e.g., 5% Rh/C).

• Purging: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen) to remove any air.

• Hydrogenation: The reactor is then pressurized with hydrogen gas to the desired pressure (e.g., 50-100 atm). The mixture is heated to the reaction temperature (e.g., 100-150 °C) with vigorous stirring.

• Monitoring: The reaction progress is monitored by the uptake of hydrogen.

• Work-up: After the reaction is complete, the reactor is cooled to room temperature and the excess hydrogen is carefully vented. The reaction mixture is filtered to remove the catalyst. The solvent (if used) is removed under reduced pressure to yield the crude cyclohexanecarboxylic acid.

• Purification: The product can be purified by distillation or recrystallization.

Caption: The Diels-Alder reaction.

The Birch Reduction: Accessing Dihydroaromatic Intermediates

The Birch reduction is a powerful method for the partial reduction of aromatic rings to yield 1,4-cyclohexadienes. [8][9][10]This reaction employs a dissolving metal reduction, typically using an alkali metal (like sodium or lithium) in liquid ammonia with an alcohol as a proton source.

Causality Behind Experimental Choices:

• Regioselectivity: The regioselectivity of the Birch reduction is governed by the electronic nature of the substituents on the aromatic ring. Electron-withdrawing groups, such as a carboxylic acid, direct the reduction to the 2,5-positions, yielding a 2,5-cyclohexadienecarboxylic acid. [10]* Reaction Conditions: The use of liquid ammonia as a solvent requires low temperatures (-33 °C). The alcohol serves as a proton source to protonate the intermediate radical anions and carbanions.

• Synthetic Utility: The resulting diene can be a versatile intermediate for further functionalization, including isomerization to a conjugated diene for subsequent Diels-Alder reactions or further reduction to the fully saturated cyclohexanecarboxylic acid.

The Robinson Annulation: A Tandem Approach to Fused Rings

The Robinson annulation is a classic ring-forming reaction that combines a Michael addition with an intramolecular aldol condensation to create a six-membered ring. [11][12][13][14]While it typically produces cyclohexenones, modifications of this methodology can be used to access cyclohexanecarboxylic acid derivatives.

Causality Behind Experimental Choices:

• Tandem Reactions: The strength of the Robinson annulation lies in its ability to form multiple carbon-carbon bonds in a single operational sequence, leading to a significant increase in molecular complexity.

• Starting Materials: The reaction typically involves the reaction of a ketone with a methyl vinyl ketone or a related α,β-unsaturated ketone.

• Stereocontrol: Asymmetric versions of the Robinson annulation have been developed, allowing for the enantioselective synthesis of chiral cyclohexenones, which can be further elaborated to chiral cyclohexanecarboxylic acids.

Part 3: Structure-Activity Relationships (SAR): Tuning Properties Through Substitution

The biological activity and physical properties of substituted cyclohexanecarboxylic acids are highly dependent on the nature, position, and stereochemistry of the substituents on the cyclohexane ring. Understanding these structure-activity relationships is crucial for the rational design of new drugs and materials.

Key SAR Principles:

• Stereochemistry: The relative orientation of substituents (cis vs. trans) can have a profound impact on biological activity. For example, in tranexamic acid, the trans isomer is the active antifibrinolytic agent, while the cis isomer is inactive. This is because the trans geometry allows the molecule to bind effectively to the lysine-binding sites on plasminogen.

• Lipophilicity: The lipophilicity of the molecule, which can be modulated by the addition of alkyl or other nonpolar substituents, influences its ability to cross cell membranes and the blood-brain barrier. The design of gabapentin with its lipophilic cyclohexane ring was intended to enhance its brain penetration compared to GABA.

• Hydrogen Bonding: The carboxylic acid group is a key hydrogen bond donor and acceptor, and its interaction with biological targets is often critical for activity. The aminomethyl group in tranexamic acid also participates in important ionic and hydrogen bonding interactions.

• Conformational Rigidity: The cyclohexane ring can adopt different conformations (chair, boat, twist-boat). The presence of substituents can lock the ring into a specific conformation, which can be important for optimal binding to a biological target.

Quantitative Data Summary:

Compound	Key Substituent(s)	Biological Activity/Application	Key SAR Insight
Tranexamic Acid	trans-4-(aminomethyl)	Antifibrinolytic	The trans stereochemistry is essential for activity.
Gabapentin	1-(aminomethyl)-1-acetic acid	Anticonvulsant, Neuropathic pain	The cyclohexane ring enhances lipophilicity and blood-brain barrier penetration.
Liquid Crystal Precursors	4-alkyl, 4-alkoxy	Liquid crystal formation	The rigid core and flexible side chains are crucial for mesophase formation.

Part 4: Diverse Applications: From Medicine to Materials

The versatility of the substituted cyclohexanecarboxylic acid scaffold has led to its application in a wide range of fields.

Pharmaceuticals: A Scaffold for Diverse Therapies

Beyond tranexamic acid and gabapentin, numerous other cyclohexanecarboxylic acid derivatives have been investigated for their therapeutic potential. These include:

• Anti-inflammatory agents: Derivatives have been shown to possess anti-inflammatory properties. [15]* Antiviral agents: Certain substituted cyclohexanecarboxylic acids have demonstrated antiviral activity.

• Enzyme inhibitors: The scaffold has been used to design inhibitors for various enzymes.

Liquid Crystals: Building Blocks for Advanced Displays

Cyclohexanecarboxylic acid derivatives are important building blocks in the synthesis of liquid crystals. [16]The rigid cyclohexane core provides a stable platform for the attachment of various functional groups, allowing for the fine-tuning of the liquid crystalline properties. These materials are used in a variety of applications, including flat-panel displays, temperature sensors, and optical filters.

Agrochemicals: Protecting Crops and Enhancing Growth

Derivatives of cyclohexanedione carboxylic acids have been developed as herbicides and plant growth regulators. [17][18]These compounds can selectively control the growth of weeds without harming crops.

Industrial Chemicals: Versatile Intermediates

Cyclohexanecarboxylic acid and its derivatives serve as important intermediates in the chemical industry. [19][20]They are used in the production of:

• Polymers and Plasticizers: They can be incorporated into polymer backbones to modify their properties or used as plasticizers to increase the flexibility of plastics. [20]* Corrosion Inhibitors: Certain derivatives can protect metal surfaces from corrosion.

• Surfactants and Lubricants: They are used in the formulation of surfactants and lubricants. [20]

Conclusion: A Scaffold with a Bright Future

The substituted cyclohexanecarboxylic acid core has proven to be a remarkably fruitful scaffold in both academic research and industrial applications. From its origins in the quest for new medicines to its current role in the development of advanced materials, this seemingly simple chemical entity continues to inspire innovation. The ongoing development of novel synthetic methodologies, particularly in the area of asymmetric synthesis, will undoubtedly lead to the discovery of new derivatives with enhanced properties and novel applications. For researchers and drug development professionals, a deep understanding of the history, synthesis, and structure-activity relationships of this versatile scaffold is an invaluable asset in the pursuit of new scientific frontiers.

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A Senior Application Scientist's Guide to the Spectroscopic Characterization of 4-Methylcyclohexanecarboxylic Acid

This technical guide provides an in-depth analysis of the spectroscopic data for 4-methylcyclohexanecarboxylic acid (C₈H₁₄O₂; Molecular Weight: 142.20 g/mol ), a key intermediate in the synthesis of various organic compounds and materials.[1][2][3] As a saturated cyclic carboxylic acid, its structural elucidation relies heavily on a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, chemists, and quality control specialists who require a thorough understanding of the molecule's spectral characteristics for unambiguous identification, purity assessment, and structural confirmation.

A critical feature of 4-methylcyclohexanecarboxylic acid is the existence of cis and trans geometric isomers, which arise from the relative orientation of the methyl and carboxylic acid groups on the cyclohexane ring.[1] These stereochemical differences, while subtle, manifest distinct spectroscopic signatures that are crucial for differentiation. This guide will explore the spectral data for the mixture of isomers and highlight the key distinctions where applicable.

Molecular Structure and Isomerism

The compound consists of a cyclohexane ring substituted at the 1- and 4-positions with a carboxylic acid group and a methyl group, respectively.[1] The tetrahedral nature of the ring's carbon atoms allows for two primary geometric isomers:

• cis-isomer: The methyl and carboxyl groups are on the same side of the ring's plane.

• trans-isomer: The methyl and carboxyl groups are on opposite sides of the ring's plane.[1]

The conformational preference of the cyclohexane ring (chair conformation) further influences the spatial orientation of these substituents (axial vs. equatorial), which in turn affects the spectroscopic output, particularly in NMR.

Caption: Chemical structures of cis and trans isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed carbon-hydrogen framework of 4-methylcyclohexanecarboxylic acid, including its stereochemistry. Spectra are typically recorded in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the chemical environment, number, and connectivity of hydrogen atoms. The acidic proton of the carboxyl group is highly deshielded and appears as a broad singlet at a characteristic downfield shift.

Expertise & Experience: The broadness of the -COOH proton signal is a result of hydrogen exchange with trace amounts of water in the NMR solvent and intermolecular hydrogen bonding. Its chemical shift can be highly variable and concentration-dependent. The signals for the cyclohexane ring protons often appear as complex, overlapping multiplets due to extensive spin-spin coupling. Differentiating between the cis and trans isomers often relies on subtle differences in the chemical shifts of the methine protons (H1 and H4) due to their different magnetic environments in axial vs. equatorial positions.

Summarized ¹H NMR Data

Proton Assignment	Typical Chemical Shift (δ, ppm)	Multiplicity	Integration	Key Insights
-COOH	10.0 - 12.5	Broad Singlet	1H	Diagnostic for carboxylic acid; exchangeable with D₂O.
-CH(COOH) (H1)	2.2 - 2.6	Multiplet	1H	Methine proton adjacent to the carbonyl group.
Ring -CH₂-	1.2 - 2.1	Multiplet	8H	Overlapping signals from the four methylene groups.
-CH(CH₃) (H4)	1.4 - 1.8	Multiplet	1H	Methine proton adjacent to the methyl group.

| -CH₃ | 0.8 - 1.0 | Doublet | 3H | Coupled to the H4 methine proton. |

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule. The carbonyl carbon of the carboxylic acid is a key diagnostic signal, appearing significantly downfield.

Expertise & Experience: The chemical shift of the carbonyl carbon in carboxylic acids is typically found in the 170-185 ppm range.[4][5] The shifts of the ring carbons can help confirm the substitution pattern and may show slight variations between the cis and trans isomers due to steric effects.

Summarized ¹³C NMR Data

Carbon Assignment	Typical Chemical Shift (δ, ppm)	Key Insights
C =O	175 - 185	Diagnostic for the carboxylic acid carbonyl carbon.
-C H(COOH) (C1)	40 - 45	Substituted carbon bearing the carboxyl group.
-C H(CH₃) (C4)	30 - 35	Substituted carbon bearing the methyl group.
Ring -C H₂-	25 - 35	Multiple signals for the non-equivalent methylene carbons.

| -C H₃ | 20 - 23 | Methyl group carbon. |

Experimental Protocol: NMR Sample Preparation

Trustworthiness: This protocol ensures the acquisition of high-quality, reproducible NMR data.

• Sample Weighing: Accurately weigh 5-10 mg of 4-methylcyclohexanecarboxylic acid directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Chloroform-d is often suitable due to its ability to dissolve the analyte and its relatively clean spectral window.

• Internal Standard: Add a small drop of a solution containing an internal standard, such as tetramethylsilane (TMS, δ = 0.00 ppm), for accurate chemical shift referencing.

• Dissolution: Cap the NMR tube and gently invert it several times or use a vortex mixer to ensure the sample is fully dissolved. A brief sonication may aid dissolution if necessary.

• Data Acquisition: Insert the tube into the NMR spectrometer. Acquire the spectrum using standard parameters for ¹H and ¹³C nuclei, ensuring a sufficient number of scans to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy

IR spectroscopy is exceptionally effective for identifying the key functional groups present in the molecule, particularly the carboxylic acid moiety.

Interpretation: The most prominent feature in the IR spectrum of a carboxylic acid is the extremely broad O-H stretching vibration, which is a direct consequence of strong intermolecular hydrogen bonding that forms a dimeric structure.[5][6][7] This broad absorption is superimposed on the C-H stretching vibrations of the methyl and cyclohexyl groups.[6] The carbonyl (C=O) stretch is also a very strong and sharp absorption, confirming the presence of the carboxyl group.[5]

Summarized IR Data

Functional Group	Absorption Range (cm⁻¹)	Intensity	Vibration Type
O-H (Carboxylic Acid)	2500 - 3300	Strong, Very Broad	Stretch
C-H (Alkyl)	2850 - 2960	Medium-Strong, Sharp	Stretch
C=O (Carbonyl)	1690 - 1725	Strong, Sharp	Stretch
C-O	1210 - 1320	Medium-Strong	Stretch

| O-H | 910 - 950 | Medium, Broad | Bend (Out-of-Plane) |

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

Trustworthiness: ATR is a rapid and reliable technique that requires minimal sample preparation.

• Instrument Background: Ensure the ATR crystal (typically diamond or germanium) is clean. Collect a background spectrum of the empty crystal to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount of the 4-methylcyclohexanecarboxylic acid sample (liquid or solid powder) directly onto the ATR crystal.

• Apply Pressure: Use the instrument's pressure arm to ensure firm and even contact between the sample and the crystal.

• Data Collection: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to produce a high-quality spectrum.

• Cleaning: After analysis, clean the crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft lab wipe.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern upon ionization, which aids in structural confirmation. Electron Ionization (EI) is a common technique used for this type of molecule.

Interpretation: The molecular ion (M⁺) peak for 4-methylcyclohexanecarboxylic acid is expected at a mass-to-charge ratio (m/z) of 142. This peak may be of low intensity due to the molecule's propensity to fragment.[8] Key fragmentation pathways for carboxylic acids include the loss of neutral fragments such as the hydroxyl radical (•OH) and the carboxyl group (•COOH).[9] Alpha-cleavage next to the carbonyl group is also a common fragmentation route.

Key Fragmentation Peaks

m/z Value	Ion Structure	Loss
142	[C₈H₁₄O₂]⁺	Molecular Ion (M⁺)
125	[C₈H₁₃O]⁺	Loss of •OH (M - 17)
97	[C₇H₁₃]⁺	Loss of •COOH (M - 45)
81	[C₆H₉]⁺	Loss of COOH and CH₄

| 55 | [C₄H₇]⁺ | Cyclohexyl ring fragmentation |

Caption: Primary fragmentation pathways in EI-MS.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Trustworthiness: GC-MS is ideal for separating volatile components and obtaining clean mass spectra.

• Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in a volatile solvent like ethyl acetate or dichloromethane.

• Injection: Inject a small volume (typically 1 µL) of the solution into the GC inlet, which is heated to volatilize the sample.

• Chromatographic Separation: The volatilized sample is carried by an inert gas (e.g., helium) through a capillary column (e.g., HP-5). The column temperature is ramped on a programmed gradient to separate the cis and trans isomers based on their boiling points and interactions with the stationary phase.

• Ionization and Detection: As each isomer elutes from the column, it enters the mass spectrometer's ion source (e.g., electron ionization at 70 eV). The resulting ions are separated by the mass analyzer (e.g., a quadrupole) and detected, generating a mass spectrum for each separated component.

Summary

The structural confirmation of 4-methylcyclohexanecarboxylic acid is reliably achieved through a multi-technique spectroscopic approach.

• NMR provides the definitive carbon-hydrogen framework and is essential for distinguishing between cis and trans isomers.

• IR offers rapid and unambiguous confirmation of the critical carboxylic acid functional group through its characteristic broad O-H and sharp C=O stretching bands.

• MS confirms the molecular weight and provides a fragmentation fingerprint that is consistent with the proposed structure.

By integrating the data from these three methods, researchers and scientists can confidently verify the identity, purity, and stereochemical nature of 4-methylcyclohexanecarboxylic acid, ensuring its suitability for downstream applications in research and development.

References

• LookChem. Cas 13064-83-0, trans-4-Methylcyclohexanecarboxylic acid. Available at: [Link]

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A Technical Guide to the Thermal Stability and Decomposition of 4-Methylcyclohexanecarboxylic Acid

Abstract

This technical guide provides a comprehensive overview of the thermal stability and decomposition pathways of 4-methylcyclohexanecarboxylic acid (4-MCHA). While specific experimental data for 4-MCHA is limited in publicly accessible literature, this document synthesizes information from analogous compounds, general principles of carboxylic acid decomposition, and established analytical techniques to offer a robust predictive framework. This guide is intended for researchers, scientists, and drug development professionals who handle or utilize 4-MCHA and require a thorough understanding of its behavior at elevated temperatures. Key topics include the isomeric considerations of cis- and trans-4-MCHA, detailed protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), predicted decomposition mechanisms, and essential safety protocols.

Introduction: The Physicochemical Landscape of 4-Methylcyclohexanecarboxylic Acid

4-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) is a saturated cyclic carboxylic acid with a molecular weight of 142.20 g/mol .[1][2] Its structure, comprising a cyclohexane ring substituted with a methyl group and a carboxylic acid functional group, gives rise to geometric isomerism.[1] The compound exists as cis and trans isomers, where the relative orientations of the methyl and carboxyl groups on the cyclohexane ring differ.[1] Commercial preparations are often available as a mixture of these isomers.[1][3]

The physical properties, such as melting and boiling points, can vary between the isomers and their mixtures. For instance, the trans-isomer is typically a white crystalline solid with a melting point of 109-111 °C, while mixtures may be liquid at room temperature.[1][4] Understanding the thermal stability of 4-MCHA is critical for a range of applications, including its use in the synthesis of pharmaceuticals and specialty chemicals, where elevated temperatures may be employed.[4] Thermal decomposition can impact product purity, yield, and safety, making a thorough characterization of its thermal behavior paramount.

Isomeric Considerations and Physicochemical Properties

The cis and trans isomers of 4-MCHA exhibit distinct physical properties due to their different molecular symmetries and packing efficiencies in the solid state. These differences can influence their thermal behavior.

Property	cis-Isomer	trans-Isomer	Mixture	Source(s)
CAS Number	934-67-8	13064-83-0	4331-54-8	[1]
Molecular Formula	C₈H₁₄O₂	C₈H₁₄O₂	C₈H₁₄O₂	[1]
Molecular Weight	142.20 g/mol	142.20 g/mol	142.20 g/mol	[1][2]
Melting Point	29.0-29.5 °C	109-111 °C	Not specified	[4][5]
Boiling Point	139 °C @ 20 Torr	245 °C	134-136 °C @ 15 mmHg	[4][5][6]
Density	Not specified	1.025 g/cm³	1.005 g/mL at 25 °C	[4][6]
Appearance	Not specified	White crystalline solid	Colorless to white liquid/powder	[1][4]

Assessing Thermal Stability: Methodologies and Experimental Design

To rigorously evaluate the thermal stability of 4-MCHA, a combination of thermo-analytical techniques is recommended. The following sections detail the principles and step-by-step protocols for Thermogravimetric Analysis (TGA) and Differential Scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[7][8] This technique is invaluable for determining the onset of decomposition, identifying intermediate decomposition steps, and quantifying the mass loss associated with the release of volatile products.[8][9]

• Instrument Preparation: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Accurately weigh 5-10 mg of 4-MCHA into a clean, tared TGA pan (typically aluminum or platinum).

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Temperature Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min.

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis: Plot the mass percentage versus temperature. The onset temperature of decomposition is determined from the initial significant mass loss. The first derivative of the TGA curve (DTG) can be plotted to identify the temperatures of maximum decomposition rates.[9]

Caption: Workflow for Thermogravimetric Analysis (TGA).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[10] It is used to detect thermal events such as melting, crystallization, and decomposition, and to quantify the enthalpy changes associated with these processes.

• Instrument Preparation: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of 4-MCHA into a hermetically sealed aluminum pan. Prepare an empty, sealed aluminum pan as a reference.

• Atmosphere: Maintain an inert atmosphere (e.g., nitrogen) with a purge rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate at a temperature below the expected melting point (e.g., 0 °C).

  • Ramp the temperature to a point beyond the expected decomposition (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Acquisition: Record the differential heat flow as a function of temperature.

• Data Analysis:

  • Identify endothermic peaks corresponding to melting.

  • Identify exothermic or complex endothermic/exothermic events associated with decomposition.

  • Integrate the peak areas to determine the enthalpy of transitions (ΔH).

Caption: Workflow for Differential Scanning Calorimetry (DSC).

Predicted Thermal Decomposition Pathways

The thermal decomposition of carboxylic acids can proceed through several pathways, primarily decarboxylation and dehydration.[11][12][13] The dominant pathway is influenced by the molecular structure and the presence of catalysts. For saturated alkyl carboxylic acids like 4-MCHA, bimolecular reactions can lower the activation energy for decomposition compared to unimolecular pathways.[12][14]

Decarboxylation

Decarboxylation involves the loss of carbon dioxide (CO₂) from the carboxyl group. This is a common decomposition route for many carboxylic acids.[15] For 4-MCHA, this would likely proceed via a radical mechanism at higher temperatures, leading to the formation of methylcyclohexane and CO₂.

Caption: Proposed decarboxylation pathway for 4-MCHA.

Dehydration

Dehydration involves the removal of a water molecule (H₂O). For carboxylic acids, this can occur via an intermolecular reaction between two acid molecules to form an anhydride, or intramolecularly to form a ketene, though the latter is less common for this structure.[11]

Caption: Proposed intermolecular dehydration pathway.

Safety and Handling Considerations

4-Methylcyclohexanecarboxylic acid is classified as an irritant. It can cause skin and serious eye irritation.[2][16] The GHS classification indicates it is harmful if swallowed.[2][3] When handling 4-MCHA, especially during heating, appropriate personal protective equipment (PPE) is mandatory.

• Engineering Controls: Use a well-ventilated laboratory fume hood to avoid inhalation of vapors or decomposition products.[16]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[16]

  • Skin Protection: Wear protective gloves and a lab coat.[16]

  • Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved respirator.[3]

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[16][17] Keep away from heat, sparks, and open flames.[18]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][18]

• Decomposition Hazards: Thermal decomposition may produce carbon monoxide and carbon dioxide. In the event of a fire, use CO₂, dry chemical, or foam to extinguish.[18]

Conclusion

This guide provides a foundational understanding of the thermal stability and decomposition of 4-methylcyclohexanecarboxylic acid based on established scientific principles and data from analogous compounds. The primary analytical techniques for characterization, TGA and DSC, have been outlined with detailed protocols. The predicted decomposition pathways, decarboxylation and dehydration, offer a framework for anticipating the behavior of 4-MCHA at elevated temperatures. Adherence to strict safety protocols is essential when thermally stressing this compound. Further experimental studies on purified cis and trans isomers are warranted to fully elucidate their specific thermal properties.

References

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• ResearchGate. (2015). Bimolecular Decomposition Pathways for Carboxylic Acids of Relevance to Biofuels. Retrieved from [Link]

• Hudzik, J. M., & Bozzelli, J. W. (2015). Bimolecular decomposition pathways for carboxylic acids of relevance to biofuels. American Chemical Society.
• Hudzik, J. M., & Bozzelli, J. W. (2015). Bimolecular Decomposition Pathways for Carboxylic Acids of Relevance to Biofuels.

• Organic Chemistry Portal. (2023). Decarboxylative, Radical C–C Bond Formation with Alkyl or Aryl Carboxylic Acids: Recent Advances. Retrieved from [Link]

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• CAS Common Chemistry. (n.d.). cis-4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

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natural occurrence of methylcyclohexanecarboxylic acids

An In-Depth Technical Guide to the Natural Occurrence of Methylcyclohexanecarboxylic Acids: From Geochemical Origins to Advanced Analytical Strategies

Abstract

Methylcyclohexanecarboxylic acids (MCCAs) represent a significant subclass of naphthenic acids (NAs), a complex mixture of cycloaliphatic carboxylic acids and related compounds. Primarily originating from the microbial biodegradation of petroleum hydrocarbons over geological timescales, these molecules are key indicators in geochemistry and significant operational and environmental challenges in the petroleum industry. Their presence in crude oil contributes to acidity and corrosion, while their release into aquatic environments, particularly from oil sands extraction, poses toxicological risks. This guide provides a comprehensive technical overview of the natural occurrence of MCCAs, detailing their geochemical origins, microbial biosynthesis and degradation pathways, state-of-the-art protocols for their isolation and extraction, and advanced analytical techniques for their characterization and quantification. Designed for researchers, environmental scientists, and professionals in drug development, this document synthesizes current knowledge to provide a foundational understanding and practical framework for studying these ubiquitous and complex molecules.

Geochemical Origins and Principal Natural Sources

The primary reservoir of methylcyclohexanecarboxylic acids in nature is within hydrocarbon deposits.[1] Their formation is intrinsically linked to the geological history and biological alteration of crude oil.

Petroleum, Bitumen, and Oil Sands

MCCAs are naturally occurring constituents of crude oil, bitumen, and oil sands.[1][2] They are not typically products of the initial thermal maturation of kerogen but are rather formed through extensive microbial activity on petroleum hydrocarbons in subterranean reservoirs. This process, known as petroleum biodegradation, involves microorganisms utilizing petroleum alkanes and cycloalkanes as carbon sources.[2][3] The microbial oxidation of cyclohexane-containing hydrocarbons is a key formation pathway for MCCAs and other naphthenic acids.

The concentration of these acids, often measured collectively as the Total Acid Number (TAN), is directly correlated with the degree of biodegradation a crude oil has undergone.[4][5] Severely biodegraded, heavy oils tend to have a higher TAN, indicating a greater abundance of acidic compounds like MCCAs.[5] These acids are considered a major factor affecting the viscosity and processing difficulty of heavy crude oils.[6]

Other Environmental Occurrences

While petroleum deposits are the main source, the parent compound, cyclohexanecarboxylic acid, has also been identified in other natural matrices, such as wine and various alcoholic beverages.[7] Its presence in these products is attributed to microbial metabolism during fermentation, highlighting that the biological pathways for synthesizing the cyclohexanecarboxylic acid scaffold are not exclusive to petro-geochemical environments. This suggests potential, albeit minor, biogenic sources unrelated to fossil fuels.

Microbial Biosynthesis and Degradation Pathways

The formation and degradation of MCCAs are two sides of the same coin, both mediated by diverse microbial communities. Understanding these pathways is crucial for applications ranging from bioremediation to understanding petroleum souring. The unsubstituted cyclohexanecarboxylic acid (CCA) serves as the primary model compound for these studies.

Aerobic Degradation Pathways

In the presence of oxygen, microorganisms employ oxygenase enzymes to initiate the breakdown of the stable cycloalkane ring. A well-documented pathway in Alcaligenes species involves the initial hydroxylation of the cyclohexane ring.[8]

The proposed aerobic pathway proceeds as follows:

• Hydroxylation: A mixed-function oxygenase hydroxylates the cyclohexane ring, typically at the 4-position, to form 4-hydroxycyclohexane carboxylate.[8]

• Oxidation: The resulting alcohol is oxidized to a ketone, forming 4-ketocyclohexane carboxylate.[8]

• Aromatization & Ring Cleavage: The keto-acid is then converted to p-hydroxybenzoate, which can enter central metabolism through established aromatic degradation pathways involving ring fission.[8]

This aerobic degradation is the cornerstone of bioremediation strategies for oil sands process water (OSPW), which is rich in naphthenic acids.[3][9] Indigenous microbial communities in tailings ponds have demonstrated the ability to mineralize these compounds, thereby reducing the toxicity of the water.[10][11]

Caption: Generalized aerobic degradation pathway for MCCAs.

Anaerobic Degradation Pathways

Under anoxic conditions, such as those found deep within petroleum reservoirs or in certain bioreactors, a different enzymatic strategy is required. The anaerobic degradation of CCA has been extensively studied in denitrifying and photosynthetic bacteria like Rhodopseudomonas palustris.[12][13] The pathway avoids the use of molecular oxygen and instead relies on activation and a series of dehydrogenation steps.

The key steps are:

• CoA Activation: CCA is first activated to its coenzyme A (CoA) thioester, cyclohexanoyl-CoA. This step, catalyzed by a CoA ligase, increases the reactivity of the molecule.[13]

• Dehydrogenation: The activated ring undergoes one or more dehydrogenation steps. For example, cyclohexanoyl-CoA is oxidized to cyclohex-1-ene-1-carboxyl-CoA.[12]

• Ring Cleavage: Following further enzymatic transformations (e.g., hydration, oxidation), the alicyclic ring is hydrolytically cleaved, yielding an aliphatic intermediate (e.g., pimeloyl-CoA), which can be further metabolized via β-oxidation.[12]

Caption: Key steps in the anaerobic degradation of CCA.

Isolation and Extraction Methodologies

The effective study of MCCAs requires robust protocols for their isolation from complex natural matrices. The chosen method depends heavily on the source matrix, with distinct approaches for hydrocarbon-rich and aqueous samples.

Experimental Protocol 1: Caustic Extraction from Petroleum Fractions

This method leverages the acidic nature of MCCAs to separate them from the neutral hydrocarbon matrix.[4][6]

Causality: The carboxylic acid functional group is deprotonated by a strong base (e.g., KOH, NaOH) to form a water-soluble carboxylate salt. This salt partitions into the aqueous phase, leaving the non-polar hydrocarbons in the organic phase. Subsequent acidification of the aqueous phase re-protonates the carboxylate, causing the neutral carboxylic acid to precipitate or partition back into an organic solvent.

Step-by-Step Methodology:

• Dissolution: Dissolve a known quantity of the crude oil distillate or hydrocarbon fraction in a non-polar solvent like hexane or toluene.

• Alkaline Extraction: Transfer the solution to a separatory funnel and extract with multiple portions of an aqueous potassium hydroxide or sodium hydroxide solution (e.g., 1 M KOH).

• Phase Separation: Combine the aqueous extracts. The organic layer containing the "acid-free" oil can be set aside.

• Removal of Neutrals: Wash the combined aqueous phase with fresh hexane to remove any entrained neutral hydrocarbon compounds.

• Acidification: Cool the aqueous phase in an ice bath and slowly acidify with concentrated hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) to a pH of ~2, with constant stirring. The MCCAs will precipitate or form an oily layer.

• Final Extraction: Extract the acidified aqueous solution with a solvent such as diethyl ether or dichloromethane.

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude naphthenic acid fraction.

Experimental Protocol 2: Solid-Phase Extraction (SPE) from Aqueous Samples

SPE is the method of choice for isolating MCCAs from environmental water, process water, or beverages due to its efficiency and low solvent consumption.[7]

Causality: The protocol typically involves an anion-exchange mechanism. The aqueous sample is first acidified to ensure the MCCAs are in their neutral, protonated form, allowing them to be retained on a reversed-phase sorbent. Alternatively, a strong anion-exchange (SAX) sorbent can be used to retain the deprotonated carboxylate anions from a pH-adjusted sample. The choice of sorbent and solvents is critical for achieving selective isolation.

Step-by-Step Methodology (using a polymeric reversed-phase sorbent):

• Sample Preparation: Filter the aqueous sample (e.g., 100 mL) to remove particulates. Acidify to pH ~2-3 with a suitable acid (e.g., formic acid or HCl).

• Sorbent Conditioning: Condition an SPE cartridge (e.g., 200 mg polymeric reversed-phase) by passing methanol (e.g., 5 mL) followed by acidified deionized water (e.g., 5 mL) through it.

• Sample Loading: Load the prepared sample onto the SPE cartridge at a slow, steady flow rate (e.g., 2-5 mL/min). The MCCAs will be retained on the sorbent.

• Washing: Wash the cartridge with a weak organic-aqueous solution (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the retained MCCAs with a small volume of an appropriate organic solvent, such as methanol or a mixture of dichloromethane and methanol.

• Concentration: The eluate can be concentrated under a gentle stream of nitrogen before analysis.

Caption: Workflows for MCCA extraction from oil and water.

Advanced Analytical Characterization

The structural diversity of MCCAs presents a significant analytical challenge. A combination of chromatographic and spectrometric techniques is required for comprehensive characterization.

Isomerism in Methylcyclohexanecarboxylic Acids

MCCAs exist as a complex mixture of isomers, which complicates analysis. This includes:

• Positional Isomers: The methyl group can be at the 1-, 2-, 3-, or 4-position of the cyclohexane ring.[14][15][16]

• Stereoisomers: For 2-, 3-, and 4-MCCAs, cis and trans diastereomers exist, depending on the relative orientation of the methyl and carboxyl groups.[17][18][19] The 2- and 3-MCCAs are also chiral and exist as enantiomers.

Resolving these isomers is crucial, as their physical properties, biological activities, and toxicities can differ significantly.

Chromatographic and Spectrometric Techniques

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[20] For MCCA analysis, derivatization is mandatory to convert the polar, non-volatile carboxylic acids into more volatile esters (e.g., methyl esters) or silyl esters. This is a self-validating system; the mass spectrum of the derivatized MCCA provides a unique fragmentation pattern for identification, while the retention time provides chromatographic confirmation.

High-Performance Liquid Chromatography (HPLC) and LC-MS: HPLC is suitable for analyzing MCCAs without derivatization.[20] Reversed-phase chromatography is commonly employed.[21] Detection can be challenging, as the carboxyl group is a weak chromophore, requiring UV detection at low wavelengths (~210 nm).[22] Coupling HPLC with mass spectrometry (LC-MS) provides far greater sensitivity and specificity, making it a preferred method. Chiral stationary phases can be used in HPLC to separate enantiomers.[23]

High-Resolution Mass Spectrometry (HRMS): For extremely complex mixtures like those found in crude oil, ultra-high-resolution techniques such as Fourier Transform Ion Cyclotron Resonance Mass Spectrometry (FT-ICR MS) are indispensable.[5] HRMS provides highly accurate mass measurements, enabling the confident assignment of elemental formulas (C_c H_h O_o N_n S_s) to thousands of individual acidic compounds in a single analysis, which is impossible with lower-resolution techniques.

Data Presentation: Comparison of Analytical Methods

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)
Sample Volatility	Requires volatile compounds; derivatization is essential.[20]	Non-volatile compounds can be analyzed directly.
Sample Preparation	More complex (derivatization, extraction).[23]	Simpler (filtration, dilution, extraction).
Separation Principle	Based on boiling point and polarity on a stationary phase.	Based on partitioning between mobile and stationary phases.
Resolution	Excellent resolution for isomers with capillary columns.	Good resolution; specialized chiral columns for enantiomers.[23]
Sensitivity	High, especially with NCI mode for derivatized acids.[7][20]	Moderate (UV) to Very High (MS).[20]
Key Advantage	Extensive, standardized mass spectral libraries for identification.	Versatility for a wide range of polarities; direct analysis.
Key Limitation	Limited to thermally stable and volatile (or derivatizable) compounds.	UV detection lacks specificity; mobile phase can suppress MS signal.

Significance and Future Directions

The study of naturally occurring methylcyclohexanecarboxylic acids is a multidisciplinary endeavor with far-reaching implications.

• Environmental Science: As toxic components of oil sands process water, understanding the fate, transport, and toxicology of individual MCCA isomers is a critical area of research for developing effective risk assessment and bioremediation technologies.[3][9]

• Petroleum Industry: The characterization of MCCAs helps in predicting and mitigating corrosion in pipelines and refineries and in understanding the properties of heavy crude oils.[2][24]

• Drug Development: Some structural analogs of MCCAs, such as 1-methyl-1-cyclohexanecarboxylic acid, have been investigated for their biological activities, including anticonvulsant properties.[25][26] This highlights the potential for this chemical scaffold in medicinal chemistry.

Future research should focus on developing isomer-specific analytical standards and toxicological profiles, exploring novel microbial pathways for more efficient bioremediation, and further investigating the potential bioactivities of these naturally occurring compounds.

References

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• Demeter, M. A., Lemire, J. A., Yue, G., Ceri, H., & Turner, R. J. (2015). Culturing oil sands microbes as mixed species communities enhances ex situ model naphthenic acid degradation. Frontiers in Microbiology, 6, 936. [Link]

• Gieg, L. M., Duncan, K. E., & Suflita, J. M. (2018). Understanding the microbiomes, metabolic pathways and mechanisms involved in naphthenic acid (NA) biodegradation. Advances in the environmental microbiology of the anoxic world, 1-32. [Link]

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Stereoselective Synthesis of trans-4-Methylcyclohexanecarboxylic Acid

Abstract

This application note provides a comprehensive and detailed protocol for the stereoselective synthesis of trans-4-methylcyclohexanecarboxylic acid, a valuable building block in pharmaceutical and materials science.[1][2] The primary method detailed is the catalytic hydrogenation of p-toluic acid, a robust and scalable route.[3] This document elucidates the underlying chemical principles, provides a step-by-step experimental procedure, and outlines methods for the purification and characterization of the desired trans isomer. The protocol is designed to be self-validating, with in-depth explanations for experimental choices to ensure reproducibility and high stereoselectivity.

Introduction

trans-4-Methylcyclohexanecarboxylic acid is a saturated cyclic carboxylic acid with the chemical formula C₈H₁₄O₂.[4][5] Its structure, featuring a cyclohexane ring with a methyl and a carboxylic acid group in a trans configuration, imparts specific conformational properties that are highly desirable in the design of bioactive molecules and functional materials.[1][6] The trans isomer, in particular, offers a rigid scaffold that can be strategically employed in drug development to optimize binding to biological targets.[1][6] This document presents a reliable method for the synthesis of this important compound, focusing on the catalytic hydrogenation of p-toluic acid, followed by purification to achieve high isomeric purity.

Reaction Scheme

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lab-scale preparation of cis-4-methylcyclohexanecarboxylic acid

An Application Note for the Laboratory-Scale Preparation of cis-4-Methylcyclohexanecarboxylic Acid

Introduction

cis-4-Methylcyclohexanecarboxylic acid is a valuable saturated carbocyclic compound utilized as a versatile building block in medicinal chemistry and materials science.[1] Its rigid, non-aromatic cyclohexane scaffold, with a defined stereochemical relationship between the methyl and carboxylic acid groups, makes it an important intermediate for synthesizing complex molecules where specific spatial arrangements are critical for function.[2][3]

This application note provides a detailed, reliable protocol for the lab-scale synthesis of cis-4-methylcyclohexanecarboxylic acid. The selected synthetic strategy is the catalytic hydrogenation of p-toluic acid (4-methylbenzoic acid). This method is advantageous due to the ready availability of the starting material and the directness of the transformation.[4] The primary challenge in this synthesis is controlling the stereochemistry, as the hydrogenation of the aromatic ring typically yields a mixture of cis and trans isomers.[1] This guide will therefore detail the hydrogenation reaction and a subsequent fractional crystallization procedure designed to isolate the desired cis isomer.

Synthetic Strategy and Mechanistic Considerations

The core of this synthesis is the reduction of the benzene ring of p-toluic acid to a cyclohexane ring. This is achieved through catalytic hydrogenation, a process where molecular hydrogen (H₂) is added across the double bonds of the aromatic ring in the presence of a metal catalyst.

Reaction Scheme:

Caption: Step-by-step workflow for synthesis and purification.

Quantitative Data Summary

Parameter	Value	Moles / Equivalents
Reactant
p-Toluic Acid	5.0 g	36.7 mmol (1.0 eq)
Catalyst
5% Rhodium on Carbon	250 mg	5% (w/w)
Solvents
Deionized Water	20 mL	-
Ethyl Acetate	~120 mL	-
Reaction Conditions
Hydrogen Pressure	5 MPa	-
Temperature	120 °C	-
Reaction Time	12-18 hours	-
Expected Outcome
Theoretical Yield	5.22 g	36.7 mmol
Typical Yield (cis-isomer)	40-60%	2.1 g - 3.1 g

Safety and Handling

• Hydrogen Gas: Hydrogen is extremely flammable. All operations involving high-pressure hydrogen must be conducted behind a safety shield in a well-ventilated area, away from ignition sources. Ensure the high-pressure apparatus is properly rated and maintained.

• Catalyst: The Rh/C catalyst can be pyrophoric, especially after use when it is dry and saturated with hydrogen. Handle the used catalyst wet and avoid exposure to air until it is passivated.

• Acids/Reagents: 4-Methylcyclohexanecarboxylic acid is classified as an irritant. It can cause skin and serious eye irritation. [5]Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle all chemicals inside a fume hood.

• Pressure Vessel: Ensure you are fully trained in the operation of the specific high-pressure autoclave being used. Never exceed the manufacturer's recommended pressure and temperature limits.

Characterization

The final product should be characterized to confirm its identity and purity.

• ¹H and ¹³C NMR Spectroscopy: The cis and trans isomers have distinct NMR spectra due to the different chemical environments of the protons and carbons. [6][7]Comparison with literature data is the primary method for structural confirmation.

• Melting Point: The pure isomers have different melting points. A sharp melting point close to the literature value for the cis isomer indicates high purity. The melting point of the mixed isomers is typically broad and depressed.

• Mass Spectrometry (MS): To confirm the molecular weight (142.20 g/mol ). [8]

References

• Cleanchem Laboratories. (n.d.). Material Safety Data Sheets: 4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

• Jiang, D. H., Mao, Z. H., & Zheng, H. (2008). cis-4-(Tosyloxymethyl)cyclohexanecarboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 64(4), o598. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20330, 4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

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• Dong, Z., Zhao, F., & Zheng, L. (2010). Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO₂. International Journal of Molecular Sciences, 11(12), 5149–5159. Available at: [Link]

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Application Notes and Protocols: 4-Methylcyclohexanecarboxylic Acid as a Versatile Building Block in Organic Synthesis

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 4-methylcyclohexanecarboxylic acid as a foundational building block in organic synthesis. This document delves into the molecule's physicochemical properties, stereochemical considerations, and its application in key synthetic transformations, supported by detailed, field-proven protocols.

Introduction: The Strategic Advantage of the 4-Methylcyclohexyl Moiety

4-Methylcyclohexanecarboxylic acid is a C₈ cycloaliphatic carboxylic acid that offers a unique combination of a rigid, three-dimensional cyclohexane scaffold and a versatile carboxylic acid functional group.[1][2] This structure is of significant interest in medicinal chemistry and materials science. The cyclohexane ring provides a non-aromatic, lipophilic core that can effectively explore protein binding pockets, while the methyl group introduces a specific stereochemical and conformational bias. The carboxylic acid serves as a convenient handle for a wide array of chemical modifications, making it an invaluable precursor for more complex molecules.[3][4][5]

A critical aspect of 4-methylcyclohexanecarboxylic acid is its existence as cis and trans geometric isomers, which arise from the relative orientation of the methyl and carboxylic acid groups on the cyclohexane ring.[1] These isomers can exhibit distinct physical properties and biological activities, making stereochemical control a key consideration in its synthetic applications.[6]

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of 4-methylcyclohexanecarboxylic acid is essential for its effective use in synthesis. The properties can vary slightly between the cis and trans isomers and mixtures thereof.[1]

Property	Value (trans isomer)	Value (cis/trans mixture)
Molecular Formula	C₈H₁₄O₂	C₈H₁₄O₂
Molecular Weight	142.20 g/mol	142.20 g/mol
Appearance	White crystalline solid	Colorless to white liquid/solid
Melting Point	109-111 °C[7][8]	~110 °C
Boiling Point	245 °C (at 760 mmHg)[1][7]	134-136 °C (at 15 mmHg)[9]
Density	~1.025 g/cm³[7]	~1.01 g/mL at 25 °C[1]
pKa	4.89 (at 25 °C)[1][7]	4.89 - 4.92[1]
Solubility	Soluble in methanol, chloroform, DMSO	Soluble in methanol[1]

Storage and Handling: 4-Methylcyclohexanecarboxylic acid should be stored in a cool, dry, and well-ventilated area in a tightly sealed container. It is combustible and should be kept away from heat and open flames. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn during handling.

Core Synthetic Applications and Protocols

The carboxylic acid moiety of 4-methylcyclohexanecarboxylic acid is the primary site of its reactivity, allowing for its transformation into a variety of important functional groups. This section details protocols for two of the most fundamental and widely used transformations: esterification and amide bond formation.

Esterification: Accessing Lipophilic Derivatives and Prodrugs

Esterification of 4-methylcyclohexanecarboxylic acid is a common strategy to increase its lipophilicity, which can be crucial for applications in drug delivery and materials science. The resulting esters can also serve as prodrugs, which are enzymatically cleaved in vivo to release the active carboxylic acid.

This classic method utilizes an acid catalyst and an excess of the alcohol to drive the equilibrium towards the ester product.[10][11]

Workflow Diagram:

Caption: Fischer-Speier Esterification Workflow.

Materials:

• 4-Methylcyclohexanecarboxylic acid (1.0 eq)

• Methanol (10-20 eq, serves as solvent)

• Concentrated Sulfuric Acid (0.1 eq)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-methylcyclohexanecarboxylic acid and methanol.

• Stir the mixture until the acid is fully dissolved.

• Carefully add the concentrated sulfuric acid dropwise to the stirring solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude ester.

• Purify the crude product by vacuum distillation or column chromatography.

Causality of Choices: The use of excess methanol is a direct application of Le Châtelier's principle to drive the reversible esterification reaction towards the product side. Sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity.

For more sterically demanding or sensitive alcohols, a milder method such as the Steglich esterification is preferred. This reaction utilizes a coupling agent like dicyclohexylcarbodiimide (DCC) and a catalyst, 4-dimethylaminopyridine (DMAP), at room temperature.[12][13]

Materials:

• 4-Methylcyclohexanecarboxylic acid (1.0 eq)

• Alcohol (1.1 eq)

• Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Dichloromethane (DCM), anhydrous

• 0.5 N Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve 4-methylcyclohexanecarboxylic acid, the alcohol, and DMAP in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add DCC to the cooled solution in one portion.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• A white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with a small amount of DCM.

• Wash the filtrate sequentially with 0.5 N HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography.

Trustworthiness of Protocol: The formation of the insoluble DCU byproduct is a key feature of this method, as its removal by simple filtration helps to drive the reaction to completion and simplifies the purification process.

Amide Bond Formation: Building Blocks for Bioactive Molecules

The formation of amides from 4-methylcyclohexanecarboxylic acid is a cornerstone reaction in medicinal chemistry, as the amide bond is a key structural feature in many pharmaceuticals.[14]

Modern peptide coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) offer high efficiency and low rates of racemization, making them ideal for coupling with valuable or sensitive amines.[15]

Workflow Diagram:

Caption: HATU-mediated Amide Coupling Workflow.

Materials:

• 4-Methylcyclohexanecarboxylic acid (1.0 eq)

• Amine (primary or secondary) (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Water

• Ethyl acetate

• Brine

Procedure:

• Dissolve 4-methylcyclohexanecarboxylic acid in anhydrous DMF in a dry flask under an inert atmosphere.

• Add HATU and DIPEA to the solution and stir for 15-20 minutes at room temperature to activate the carboxylic acid.

• Add the amine to the reaction mixture and continue to stir at room temperature for 2-4 hours, or until TLC indicates completion.

• Quench the reaction by adding water.

• Extract the aqueous mixture with ethyl acetate (3x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.

Expertise & Experience: The choice of a non-nucleophilic base like DIPEA is critical to prevent it from competing with the desired amine in the coupling reaction. HATU is highly effective as it rapidly forms a stable active ester intermediate, which then cleanly reacts with the amine to form the amide bond.[15]

Advanced Applications in Target-Oriented Synthesis

The derivatives of 4-methylcyclohexanecarboxylic acid are valuable intermediates in the synthesis of a diverse range of bioactive molecules and functional materials.

• Pharmaceuticals: The 4-methylcyclohexyl moiety is incorporated into drug candidates to modulate their pharmacokinetic properties, such as lipophilicity and metabolic stability.[3][16] For instance, it serves as a precursor in the synthesis of 4-(aminomethyl)cyclohexane carboxylic acid, which has pharmaceutical applications.[1][17][18]

• Liquid Crystals: The rigid and well-defined stereochemistry of 4-methylcyclohexanecarboxylic acid derivatives makes them useful building blocks for liquid crystal materials.[1][19]

• Polymers: This compound is utilized in the production of polyamides and as a modifier in various polymerization reactions.[1][17]

Conclusion

4-Methylcyclohexanecarboxylic acid is a highly versatile and valuable building block in modern organic synthesis. Its unique structural features, coupled with the reactivity of the carboxylic acid group, provide a robust platform for the synthesis of a wide array of complex molecules. The protocols detailed in these application notes offer reliable and reproducible methods for the key transformations of this compound, empowering researchers to leverage its full potential in their synthetic endeavors.

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Application of 4-Methylcyclohexanecarboxylic Acid in Polymer Chemistry: A Technical Guide for Researchers

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 4-methylcyclohexanecarboxylic acid in polymer chemistry. This guide delves into the synthesis of novel polyamides and polyesters, offering detailed protocols and exploring the influence of the monomer's unique structural features on polymer properties.

Introduction: The Potential of Alicyclic Monomers

In the vast landscape of polymer chemistry, the quest for novel monomers that impart unique properties to resulting polymers is perpetual. 4-Methylcyclohexanecarboxylic acid, a cycloaliphatic carboxylic acid, presents an intriguing building block for the synthesis of polyesters and polyamides.[1] Its non-aromatic, cyclic structure, coupled with the presence of a methyl group and the existence of cis and trans isomers, offers a versatile platform for tuning polymer characteristics such as thermal stability, mechanical strength, and solubility. This guide will explore the practical applications of this monomer, providing both foundational knowledge and actionable protocols.

Core Concepts: Structure-Property Relationships

The unique features of 4-methylcyclohexanecarboxylic acid directly influence the properties of the polymers derived from it. Understanding these relationships is crucial for designing materials with desired characteristics.

The Role of the Cyclohexane Ring

The incorporation of the cyclohexane ring into the polymer backbone, as opposed to a linear aliphatic or aromatic structure, imparts a distinct combination of properties. Cycloaliphatic polyesters, for instance, often exhibit a desirable balance of properties, with glass transition temperatures and flexibility intermediate to those of their fully aromatic and linear aliphatic counterparts.[2] This is partly due to the energy absorption associated with the interconversion of the chair and boat conformations of the cyclohexane ring.[2]

Impact of the Methyl Group

The methyl group on the cyclohexane ring introduces several important effects:

• Increased Amorphous Content: The presence of the bulky methyl group can disrupt chain packing, leading to a more amorphous polymer structure. This can enhance solubility in common organic solvents and improve processability.

• Modified Thermal Properties: The methyl group can influence the glass transition temperature (Tg) and melting temperature (Tm) of the polymer. The specific effect will depend on the overall polymer structure and the isomer used.

• Enhanced Hydrophobicity: The nonpolar methyl group increases the hydrophobicity of the resulting polymer, which can be advantageous for applications requiring low water absorption.

The Significance of Cis and Trans Isomerism

4-Methylcyclohexanecarboxylic acid exists as two geometric isomers: cis and trans. The spatial arrangement of the carboxylic acid and methyl groups has a profound impact on the polymer's final properties.

• Trans Isomer: The linear, more extended conformation of the trans isomer generally leads to polymers with higher crystallinity, higher melting points, and enhanced mechanical strength.[3]

• Cis Isomer: The kinked structure of the cis isomer disrupts chain packing, resulting in more amorphous polymers with lower melting points and often greater flexibility.

Controlling the cis/trans ratio of the monomer is therefore a critical parameter in tailoring the polymer's properties. Isomerization can sometimes occur during polymerization, particularly at high temperatures, and this must be considered when designing the synthesis protocol.[3]

Synthesis of Polymers from 4-Methylcyclohexanecarboxylic Acid

The following sections provide detailed protocols for the synthesis of polyamides and polyesters using 4-methylcyclohexanecarboxylic acid. These protocols are based on established polycondensation techniques and are designed to be adaptable for specific research needs.

Part 1: Polyamide Synthesis via Melt Polycondensation

Melt polycondensation is a widely used industrial method for synthesizing polyamides. This protocol outlines the synthesis of a polyamide from 4-methylcyclohexanecarboxylic acid and a diamine, such as hexamethylenediamine.

Caption: Workflow for Polyamide Synthesis via Melt Polycondensation.

• Reactor Setup: Assemble a glass reactor equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet connected to a vacuum pump.

• Charging Monomers: Charge the reactor with equimolar amounts of 4-methylcyclohexanecarboxylic acid and hexamethylenediamine. For a laboratory-scale reaction, a typical starting amount would be 0.1 mol of each monomer.

• Inerting the System: Purge the reactor with dry nitrogen for at least 30 minutes to remove oxygen, which can cause degradation at high temperatures.

• Salt Formation and Pre-polymerization: While maintaining a slow nitrogen flow, heat the mixture to 180-220°C with continuous stirring. This initial heating stage facilitates the formation of a nylon salt and the beginning of oligomerization, with the evolution of water.

• Polycondensation: Gradually increase the temperature to 250-280°C while slowly applying a vacuum (reducing the pressure to below 1 mmHg). The removal of water drives the equilibrium towards polymer formation. The viscosity of the melt will increase significantly as the molecular weight of the polyamide grows. This stage is typically continued for 2-4 hours.

• Polymer Isolation: Once the desired viscosity is reached, discontinue heating and allow the reactor to cool to room temperature under a nitrogen atmosphere. The solid polymer can be removed by carefully breaking the glass reactor (for small-scale preparations) or by extrusion if the equipment allows.

• Purification: The crude polyamide can be purified by dissolving it in a suitable solvent (e.g., m-cresol or formic acid) and precipitating it into a non-solvent like water or ethanol.

• Drying: Collect the purified polymer by filtration and dry it in a vacuum oven at 80-100°C to a constant weight.

• Molecular Weight: The final molecular weight is controlled by the stoichiometry of the monomers, the efficiency of water removal, and the reaction time and temperature. A slight excess of the diamine can be used to ensure amine end-groups if desired.

• Polymer Properties: The use of the trans isomer of 4-methylcyclohexanecarboxylic acid is expected to yield a semi-crystalline polyamide with a higher melting point and modulus compared to a polymer synthesized from the cis isomer. The methyl group will likely enhance solubility in certain organic solvents compared to an unsubstituted cyclohexyl polyamide.

Part 2: Polyester Synthesis via Solution Polycondensation

Solution polycondensation is a suitable method for synthesizing polyesters at lower temperatures, which can help to minimize side reactions and control the polymer's structure. This protocol describes the synthesis of a polyester from 4-methylcyclohexanecarboxylic acid and a diol, such as 1,4-butanediol. To facilitate the reaction at lower temperatures, the carboxylic acid is first converted to its more reactive acid chloride derivative.

Caption: Workflow for Polyester Synthesis via Solution Polycondensation.

• Synthesis of 4-Methylcyclohexanecarbonyl Chloride: In a fume hood, reflux a mixture of 4-methylcyclohexanecarboxylic acid (1.0 eq) and thionyl chloride (1.2 eq) for 2-3 hours. After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The resulting 4-methylcyclohexanecarbonyl chloride can be used directly or purified by vacuum distillation.

• Reactor Setup: In a three-neck flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve the diol (e.g., 1,4-butanediol, 1.0 eq) and a tertiary amine base (e.g., pyridine or triethylamine, 2.2 eq) in a dry, inert solvent such as tetrahydrofuran (THF) or chloroform.

• Polymerization: Cool the solution to 0°C in an ice bath. Dissolve the 4-methylcyclohexanecarbonyl chloride (1.0 eq) in the same solvent and add it dropwise to the diol solution over a period of 30-60 minutes with vigorous stirring.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 4-6 hours.

• Work-up: Quench the reaction by adding water. Separate the organic layer and wash it sequentially with dilute hydrochloric acid (to remove the amine), saturated sodium bicarbonate solution (to remove any unreacted acid chloride), and brine.

• Polymer Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solution under reduced pressure.

• Purification: Precipitate the polyester by slowly adding the concentrated solution to a large volume of a non-solvent, such as cold methanol, with vigorous stirring.

• Drying: Collect the purified polyester by filtration and dry it in a vacuum oven at a temperature below its glass transition temperature until a constant weight is achieved.

• Control over Isomerization: The lower reaction temperatures used in solution polycondensation minimize the risk of cis-trans isomerization, allowing for better control over the polymer's stereochemistry.

• Solubility: The resulting polyesters are generally more soluble in common organic solvents compared to their polyamide counterparts, facilitating characterization by techniques like gel permeation chromatography (GPC).

• Thermal Properties: The thermal properties of the polyester will be highly dependent on the choice of diol and the isomer of 4-methylcyclohexanecarboxylic acid used. A polyester made with the trans isomer and a short-chain diol will likely be semi-crystalline with a distinct melting point, while the use of the cis isomer or a longer, more flexible diol will favor the formation of an amorphous material.

Characterization of the Resulting Polymers

A thorough characterization of the synthesized polymers is essential to understand their properties and potential applications. The following table summarizes key characterization techniques and the information they provide.

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the chemical structure of the polymer, determines the cis/trans isomer ratio, and provides information on end-groups.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies the characteristic functional groups (e.g., amide, ester) and confirms the successful polymerization.
Gel Permeation Chromatography (GPC)	Determines the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.
Differential Scanning Calorimetry (DSC)	Measures the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc), providing insights into the thermal properties and degree of crystallinity.
Thermogravimetric Analysis (TGA)	Evaluates the thermal stability and decomposition temperature of the polymer.
X-ray Diffraction (XRD)	Determines the crystalline structure and degree of crystallinity of the polymer.

Conclusion and Future Outlook

4-Methylcyclohexanecarboxylic acid is a versatile monomer with significant potential for the development of novel polyamides and polyesters with tailored properties. By carefully selecting the isomeric form of the monomer, the co-monomer, and the polymerization technique, researchers can fine-tune the thermal, mechanical, and solubility characteristics of the resulting polymers. The protocols and insights provided in this guide serve as a foundation for further exploration and innovation in the field of polymer chemistry, with potential applications ranging from high-performance engineering plastics to advanced materials for biomedical applications. Further research into the copolymerization of 4-methylcyclohexanecarboxylic acid with other monomers will undoubtedly unlock even more possibilities for creating materials with unique and valuable properties.

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Application Note: A Detailed Guide to the Synthesis of 4-(Aminomethyl)cyclohexane Carboxylic Acid (Tranexamic Acid) Utilizing Aromatic Precursors

Abstract: This document provides a comprehensive technical guide on the synthesis of 4-(aminomethyl)cyclohexane carboxylic acid, commercially known as Tranexamic Acid, a critical antifibrinolytic agent on the WHO's list of essential medicines.[1][2] We focus on a robust and industrially relevant pathway starting from the aromatic precursor, p-aminomethyl benzoic acid. This guide delves into the strategic rationale behind precursor selection, step-by-step experimental protocols, the critical role of catalysis in achieving desired stereochemistry, and advanced purification techniques. The methodologies are designed to be self-validating, with a strong emphasis on the causality behind experimental choices to empower researchers in drug development and process chemistry.

Introduction: The Significance of Tranexamic Acid

Tranexamic acid is a synthetic derivative of the amino acid lysine and functions as a potent antifibrinolytic agent.[1] It is widely used in clinical settings to control bleeding in various situations, including surgery, trauma, and heavy menstrual bleeding.[1] Its therapeutic efficacy is almost exclusively attributed to the trans-isomer, which possesses the correct spatial orientation to bind to the lysine-binding sites on plasminogen. The corresponding cis-isomer is pharmacologically inactive, making stereochemical control a paramount challenge in its synthesis.[3]

While numerous synthetic routes exist, those beginning with readily available aromatic compounds offer a scalable and economically viable approach.[4] This note will elucidate the synthesis pathway starting from p-aminomethyl benzoic acid, focusing on the key transformations required to yield the high-purity trans-isomer.

Strategic Role of Aromatic Precursors

The synthesis of Tranexamic Acid often commences with the catalytic hydrogenation of a substituted benzene ring. The choice of an aromatic precursor like p-aminomethyl benzoic acid is strategic for several reasons:

• Commercial Availability: These precursors are widely available and cost-effective starting materials for large-scale production.

• Direct Functional Group Placement: The aromatic ring provides a rigid scaffold to place the carboxylic acid and the aminomethyl group in the desired para position, which directly translates to the 1,4-substitution pattern on the target cyclohexane ring.

A key challenge in using p-aminomethyl benzoic acid directly is that the primary amine can interfere with certain catalysts.[4] Therefore, a common strategy involves the protection of the amine, typically via N-acetylation, before the critical hydrogenation step. This protects the amine functionality and can lead to cleaner reactions and higher yields.

Overall Synthetic Pathway

The conversion of the aromatic precursor to the final active pharmaceutical ingredient involves three core stages: catalytic hydrogenation of the benzene ring, hydrolysis of the protecting group, and isomerization to enrich the desired trans-isomer.

Caption: High-level workflow for Tranexamic Acid synthesis.

Experimental Protocols & Methodologies

Safety Precaution: All procedures should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn. High-pressure hydrogenation requires specialized equipment and trained personnel.

Protocol 1: Catalytic Hydrogenation of p-Aminomethyl Benzoic Acid

This protocol is adapted from established industrial processes and focuses on the direct hydrogenation and in-situ isomerization using a Ruthenium catalyst, which is effective for both ring reduction and stereochemical control.[4][5]

Objective: To reduce the aromatic ring of p-aminomethyl benzoic acid to form a mixture of cis- and trans-4-(aminomethyl)cyclohexane carboxylic acid, with conditions favoring the trans-isomer.

Materials:

• p-Aminomethyl benzoic acid

• 5% Ruthenium on Carbon (Ru/C) catalyst

• Sodium Hydroxide (NaOH), aqueous solution (e.g., 10%)

• Deionized Water

• Hydrogen Gas (high purity)

• High-pressure autoclave/reactor

Procedure:

• Charge the high-pressure autoclave with p-aminomethyl benzoic acid (1.0 eq), 5% Ru/C catalyst (0.05 - 0.25% by weight of ruthenium metal based on the substrate), and an aqueous solution of NaOH.[4] The presence of an alkali metal hydroxide is crucial for catalyst efficacy and longevity.[4]

• Seal the reactor and purge several times with nitrogen, followed by hydrogen gas.

• Pressurize the reactor with hydrogen to 80-150 kg/cm ².[4]

• Begin agitation and heat the reactor to a temperature of 100-200°C.[4][6]

• Maintain the reaction under these conditions for 4-8 hours, or until hydrogen uptake ceases (monitored by the pressure gauge).

• Cool the reactor to room temperature and carefully vent the excess hydrogen pressure.

• Purge the reactor with nitrogen.

• Filter the reaction mixture to remove the Ru/C catalyst. The catalyst can often be recycled.[4]

• The resulting aqueous solution contains a mixture of the sodium salts of cis- and trans-4-(aminomethyl)cyclohexane carboxylic acid.

Protocol 2: Isomerization and Purification

The hydrogenation product is typically a mixture of cis and trans isomers.[6] Since the trans isomer is thermodynamically more stable, an equilibration step is performed to maximize its yield. Subsequent purification is achieved by leveraging differences in solubility.

Objective: To convert the residual cis-isomer to the trans-isomer and isolate pure Tranexamic Acid.

Materials:

• Aqueous filtrate from Protocol 1

• Hydrochloric Acid (HCl) or Acetic Acid

• p-Toluenesulfonic acid (optional, for salt formation)[7]

• Ethanol

• Deionized Water

Procedure:

• Isomerization: If the trans-isomer content is not sufficiently high, the aqueous solution can be heated (refluxed) for several hours to promote the conversion of the cis-isomer to the more stable trans-isomer.[5][6]

• Neutralization: Cool the solution and carefully adjust the pH to the isoelectric point (around pH 7) with HCl or acetic acid. This will cause the product to begin precipitating.

• Crystallization: The crude product can be purified by recrystallization. A highly effective method involves selective crystallization of the trihydrate form of the trans-isomer by carefully controlling the temperature.[3] Contacting a crude mixture (containing <10% cis-isomer) with cold water (0-5°C) selectively crystallizes trans-4-aminomethylcyclohexane carboxylic acid-3H₂O, leaving the more soluble cis-isomer in the mother liquor.[3]

• Alternative Salt Purification: An alternative method involves adding p-toluenesulfonic acid to the solution to form the tosylate salt of Tranexamic Acid.[7] This salt can be selectively crystallized, and the free base can then be liberated using an ion-exchange resin.[7]

• Final Isolation: Collect the purified crystals by filtration, wash with cold ethanol or an ethanol/water mixture, and dry under vacuum to yield high-purity trans-4-(aminomethyl)cyclohexane carboxylic acid.

Causality and Experimental Insights

Catalyst Selection and Reaction Environment

The choice of a Ruthenium catalyst is deliberate. While other catalysts like Rhodium or Platinum can hydrogenate the aromatic ring, Ruthenium has been shown to be particularly effective in the presence of a strong alkali, which not only facilitates the reaction but also promotes the isomerization to the desired trans product.[4][5] The alkaline medium helps to maintain the catalyst's activity over multiple cycles, a critical factor for industrial-scale economics.[4]

Control of Stereochemistry

The hydrogenation of a planar aromatic ring often leads to the cis product as the major kinetic isomer due to the catalyst delivering hydrogen atoms from one face of the ring. However, the trans isomer, where the two bulky substituents are in equatorial positions on the cyclohexane chair conformation, is the thermodynamically more stable product. The reaction conditions, particularly elevated temperatures and the presence of a base, provide the energy and mechanism for the initial cis product to epimerize and equilibrate to the favored trans configuration.[6][8]

Caption: Workflow for optimizing the trans-isomer content.

Data Summary: Impact of Reaction Conditions

The efficiency of the hydrogenation and the final cis/trans ratio are highly dependent on reaction parameters. The following table summarizes representative data based on findings from process chemistry literature.[4][6]

Parameter	Condition A	Condition B	Condition C	Outcome
Catalyst	5% Ru/C	5% Ru/C	5% Rh/C	Comparison of catalyst type
Ru Metal (wt%)	0.05%	0.25%	-	Effect of catalyst loading
Temperature	120°C	155°C	120°C	Impact of temperature
Pressure ( kg/cm ²)	100	100	100	Constant pressure
Base (eq)	2.0 (NaOH)	2.0 (NaOH)	2.0 (NaOH)	Constant base
Conversion	~95%	>99%	~98%	Higher temp/loading increases conversion
trans:cis Ratio	~3:1	>4:1	~2:1	Ru and higher temp favor trans-isomer

Conclusion

The synthesis of trans-4-(aminomethyl)cyclohexane carboxylic acid from aromatic precursors like p-aminomethyl benzoic acid represents a robust, scalable, and economically sound strategy. Success hinges on the careful selection of a catalyst, such as Ruthenium on Carbon, and the precise control of reaction conditions to manage the critical hydrogenation and isomerization steps. By understanding the underlying chemical principles—from amine protection to stereochemical equilibration and selective purification—researchers and drug development professionals can effectively implement and optimize this synthesis to produce high-purity Tranexamic Acid for vital therapeutic applications.

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Topic: The Strategic Incorporation of 4-Methylcyclohexanecarboxylic Acid in the Development of Advanced Liquid Crystal Materials

An Application Guide for Researchers

This document serves as a detailed guide for researchers, materials scientists, and professionals in drug development on the application of 4-methylcyclohexanecarboxylic acid (4-MCCA) as a pivotal building block in the synthesis of liquid crystal (LC) materials. We will explore the rationale behind its use, provide detailed synthetic protocols, and outline methods for characterizing the resulting mesogenic compounds.

Introduction: The Quest for Tunable Mesophases

Liquid crystals represent a unique state of matter, possessing the fluidity of liquids alongside the long-range molecular order of crystalline solids.[1][2] This duality is the foundation for their application in a vast array of technologies, most notably in liquid crystal displays (LCDs). The performance of an LC device—its switching speed, contrast ratio, and operating temperature range—is intrinsically linked to the molecular architecture of its constituent compounds, known as mesogens.[3]

The design of a mesogen involves a careful balance of rigid and flexible molecular fragments. While aromatic rings typically provide the necessary rigidity and anisotropy, purely aromatic systems can suffer from high melting points and viscosities. The incorporation of alicyclic units, such as the cyclohexane ring, is a well-established strategy to mitigate these issues.[4] Specifically, 4-methylcyclohexanecarboxylic acid offers a versatile and powerful scaffold for creating LC materials with desirable properties, including low viscosity, high clearing points, and broad nematic ranges.[4][5]

Section 1: The Rationale for 4-Methylcyclohexanecarboxylic Acid in Mesogen Design

The selection of 4-MCCA as a core component is a deliberate choice driven by its unique structural and physical characteristics. Its impact on the final properties of a liquid crystal material is profound.

• Stereoisomerism and Mesophase Stability : 4-MCCA exists as cis and trans isomers. The trans isomer, with its more linear and rigid conformation, is crucial for promoting and stabilizing the nematic liquid crystal phase.[5] The extended, rod-like shape of trans-4-MCCA derivatives enhances the intermolecular forces that lead to the orientational order characteristic of the nematic phase. Conversely, the bent shape of the cis isomer disrupts this packing and typically does not exhibit liquid-crystalline characteristics.[5]

• Lowering Transition Temperatures : The presence of a methyl group on the cyclohexane ring has a notable effect on the mesomorphic properties. It generally leads to lower nematic-isotropic transition temperatures (clearing points) compared to unsubstituted analogues.[5][6] This allows for the fine-tuning of the operating temperature range of the final LC mixture.

• Improving Processability : The flexible cyclohexane ring helps to lower the melting point and reduce the viscosity of the resulting liquid crystal material compared to fully aromatic counterparts.[4] This is highly advantageous for the manufacturing of display devices and other applications where fluid dynamics are critical.

• Versatile Synthetic Handle : The carboxylic acid group provides a reactive site for straightforward chemical modification, most commonly through esterification, to link the 4-MCCA core to other mesogenic fragments, such as substituted phenols or biphenyls.[4][7]

Key Physicochemical Data

The properties of the starting material are fundamental to its application. Below is a summary for 4-Methylcyclohexanecarboxylic acid.

Property	Value	Source
Chemical Formula	C₈H₁₄O₂	[8]
IUPAC Name	4-methylcyclohexane-1-carboxylic acid	[8]
CAS Number (Mixture)	4331-54-8	[8]
CAS Number (trans)	13064-83-0	[8][9]
CAS Number (cis)	934-67-8	[8]
Appearance	White crystalline powder	[9]
Primary Application	Organic building block for pharmaceuticals and liquid crystals.	[4][9]

Section 2: Synthesis of Liquid Crystal Esters from 4-MCCA

A common and effective method to incorporate 4-MCCA into a calamitic (rod-shaped) mesogen is through esterification with a phenolic compound, which often forms the other rigid part of the molecular core. The protocol below details the synthesis of 4-cyanophenyl 4-methylcyclohexanecarboxylate, a representative LC material.

Experimental Workflow: Synthesis

The general pathway from the starting materials to the final, purified liquid crystal is depicted below. This workflow emphasizes the key stages of reaction, isolation, and purification.

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• 6. Sci-Hub. Synthesis and mesomorphic properties of some derivatives of 2-methylcyclohex-2-ene-4-one-1-carboxylic and cis-2,6-dimethyl cyclohex-2-ene-4-one-1 -carboxylic acids / Liquid Crystals, 1992 [sci-hub.ru]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 8. 4-Methylcyclohexanecarboxylic acid | C8H14O2 | CID 20330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]

Application Note: 4-Methylcyclohexanecarboxylic Acid as a Surrogate for Naphthenic Acids in Biodegradation Studies

Introduction: The Challenge of Naphthenic Acids

Naphthenic acids (NAs) represent a complex and varied group of cycloaliphatic carboxylic acids that are naturally present in crude oil and bitumen.[1][2] Their release into the environment, particularly through oil sands process-affected water (OSPW), poses a significant ecotoxicological threat due to their toxicity to aquatic organisms.[3][4] The general chemical formula for naphthenic acids is CnH2n+ZO2, where 'n' is the carbon number and 'Z' is a negative even integer that indicates the number of rings in the structure.[2][5] This complexity, with molecules containing one to multiple rings and varying alkyl substitutions, makes the study of their environmental fate and biodegradation exceptionally challenging.[1][5] The sheer number of individual compounds within a typical NA mixture makes it difficult to isolate and track the degradation of specific components.[1]

To overcome this analytical hurdle, researchers often employ surrogate compounds in biodegradation studies. An ideal surrogate should be structurally representative of a significant fraction of the naphthenic acid mixture, commercially available in a pure form, and amenable to precise analytical quantification. This application note details the use of 4-methylcyclohexanecarboxylic acid as a scientifically sound surrogate for investigating the biodegradation of naphthenic acids.

Rationale for Selecting 4-Methylcyclohexanecarboxylic Acid as a Surrogate

4-Methylcyclohexanecarboxylic acid (4-MCHCA) is an excellent model compound for several key reasons:

• Structural Relevance: As a monocyclic carboxylic acid, it represents a major class of naphthenic acids found in many environmental samples.[6] Its structure, consisting of a cyclohexane ring with a methyl group and a carboxylic acid functional group, mimics the core structure of less complex but environmentally prevalent naphthenic acids.[7]

• Commercial Availability and Purity: 4-MCHCA is readily available from chemical suppliers as a high-purity compound, ensuring the reproducibility of experimental results.[8] This avoids the inherent variability of working with complex, undefined mixtures of naturally occurring naphthenic acids.

• Defined Physicochemical Properties: The well-characterized physical and chemical properties of 4-MCHCA, such as its molecular weight (142.20 g/mol ), boiling point, and density, facilitate the preparation of standard solutions and the interpretation of analytical data.[7][9]

• Proven Utility in Biodegradation Research: Studies have successfully utilized 4-methylcyclohexanecarboxylic acid to investigate the kinetics of naphthenic acid biodegradation, demonstrating its suitability as a model substrate for microbial degradation.[10]

Experimental Workflow for Biodegradation Assessment

The following diagram outlines a typical workflow for assessing the biodegradation of 4-methylcyclohexanecarboxylic acid.

Sources

• 1. Microbial naphthenic Acid degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Naphthenic acid - Wikipedia [en.wikipedia.org]
• 3. Microbial degradation of naphthenic acids using constructed wetland treatment systems: metabolic and genomic insights for improved bioremediation of process-affected water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. frontiersin.org [frontiersin.org]
• 5. A review of the occurrence, analyses, toxicity, and biodegradation of naphthenic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Biodegradation kinetics of trans-4-methyl-1-cyclohexane carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1H NMR Analysis of 4-Methylcyclohexanecarboxylic Acid Isomers

Introduction

4-Methylcyclohexanecarboxylic acid, a substituted cyclohexane, exists as two distinct stereoisomers: cis and trans. The spatial arrangement of the methyl and carboxylic acid groups on the cyclohexane ring profoundly influences the molecule's three-dimensional structure and, consequently, its chemical and physical properties. Understanding the conformational preferences of these isomers is critical in fields such as medicinal chemistry and materials science, where molecular geometry dictates biological activity and material characteristics.

Nuclear Magnetic Resonance (NMR) spectroscopy is an exceptionally powerful technique for elucidating the conformational dynamics of cyclic molecules. By analyzing the chemical shifts and spin-spin coupling constants in the proton (¹H) NMR spectrum, we can deduce the preferred orientation (axial or equatorial) of substituents on the cyclohexane ring. This application note provides a detailed protocol for the ¹H NMR analysis of cis- and trans-4-methylcyclohexanecarboxylic acid, offering insights into spectral interpretation to distinguish between the two isomers.

Principle of Conformational Analysis by ¹H NMR

The chair conformation is the most stable arrangement for a cyclohexane ring. In this conformation, the protons and substituents can occupy two types of positions: axial (parallel to the principal axis of the ring) and equatorial (extending from the "equator" of the ring). Due to rapid ring-flipping at room temperature, the axial and equatorial positions interconvert. However, in substituted cyclohexanes, one chair conformation is often more stable than the other, leading to an equilibrium that favors the conformer with bulky substituents in the equatorial position to minimize steric strain.

The key to distinguishing isomers and their conformations via ¹H NMR lies in two main parameters:

• Chemical Shift (δ): Protons in different chemical environments resonate at different frequencies. In general, for a cyclohexane ring, axial protons are more shielded (resonate at a lower ppm value or "upfield") compared to their equatorial counterparts, which are deshielded and resonate "downfield".

• Vicinal Coupling Constants (³JHH): The interaction between protons on adjacent carbons, known as vicinal coupling, is highly dependent on the dihedral angle between them, a relationship described by the Karplus equation. This allows for the differentiation of axial-axial (³Jaa), axial-equatorial (³Jae), and equatorial-equatorial (³Jee) couplings, which correspond to distinct dihedral angles and thus produce different splitting patterns.

Experimental Protocol

This section outlines the necessary steps for preparing samples of 4-methylcyclohexanecarboxylic acid isomers and acquiring high-quality ¹H NMR spectra.

Materials and Equipment

• cis-4-methylcyclohexanecarboxylic acid

• trans-4-methylcyclohexanecarboxylic acid

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• NMR tubes (5 mm)

• Pipettes and vials

• NMR spectrometer (300 MHz or higher recommended for better resolution)

Sample Preparation

Meticulous sample preparation is crucial for obtaining high-resolution NMR spectra.

• Sample Weighing: Accurately weigh 1-5 mg of the 4-methylcyclohexanecarboxylic acid isomer into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the vial. CDCl₃ is a common choice for its ability to dissolve many organic compounds.

• Dissolution: Gently swirl the vial to ensure the sample is completely dissolved. If necessary, brief sonication can be used to aid dissolution. The solution should be clear and free of any particulate matter.

• Transfer to NMR Tube: Using a pipette, transfer the solution into a clean NMR tube.

• (Optional) D₂O Shake: To confirm the identity of the acidic carboxylic acid proton, a D₂O shake can be performed. After acquiring an initial spectrum, add a drop of deuterium oxide (D₂O) to the NMR tube, shake vigorously, and re-acquire the spectrum. The signal corresponding to the carboxylic acid proton will disappear due to proton-deuterium exchange.[1]

NMR Data Acquisition

The following are general parameters for a standard ¹H NMR experiment. These may need to be optimized based on the specific instrument and sample concentration.

Parameter	Recommended Value
Spectrometer Frequency	≥ 300 MHz
Pulse Program	Standard 1D proton
Spectral Width	-2 to 14 ppm
Acquisition Time	2-4 seconds
Relaxation Delay	1-5 seconds
Number of Scans	8-16
Temperature	Room Temperature

Data Interpretation and Isomer Differentiation

The differentiation between the cis and trans isomers of 4-methylcyclohexanecarboxylic acid is based on the analysis of the proton signals, particularly the proton on the carbon bearing the carboxylic acid group (H1).

Conformational Equilibria of Isomers

The chair conformations of the cis and trans isomers are in equilibrium. The stability of each conformer is influenced by the steric interactions of the methyl and carboxylic acid groups.

Figure 1: Conformational equilibria of trans and cis isomers.

• trans Isomer: The diequatorial conformer is significantly more stable than the diaxial conformer due to reduced steric hindrance. Therefore, the NMR spectrum will predominantly reflect the diequatorial conformation.

• cis Isomer: The two chair conformers are in equilibrium, with one having an axial carboxylic acid and equatorial methyl group, and the other having an equatorial carboxylic acid and an axial methyl group. The equilibrium will favor the conformer that places the bulkier group in the equatorial position.

Expected ¹H NMR Spectral Features

Proton	General Chemical Shift (ppm)	Expected Splitting Pattern and Interpretation
-COOH	10.0 - 13.0	Broad singlet. Disappears upon D₂O exchange.[1]
H1 (proton on C with COOH)	~2.2 - 2.6	The multiplicity and coupling constants of this proton are key to distinguishing the isomers.
Cyclohexane Ring Protons	~0.8 - 2.2	Complex multiplets due to extensive coupling.
-CH₃	~0.9	Doublet.

Distinguishing Features:

• trans Isomer (Diequatorial): The H1 proton is in an axial position. It will exhibit large axial-axial couplings (³Jaa ≈ 10-13 Hz) to the two adjacent axial protons and smaller axial-equatorial couplings (³Jae ≈ 2-5 Hz) to the two adjacent equatorial protons. This typically results in a triplet of triplets or a complex multiplet with a large width.

• cis Isomer (Equilibrium): The observed spectrum is an average of the two rapidly interconverting chair forms. The coupling constants for H1 will be a weighted average of the coupling constants in each conformer. This usually results in a multiplet that is narrower than that of the H1 proton in the trans isomer.

Sources

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Application Note: Quantitative Analysis of 4-Methylcyclohexanecarboxylic Acid in Aqueous Matrices by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantitative determination of 4-methylcyclohexanecarboxylic acid (4-MCCA). Due to the polar nature and low volatility of 4-MCCA, a derivatization step is essential for successful GC analysis. This protocol details a comprehensive workflow, including sample preparation by solid-phase extraction (SPE), derivatization to a volatile ester, and subsequent analysis by GC-MS. The method is designed for researchers, scientists, and drug development professionals requiring accurate and precise quantification of this compound in aqueous samples. All procedural steps are explained with a focus on the underlying scientific principles to ensure methodological robustness and data integrity.

Introduction

4-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) is a cyclic carboxylic acid with a molecular weight of 142.20 g/mol .[1][2] It exists as cis and trans isomers, which may exhibit different biological activities and toxicological profiles.[1] The quantification of 4-MCCA is of interest in various fields, including environmental analysis, as a potential metabolite in pharmaceutical research, and in the chemical industry where it is used as a synthetic intermediate.[3]

Gas chromatography is a powerful technique for separating volatile and semi-volatile compounds. However, the direct analysis of carboxylic acids like 4-MCCA by GC is challenging due to their high polarity, low volatility, and tendency to adsorb onto the surfaces of the GC inlet and column, leading to poor peak shape and inaccurate quantification. To overcome these limitations, a derivatization step is employed to convert the carboxylic acid into a less polar, more volatile derivative, typically an ester.[4] This application note describes a method based on the derivatization of 4-MCCA to its pentafluorobenzyl (PFB) ester, which is amenable to GC-MS analysis and offers high sensitivity, particularly in negative chemical ionization (NCI) mode.[5][6]

Method Principles and Experimental Rationale

The analytical workflow is designed as a self-validating system, incorporating steps to ensure accuracy, precision, and selectivity. The core of this method is the conversion of the non-volatile 4-MCCA into a volatile derivative that can be efficiently separated and detected by GC-MS.

Analyte Extraction: Solid-Phase Extraction (SPE)

A solid-phase extraction (SPE) step is employed to isolate and concentrate 4-MCCA from the aqueous matrix and remove potential interferences.[5] A mixed-mode polymer-based sorbent is chosen for its ability to retain both polar and non-polar compounds, ensuring efficient capture of 4-MCCA.[7] The wash steps are optimized to remove interfering substances without causing loss of the analyte, and the elution step uses a minimal volume of a suitable organic solvent to ensure a concentrated extract.[7]

Derivatization: Pentafluorobenzyl Bromide (PFBBr) Alkylation

Alkylation is a common derivatization technique for carboxylic acids, involving the replacement of the acidic proton with an alkyl group to form an ester. In this protocol, 2,3,4,5,6-pentafluorobenzyl bromide (PFBBr) is used as the alkylating agent.[5][6] This reaction, catalyzed by a weak base, proceeds at room temperature and is highly efficient. The resulting PFB ester of 4-MCCA is significantly more volatile and less polar than the parent acid.[6] Furthermore, the pentafluorobenzyl group is highly electronegative, making the derivative particularly suitable for sensitive detection by GC-MS with an electron capture detector (ECD) or in negative chemical ionization (NCI) mode.[5]

Experimental Workflow and Protocols

The overall experimental workflow is depicted in the following diagram:

Caption: Overview of the analytical workflow for 4-MCCA quantification.

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a mixed-mode polymer SPE cartridge (e.g., Oasis HLB, 60 mg) by passing 3 mL of methanol followed by 3 mL of deionized water. Ensure the sorbent bed does not go dry.

• Sample Loading: Load up to 5 mL of the pre-treated aqueous sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove hydrophilic interferences.

• Drying: Dry the cartridge under vacuum for 10 minutes to remove residual water.

• Elution: Elute the analyte with 2 mL of ethyl acetate into a clean collection tube.[8]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. The dried residue is now ready for derivatization.

Protocol 2: Derivatization of 4-MCCA

• Reagent Preparation: Prepare a 1% (w/v) solution of PFBBr in acetone and a 10 mg/mL solution of potassium carbonate (catalyst) in water.

• Reaction: To the dried residue from Protocol 1, add 100 µL of the PFBBr solution and 10 µL of the potassium carbonate solution.

• Incubation: Vortex the mixture for 30 seconds and incubate at room temperature (approximately 25°C) for 30 minutes.[5][6]

• Quenching & Extraction: Add 500 µL of hexane and 500 µL of deionized water to the reaction vial. Vortex for 1 minute and allow the layers to separate.

• Sample Transfer: Carefully transfer the upper hexane layer containing the derivatized analyte to a GC vial for analysis.

Protocol 3: GC-MS Instrumental Analysis

The following table summarizes the recommended GC-MS parameters. These may require optimization based on the specific instrumentation used.[9]

Parameter	Recommended Setting	Rationale
Gas Chromatograph
GC Column	DB-5ms or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness)	A non-polar column providing good separation for a wide range of compounds.[9]
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.[9]
Inlet Temperature	280 °C	Ensures rapid volatilization of the derivatized analyte.
Injection Mode	Splitless (1 µL injection volume)	Maximizes sensitivity for trace-level analysis.[9]
Oven Program	Initial: 80°C, hold for 2 min; Ramp: 15°C/min to 280°C, hold for 5 min	Provides good separation of the analyte from solvent and potential matrix components.[9]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV or Negative Chemical Ionization (NCI)	EI provides characteristic fragmentation for structural confirmation; NCI offers higher sensitivity for PFB derivatives.[5][6]
Mass Range	m/z 50-400	Covers the expected mass range of the derivatized analyte and its fragments.
Ion Source Temperature	230 °C	Standard temperature for EI and NCI operation.
Transfer Line Temp.	280 °C	Prevents condensation of the analyte between the GC and MS.
Monitored Ions (SIM)	To be determined by analyzing a standard of the derivatized 4-MCCA. A quantifier and at least one qualifier ion should be selected.	Selected Ion Monitoring (SIM) mode increases sensitivity and selectivity for quantitative analysis.[10]

Method Validation

The developed GC-MS method should be validated according to established guidelines to ensure its suitability for the intended purpose.[11][12][13] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity	Calibration curve with a correlation coefficient (R²) ≥ 0.995 over the desired concentration range.[11]
Accuracy	Mean recovery of 80-120% at three different concentration levels (low, medium, high).[14]
Precision	Relative Standard Deviation (RSD) ≤ 15% for intra-day and inter-day measurements.[14]
Limit of Detection (LOD)	Signal-to-noise ratio (S/N) ≥ 3.[14]
Limit of Quantification (LOQ)	Signal-to-noise ratio (S/N) ≥ 10, with acceptable accuracy and precision.[14]
Specificity	No interfering peaks at the retention time of the analyte in blank matrix samples.

Data Presentation and Quality Control

A calibration curve should be constructed by plotting the peak area of the quantifier ion against the concentration of the 4-MCCA standards. The concentration of 4-MCCA in unknown samples is then determined using the regression equation of the calibration curve.

For quality control, each analytical batch should include:

• A method blank to check for contamination.

• A calibration curve.

• Quality control (QC) samples at low, medium, and high concentrations to assess the accuracy and precision of the batch.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the quantification of 4-methylcyclohexanecarboxylic acid in aqueous matrices. The combination of solid-phase extraction for sample clean-up and concentration, followed by derivatization with PFBBr, enables robust and accurate analysis. This method is well-suited for applications in pharmaceutical development, environmental monitoring, and other research areas where precise measurement of 4-MCCA is required.

References

• LookChem. (n.d.). trans-4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methylcyclohexanecarboxylic acid. PubChem Compound Database. Retrieved from [Link]

• Orata, F. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis.

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• Young, C. J., et al. (2023). A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography-Mass Spectrometry. Analytical Chemistry, 95(19), 7648–7655.
• Shpak, A. V., & Kulyk, V. A. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules, 28(23), 7863.
• González-Míguez, M., et al. (2015). Determination of 2-, 3-, 4-methylpentanoic and cyclohexanecarboxylic acids in wine: development of a selective method based on solid phase extraction and gas chromatography-negative chemical ionization mass spectrometry and its application to different wines and alcoholic beverages.
• Research Journal of Pharmacy and Technology. (2017). A Review on GC-MS and Method Development and Validation. Research Journal of Pharmacy and Technology, 10(6), 2057-2062.

• ChromSolutions. (n.d.). GC & GC/MS Method Development Quick Reference Guide. Retrieved from [Link]

• U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. Retrieved from [Link]

• Li, J., et al. (2021). Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs. Foods, 10(11), 2736.

• MetBioNet. (n.d.). MetBioNet best practice guidelines for analysis of organic acids by Gas Chromatography Mass Spectrometry. Retrieved from [Link]

• Agilent Technologies. (n.d.). Sample Preparation in Food Safety Applications. Retrieved from [Link]

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• 5. Determination of 2-, 3-, 4-methylpentanoic and cyclohexanecarboxylic acids in wine: development of a selective method based on solid phase extraction and gas chromatography-negative chemical ionization mass spectrometry and its application to different wines and alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: A Comprehensive Guide to the HPLC Analysis of Carboxylic Acids in Complex Mixtures

Abstract

The quantitative analysis of carboxylic acids is critical across numerous scientific disciplines, including pharmaceutical development, clinical diagnostics, food and beverage quality control, and metabolomics. These compounds, ranging from short-chain fatty acids (SCFAs) in gut microbiota research to key intermediates in the tricarboxylic acid (TCA) cycle, often present significant analytical challenges.[1][2] Their high polarity, structural diversity, and frequent lack of a strong native chromophore make them difficult to separate and detect, especially within complex biological or industrial matrices.[2][3] This guide provides a detailed framework for developing robust and reliable High-Performance Liquid Chromatography (HPLC) methods for carboxylic acid analysis. We will delve into the fundamental principles of separation science, explore advanced detection strategies, and provide detailed, field-proven protocols to empower researchers and scientists to overcome these analytical hurdles.

The Analytical Challenge: Why Are Carboxylic Acids Difficult to Analyze?

Carboxylic acids are a broad class of organic compounds characterized by the presence of at least one carboxyl functional group (-COOH). Their analysis in complex samples like plasma, urine, cell culture media, or wastewater is complicated by several factors:

• High Polarity: The carboxyl group makes these molecules highly water-soluble, leading to poor retention on traditional reversed-phase (RP-HPLC) columns, which are the workhorse of most analytical labs.[2]

• Weak UV Absorbance: Simple aliphatic carboxylic acids lack a significant chromophore, meaning they do not absorb UV light strongly.[3][4] This results in poor sensitivity when using standard UV-Vis detectors.[5]

• Matrix Interferences: Biological and environmental samples contain a multitude of compounds (salts, proteins, other metabolites) that can co-elute with the analytes of interest, causing ion suppression in mass spectrometry or obscuring peaks in other detectors.[6]

• Structural Similarity: Many carboxylic acids, such as isomers (e.g., isobutyric and butyric acid), are structurally very similar, making their chromatographic separation challenging.[7]

Overcoming these challenges requires a holistic approach to method development, beginning with the foundational choice of separation mode.

Foundational Principles: Selecting the Optimal Separation Strategy

The core of any successful HPLC method is the synergy between the stationary phase (the column) and the mobile phase (the solvent). The choice of separation mode is the most critical decision in the analysis of carboxylic acids.

The Heart of the Matter: Stationary Phase Selection

The primary mechanism of separation dictates which column chemistry is most appropriate.

• Ion-Exclusion Chromatography (IEC): This is often the most effective mode for separating simple organic acids.[4][8] The stationary phase is a strong cation exchange resin in the hydrogen (H+) form. The separation is governed by the Donnan exclusion principle: highly ionized strong acids are repelled by the negative charge of the stationary phase and elute quickly, while weakly ionized acids (like most carboxylic acids) can penetrate the pores of the resin and are retained longer.[9] This technique provides excellent selectivity for many organic acids found in food, beverage, and industrial samples.[7][10][11]

• Anion-Exchange Chromatography (AEC): In this mode, a positively charged stationary phase (e.g., with quaternary ammonium groups) retains the negatively charged carboxylate anions.[12] Elution is controlled by increasing the ionic strength or changing the pH of the mobile phase. AEC is particularly useful for separating weak anions like carboxylic acids.[13]

• Reversed-Phase (RP) Chromatography: While challenging, RP-HPLC on columns like C18 can be used effectively with careful mobile phase control. The key is to suppress the ionization of the carboxylic acids by maintaining a low mobile phase pH (typically 2-3 pH units below the analyte's pKa).[14][15] This protonates the carboxyl group, making the molecule less polar and allowing it to be retained by the non-polar stationary phase.[15]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative for highly polar compounds. It uses a polar stationary phase (like silica) and a mobile phase with a high concentration of a non-polar organic solvent (like acetonitrile). Water acts as the strong eluting solvent. Analytes are separated based on their partitioning between the organic mobile phase and a water-enriched layer on the surface of the stationary phase.

Separation Mode	Typical Stationary Phase	Principle of Separation	Common Applications	Advantages	Disadvantages
Ion-Exclusion	Sulfonated Polystyrene-Divinylbenzene	Donnan membrane exclusion and pKa-based partitioning[8][9]	Food & beverage, fermentation broths, industrial wastewater[6][11]	Excellent for simple organic acids, uses simple aqueous mobile phases.[4]	Limited applicability for complex hydrophobic molecules, potential for peak tailing.[16]
Anion-Exchange	Quaternary Ammonium Functionalized Polymer/Silica	Electrostatic interaction between analyte anions and positive stationary phase.[12][13]	TCA cycle intermediates, multi-carboxylic acids, inorganic anions.[17]	High selectivity for charged species, tunable with pH and ionic strength.	Requires buffered mobile phases, can be sensitive to matrix ionic strength.
Reversed-Phase	C18, C8, Polar-Embedded	Hydrophobic interactions of protonated (neutral) acids with the non-polar stationary phase.	Drug molecules, fatty acids, metabolites (with pH control).[18][19]	Highly versatile, wide range of available column chemistries.	Requires low pH mobile phase, poor retention for very polar acids.[2]
HILIC	Bare Silica, Amide, Diol	Partitioning of polar analytes into a water-enriched layer on the polar stationary phase.	Highly polar metabolites, amino acids, small organic acids.	Excellent retention for very polar compounds not retained by RP.	Can have longer equilibration times, sensitive to water content in the mobile phase.

Driving the Separation: Mobile Phase Optimization

The mobile phase composition is a powerful tool for fine-tuning selectivity and resolution.

• pH Control: As discussed, pH is the most critical parameter in carboxylic acid analysis.[20][21] Using a buffer or acidifier (e.g., phosphoric acid, formic acid) to maintain a consistent and appropriate pH is essential for reproducibility and good peak shape.[14][22]

• Organic Modifier: In RP and HILIC, the type and concentration of the organic solvent (commonly acetonitrile or methanol) control the retention and elution strength.[20]

• Buffer Concentration: In ion-exchange chromatography, the buffer concentration (ionic strength) directly impacts analyte retention. A gradient of increasing salt concentration is often used to elute analytes with different charge states.

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} enddot Caption: HPLC method development workflow for carboxylic acids.

Seeing the Unseen: Advanced Detection Strategies

Because many simple carboxylic acids lack UV chromophores, sensitive detection requires specialized approaches.

• Direct Detection: For acids with some UV absorbance (e.g., aromatic acids) or when concentrations are high, direct UV detection around 210 nm is feasible.[4][15] Conductivity detection, often paired with a suppressor in ion chromatography, is another powerful direct detection method.[7][17]

• Pre-Column Derivatization: This is a widely used strategy to enhance sensitivity.[23] The carboxylic acid is reacted with a labeling reagent to attach a fluorescent (fluorophore) or strongly UV-absorbing (chromophore) tag to the molecule before it is injected into the HPLC.[3][24] This dramatically lowers detection limits.[24] A new derivatization reagent, 4-bromo-N-methylbenzylamine, has been shown to be effective for mono-, di-, and tri-carboxylic acids, allowing for sensitive detection using positive mode ESI-MS/MS.[1][25]

• Mass Spectrometry (MS) Detection: HPLC coupled with mass spectrometry (LC-MS) is the gold standard for analyzing carboxylic acids in complex mixtures.[2][5] MS offers unparalleled sensitivity and selectivity, allowing for the confident identification and quantification of analytes based on their mass-to-charge ratio (m/z). Electrospray ionization (ESI) in negative ion mode is typically used for underivatized acids, as the carboxyl group readily loses a proton to form a [M-H]⁻ ion.[26]

Reagent Class	Example Reagent	Detection Mode	Advantages	Disadvantages
Phenacyl Halides	2,4'-Dibromoacetophenone	UV (260 nm)	Robust chemistry, creates strong UV chromophore.[23][24]	Requires heating and catalyst, may have side reactions.
Coumarins	4-Bromomethyl-7-methoxycoumarin	Fluorescence	Extremely high sensitivity (picomole range), well-established.[23][24]	Reagent can be unstable, requires catalyst (crown ether).[23]
Anthracenes	9-Chloromethylanthracene	Fluorescence	High sensitivity, good for fatty acids.[24]	Reaction can be slow, potential for reagent-related interferences.
Hydrazines	3-Nitrophenylhydrazine (3-NPH)	MS/MS	Excellent for LC-MS, improves ionization and chromatographic retention.[27][28]	Requires coupling agent (e.g., EDC), adds complexity to sample prep.[27]

Cleaning the Slate: Sample Preparation for Complex Matrices

The goal of sample preparation is to isolate the analytes of interest from interfering matrix components, ensuring the longevity of the column and the quality of the data.[29]

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} enddot Caption: Decision workflow for sample preparation.

• Protein Precipitation (PPT): For biological samples like plasma or serum, proteins must be removed as they will foul the HPLC column. This is typically done by adding a cold organic solvent (e.g., acetonitrile) or a strong acid (e.g., trichloroacetic acid) to precipitate the proteins, which are then removed by centrifugation.

• Liquid-Liquid Extraction (LLE): LLE separates compounds based on their relative solubilities in two different immiscible liquids. For carboxylic acids, this often involves acidifying the aqueous sample to protonate the acids, then extracting them into a water-immiscible organic solvent like ethyl acetate or methyl tert-butyl ether.

• Solid-Phase Extraction (SPE): SPE is a powerful and selective sample cleanup technique.[29] For carboxylic acids, an anion-exchange SPE cartridge is often used. The sample is loaded onto the cartridge at a neutral or slightly basic pH, where the negatively charged acids bind to the positively charged sorbent. Interferents are washed away, and the purified acids are then eluted with a solvent containing a strong acid or a high concentration of salt.

Protocols in Practice

The following protocols are provided as a starting point for method development and should be optimized for specific applications and instrumentation.

Protocol 1: Analysis of Short-Chain Fatty Acids (SCFAs) in Wastewater by Ion-Exclusion HPLC

This protocol is adapted from methodologies designed for analyzing volatile fatty acids in complex environmental samples.[6]

• Sample Preparation:

  • Collect the wastewater sample in a clean container.

  • Filter the sample through a 0.45 µm syringe filter to remove particulate matter. If the sample has high levels of carbonate, an on-line carbonate removal device is recommended between the suppressor and conductivity cell.[6]

  • Transfer the filtrate to an HPLC vial for analysis.

• HPLC-Conductivity Conditions:

  • Column: Ion-exclusion column (e.g., Thermo Scientific Dionex IonPac ICE-AS6 or equivalent).[7]

  • Mobile Phase: 0.7 mM Hexafluorobutyric acid (HFBA) in deionized water.[7]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detector: Suppressed Conductivity.

  • Suppressor: Anion Micromembrane Suppressor (e.g., Dionex AMMS-ICE 300) regenerated with 5 mM Tetrabutylammonium hydroxide (TBAOH).[7]

  • Injection Volume: 50 µL.

• Self-Validation & QC:

  • Calibration: Prepare a mixed standard containing acetic, formic, propionic, butyric, and other relevant SCFAs from 1 mg/L to 50 mg/L. Perform a 5-point calibration curve and verify that the correlation coefficient (r²) is > 0.995.

  • System Suitability: Before running samples, inject a mid-level standard. Check that the resolution between critical pairs (e.g., isobutyric and butyric acid) is > 1.5 and the tailing factor for all peaks is between 0.9 and 1.5.

Protocol 2: LC-MS/MS Quantification of TCA Cycle Intermediates in Cell Lysates with Derivatization

This protocol uses a derivatization approach to enhance sensitivity and chromatographic performance for key metabolites.[27][28]

• Sample Preparation & Extraction:

  • Harvest cultured cells and perform a rapid quenching step with cold methanol to halt metabolic activity.

  • Perform cell lysis via sonication or freeze-thaw cycles in an extraction solvent (e.g., 80:20 Methanol:Water).

  • Add an internal standard mixture (stable isotope-labeled versions of the target analytes).

  • Centrifuge at high speed (e.g., 14,000 x g) at 4 °C to pellet protein and cell debris.

  • Collect the supernatant and evaporate to dryness under a stream of nitrogen.

• Derivatization (using 3-Nitrophenylhydrazine, 3-NPH):

  • Reconstitute the dried extract in 50 µL of water.

  • Add 50 µL of 200 mM 3-NPH in 50% acetonitrile.

  • Add 50 µL of 120 mM N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) hydrochloride.[27][28]

  • Incubate the mixture at 40 °C for 30 minutes with shaking.[27][28]

  • After incubation, centrifuge the sample and transfer the supernatant to an LC-MS vial.

• LC-MS/MS Conditions:

  • Column: Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would start at 5% B, ramp to 95% B over 8-10 minutes, hold for 2 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Mass Spectrometer: Triple Quadrupole (QqQ).

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM). Develop specific precursor-to-product ion transitions for each derivatized analyte.

• Self-Validation & QC:

  • Calibration: Prepare calibration standards in a blank matrix (e.g., lysate from an empty plate) and subject them to the full extraction and derivatization procedure.

  • QC Samples: Analyze low, medium, and high concentration QC samples alongside the study samples to assess accuracy and precision. The accuracy should be within ±15% of the nominal value.

  • Internal Standards: Monitor the internal standard response in all samples. A consistent response indicates reliable extraction and derivatization.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Mobile phase pH is too high (for RP); secondary interactions with column hardware or stationary phase.	For RP, ensure mobile phase pH is at least 2 units below analyte pKa.[14] Consider a column with better end-capping or a different stationary phase.
Poor Retention	Analytes are too polar for the column/mobile phase combination.	Switch to a more appropriate mode (e.g., HILIC or Ion-Exclusion). For RP, ensure pH is low enough to protonate the acids.
Split Peaks	Partially clogged frit or injector; sample solvent is much stronger than the mobile phase.	Flush the column and clean the injector.[14] Whenever possible, dissolve the sample in the initial mobile phase.[14]
Noisy Baseline	Contaminated mobile phase; air bubbles in the system.	Use high-purity HPLC-grade solvents and degas the mobile phase thoroughly.[14]
Low Sensitivity	Analyte lacks a chromophore (UV); poor ionization (MS); concentration is below detection limit.	Switch to a more sensitive detector (e.g., MS).[29] Employ a pre-column derivatization strategy to enhance signal.[23][24] Optimize MS source parameters.

References

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• Edwards, J. L., et al. (2017). A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids. Chromatographia, 80(12), 1723–1732. [Link]

• Han, J., & Lin, K., et al. (2021). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. MDPI. [Link]

• Shodex. (n.d.). Ion Exclusion Chromatography Columns. Retrieved from [Link]

• Edwards, J. L., et al. (2017). A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. SpringerLink. [Link]

• Rocklin, R. D., Slingsby, R. W., & Pohl, C. A. (1986). Separation and Detection of Carboxylic Acids by Ion Chromatography. Journal of Liquid Chromatography, 9(4), 757-775. [Link]

• Shimadzu Corporation. (n.d.). Analysis of Organic Acid Counterions by Ion Exclusion Chromatography. Retrieved from [Link]

• Phenomenex. (n.d.). Ion Exclusion HPLC. Retrieved from [Link]

• Goudjil, S., et al. (2023). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. Frontiers in Microbiology, 14. [Link]

• Goudjil, S., et al. (2023). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. Frontiers. [Link]

• Wawrzyniak, J., et al. (2018). Sample preparation procedure using extraction and derivatization of carboxylic acids from aqueous samples by means of deep eutectic solvents for gas chromatographic-mass spectrometric analysis. Journal of Chromatography A, 1555, 1-9. [Link]

• Goudjil, S., et al. (2023). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. ResearchGate. [Link]

• Goudjil, S., et al. (2023). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. Europe PMC. [Link]

• Jandera, P., & Churácek, J. (1973). Ion-exchange chromatography of carboxylic acids. Journal of Chromatography A, 86(2), 351-421. [Link]

• Shimadzu. (n.d.). Analytical Methods for Organic Acids. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Carboxylic Acids. Retrieved from [Link]

• Fujiwara, Y., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(21), 4883. [Link]

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• Corradini, D., & Corrales, C. (2001). Determination of Carboxylic Acids, Carbohydrates, Glycerol, Ethanol, and 5-HMF in Beer by High-Performance Liquid Chromatography. Journal of Agricultural and Food Chemistry, 49(1), 22-27. [Link]

• Fomicheva, M. V., et al. (2022). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. International Journal of Molecular Sciences, 23(19), 11956. [Link]

• Fujiwara, Y., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. [Link]

• Michalski, R. (2021). Ion Chromatography and Related Techniques in Carboxylic Acids Analysis. Critical Reviews in Analytical Chemistry, 51(6), 549-564. [Link]

• Al-Rimawi, F. (2014). Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography. Journal of Chromatographic Science, 52(7), 647-652. [Link]

• Waters Corporation. (n.d.). HPLC Separation Modes. Retrieved from [Link]

• JoVE. (2024). Video: Ion-Exchange Chromatography. Retrieved from [Link]

• Zhang, Y., et al. (2013). HPLC determination of enantiomeric thiazolidine-2-carboxylic acid on chiral stationary phase with pre-column derivatization. Journal of the Serbian Chemical Society, 78(10), 1475-1485. [Link]

• Rodríguez-Bernaldo de Quirós, A., Lage-Yusty, M. A., & López-Hernández, J. (2009). HPLC analysis of organic acids using a novel stationary phase. Talanta, 78(2), 643-646. [Link]

• Pharma Knowledge. (2025). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. Retrieved from [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• D'Andrea, A. P., & Stuting, H. H. (1988). Selection of a Mobile Phase Optimization Technique in High Performance Liquid Chromatography. Journal of Liquid Chromatography, 11(1), 1-13. [Link]

• Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development, 21(9), 1272-1282. [Link]

• Mastelf. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Retrieved from [Link]

• G-M-I, Inc. (2023). Challenges in HPLC Technology and Potential Solutions. Retrieved from [Link]

• OUCI. (n.d.). Derivatization of carboxylic groups prior to their LC analysis – A review. Retrieved from [Link]

• de Souza, I. D., & de Santana, F. J. M. (2019). Green sample preparations for the bioanalysis of drugs of abuse in complex matrices. Bioanalysis, 11(4), 275-294. [Link]

• Hrobon, M., et al. (2021). Determination of carboxylic acids content in the herbal mixtures by HPLC. ScienceRise: Pharmaceutical Science, 2(30), 4-10. [Link]

• ResearchGate. (2015). When carboxylic acids are injected in an HPLC C18 column and a UV detector is used, what will be detected? The acid or its conjugate base?. Retrieved from [Link]

• ResearchGate. (2025). A rapid HPLC method for the determination of carboxylic acid in human urine using a monolithic column. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. Retrieved from [Link]

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Application Note: Derivatization of 4-Methylcyclohexanecarboxylic Acid for Robust GC Analysis

Introduction: The Analytical Challenge of Polar Carboxylic Acids

Gas chromatography (GC) is a cornerstone of analytical chemistry, prized for its high resolution in separating volatile and thermally stable compounds. However, the direct analysis of polar molecules like 4-methylcyclohexanecarboxylic acid presents significant challenges. The presence of the carboxylic acid functional group leads to low volatility and a propensity for hydrogen bonding, resulting in poor chromatographic performance, including broad, tailing peaks and inaccurate quantification.[1] To overcome these limitations, a derivatization step is essential.[2] This process chemically modifies the analyte to increase its volatility and thermal stability, making it amenable to GC analysis.[2][3]

This application note provides a detailed guide to two common and effective derivatization techniques for 4-methylcyclohexanecarboxylic acid: silylation and esterification . We will delve into the underlying chemical principles, provide step-by-step protocols, and offer expert insights to ensure reliable and reproducible results for researchers, scientists, and drug development professionals.

Choosing the Right Path: Silylation vs. Esterification

The choice between silylation and esterification depends on several factors, including the sample matrix, the presence of other functional groups, and the desired sensitivity.

Feature	Silylation (e.g., with BSTFA)	Esterification (e.g., with BF3-Methanol)
Reactivity	Highly reactive, derivatizes a wide range of active hydrogens (-OH, -NH, -SH).[4]	More specific to carboxylic acids.
Byproducts	Volatile and generally do not interfere with chromatography.[4]	Volatile byproducts, leading to clean reactions.[1]
Reaction Conditions	Typically mild (e.g., 60-70°C for 30-60 minutes).[5]	Can be rapid (e.g., 60°C for 5-10 minutes).[1]
Moisture Sensitivity	Highly sensitive to moisture, requiring anhydrous conditions.[5][6]	Also sensitive to water, which can hinder the reaction.[7][8][9]
Derivative Stability	Trimethylsilyl (TMS) ethers can be susceptible to hydrolysis.[4]	Methyl esters are generally stable.

Method 1: Silylation with BSTFA + TMCS

Silylation is a robust and widely used derivatization technique that replaces active hydrogen atoms with a trimethylsilyl (TMS) group.[5] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a popular silylating reagent, often used with a catalyst like trimethylchlorosilane (TMCS) to enhance its reactivity, especially with sterically hindered compounds.

The Chemistry Behind Silylation

The reaction involves the nucleophilic attack of the carboxylic acid's hydroxyl group on the silicon atom of BSTFA. The TMCS catalyst facilitates this by making the silyl group a better leaving group. The byproducts of this reaction, trimethylsilyltrifluoroacetamide and trifluoroacetamide, are volatile and typically do not interfere with the GC analysis.[4]

Caption: Silylation of 4-methylcyclohexanecarboxylic acid using BSTFA.

Protocol: Silylation of 4-Methylcyclohexanecarboxylic Acid

Materials:

• 4-methylcyclohexanecarboxylic acid sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., acetonitrile, pyridine, or N,N-dimethylformamide)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Nitrogen gas supply

Procedure:

• Sample Preparation: Accurately weigh 1-10 mg of the 4-methylcyclohexanecarboxylic acid sample into a clean, dry reaction vial.[4] If the sample is in an aqueous solution, evaporate it to complete dryness under a gentle stream of nitrogen before proceeding.[4]

• Solvent Addition: Add 100 µL of an anhydrous solvent to the vial to dissolve the sample.

• Reagent Addition: In a fume hood, add 100 µL of BSTFA + 1% TMCS to the vial.[5] It is crucial to use a molar excess of the silylating reagent to drive the reaction to completion.[4]

• Reaction: Tightly cap the vial and vortex briefly. Heat the reaction mixture at 60-70°C for 30-60 minutes.[5] The optimal time and temperature may need to be adjusted depending on the specific sample matrix and concentration.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC or GC-MS system.

Troubleshooting Silylation Reactions

Issue	Potential Cause	Recommended Solution
Poor or no derivatization	Presence of moisture in the sample or reagents.	Ensure the sample is completely dry. Use anhydrous solvents and store silylating reagents under an inert atmosphere.[5]
Insufficient reagent concentration.	Use a molar excess of the silylating reagent (at least a 2:1 ratio of BSTFA to active hydrogens).[4]
Inadequate reaction time or temperature.	Optimize the reaction time and temperature. Sterically hindered acids may require longer reaction times or higher temperatures.[5]
Multiple peaks for the analyte	Incomplete derivatization.	Re-evaluate the reaction conditions (time, temperature, reagent concentration).
Formation of silylation artifacts.	Substitute BSTFA for other silylating reagents or adjust the reaction conditions.[10]
Column degradation	Injection of excess derivatizing reagent onto a polar column (e.g., WAX phases).	Use a non-polar or semi-polar column. If a polar column is necessary, remove excess reagent before injection.[11][12]

Method 2: Esterification with Boron Trifluoride-Methanol (BF3-Methanol)

Esterification is another highly effective method for derivatizing carboxylic acids.[13] Boron trifluoride-methanol is a common reagent that acts as a Lewis acid catalyst to facilitate the formation of fatty acid methyl esters (FAMEs).[1] This method is known for its speed and for producing clean reactions with volatile byproducts.[1]

The Chemistry Behind Esterification

The esterification reaction with BF3-methanol involves the protonation of the carboxylic acid's carbonyl oxygen by the BF3 catalyst, which makes the carbonyl carbon more electrophilic.[1][9] This is followed by a nucleophilic attack from the methanol, leading to the formation of the methyl ester and water.[8][9]

Caption: Esterification of 4-methylcyclohexanecarboxylic acid with BF3-Methanol.

Protocol: Esterification of 4-Methylcyclohexanecarboxylic Acid

Materials:

• 4-methylcyclohexanecarboxylic acid sample

• Boron trifluoride-methanol solution (10-14% w/w)

• Hexane

• Saturated sodium chloride (NaCl) solution

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Nitrogen gas supply

Procedure:

• Sample Preparation: Weigh 1-25 mg of the sample into a screw-cap reaction vial.[1] If the sample is in a solvent, evaporate the solvent under a gentle stream of nitrogen.[1]

• Derivatization: Add 2 mL of 10-14% BF3-methanol solution to the vial.[1] Tightly cap the vial and vortex for approximately 10 seconds.[1] Heat the vial at 60°C for 5-10 minutes in a heating block or water bath.[1]

• Extraction: Cool the vial to room temperature. Add 1 mL of hexane to the vial, followed by 1 mL of saturated NaCl solution to aid in phase separation.[1]

• Phase Separation: Vortex the vial vigorously for 30 seconds to extract the methyl esters into the hexane layer.[1] Allow the layers to separate. The upper layer is the hexane phase containing the derivatized analyte.

• Sample Collection: Carefully transfer the upper hexane layer to a clean vial for GC analysis.

Troubleshooting Esterification Reactions

Issue	Potential Cause	Recommended Solution
Incomplete reaction	Presence of water in the sample.	Ensure the sample is dry before adding the reagent. Water can drive the reversible reaction back to the starting materials.[8][9]
Insufficient heating time or temperature.	Optimize the reaction conditions. While generally rapid, some sample matrices may require adjustments.
Low recovery of derivatives	Inefficient extraction.	Ensure vigorous vortexing during the extraction step to maximize the transfer of the methyl esters into the hexane layer.
Loss of volatile derivatives.	Avoid excessive heating or prolonged exposure to open air after derivatization, especially for smaller carboxylic acids.[14]
Acidic byproducts damaging the GC column	Some esterification reagents can produce acidic byproducts.	While BF3-methanol reactions are generally clean, if using other reagents like acid anhydrides, ensure byproducts are removed or neutralized before injection.[15]

Conclusion: Ensuring Analytical Success

Derivatization is a critical step for the successful GC analysis of 4-methylcyclohexanecarboxylic acid. Both silylation with BSTFA and esterification with BF3-methanol are proven methods to enhance the volatility and improve the chromatographic behavior of this and other carboxylic acids. The choice of method will depend on the specific requirements of the analysis. By understanding the underlying chemistry and following these detailed protocols, researchers can achieve accurate, reliable, and reproducible results.

References

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• Glew, R. H., et al. (1998). A rapid and simple method for the esterification of fatty acids and steroid carboxylic acids prior to gas-liquid chromatography. PubMed. Retrieved from [Link]

• Han, J., et al. (2021). Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry. PubMed. Retrieved from [Link]

• Wang, S., et al. (2020). A sensitive method for the quantification of short-chain fatty acids by benzyl chloroformate derivatization combined with GC-MS. Analyst (RSC Publishing). Retrieved from [Link]

• Agilent. (n.d.). GC/MS detection of short chain fatty acids from mammalian feces using automated sample preparation in aqueous solution. Retrieved from [Link]

• Zenkevich, I. G. (2005). Acids: Derivatization for GC Analysis.

• Marrero-Delange, D., et al. (2008). Evaluation of five methods for derivatization and GC determination of a mixture of very long chain fatty acids (C24:0-C36:0). PubMed. Retrieved from [Link]

• AOCS. (2019). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Retrieved from [Link]

• Rood, D. (2007). 5 - Gas Chromatography Problem Solving and Troubleshooting.

• Wang, Z., et al. (2024). Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions. Energy & Fuels. Retrieved from [Link]

• Padarauskas, A., & Judzentiene, A. (2004). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Chemija.

• Thurnhofer, S., & Vetter, W. (2005). Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils. Analytical Methods. Retrieved from [Link]

• Sauvé-St-Pierre, J. (2020). The Evaluation of Different Derivatization Methods for the Analysis of Fatty Acids by Gas Chromatography.

• Al-Qassab, A. S., et al. (2021). Optimization and validation of a derivatization method with boron trifluoride in ethanol for analysis of aromatic carboxylic acids in water. ResearchGate. Retrieved from [Link]

• Marrero-Delange, D., et al. (2008). Evaluation of five methods for derivatization and GC determination of a mixture of very long chain fatty acids (C24:0-C36:0). ResearchGate. Retrieved from [Link]

• Mahdavi, V., et al. (2012).

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• Pietrogrande, M. C., et al. (2011). GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures. ResearchGate. Retrieved from [Link]

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• De Leenheer, A. P., & Jannes, C. R. (1987). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them.

• Al-Naiema, I. M., et al. (2015). Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry. NIH. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Methyl 4-methylcyclohexanecarboxylate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Esterification in Medicinal Chemistry

The esterification of carboxylic acids is a cornerstone reaction in organic synthesis, particularly within the realm of drug development. Esters often serve as crucial intermediates and can act as prodrugs, enhancing the pharmacokinetic properties of a parent drug molecule. The conversion of a carboxylic acid to its corresponding methyl ester, as detailed in this guide for 4-methylcyclohexanecarboxylic acid, is a fundamental transformation that can improve a compound's membrane permeability and oral bioavailability. This application note provides a comprehensive, in-depth technical guide to the Fischer esterification of 4-methylcyclohexanecarboxylic acid with methanol, a classic and robust method for this transformation. We will delve into the mechanistic underpinnings of the reaction, provide a field-proven, step-by-step protocol, and discuss the necessary safety precautions and characterization techniques.

Mechanistic Insights: The Fischer Esterification Pathway

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction.[1] The reaction between 4-methylcyclohexanecarboxylic acid and methanol proceeds through a series of protonation and deprotonation steps, which ultimately lead to the formation of methyl 4-methylcyclohexanecarboxylate and water.[2] A strong acid, typically sulfuric acid, is employed as a catalyst to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing the electrophilicity of the carbonyl carbon.[2]

The key mechanistic steps are as follows:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of 4-methylcyclohexanecarboxylic acid by the acid catalyst. This step makes the carbonyl carbon more susceptible to nucleophilic attack.[2]

• Nucleophilic Attack by Methanol: A molecule of methanol, acting as a nucleophile, attacks the protonated carbonyl carbon. This results in the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion (the former methanol molecule) to one of the hydroxyl groups. This converts a poor leaving group (-OH) into a good leaving group (-OH2+).

• Elimination of Water: The protonated hydroxyl group departs as a water molecule, and the carbonyl group is reformed.

• Deprotonation: The final step involves the deprotonation of the carbonyl oxygen to yield the final ester product, methyl 4-methylcyclohexanecarboxylate, and regenerate the acid catalyst.

To drive the equilibrium towards the product side and maximize the yield of the ester, the reaction is typically carried out using a large excess of the alcohol (methanol in this case), which also serves as the solvent.[1]

Quantitative Data Summary

A thorough understanding of the physicochemical properties of the reactants and products is essential for successful synthesis, purification, and characterization.

Property	4-Methylcyclohexanecarboxylic acid	Methyl 4-methylcyclohexanecarboxylate
Molecular Formula	C₈H₁₄O₂	C₉H₁₆O₂
Molecular Weight	142.20 g/mol [3]	156.22 g/mol
Appearance	White crystalline solid or liquid	Colorless liquid
Boiling Point	134-136 °C at 15 mmHg	~183 °C (estimated for the non-methylated analog)[4]
Melting Point	108-111 °C[5]	Not applicable
Density	1.005 g/mL at 25 °C[5]	~0.995 g/mL at 25 °C (estimated for the non-methylated analog)[4]
CAS Number	4331-54-8	51181-40-9

Experimental Protocol: Synthesis of Methyl 4-methylcyclohexanecarboxylate

This protocol is designed to be a self-validating system, with clear steps for reaction setup, monitoring, workup, and purification.

Materials and Equipment

• 4-Methylcyclohexanecarboxylic acid

• Anhydrous methanol

• Concentrated sulfuric acid (98%)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Standard laboratory glassware

Safety Precautions

• 4-Methylcyclohexanecarboxylic acid: May cause skin and serious eye irritation.[6]

• Methanol: Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes damage to organs (optic nerve, central nervous system).[7]

• Concentrated Sulfuric Acid: Causes severe skin burns and eye damage. Reacts violently with water.[8]

Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Reaction Workflow Diagram

Caption: Experimental workflow for the synthesis of methyl 4-methylcyclohexanecarboxylate.

Step-by-Step Methodology

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylcyclohexanecarboxylic acid (1.0 equivalent) in an excess of anhydrous methanol (10-20 equivalents).

• Catalyst Addition: While stirring the solution, carefully and slowly add a catalytic amount of concentrated sulfuric acid (0.1-0.2 equivalents). The addition is exothermic, and slow addition helps to control the temperature.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 65 °C, the boiling point of methanol) using a heating mantle. Maintain the reflux for 2-4 hours.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting carboxylic acid.

• Workup - Quenching and Extraction: After the reaction is complete, allow the mixture to cool to room temperature.[7] Carefully pour the reaction mixture into a separatory funnel containing deionized water. Extract the aqueous layer with an appropriate organic solvent such as diethyl ether (perform the extraction three times to ensure complete recovery of the product).[7]

• Washing: Combine the organic extracts and wash them sequentially with a saturated sodium bicarbonate solution to neutralize the acidic catalyst. Be cautious as this will evolve CO₂ gas; vent the separatory funnel frequently.[7] Following the bicarbonate wash, wash the organic layer with brine to remove any remaining water.

• Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.[7] Filter or decant the solution to remove the drying agent. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude methyl 4-methylcyclohexanecarboxylate.

• Purification: The crude ester can be further purified by distillation under reduced pressure if necessary.

Characterization of Methyl 4-methylcyclohexanecarboxylate

Confirmation of the product's identity and purity is critical. The following are expected characterization data based on the analogous methyl cyclohexanecarboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (CDCl₃): The proton NMR spectrum is expected to show a singlet for the methyl ester protons around 3.67 ppm. The protons of the cyclohexane ring will appear as a series of multiplets between approximately 0.9 and 2.3 ppm. The methyl group on the cyclohexane ring will likely appear as a doublet around 0.9 ppm.

• ¹³C NMR (CDCl₃): The carbon NMR spectrum should display a signal for the carbonyl carbon of the ester at approximately 176 ppm and a signal for the methoxy carbon around 51 ppm. The carbons of the cyclohexane ring and the methyl group will resonate in the aliphatic region of the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum should exhibit a strong absorption band characteristic of the ester carbonyl (C=O) stretch, typically around 1735 cm⁻¹. The C-O single bond stretch of the ester will also be present, usually in the range of 1300-1000 cm⁻¹. The disappearance of the broad O-H stretch from the carboxylic acid starting material (around 3300-2500 cm⁻¹) is a key indicator of a successful reaction.

Conclusion

This application note provides a robust and detailed guide for the successful synthesis, purification, and characterization of methyl 4-methylcyclohexanecarboxylate via Fischer esterification. By understanding the underlying mechanism and adhering to the detailed protocol and safety precautions, researchers can confidently perform this essential transformation. The principles and techniques described herein are broadly applicable to the esterification of other carboxylic acids, making this a valuable resource for professionals in organic synthesis and drug development.

References

• Chemguide. (n.d.). Mechanism for the esterification reaction. Retrieved from [Link]

• JoVE. (2020, March 26). Esterification - Concept. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). Methyl cyclohexanecarboxylate. Retrieved from [Link]

• University of Calgary. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-methyl-3-cyclohexene-1-carboxylate. Retrieved from [Link]

• Organic Chemistry Tutor. (2024, April 3). Fischer Esterification | Mechanism + Easy TRICK! [Video]. YouTube. Retrieved from [Link]

• University of California, Irvine. (n.d.). Fischer Esterification Procedure. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

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synthesis of substituted cyclohexyl carbonyl chlorides from 4-methylcyclohexanecarboxylic acid

Application Note: Synthesis of 4-Methylcyclohexanecarbonyl Chloride

A Detailed Guide for Researchers in Organic Synthesis and Drug Development

This document provides a comprehensive technical guide on the synthesis of 4-methylcyclohexanecarbonyl chloride, a key intermediate in the development of novel therapeutics and fine chemicals. This application note details two robust protocols for the conversion of 4-methylcyclohexanecarboxylic acid to its corresponding acyl chloride, utilizing thionyl chloride and oxalyl chloride. The guide is designed for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, step-by-step procedures, and critical safety information.

Introduction: The Significance of Acyl Chlorides in Synthesis

Acyl chlorides are highly reactive carboxylic acid derivatives that serve as powerful electrophiles in a multitude of organic transformations. Their enhanced reactivity compared to the parent carboxylic acid makes them indispensable intermediates for forming C-C, C-O, and C-N bonds, which are foundational in the synthesis of complex molecules.[1] Specifically, substituted alicyclic acyl chlorides like 4-methylcyclohexanecarbonyl chloride are valuable building blocks in medicinal chemistry. The cyclohexyl scaffold is a prevalent motif in many approved drugs, and its derivatives are frequently explored to optimize pharmacological properties such as potency, selectivity, and pharmacokinetic profiles.[2]

The conversion of a stable carboxylic acid to a highly reactive acyl chloride is a critical activation step. The most common and effective methods involve the use of chlorinating agents such as thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂).[3][4] A significant advantage of these reagents is that the reaction byproducts are volatile gases (SO₂, HCl, CO, CO₂), which simplifies the purification of the desired acyl chloride product.[5][6][7]

This guide provides a detailed examination of these two primary methods, elucidating the underlying reaction mechanisms and offering field-proven protocols for laboratory application.

Reaction Mechanisms: Activating the Carboxyl Group

The conversion of the hydroxyl group of a carboxylic acid into an excellent leaving group is the core principle behind the synthesis of acyl chlorides. Both thionyl chloride and oxalyl chloride achieve this through different but related pathways.

Thionyl Chloride (SOCl₂) Pathway

The reaction with thionyl chloride proceeds through the formation of a highly reactive chlorosulfite intermediate.[8][9]

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the carboxylic acid's carbonyl oxygen on the electrophilic sulfur atom of thionyl chloride.

• Intermediate Formation: This step, following the expulsion of a chloride ion, forms a protonated intermediate.

• Chlorosulfite Formation: The liberated chloride ion acts as a base, deprotonating the hydroxyl group and leading to the formation of a key acyl chlorosulfite intermediate.

• Nucleophilic Acyl Substitution: The chloride ion then attacks the electrophilic carbonyl carbon.

• Product Formation: The tetrahedral intermediate collapses, eliminating the acyl chlorosulfite group, which readily decomposes into sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases, driving the reaction to completion.[5][10]

Caption: Mechanism of Acyl Chloride Formation using Thionyl Chloride.

Oxalyl Chloride ((COCl)₂) Pathway

Oxalyl chloride is often considered a milder and more selective reagent.[6] Its reaction mechanism is similar in principle but involves a different activated intermediate. The reaction is frequently catalyzed by a catalytic amount of N,N-dimethylformamide (DMF).[11]

• Vilsmeier Reagent Formation (Catalytic): DMF reacts with oxalyl chloride to form the electrophilic Vilsmeier reagent, [(CH₃)₂N=CHCl]Cl. This is the active chlorinating species.

• Activation of Carboxylic Acid: The carboxylic acid attacks the Vilsmeier reagent, forming a new intermediate and regenerating the DMF catalyst.

• Nucleophilic Acyl Substitution: A chloride ion attacks the activated carbonyl group.

• Product Formation: The tetrahedral intermediate collapses, releasing the final acyl chloride along with gaseous carbon dioxide (CO₂) and carbon monoxide (CO).[12][13] This decomposition is thermodynamically favorable and pushes the equilibrium towards the product.[13]

Caption: General Experimental Workflow for Synthesis.

Protocol 1: Using Thionyl Chloride

Materials and Reagents:

• 4-Methylcyclohexanecarboxylic acid (cis- and trans- mixture, ≥98%) [14]* Thionyl chloride (SOCl₂, ≥99%)

• Anhydrous Toluene or Dichloromethane (DCM)

• Magnetic stir bar

Equipment:

• Flame-dried, two-neck round-bottom flask

• Reflux condenser with a drying tube (CaCl₂ or Drierite)

• Dropping funnel

• Magnetic stirrer/hotplate

• Vacuum distillation apparatus

Procedure:

• Setup: Place 4-methylcyclohexanecarboxylic acid (1.0 eq) and a magnetic stir bar into the round-bottom flask under an inert atmosphere (N₂ or Ar).

• Solvent Addition: Add anhydrous toluene or DCM (approx. 2-3 mL per gram of carboxylic acid).

• Reagent Addition: Fill the dropping funnel with thionyl chloride (1.5 - 2.0 eq). Add the thionyl chloride dropwise to the stirred solution at 0 °C (ice bath). Vigorous gas evolution (HCl, SO₂) will be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-2 hours. Then, gently heat the mixture to reflux (approx. 40-50 °C for DCM, or 80 °C for toluene) for an additional 1-2 hours to ensure complete reaction.

• Work-up: Cool the reaction mixture to room temperature. The excess thionyl chloride and solvent can be carefully removed by distillation at atmospheric pressure (ensure the exhaust is vented to a scrubber).

• Purification: Purify the resulting crude oil by vacuum distillation to yield pure 4-methylcyclohexanecarbonyl chloride. [15][16]

Protocol 2: Using Oxalyl Chloride

Materials and Reagents:

• 4-Methylcyclohexanecarboxylic acid (cis- and trans- mixture, ≥98%)

• Oxalyl chloride ((COCl)₂, ≥98%)

• Anhydrous Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF, anhydrous, 1-2 drops)

• Magnetic stir bar

Equipment:

• Flame-dried, two-neck round-bottom flask

• Condenser with a drying tube

• Dropping funnel

• Magnetic stirrer

• Vacuum distillation apparatus

Procedure:

• Setup: Place 4-methylcyclohexanecarboxylic acid (1.0 eq) and a magnetic stir bar into the round-bottom flask under an inert atmosphere.

• Solvent & Catalyst: Add anhydrous DCM (approx. 3-5 mL per gram of acid) followed by one catalytic drop of anhydrous DMF.

• Reagent Addition: Add oxalyl chloride (1.2 - 1.5 eq) dropwise via the dropping funnel to the stirred solution at room temperature. Control the addition rate to manage the vigorous gas evolution (CO, CO₂, HCl).

• Reaction: After the addition is complete, stir the reaction at room temperature for 1-3 hours until gas evolution ceases.

• Work-up: Carefully remove the solvent and any excess oxalyl chloride under reduced pressure using a rotary evaporator. The volatile byproducts make this workup simpler than with thionyl chloride. [6]6. Purification: Purify the crude product by vacuum distillation.

Data Summary and Characterization

Parameter	Protocol 1 (Thionyl Chloride)	Protocol 2 (Oxalyl Chloride)
Chlorinating Agent	Thionyl Chloride (SOCl₂)	Oxalyl Chloride ((COCl)₂)
Stoichiometry	1.5 - 2.0 equivalents	1.2 - 1.5 equivalents
Solvent	Toluene, DCM	Dichloromethane (DCM)
Catalyst	None required	N,N-Dimethylformamide (catalytic)
Temperature	0 °C to Reflux	Room Temperature
Reaction Time	2 - 4 hours	1 - 3 hours
Typical Yield	85 - 95%	90 - 98%
Byproducts	SO₂, HCl	CO, CO₂, HCl
Notes	Higher temperatures needed to drive to completion.	Milder conditions, easier work-up. [7]

Product Characterization (4-Methylcyclohexanecarbonyl chloride):

• Molecular Formula: C₈H₁₃ClO [17]* Molecular Weight: 160.64 g/mol [17]* Appearance: Colorless to pale yellow liquid.

• IR Spectroscopy (cm⁻¹): A strong, characteristic carbonyl (C=O) stretching peak is expected in the range of 1780-1815 cm⁻¹. The exact position for similar acyl chlorides like cyclohexanecarbonyl chloride has been well documented. [18]* ¹H NMR Spectroscopy: The spectrum will show characteristic signals for the cyclohexyl ring protons and the methyl group protons.

• ¹³C NMR Spectroscopy: The carbonyl carbon will appear as a distinct signal in the downfield region (typically ~175 ppm).

Safety and Hazard Management

The synthesis of acyl chlorides involves highly hazardous materials that demand strict adherence to safety protocols.

• Reagent Hazards: Both thionyl chloride and oxalyl chloride are highly toxic, corrosive, and react violently with water to release toxic gases. [19][20]Inhalation can cause severe damage to the respiratory tract, and skin contact results in severe burns. [19][20]Oxalyl chloride decomposition can also release carbon monoxide (CO), a colorless and odorless toxic gas. [21]* Product Hazards: 4-Methylcyclohexanecarbonyl chloride is corrosive and causes severe skin burns and eye damage. It is also harmful if swallowed. * Required PPE: Always wear chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and chemical splash goggles or a face shield. [22]* Handling:

  • All operations must be performed in a well-ventilated chemical fume hood.

  • Ensure all glassware is completely dry to prevent violent reactions with water. [3] * After removing reagents from cold storage, allow them to warm to room temperature before opening to prevent moisture condensation. [21]* Spill & Quenching:

  • In case of a spill, evacuate the area and absorb the material with an inert absorbent like vermiculite or dry sand. [21] * To quench residual chlorinating agents in the reaction vessel, cool the flask in an ice bath and slowly add an inert, high-boiling point alcohol like isopropanol or tert-butanol to convert the reactive species to a less hazardous ester. Do not quench with water.

References

• SOCl2 Reaction with Carboxylic Acids. Chemistry Steps. [Link]

• 22.9 Reactions of Carboxylic Acids. Chemistry LibreTexts. (2019-06-05). [Link]

• The mechanism (in 4D) of the reaction between thionyl chloride and a carboxylic acid. Henry Rzepa's Blog. (2012-05-25). [Link]

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. (2011-12-03). [Link]

• Carboxylic Acids to Acyl Chlorides Using Thionyl Chloride (SOCl2). YouTube. (2024-04-01). [Link]

• Possible syntheses of an acid chloride. College of Saint Benedict & Saint John's University. [Link]

• 5.9: Getting Towed Uphill. Chemistry LibreTexts. (2022-10-04). [Link]

• Oxalyl chloride. Wikipedia. [Link]

• Method for purifying acid chlorides.

• Acid Chloride Synthesis using Oxalyl Chloride and DMF.mp4. YouTube. (2022-02-21). [Link]

• Oxalyl Chloride Safety Manual: Storage, Spill Cleanup, and Emergency Quenching. Wolfa. (2025-12-25). [Link]

• How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis. Yufeng. (2025-05-28). [Link]

• preparation of acyl chlorides (acid chlorides). Chemguide. [Link]

• General procedures for the purification of Acid chlorides. LookChem. [Link]

• 4-Methylcyclohexanecarboxylic Acid (cis- and trans- mixture). Biocompare. [Link]

• 4-Methylcyclohexane-1-carbonyl chloride. PubChem. [Link]

• Show how 4-methylcyclohexyl chloride can be converted to 4-methylcyclohexanecarboxylic acid. Filo. (2025-06-21). [Link]

• Show how 4-methylcyclohexyl chloride can be converted to 4-methylcyclohexanecarboxylic acid. Brainly. (2023-08-24). [Link]

• Cyclohexanecarbonyl chloride. PubChem. [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. [Link]

• A process for the preparation of n-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-d-phenylalanine.

• Cyclohexanecarbonyl chloride. NIST WebBook. [Link]

• Exploring Carbonyl Group Applications in Pharmaceuticals. Patsnap. (2025-07-24). [Link]

• 1-Methylcyclohexanecarbonyl chloride. PubChem. [Link]

• Recent applications of click chemistry in drug discovery. PubMed. [Link]

• Advances in Carbonyl Chemistry for Medical Application. Patsnap. (2025-07-24). [Link]

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Application Notes and Protocols for the Safe Handling of 4-Methylcyclohexanecarboxylic Acid

These application notes provide a comprehensive guide for the safe handling and use of 4-methylcyclohexanecarboxylic acid in a laboratory setting. The information herein is intended for researchers, scientists, and drug development professionals. By understanding the inherent properties and associated hazards of this compound, laboratory personnel can implement appropriate safety measures to minimize risk and ensure a safe working environment.

Introduction and Physicochemical Properties

4-Methylcyclohexanecarboxylic acid (CAS No. 4331-54-8) is a cyclic carboxylic acid with the molecular formula C₈H₁₄O₂.[1] It exists as cis and trans isomers, and its physical state can vary from a liquid to a white crystalline solid depending on the isomeric ratio and purity.[1] Understanding its physical and chemical properties is fundamental to its safe handling. For instance, its flash point of >113 °C indicates that it is a combustible solid, requiring precautions against ignition sources.[2]

Table 1: Physicochemical Properties of 4-Methylcyclohexanecarboxylic Acid

Property	Value	Source
Molecular Formula	C₈H₁₄O₂	[1][3]
Molecular Weight	142.20 g/mol	[1][3]
Appearance	Colorless to white liquid or crystalline solid	[1]
Melting Point	108-111 °C	[4][5]
Boiling Point	134-136 °C at 15 mmHg	[4][5]
Density	1.005 g/mL at 25 °C	[4][5]
Flash Point	>113 °C (>235.4 °F) - closed cup	[2]
Solubility	Soluble in chloroform, DMSO, and methanol	[3][5]

Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS), 4-methylcyclohexanecarboxylic acid is classified with the following hazards:

• Acute toxicity, Oral (Category 4): Harmful if swallowed.[2][6]

• Serious eye irritation (Category 2A): Causes serious eye irritation.[6][7][8]

• Skin irritation (Category 2): Causes skin irritation.[7][8]

• Specific target organ toxicity — single exposure (Category 3), Respiratory system: May cause respiratory irritation.[7]

The primary routes of exposure are ingestion, skin contact, and eye contact. Inhalation of dusts or mists may also cause respiratory tract irritation.[7] A thorough risk assessment should be conducted before commencing any work with this chemical, considering the quantities being used and the nature of the experimental procedures.

Engineering Controls and Personal Protective Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective equipment should be utilized.

• Engineering Controls: All work with 4-methylcyclohexanecarboxylic acid should be performed in a well-ventilated area.[7] A laboratory fume hood is recommended, especially when handling larger quantities or when there is a potential for aerosol or dust generation.[9] Eyewash stations and safety showers must be readily accessible in the immediate work area.[7]

• Personal Protective Equipment (PPE): The selection of appropriate PPE is crucial for preventing direct contact with the chemical.

  • Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face shield may be necessary for splash protection.

  • Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin exposure.[7] Gloves must be inspected prior to use and should be selected based on their resistance to the chemical and the duration of potential contact.[9]

  • Respiratory Protection: Under normal laboratory conditions with adequate engineering controls, respiratory protection is not typically required.[7] However, if dusts are generated, a NIOSH-approved N95 dust mask or equivalent should be worn.[2]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential for maintaining the integrity of the chemical and ensuring a safe laboratory environment.

• Handling:

  • Avoid contact with skin, eyes, and clothing.[7]

  • Do not ingest or inhale.[7]

  • Wash hands thoroughly after handling.[7][8]

  • Avoid the formation of dust and aerosols.[9]

  • Use non-sparking tools and take precautionary measures against static discharge, especially when handling flammable forms.[10][11]

• Storage:

  • Store in a cool, dry, and well-ventilated place.[7][12]

  • Keep containers tightly closed when not in use.[7]

  • Store away from incompatible materials such as strong oxidizing agents and strong bases.[7][9]

Accidental Release and Spill Cleanup Protocol

In the event of a spill, a prompt and appropriate response is critical to prevent the spread of contamination and minimize exposure.

Spill Response Workflow

Caption: Workflow for responding to a 4-methylcyclohexanecarboxylic acid spill.

Step-by-Step Spill Cleanup Procedure:

• Evacuate and Secure the Area: Immediately alert others in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the immediate area. Restrict access to the spill site.[13]

• Consult the Safety Data Sheet (SDS): Refer to the SDS for specific information on hazards and cleanup procedures.[13]

• Don Appropriate PPE: Before attempting to clean the spill, put on the required personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.[13]

• Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbents to prevent it from spreading.[14][15]

• Absorb the Spilled Material:

  • For liquid spills, gently cover and absorb the material with an inert absorbent, working from the outside of the spill inwards.[13][14]

  • For solid spills, carefully sweep or scoop the material to avoid creating dust.[7][9] A dust suppressant may be used if necessary.[15]

• Collect and Containerize Waste: Place the absorbed material or swept solids into a clearly labeled, sealable container for hazardous waste disposal.[13][15]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water), followed by a final rinse with water.[13][14] Collect all cleaning materials in the hazardous waste container.

• Dispose of Waste: Dispose of the containerized waste in accordance with local, state, and federal regulations for hazardous chemical waste.[7]

• Report the Incident: Report the spill to the laboratory supervisor or the designated safety officer.[13]

First Aid Measures

In the event of exposure, immediate first aid is crucial.

Table 2: First Aid Procedures for 4-Methylcyclohexanecarboxylic Acid Exposure

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes.[7][9] Remove contact lenses, if present and easy to do.[7] Continue rinsing. Seek immediate medical attention.[7]
Skin Contact	Take off immediately all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[7][9] If skin irritation occurs, get medical advice/attention.[7][8]
Inhalation	Remove the person to fresh air and keep them comfortable for breathing.[7] If breathing is difficult, give oxygen.[7] Call a poison center or doctor if you feel unwell.[7]
Ingestion	Do NOT induce vomiting.[7][9] Rinse mouth with water.[9] Never give anything by mouth to an unconscious person.[9] Seek immediate medical attention.[7][9]

Waste Disposal

All waste containing 4-methylcyclohexanecarboxylic acid, including contaminated absorbent materials and disposable PPE, must be considered hazardous waste.

• Collect waste in a properly labeled, sealed container.

• Dispose of the waste through a licensed hazardous waste disposal company, following all applicable local, state, and federal regulations.[7] Do not dispose of it down the drain or in the regular trash.

Conclusion

4-Methylcyclohexanecarboxylic acid is a valuable compound in research and development, but it requires careful handling due to its potential hazards. By implementing the engineering controls, personal protective equipment, and handling procedures outlined in these application notes, laboratory personnel can work with this chemical safely and effectively. Always prioritize safety and consult the Safety Data Sheet before use.

References

• 4-Methylcyclohexanecarboxylic acid | 4331-54-8 - ChemicalBook. (n.d.).
• 4-Methylcyclohexanecarboxylic acid - 934-67-8 - Vulcanchem. (n.d.).
• 4-methylcyclohexanecarboxylic acid - ChemBK. (2024-04-10).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Cas 13064-83-0,trans-4-Methylcyclohexanecarboxylic acid - LookChem. (n.d.).
• Buy 4-Methoxy-1-methylcyclohexane-1-carboxylic acid | 150864-93-0 - Smolecule. (2024-04-14).
• MATERIAL SAFETY DATA SHEETS 4-METHYLCYCLOHEXANECARBOXYLIC ACID - Cleanchem Laboratories. (n.d.).
• 4-Methyl-1-cyclohexanecarboxylic acid 99 4331-54-8 - Sigma-Aldrich. (n.d.).
• 4-Methyl-1-cyclohexanecarboxylic acid 99 4331-54-8 - Sigma-Aldrich. (n.d.).
• 4-Methylcyclohexanecarboxylic acid | C8H14O2 | CID 20330 - PubChem - NIH. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025-07-08).
• 4-Methylcyclohexanecarboxylic Acid 4331-54-8 | Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2011-02-10).
• 4 - SAFETY DATA SHEET. (2024-09-06).
• Spill procedure: Clean-up guidance. (n.d.).
• Chemical Spill Cleanup Guidelines. (n.d.).
• Guide for Chemical Spill Response. (n.d.).

Sources

• 1. 4-Methylcyclohexanecarboxylic acid (934-67-8) for sale [vulcanchem.com]
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• 3. Cas 13064-83-0,trans-4-Methylcyclohexanecarboxylic acid | lookchem [lookchem.com]
• 4. 4-Methylcyclohexanecarboxylic acid | 4331-54-8 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. 4-Methylcyclohexanecarboxylic acid | C8H14O2 | CID 20330 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. 4-Methylcyclohexanecarboxylic Acid | 4331-54-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
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• 15. acs.org [acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Methylcyclohexanecarboxylic Acid

An in-depth technical guide to the synthesis of methyl cyclohexanecarboxylate from cyclohexanecarboxylic acid.

Welcome to the technical support center for the synthesis of 4-methylcyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As a versatile organic building block, 4-methylcyclohexanecarboxylic acid is a crucial intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1] Achieving high yield and purity of the desired isomer (often the trans isomer) is critical for downstream applications but can present significant synthetic challenges.[1]

This document provides detailed insights into the two primary synthetic routes, helping you navigate common pitfalls and optimize your experimental outcomes.

Section 1: Overview of Common Synthetic Pathways

Two principal routes are commonly employed for the laboratory and industrial synthesis of 4-methylcyclohexanecarboxylic acid: the oxidation of 4-methylcyclohexanemethanol and the catalytic hydrogenation of p-toluic acid. Understanding the fundamentals of each pathway is key to effective troubleshooting.

Pathway A: Oxidation of 4-Methylcyclohexanemethanol

This approach begins with the corresponding primary alcohol, 4-methylcyclohexanemethanol, which is then oxidized to the carboxylic acid.[2] The choice of oxidizing agent is the most critical parameter, dictating reaction conditions, selectivity, and potential side reactions.

• Jones Oxidation: This classic method uses Jones reagent—a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid and acetone.[3][4] It is a powerful and inexpensive oxidant capable of converting primary alcohols directly to carboxylic acids in high yields.[5] However, its utility is hampered by several significant drawbacks: the extreme toxicity and carcinogenicity of chromium(VI) compounds, the harsh acidic conditions that can degrade sensitive substrates, and the difficulty in stopping the reaction at the aldehyde stage.[5][6]

• TEMPO-Mediated Oxidation: (2,2,6,6-Tetrachloridonitrate-1-oxyl). This method offers a much milder and more selective alternative to chromium-based oxidants.[7] The reaction operates through a catalytic cycle where TEMPO is the active oxidant, and a stoichiometric co-oxidant, such as sodium hypochlorite (NaOCl), regenerates the active TEMPO species.[8] An important refinement by Zhao et al. uses a combination of catalytic NaOCl and stoichiometric sodium chlorite (NaClO₂), which minimizes undesired chlorination side reactions and provides excellent yields in an environmentally benign manner.[7][9]

Pathway B: Hydrogenation of p-Toluic Acid

This route involves the reduction of the aromatic ring of p-toluic acid to the corresponding cyclohexane ring. This is typically achieved through catalytic hydrogenation at elevated temperature and pressure.

• Catalytic Hydrogenation: The reaction is carried out in a high-pressure reactor (autoclave) using a heterogeneous catalyst, such as Ruthenium-on-carbon (Ru/C) or Palladium-on-carbon (Pd/C).[10][11] The process typically yields a mixture of cis and trans isomers of 4-methylcyclohexanecarboxylic acid.[12][13] The ratio of these isomers can be influenced by the choice of catalyst, solvent, and reaction conditions. For many applications, the trans isomer is the desired product, necessitating downstream separation or isomerization steps.

Section 2: Troubleshooting and Optimization (Q&A)

This section directly addresses common issues encountered during the synthesis of 4-methylcyclohexanecarboxylic acid.

Troubleshooting Oxidation Reactions

Q1: My yield is disappointingly low after performing a Jones oxidation. What are the likely causes?

A: Low yields in Jones oxidations are a frequent issue. Consider the following possibilities:

• Incomplete Reaction: The reaction's progress can be visually monitored. The orange/red color of the Cr(VI) reagent should persist for a period, indicating an excess of oxidant.[6] If the solution turns green (the color of Cr(III)) immediately upon addition, your stoichiometry is likely incorrect, and more reagent is needed.[3] Always monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Degradation of Substrate: The strongly acidic nature of the Jones reagent can cause degradation of acid-sensitive starting materials or products.[5][6] If you suspect this is occurring, switching to a milder oxidant like TEMPO is highly recommended.

• Improper Reagent Preparation: Jones reagent should be prepared fresh for optimal activity. The ratio of chromium trioxide to sulfuric acid can be critical.[6]

• Reaction Temperature: These reactions are highly exothermic.[14] Running the reaction at a controlled, lower temperature (e.g., 0-10 °C) by adding the reagent slowly can prevent runaway reactions and minimize degradation.[6]

Q2: I'm observing significant chlorinated byproducts in my TEMPO-mediated oxidation. How can I prevent this?

A: Chlorination of sensitive substrates is a known side reaction when using sodium hypochlorite (bleach) as the terminal oxidant in TEMPO reactions.[8] The best solution is to adopt the protocol developed by Zhao et al.[7][9] This procedure uses a catalytic amount of NaOCl along with a stoichiometric amount of sodium chlorite (NaClO₂). The NaClO₂ is a much weaker chlorinating agent and effectively regenerates the active oxidant, leading to high yields of the carboxylic acid with minimal chlorinated impurities.[8]

Q3: I want to avoid using toxic chromium reagents entirely. What is the most reliable alternative for oxidizing 4-methylcyclohexanemethanol?

A: The TEMPO/NaOCl/NaClO₂ system is the premier choice for an efficient, safe, and environmentally friendly oxidation of primary alcohols to carboxylic acids.[7][9] It offers several advantages over Jones oxidation, as summarized below.

Feature	Jones Oxidation	TEMPO-mediated Oxidation (Zhao Protocol)
Toxicity	Highly toxic and carcinogenic (Cr(VI))	Low toxicity
Reaction pH	Strongly acidic	Near-neutral to slightly basic
Selectivity	Prone to side reactions and degradation	High selectivity, compatible with many functional groups[15]
Environmental Impact	Generates hazardous heavy metal waste	More environmentally benign
Yield	Generally high, but can be variable	Consistently high yields reported[7][9]

Troubleshooting Hydrogenation Reactions

Q4: My hydrogenation of p-toluic acid is incomplete, and I'm recovering starting material. What went wrong?

A: Incomplete hydrogenation can stem from several factors related to the catalyst and reaction conditions:

• Catalyst Activity: The catalyst may be deactivated or "poisoned." Ensure you are using a fresh, high-quality catalyst. Certain functional groups or impurities in the starting material or solvent can poison noble-metal catalysts.

• Reaction Conditions: Aromatic ring hydrogenation often requires significant hydrogen pressure and elevated temperatures.[10] Ensure your system is maintaining the target pressure (e.g., 2.5 MPa or higher) and temperature (e.g., 110 °C or higher) for a sufficient duration.[10]

• Mixing: Inadequate stirring can lead to poor contact between the substrate, catalyst, and hydrogen gas, resulting in a slow or incomplete reaction. Ensure vigorous stirring is maintained throughout the reaction.[10]

Q5: My final product is a mixture of cis and trans isomers. How can I obtain the pure trans isomer?

A: Catalytic hydrogenation of substituted benzoic acids typically produces a mixture of isomers.[12] To isolate the thermodynamically more stable trans isomer, a two-step process is often employed:

• Epimerization: The mixture of isomers is heated in the presence of a strong base, such as potassium hydroxide (KOH), in a high-boiling solvent.[12] This process converts the cis isomer into the more stable trans isomer, significantly enriching the mixture in the desired product.

• Purification: After epimerization, the enriched trans isomer can be isolated and purified by recrystallization, often from a water/methanol mixture.[12]

Section 3: Frequently Asked Questions (FAQs)

Q: What is the most effective general method for purifying 4-methylcyclohexanecarboxylic acid?

A: A standard acid-base extraction is highly effective for initial purification. The general procedure is as follows:

• Dissolve the crude product in an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic solution with an aqueous base (e.g., NaOH or NaHCO₃ solution). The carboxylic acid will deprotonate and move into the aqueous layer, while neutral organic impurities remain in the organic layer.

• Separate the layers and acidify the aqueous layer with a strong acid (e.g., HCl) to a pH well below the pKa of the acid (~4.9), which will precipitate the purified carboxylic acid.

• Extract the pure acid back into an organic solvent.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure.[16]

Final purification to remove any remaining impurities or to separate isomers can be achieved by recrystallization or fractional distillation under vacuum.[12][16]

Q: How can I confirm the identity, purity, and isomeric ratio of my product?

A: A combination of standard analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure. The signals for the protons alpha to the carbonyl group and the methyl group may show distinct chemical shifts and coupling constants for the cis and trans isomers, allowing for quantification of the isomer ratio.

• Infrared (IR) Spectroscopy: Look for a strong, broad absorption band for the O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹) and a sharp, strong absorption for the C=O stretch (around 1700 cm⁻¹).[17]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for assessing purity and, with proper calibration, determining the isomeric ratio.[10]

Q: What are the most critical safety precautions for these synthetic routes?

A:

• Jones Oxidation: All manipulations involving chromium(VI) compounds must be conducted in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6] Chromium(VI) is a known human carcinogen and a strong oxidizer.

• Catalytic Hydrogenation: This procedure involves flammable hydrogen gas at high pressures and temperatures. The reaction must be carried out in a properly rated and maintained autoclave behind a safety shield. Ensure the system is leak-tested and purged of air before introducing hydrogen to prevent the formation of explosive mixtures.

Section 4: Key Experimental Protocols

Protocol 1: Synthesis via TEMPO-mediated Oxidation

(Adapted from Zhao, M. et al., J. Org. Chem., 1999)[7][9]

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-methylcyclohexanemethanol (1.0 eq.) in a suitable solvent like acetonitrile.

• Reagent Addition: Add TEMPO (approx. 0.01 eq.) and sodium chlorite (NaClO₂, approx. 1.5 eq.) to the solution.

• Initiation: Slowly add a dilute aqueous solution of sodium hypochlorite (NaOCl, approx. 0.01 eq.) to initiate the reaction.

• Reaction: Stir the biphasic mixture vigorously at room temperature. Monitor the reaction progress by TLC until all starting material is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃). Acidify the mixture with HCl (2M) to pH 3-4.

• Extraction: Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude acid using the acid-base extraction procedure described in the FAQ section, followed by recrystallization if necessary.

Protocol 2: Synthesis via Catalytic Hydrogenation of p-Toluic Acid

(Based on general literature procedures)[10]

• Reactor Charging: To a stainless-steel autoclave with a glass liner and magnetic stir bar, add p-toluic acid (1.0 eq.), a suitable solvent (e.g., deionized water or an alcohol), and the hydrogenation catalyst (e.g., 5% Ru/C, 5-10 wt%).[10]

• Sealing and Purging: Seal the autoclave. Purge the vessel several times with nitrogen, followed by several purges with hydrogen gas to remove all air.

• Reaction: Pressurize the autoclave with hydrogen to the desired pressure (e.g., 2.5 MPa). Begin vigorous stirring and heat the reaction mixture to the target temperature (e.g., 110-150 °C). Maintain these conditions for several hours until hydrogen uptake ceases.

• Cooling and Depressurization: Cool the reactor to room temperature and carefully vent the excess hydrogen pressure.

• Work-up: Open the reactor and filter the reaction mixture through a pad of Celite to remove the solid catalyst. Wash the catalyst with fresh solvent.

• Isolation: Extract the filtrate with an organic solvent (e.g., ethyl acetate).[10] Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the product as a mixture of cis and trans isomers.

Section 5: Visualization of Key Processes

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// Jones Troubleshooting Jones_Check1 [label="Is Cr(VI) color persistent?", shape=diamond]; Jones_Sol1_No [label="Incomplete Reaction:\nAdd more Jones reagent.\nMonitor via TLC.", shape=note]; Jones_Check2 [label="Reaction run at 0-10°C \n with slow addition?", shape=diamond]; Jones_Sol2_No [label="Degradation Risk:\nControl temperature.\nAdd reagent dropwise.", shape=note]; Jones_Sol2_Yes [label="Consider switching to milder\nTEMPO protocol.", shape=note];

// TEMPO Troubleshooting TEMPO_Check1 [label="Side products observed?", shape=diamond]; TEMPO_Sol1_Yes [label="Chlorination likely.\nUse Zhao protocol:\ncat. NaOCl / stoich. NaClO₂", shape=note]; TEMPO_Check2 [label="Is catalyst active?\nIs stirring vigorous?", shape=diamond]; TEMPO_Sol2_No [label="Use fresh TEMPO.\nEnsure biphasic mixing\nis efficient.", shape=note];

// Hydrogenation Path Hydrogenation [label="Hydrogenation of p-Toluic Acid", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Hydro_Check1 [label="Starting material remains?", shape=diamond]; Hydro_Sol1_Yes [label="Incomplete Reaction:\n1. Check catalyst activity (use fresh).\n2. Increase H₂ pressure/temp.\n3. Ensure vigorous stirring.", shape=note]; Hydro_Check2 [label="Product is isomer mixture?", shape=diamond]; Hydro_Sol2_Yes [label="Isolate trans isomer:\n1. Epimerize with base (KOH).\n2. Purify by recrystallization.", shape=note];

// Connections Start -> Route; Route -> Oxidation [label="Oxidation"]; Route -> Hydrogenation [label="Hydrogenation"];

Oxidation -> Oxidant; Oxidant -> Jones [label="Jones"]; Oxidant -> TEMPO [label="TEMPO"];

Jones -> Jones_Check1; Jones_Check1 -> Jones_Sol1_No [label="No (goes green quickly)"]; Jones_Check1 -> Jones_Check2 [label="Yes"]; Jones_Check2 -> Jones_Sol2_No [label="No"]; Jones_Check2 -> Jones_Sol2_Yes [label="Yes"];

TEMPO -> TEMPO_Check1; TEMPO_Check1 -> TEMPO_Sol1_Yes [label="Yes"]; TEMPO_Check1 -> TEMPO_Check2 [label="No"]; TEMPO_Check2 -> TEMPO_Sol2_No [label="No"];

Hydrogenation -> Hydro_Check1; Hydro_Check1 -> Hydro_Sol1_Yes [label="Yes"]; Hydro_Check1 -> Hydro_Check2 [label="No"]; Hydro_Check2 -> Hydro_Sol2_Yes [label="Yes"]; } Caption: A decision tree for troubleshooting low yield.

References

• Zhao, M., Li, J., Mano, E., Song, Z., Tschaen, D. M., Grabowski, E. J. J., & Reider, P. J. (1999). Oxidation of Primary Alcohols to Carboxylic Acids with Sodium Chlorite Catalyzed by TEMPO and Bleach. Journal of Organic Chemistry, 64(8), 2564–2566.
• TEMPO-Mediated Oxidations. (n.d.). In Organic Chemistry Portal.
• A Facile Method for Oxidation of Primary Alcohols to Carboxylic Acids and Its Application in Glycosaminoglycan Syntheses. (2008). PMC, NIH.
• Exploring the Synthesis and Applications of Trans-4-Methylcyclohexanecarboxylic Acid. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. (n.d.). Organic Chemistry Portal.
• 4-Methylcyclohexanecarboxylic acid | 4331-54-8. (n.d.). ChemicalBook.
• Technical Support Center: Chromic Acid Oxid
• Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids. (1997).
• An In-depth Technical Guide to the Synthesis of Methyl Cyclohexanecarboxylate from Cyclohexanecarboxylic Acid. (n.d.). Benchchem.
• 4-Methylcyclohexanemethanol. (n.d.). Wikipedia.
• Optimization of process variables in the hydrogenation of p-toluidine on Ru/C c
• Jones oxid
• 4-Methylcyclohexanecarboxylic Acid | CAS No: 4331-54-8. (n.d.). Cleanchem.
• A method for hydrogenating p-carboxybenzaldehyde to p-methylbenzoic acid. (n.d.).
• Jones Oxidation | Named Reactions | Organic Chemistry Lessons. (2020). YouTube.
• Jones Oxid
• Jones oxid
• 4-Methylcyclohexanecarboxylic acid - 934-67-8. (n.d.). Vulcanchem.
• JONES REAGENT & OXID
• General procedures for the purification of Carboxylic acids. (n.d.). Chempedia - LookChem.
• Catalytic Hydrogenation Of Benzoic Acid In Binary Solvent Mixture. (n.d.). CABI Digital Library.

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• 11. researchgate.net [researchgate.net]
• 12. EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids - Google Patents [patents.google.com]
• 13. 4-Methylcyclohexanecarboxylic acid (934-67-8) for sale [vulcanchem.com]
• 14. Jones oxidation - Sciencemadness Wiki [sciencemadness.org]
• 15. A Facile Method for Oxidation of Primary Alcohols to Carboxylic Acids and Its Application in Glycosaminoglycan Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

troubleshooting side reactions in the reduction of p-toluic acid

Technical Support Center: Reduction of p-Toluic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the chemical reduction of p-toluic acid. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this reaction in their workflows. Here, we address common challenges and side reactions through a series of troubleshooting guides and frequently asked questions (FAQs). Our focus is on providing not just solutions, but also the underlying chemical principles to empower you to optimize your experimental outcomes.

Overview of the Core Reaction

The reduction of p-toluic acid to p-tolylmethanol is a fundamental transformation in organic synthesis. The most common and robust reagent for this conversion is Lithium Aluminum Hydride (LiAlH₄), a powerful nucleophilic reducing agent.[1] However, other reagents like Borane (BH₃•THF or BH₃•SMe₂) are also employed, particularly when enhanced chemoselectivity is required.[2][3]

The primary reaction pathway involves the reduction of the carboxylic acid functional group to a primary alcohol. With a strong reducing agent like LiAlH₄, the reaction proceeds through an aldehyde intermediate, which is immediately reduced further and cannot be isolated.[4][5]

Caption: Desired reaction pathway.

While seemingly straightforward, this reduction is susceptible to several side reactions that can diminish yield and complicate purification. This guide will help you identify and mitigate these issues.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My reaction is incomplete. I still have a significant amount of starting p-toluic acid remaining. What went wrong?

This is one of the most common issues and typically points to a problem with the reducing agent or the reaction setup.

Potential Causes & Solutions:

• Deactivated Reducing Agent: Lithium aluminum hydride (LiAlH₄) reacts violently with water and atmospheric moisture.[1] Exposure to humidity can neutralize the reagent, reducing its effective concentration.

  • Troubleshooting: Always use a fresh bottle of LiAlH₄ or a properly stored, sealed container. Handle the reagent rapidly in an inert atmosphere (e.g., under nitrogen or argon) and use anhydrous solvents.[1][4]

• Insufficient Stoichiometry: The reduction of a carboxylic acid with LiAlH₄ is complex. The first equivalent of the hydride reacts with the acidic proton of the carboxylic acid in a simple acid-base reaction, liberating hydrogen gas.[6][7][8] Therefore, more than one equivalent of hydride is required for the reduction itself.

  • Troubleshooting: A molar excess of LiAlH₄ is necessary. A common protocol uses at least 1.5 to 2 equivalents of LiAlH₄ relative to the carboxylic acid.

• Low Reaction Temperature or Insufficient Time: While many LiAlH₄ reductions are rapid and can be performed at room temperature, sluggish reactions may benefit from gentle heating.[4][9]

  • Troubleshooting: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, consider gently refluxing in an appropriate solvent like THF. Ensure the reaction is allowed to proceed for a sufficient duration (typically 1-4 hours, but should be confirmed by TLC).

FAQ 2: My final product is contaminated with a significant amount of an unknown, less polar compound. NMR suggests the aromatic ring is intact, but the alcohol group is gone. Could this be over-reduction?

Yes, this is a classic sign of over-reduction to the corresponding hydrocarbon, p-xylene.

Potential Causes & Solutions:

• Harsh Reaction Conditions: Overly aggressive conditions, such as prolonged heating at high temperatures or a large excess of LiAlH₄, can sometimes lead to the complete hydrogenolysis of the intermediate alcohol, although this is less common for benzylic alcohols under standard LiAlH₄ conditions. This side reaction is more prevalent in catalytic hydrogenation methods under high pressure and temperature.[10]

  • Troubleshooting:

    • Control Temperature: Maintain the reaction at a moderate temperature (e.g., room temperature to a gentle reflux). Avoid excessive heating.

    • Optimize Reagent Amount: Use the minimum effective excess of LiAlH₄ (e.g., 1.5 equivalents) as determined by small-scale optimization experiments.

    • Consider a Milder Reagent: If over-reduction persists, switching to a less aggressive or more selective reducing agent like a borane complex (BH₃•THF) is an excellent strategy. Borane reagents are highly effective at reducing carboxylic acids while being less prone to over-reduction.[3][11][12]

FAQ 3: I've isolated a byproduct that is more nonpolar than my desired alcohol but more polar than the starting acid. The mass spectrum suggests it's an ester. How is this possible?

This is likely the formation of p-tolyl p'-toluate, an ester formed from the reaction between the product (p-tolylmethanol) and unreacted starting material (p-toluic acid).

Potential Causes & Solutions:

• Acid-Catalyzed Esterification (Fischer Esterification): This side reaction can occur if acidic conditions are present, especially during workup or if the reaction mixture is heated for an extended period.[13] The product alcohol can react with the starting carboxylic acid.

  • Troubleshooting:

    • Careful Workup: Ensure the reaction is fully quenched before acidification. A standard Fieser workup (sequential addition of water, then NaOH solution, then more water) is often used to carefully neutralize the excess LiAlH₄ and manage the aluminum salts before introducing acid.

    • Avoid High Temperatures Post-Reduction: Do not heat the reaction mixture for prolonged periods after a significant amount of the p-tolylmethanol product has formed.

    • Purification: The ester byproduct can typically be separated from the desired alcohol product via column chromatography.[14]

Visualizing the Reaction & Side Pathways

The following diagram illustrates the main reduction pathway and the potential side reactions discussed.

Caption: Main and side reaction pathways.

Comparative Data on Reducing Agents

The choice of reducing agent is critical for success. The table below compares the most common options for reducing p-toluic acid.

Reagent	Formula	Typical Conditions	Pros	Cons
Lithium Aluminum Hydride	LiAlH₄	Anhydrous Ether or THF, 0°C to reflux[1][4]	Powerful, fast, and highly effective for carboxylic acids.[15]	Highly reactive with water/protic solvents; can be unselective and lead to over-reduction.[1][2]
Borane-THF Complex	BH₃•THF	Anhydrous THF, 0°C to reflux[2]	Highly chemoselective for carboxylic acids over other functional groups like esters or ketones.[11][12]	Slower than LiAlH₄; can form stable adducts requiring specific workup.[3]
Sodium Borohydride	NaBH₄	Protic or aprotic solvents	Safer and easier to handle than LiAlH₄.	Not reactive enough to reduce carboxylic acids effectively.[4][7][16]

Experimental Protocols

Protocol 1: Standard Reduction of p-Toluic Acid with LiAlH₄

This protocol is a representative example and should be adapted and optimized for specific laboratory conditions and scales.

• Setup: Under an inert atmosphere of nitrogen or argon, equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Reagent Suspension: Suspend lithium aluminum hydride (1.5 eq.) in anhydrous diethyl ether or THF. Stir the suspension and cool the flask to 0°C in an ice bath.

• Substrate Addition: Dissolve p-toluic acid (1.0 eq.) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel over 30-60 minutes. Control the addition rate to maintain a gentle reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress by TLC until all the starting material is consumed (typically 1-3 hours). If needed, gently heat to reflux to drive the reaction to completion.

• Quenching (Caution: Exothermic): Cool the reaction mixture back to 0°C. Cautiously and slowly add water dropwise to quench the excess LiAlH₄. Follow this with a 15% aqueous solution of sodium hydroxide, and then add more water until a granular white precipitate of aluminum salts forms and the supernatant is clear.

• Workup: Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ether or ethyl acetate. Combine the organic filtrates.

• Isolation: Wash the combined organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude p-tolylmethanol.

• Purification: Purify the crude product by recrystallization or column chromatography as needed.[14]

Protocol 2: Troubleshooting - Mitigating Ester Formation

If ester formation is a persistent issue, a modified workup can be employed to minimize contact between the acidic starting material and the alcohol product under potentially acidic conditions.

• Follow Protocol 1 through Step 4.

• Modified Quench: After cooling the reaction to 0°C, slowly add ethyl acetate to quench the excess LiAlH₄. This is often a less vigorous quenching method.

• Aqueous Workup: After the bubbling ceases, slowly add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) and stir vigorously for 1-2 hours or until the aqueous and organic layers are clear. This helps to chelate the aluminum salts and break up emulsions.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate.

• Combine & Isolate: Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product, now with a reduced likelihood of ester contamination.

References

• Khan Academy. (n.d.). Reduction of carboxylic acids (video). Retrieved from [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• Clark, J. (n.d.). reduction of carboxylic acids. Chemguide. Retrieved from [Link]

• Chemistry Steps. (n.d.). LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. Retrieved from [Link]

• AdiChemistry. (n.d.). Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reduction of Carboxylic Acids. Retrieved from [Link]

• Google Patents. (n.d.). TWI400228B - Process for hydrogenating 4-carboxybenzaldehyde to p-toluic acid.

• ResearchGate. (n.d.). A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reduction & Oxidation Reactions of Carboxylic Acids. Retrieved from [Link]

• Save My Exams. (2025). Reduction of Carboxylic Acids, Aldehydes & Ketones (DP IB Chemistry): Revision Note. Retrieved from [Link]

• University of Southampton. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-TOLUIC ACID. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Borane Reagents. Retrieved from [Link]

• Wiley Online Library. (2022). Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Simple, Mild, and Practical Esterification, Thioesterification, and Amide Formation Utilizing p‐Toluenesulfonyl Chloride and N‐Methylimidazole. Retrieved from [Link]

• National Institutes of Health. (n.d.). Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis. Retrieved from [Link]

• University of Wisconsin. (n.d.). Reduction and Oxidation :: Boron Hydrides. Retrieved from [Link]

• Chemsrc. (2025). p-tolylmethanol. Retrieved from [Link]

• Leah4sci. (2016). Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). US20060247464A1 - Process for the preparation of p-toluic acid by liquid phase oxidation of p-xylene in water.

• ResearchGate. (2015). What are the common contaminants or impurities observed in methanol fuel during its industrial synthesis?. Retrieved from [Link]

• National Institutes of Health. (2021). Hydrogenation of benzoic acid derivatives over Pt/TiO2 under mild conditions. Retrieved from [Link]

• National Institutes of Health. (n.d.). 4-Methylbenzyl alcohol. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Co-oxidation of p-xylene and p-toluic acid to terephthalic acid in water solvent: Kinetics and additive effects. Retrieved from [Link]

• MDPI. (n.d.). Advances in Selective Photocatalytic Oxidation of p-Xylene to Terephthalic Acid as a Sustainable Route: A Short Review on Photocatalyst Formulation and Related Reaction Mechanisms. Retrieved from [Link]

• Quora. (2017). The reduction of carboxylic acid is possible only with LiAlH4 and not by Pt or Ni, whereas that of its derivatives is possible. Why?. Retrieved from [Link]

• IITian Explains. (2020). Borane as a Reducing Agent || Very Selective Reducer || IITian Explains. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• ChemSynthesis. (2025). p-tolyl-methanol. Retrieved from [Link]

• National Institutes of Health. (2023). p-Xylene Oxidation to Terephthalic Acid: New Trends. Retrieved from [Link]

• Stanford University. (n.d.). HYDROGENATION | FACT SHEET. Retrieved from [Link]

• Evergreensino Chemical Co., Ltd. (2025). What are the purification methods for M - Toluic Acid?. Retrieved from [Link]

• POSTECH. (2009). Co-oxidation of p-xylene and p-toluic acid to terephthalic acid in water solvent. Retrieved from [Link]

• Organic Syntheses. (n.d.). o-TOLUIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). US4082788A - Esterification and extraction process.

• MDPI. (n.d.). Efficient Catalytic Hydrogenation of Lignin-Derived Phenolics Under Mild Conditions. Retrieved from [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• ResearchGate. (2013). Simple and rapid hydrogenation of p-nitrophenol with aqueous formic acid in catalytic flow reactors. Retrieved from [Link]

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Technical Support Center: Optimization of Reaction Conditions for Stereoselective Synthesis

Welcome to the Technical Support Center for Stereoselective Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions for common challenges encountered during the optimization of stereoselective reactions. As Senior Application Scientists, we have compiled this resource to bridge the gap between theoretical knowledge and practical application, ensuring you can achieve your desired stereochemical outcomes with confidence.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles of stereoselective synthesis.

Q1: What is the fundamental difference between stereoselective and stereospecific reactions?

A: A stereoselective reaction is one in which a single starting material can form two or more stereoisomeric products, but one is formed preferentially.[1] In contrast, a stereospecific reaction is one where different stereoisomers of the starting material react to give different stereoisomers of the product.[2][3] Essentially, stereospecificity is a higher degree of stereoselectivity where the mechanism dictates a specific stereochemical outcome for a given stereoisomeric reactant.[3]

Q2: Why is temperature control so critical for achieving high stereoselectivity?

A: Temperature plays a crucial role in the thermodynamics of a reaction. The difference in activation energies between the pathways leading to different stereoisomers determines the stereoselectivity. Lowering the reaction temperature often increases the energy difference between the diastereomeric transition states, thereby enhancing stereoselectivity.[4][5][6] However, this is not a universal rule; the stereoselectivity of some enzymatic reactions can increase with higher temperatures.[7][8] It is essential to study the effect of temperature on a case-by-case basis.

Q3: How do solvents influence the outcome of a stereoselective reaction?

A: Solvents are not merely an inert medium; they can significantly impact stereoselectivity by interacting with the catalyst, substrates, and transition states.[9][10] Solvent properties like polarity, viscosity, and hydrogen-bonding ability can alter the stability of transition states and influence the reaction pathway.[9] For instance, in some asymmetric catalyses, the enantiomeric yield has been found to be inversely proportional to the dielectric constant of the solvent.[11] Chiral solvents can even be the sole source of enantioselection in some reactions.[12][13]

Q4: What is the role of a chiral ligand in asymmetric catalysis?

A: A chiral ligand is a key component in many asymmetric catalytic systems. It coordinates to a metal center to create a chiral environment around the active site of the catalyst.[14][15] This chiral environment forces the substrate to approach the catalyst in a specific orientation, leading to the preferential formation of one enantiomer over the other.[16] The steric and electronic properties of the chiral ligand are critical in determining the enantioselectivity of the reaction.[15]

Troubleshooting Guides

This section provides detailed guidance for specific issues you may encounter during your experiments.

Issue 1: Low Enantiomeric Excess (ee) or Diastereomeric Ratio (dr)

Low stereoselectivity is a common challenge in asymmetric synthesis. The following steps provide a systematic approach to troubleshooting this issue.

Potential Cause 1: Suboptimal Chiral Catalyst or Ligand

The choice of the chiral catalyst or ligand is paramount for achieving high stereoselectivity.[17] Even minor structural modifications to the ligand can dramatically affect the outcome.[15]

Troubleshooting Steps:

• Screen a Library of Ligands: If possible, screen a diverse set of chiral ligands with varying steric and electronic properties.[5][15]

• Verify Catalyst/Ligand Purity: Impurities can act as catalyst poisons or promote non-selective background reactions. Ensure the catalyst and ligand are of high purity.[18]

• Optimize Metal-to-Ligand Ratio: For metal-catalyzed reactions, the ratio of the metal precursor to the chiral ligand can influence the structure of the active catalyst and, consequently, the enantioselectivity.

Potential Cause 2: Incorrect Reaction Temperature

As discussed in the FAQs, temperature has a profound effect on stereoselectivity.

Troubleshooting Steps:

• Systematically Vary the Temperature: Conduct the reaction at a range of temperatures (e.g., from -78°C to room temperature) to determine the optimal condition.[4][18]

• Consider Kinetic vs. Thermodynamic Control: High temperatures can sometimes lead to a retro-reaction and equilibration to the more stable but less desired stereoisomer.[6] Lower temperatures generally favor the kinetically controlled product.[6]

Potential Cause 3: Inappropriate Solvent

The solvent can influence the stability of the diastereomeric transition states.[9][19]

Troubleshooting Steps:

• Screen a Range of Solvents: Evaluate solvents with varying polarities, coordinating abilities, and viscosities.[9][10]

• Consider Solute-Solvent Interactions: Strong interactions between the solvent and the transition state can significantly impact stereoselectivity.[20]

Data Presentation: Effect of Solvent and Temperature on Enantiomeric Excess

Solvent	Temperature (°C)	Enantiomeric Excess (ee%)
Toluene	0	85
Toluene	-20	92
Toluene	-78	98
Dichloromethane	0	75
Dichloromethane	-20	83
Dichloromethane	-78	91
Tetrahydrofuran	0	60
Tetrahydrofuran	-20	68
Tetrahydrofuran	-78	75

This table is a representative example and the actual results will vary depending on the specific reaction.

Troubleshooting Workflow for Low Stereoselectivity

Caption: Troubleshooting logic for low stereoselectivity.

Issue 2: Poor Chemical Yield or Incomplete Conversion

While achieving high stereoselectivity is the primary goal, a low chemical yield can render a method impractical.

Potential Cause 1: Incorrect Catalyst Loading

The amount of catalyst used can significantly impact the reaction rate and overall yield.[21]

Troubleshooting Steps:

• Optimize Catalyst Loading: Insufficient catalyst can lead to low conversion, while excessive amounts may cause side reactions.[21] Perform a series of experiments with varying catalyst loadings (e.g., 0.5 mol% to 10 mol%) to find the optimal concentration.[22]

• Consider Catalyst Deactivation: The catalyst may be degrading under the reaction conditions. Ensure an inert atmosphere if the catalyst is air or moisture sensitive.[5]

Potential Cause 2: Sub-optimal Substrate Concentration

The concentration of the reactants can influence the reaction rate.[23]

Troubleshooting Steps:

• Vary Substrate Concentration: At low concentrations, increasing the substrate concentration can increase the reaction rate.[24][25] However, at very high concentrations, substrate inhibition can occur in some enzymatic and catalytic reactions.[23]

• Check Solubility: Ensure that all reactants are fully dissolved in the solvent at the reaction temperature.

Experimental Protocol: Optimization of Catalyst Loading

• Setup: Prepare a series of identical reaction vessels under an inert atmosphere.

• Reagents: To each vessel, add the solvent, substrate, and any other reagents at their standard concentrations.

• Catalyst Addition: Add varying amounts of the catalyst to each vessel (e.g., 0.5, 1, 2, 5, and 10 mol%).

• Reaction: Run all reactions under the same conditions (temperature, stirring speed, time).

• Analysis: Quench the reactions and analyze the conversion and yield for each catalyst loading using an appropriate analytical technique (e.g., GC, HPLC, NMR).

• Stereoselectivity Check: Determine the enantiomeric excess or diastereomeric ratio for each reaction to ensure that changes in catalyst loading do not negatively impact stereoselectivity.

Workflow for Optimizing Catalyst Loading

Caption: Experimental workflow for catalyst loading optimization.

References

• Effects of Temperature on Stereochemistry of Enzymatic Reactions - Taylor & Francis Online. [Link]

• Solvent effects in homogeneous asymmetric catalysis - RSC Publishing. [Link]

• Effects of Temperature on Stereochemistry of Enzymatic Reactions | Request PDF. [Link]

• Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - RSC Publishing. [Link]

• Understanding and quantifying the impact of solute–solvent van der Waals interactions on the selectivity of asymmetric catalytic transformations - Chemical Science (RSC Publishing). [Link]

• Key Concepts in Stereoselective Synthesis. [Link]

• Part 5: Stereoselective and Stereospecific Synthesis - Chiralpedia. [Link]

• Asymmetric Catalysis in Chiral Solvents: Chirality Transfer with Amplification of Homochirality through a Helical Macromolecular Scaffold | ACS Central Science - ACS Publications. [Link]

• Evaluation of the enantioselectivity of new chiral ligands based on imidazolidin-4-one derivatives - PubMed. [Link]

• High stereoselectivity on low temperature Diels-Alder reactions - PMC - NIH. [Link]

• Effects of catalyst loading on enantioselectivity. - ResearchGate. [Link]

• Solvent effects on stereoselectivity: more than just an environment - RSC Publishing. [Link]

• A Chiral Solvent Effect in Asymmetric Organocatalysis - ResearchGate. [Link]

• Modular Synthesis of Chiral Multi-Substituted Cyclohexanes via Cobalt-Catalyzed Enantioselective Desymmetrizing Hydroalkylation | Journal of the American Chemical Society. [Link]

• Asymmetric reactions_synthesis. [Link]

• Chiral ligand effects on product-selectivity and enantioselectivity a - ResearchGate. [Link]

• Solvent effects on stereoselectivity: more than just an environment - RSC Publishing. [Link]

• Emerging computational approaches for the study of regio- and stereoselectivity in organic synthesis - RSC Publishing. [Link]

• Investigation of Enantioselectivity Using TADDOL Derivatives as Chiral Ligands in Asymmetric Cyanation Reactions - NIH. [Link]

• Chemoselectivity by catalyst loading. | Download Scientific Diagram - ResearchGate. [Link]

• Effect of chiral ligand on the enantioselectivity of coupling of N-phenyltetrahydroisoquinoline with phenylboronic acid a - ResearchGate. [Link]

• Stereocontrol Strategies in Asymmetric Organic Photochemical Synthesis | CCS Chemistry. [Link]

• Optimization of Diastereoselectivity a | Download Scientific Diagram - ResearchGate. [Link]

• stereoselective synthesis by Dr. Nirmal Kumar Hazra,Organic Chemistry (Hons) 4th sem. [Link]

• stereoselective synthesis presentation . | PPTX - Slideshare. [Link]

• Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures - PMC - NIH. [Link]

• Stereoselective and Stereospecific Reactions - Master Organic Chemistry. [Link]

• 2.4 General Principles of Diastereoselective Reactions: Acyclic Control of Diastereoselectivity - ResearchGate. [Link]

• Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions - International Research Journal. [Link]

• Effect of substrate concentration and substrate/enzyme ratio on conversion for the ADH-mediated reduction of 3a. - ResearchGate. [Link]

• Stereoselectivity - Wikipedia. [Link]

• Understanding Substrate Concentration: The Key to Reaction Rates - Oreate AI Blog. [Link]

• BIOCHEMISTRY / ENZYMES & SUBSTRATE CONCENTRATION - Pathwayz. [Link]

• Plausible explanation for the low enantioselectivity observed. - ResearchGate. [Link]

• Asymmetric Synthesis. [Link]

• 19.5: Effect of Concentration on Enzyme Activity - Chemistry LibreTexts. [Link]

• Enantioselective synthesis - Wikipedia. [Link]

• Recent advances in catalytic asymmetric synthesis - PMC - PubMed Central. [Link]

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challenges in separating cis and trans-4-methylcyclohexanecarboxylic acid mixtures

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides a comprehensive guide to navigating the complexities of separating cis- and trans-4-methylcyclohexanecarboxylic acid isomers. As a Senior Application Scientist, my goal is to blend foundational scientific principles with practical, field-tested solutions to the common hurdles encountered in the lab.

Technical Support Center: Isomer Separation

Guide: Challenges in Separating Cis- and Trans-4-Methylcyclohexanecarboxylic Acid Mixtures

The separation of diastereomers like cis- and trans-4-methylcyclohexanecarboxylic acid is a frequent and often underestimated challenge in synthetic chemistry. These geometric isomers share the same molecular formula (C₈H₁₄O₂) and connectivity, leading to nearly identical chemical reactivity and many overlapping physical properties[1][2]. However, their distinct spatial arrangements—the cis isomer with the methyl and carboxyl groups on the same side of the ring plane and the trans on opposite sides—give rise to subtle but critical differences in their three-dimensional shape and polarity[1]. Exploiting these subtle differences is the key to achieving high-purity separation.

This guide provides direct answers to common questions and troubleshooting scenarios encountered during the separation process.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of cis- and trans-4-methylcyclohexanecarboxylic acid so challenging?

A1: The primary challenge stems from their very similar physicochemical properties. Because they are diastereomers, not enantiomers, their properties are not identical, but they are often very close. This includes similar polarity, solubility profiles in many common solvents, and, under certain conditions, close boiling points, which makes separation by standard techniques like basic distillation or simple chromatography difficult[3]. The separation relies on leveraging subtle differences in their molecular shape and resulting physical properties.

Q2: What are the key physical property differences between the cis and trans isomers that I can exploit for separation?

A2: The most significant and exploitable difference lies in their melting points. The trans isomer is a solid with a much higher melting point than the cis isomer. This disparity is due to the higher symmetry and more efficient crystal lattice packing of the linear, more stable trans conformation.

Property	cis-Isomer	trans-Isomer	Reference(s)
Melting Point	29.0 - 29.5 °C	109 - 111 °C	[4][5][6]
Boiling Point	139 °C (@ 20 Torr)	245 °C (@ 760 mmHg)	[1][4][5]
Appearance	Low-melting solid or oil	White crystalline solid	[1][7]
Solubility	Soluble in methanol, chloroform, DMSO	Soluble in methanol	[5][7]

This dramatic difference in melting point makes fractional crystallization a highly effective method for preparative-scale separation.

Q3: Which separation method is best suited for my needs: analytical confirmation or large-scale purification?

A3: The optimal method depends directly on your objective:

• For Analytical and Small-Scale Work: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) offer the highest resolving power for quantifying the isomer ratio or purifying small amounts of material[3].

• For Larger, Preparative-Scale Work: Fractional crystallization is often the most practical and scalable method, thanks to the significant difference in the isomers' melting points and crystal packing efficiency[8].

Troubleshooting Guide: Separation by Technique

This section addresses specific problems you may encounter with common separation methodologies.

Fractional Crystallization

Q: I'm attempting fractional crystallization, but the purity of my isolated trans isomer is poor. What am I doing wrong?

A: Poor purity from crystallization is typically an issue of solvent choice, cooling rate, or insufficient removal of the mother liquor. The trans isomer, being more symmetrical and higher melting, should crystallize preferentially from a suitable solvent system.

• Causality & Solution: The goal is to find a solvent in which the trans isomer is sparingly soluble at low temperatures, while the cis isomer remains in solution.

  • Solvent Selection: Start with solvents where solubility is moderate at elevated temperatures. Non-polar or moderately polar solvents like hexanes, heptane, or toluene, perhaps with a small amount of a more polar co-solvent like ethyl acetate, are good starting points. Avoid solvents like methanol where both isomers may be highly soluble[5].

  • Optimize Cooling Rate: Rapid cooling traps impurities (the cis isomer) within the crystal lattice. Employ a slow, controlled cooling process. For example, allow the heated, saturated solution to cool to room temperature slowly, then transfer it to a 4°C refrigerator, and finally to a freezer. This maximizes the thermodynamic equilibrium, favoring the formation of pure trans crystals.

  • Seeding: If crystallization is slow to initiate, add a single, pure crystal of the trans isomer to the supersaturated solution to act as a nucleation site.

  • Washing: Ensure the filtered crystals are washed with a small amount of ice-cold crystallization solvent to remove any adhering mother liquor rich in the cis isomer.

Chromatographic Separation (HPLC & GC)

Q: My HPLC/GC analysis shows co-eluting or poorly resolved peaks for the cis and trans isomers. How can I improve the separation?

A: Co-elution is a problem of insufficient selectivity in your chromatographic system. You must adjust the conditions to amplify the small differences in polarity and shape between the two isomers[9].

For HPLC:

• Mobile Phase Optimization: This is the most powerful tool. For reversed-phase HPLC (e.g., C18 column), the more non-polar trans isomer will typically have a longer retention time. Systematically adjust the ratio of your organic modifier (e.g., acetonitrile or methanol) to water. A shallower gradient or a lower percentage of the organic solvent in an isocratic method will increase retention and improve the chance of separation[3][9].

• Stationary Phase Choice: If a standard C18 column fails, consider a phenyl-hexyl phase. The phenyl groups can offer different selectivity through π-π interactions with the carboxylic acid group, potentially enhancing the separation of the geometric isomers.

For GC:

• Derivatization is Essential: The high polarity and low volatility of carboxylic acids make them unsuitable for direct GC analysis[10]. You must first convert them to less polar, more volatile derivatives, such as methyl esters (using diazomethane or TMS-diazomethane) or silyl esters (using BSTFA or MSTFA). This step is non-negotiable for good peak shape and resolution.

• Optimize Temperature Program: A slow temperature ramp (e.g., 2-5 °C/min) is crucial. This increases the interaction time with the stationary phase and allows the subtle differences between the cis and trans ester derivatives to manifest as separate elution times[3].

• Column Choice: A standard non-polar column (e.g., DB-1, HP-5) may work for the derivatives. However, if resolution is still poor, a more polar stationary phase (e.g., a wax column like DB-WAX) can provide different selectivity and may resolve the isomers.

Chemical Derivatization for Separation

Q: I cannot separate the isomers by crystallization or chromatography. When should I consider derivatization as a strategy?

A: Consider derivatization when conventional methods fail. The strategy is to convert the carboxylic acids into a different functional group (e.g., esters or amides)[11]. The new cis and trans derivatives will have different physical properties than the parent acids, which may be more amenable to separation.

• Principle of the Method: By reacting the acid mixture with an alcohol (to form esters) or an amine (to form amides), you create a new pair of diastereomers. These derivatives will have different dipole moments, steric profiles, and abilities to form hydrogen bonds. This often leads to larger differences in solubility (for crystallization) or chromatographic retention.

• Example Workflow:

  • Convert the cis/trans acid mixture to their methyl esters using a reagent like TMS-diazomethane.

  • The resulting cis/trans methyl ester mixture will have different properties (e.g., be more volatile for GC, have different polarity for HPLC, or different crystal packing for crystallization).

  • Separate the pure cis and trans esters using the optimized methods described above (GC, HPLC, or crystallization).

  • Hydrolyze each pure ester back to the corresponding pure carboxylic acid.

This approach introduces extra steps but can be a powerful tool for resolving particularly stubborn mixtures.

Visualized Workflows & Protocols

Troubleshooting Logic for Isomer Separation

Caption: Troubleshooting workflow for separating cis/trans isomers.

Conceptual Workflow for Derivatization

Caption: Using derivatization to facilitate isomer separation.

Detailed Experimental Protocols

Protocol 1: GC-FID Analysis of Isomer Ratio (via Methyl Ester Derivatization)

This protocol is for determining the relative percentage of each isomer in a mixture.

• Sample Preparation (Derivatization):

  • Dissolve ~10 mg of the cis/trans acid mixture in 1 mL of diethyl ether or a toluene/methanol mixture.

  • Add a 2.0 M solution of (Trimethylsilyl)diazomethane in hexanes dropwise at room temperature until a faint yellow color persists, indicating a slight excess of the reagent.

  • Let the reaction proceed for 15-20 minutes.

  • Quench the excess reagent by adding a drop of acetic acid until the yellow color disappears.

  • Dilute an aliquot of this solution with hexane for GC analysis.

• GC System and Conditions:

  • Injector: Split/splitless, 250°C, 50:1 split ratio.

  • Carrier Gas: Helium, constant flow at 1.5 mL/min.

  • Column: HP-5 (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

  • Oven Program:

    • Initial Temperature: 70°C, hold for 2 minutes.

    • Ramp: 5°C/min to 180°C.

    • Hold at 180°C for 5 minutes.

  • Detector: Flame Ionization Detector (FID) at 280°C.

• Data Analysis: Integrate the peak areas for the two separated ester isomers. The ratio of the areas corresponds to the isomer ratio in the original mixture.

Protocol 2: Reversed-Phase HPLC for Analytical Separation

This protocol provides a starting point for developing an analytical HPLC method.

• Sample Preparation:

  • Prepare a stock solution of the isomer mixture at 1 mg/mL in methanol.

  • Dilute with the mobile phase to a final concentration of ~100 µg/mL.

  • Filter the sample through a 0.45 µm PTFE syringe filter.

• HPLC System and Conditions:

  • System: Standard HPLC with UV detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile and Water with 0.1% Formic Acid (to suppress ionization of the carboxylic acid).

  • Gradient Program:

    • Start with 40% Acetonitrile.

    • Linear gradient to 70% Acetonitrile over 15 minutes.

    • Hold at 70% for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Column Temperature: 30°C.

References

• LookChem. trans-4-Methylcyclohexanecarboxylic acid. [Link]

• CAS Common Chemistry. cis-4-Methylcyclohexanecarboxylic acid. [Link]

• PubMed. Enantiomeric separation of chiral carboxylic acids, as their diastereomeric carboxamides, by thin-layer chromatography. [Link]

• ChemBK. 4-Methyl-1-cyclohexanecarboxylic acid,mixture of cis and trans. [Link]

• PubChem. 4-Methylcyclohexanecarboxylic acid. [Link]

• ScienceDirect. Acids: Derivatization for GC Analysis. [Link]

• Google Patents. PROCESS FOR PREPARATION OF trans-4-AMINOCYCLOHEXANE- CARBOXYLIC ACIDS.

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• 1. 4-Methylcyclohexanecarboxylic acid (934-67-8) for sale [vulcanchem.com]
• 2. 4-Methylcyclohexanecarboxylic acid | C8H14O2 | CID 20330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. Cas 13064-83-0,trans-4-Methylcyclohexanecarboxylic acid | lookchem [lookchem.com]
• 6. trans-4-Methyl-1-cyclohexanecarboxylic acid 98 13064-83-0 [sigmaaldrich.com]
• 7. chembk.com [chembk.com]
• 8. WO2003078381A1 - PROCESS FOR PREPARATION OF trans-4-AMINOCYCLOHEXANE- CARBOXYLIC ACIDS - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4 | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: High-Purity Isolation of trans Isomers

Welcome to the Technical Support Center dedicated to the high-purity isolation of trans isomers. This guide is designed for researchers, scientists, and drug development professionals, providing expert-driven answers and field-tested protocols to overcome common challenges in separating geometric isomers.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the separation of trans and cis isomers.

Q1: What are the most common techniques for separating trans and cis isomers?

A1: The primary methods for separating geometric isomers are driven by differences in their physicochemical properties. The most prevalent techniques include:

• High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These methods separate isomers based on differential interactions with a stationary phase. They offer high resolution and are suitable for isomers with very similar physical properties.[1] Reverse-phase HPLC is a widely used, robust technique for this purpose.[2]

• Fractional Crystallization: This is a cost-effective and highly scalable method that relies on the differential solubility of the cis and trans isomers in a specific solvent system.[3][4] It is particularly effective when there is a significant difference in how the isomers pack into a crystal lattice.

• Supercritical Fluid Chromatography (SFC): SFC uses supercritical CO₂ as the mobile phase and can offer superior resolution and efficiency compared to traditional liquid chromatography, with the added benefit of being more environmentally friendly.[4]

• Photochemical Isomerization: This technique uses light to convert one isomer to another, which can be used to drive a mixture towards the desired isomer before a final purification step.[5][6]

Q2: How do I choose between chromatography and crystallization for my separation?

A2: The choice depends on several factors: scale, purity requirements, and the specific properties of your isomeric mixture.

• Chromatography (HPLC/GC/SFC) is generally the method of choice when:

  • High resolution is needed to separate isomers with very similar properties.[1]

  • You are working on an analytical or small-to-medium preparative scale.

  • Speed is a critical factor, as chromatographic methods can be developed and run relatively quickly.

• Crystallization is more suitable when:

  • You are working on a large, industrial scale where cost-effectiveness is crucial.[7][8]

  • The isomers exhibit significant differences in solubility in a particular solvent.

  • The goal is to obtain a highly pure, crystalline solid product. A major challenge is that successful separation is contingent on finding a solvent system where one isomer selectively crystallizes while the other remains in the mother liquor.[7]

Q3: Can the trans isomer be generated from the cis isomer to improve yield?

A3: Yes. If a synthesis yields a mixture of isomers, the undesired cis isomer can often be converted to the more stable trans isomer. This can be achieved through:

• Photochemical Isomerization: By exposing a solution of the isomers to light of a specific wavelength, it's possible to excite the π-electrons in the double bond, allowing rotation and conversion to the other isomer.[9][10] This process can be driven to favor the thermodynamically more stable trans isomer.

• Catalytic Isomerization: Certain catalysts, such as those based on ruthenium or the use of thiyl radicals, can facilitate the interconversion of cis and trans isomers, often driving the equilibrium towards the more stable product.[2][11][12]

Q4: Why is it often easier to isolate the trans isomer by crystallization?

A4: The higher symmetry and more linear shape of many trans isomers allow them to pack more efficiently into a crystal lattice. This generally results in a higher melting point and lower solubility compared to the corresponding cis isomer, whose bent shape can hinder efficient packing.[5] This difference in solubility is the fundamental principle exploited in fractional crystallization.[3]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the isolation of trans isomers.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Poor or No Separation of Isomers	1. Inappropriate Stationary Phase: The column chemistry lacks the necessary selectivity for the geometric shapes of the isomers. 2. Mobile Phase Lacks Selectivity: The solvent system is not optimized to exploit the subtle polarity differences between the isomers.[1] 3. Isocratic elution is not optimal.	1. Screen different column chemistries. A standard C18 column may not be sufficient. Consider columns that offer shape selectivity, such as phenyl-hexyl, PFP (pentafluorophenyl), or cholesterol-based phases.[1][13] For certain molecules, polymeric C30 columns provide excellent resolution for geometric isomers.[14] 2. Systematically vary the mobile phase. Adjust the organic modifier (e.g., acetonitrile vs. methanol) and its ratio with the aqueous phase. Modifying the pH can alter the ionization state and improve separation.[1] 3. Implement a shallow gradient. A slow, shallow gradient of the organic modifier can often resolve closely eluting peaks that co-elute under isocratic conditions.
Peak Tailing or Broadening	1. Secondary Interactions: The analyte is interacting with residual silanols on the silica-based stationary phase. 2. Column Overload: Too much sample has been injected, exceeding the column's capacity.	1. Adjust mobile phase pH. Buffering the mobile phase to suppress silanol activity can significantly improve peak shape. 2. Add a stronger solvent. Increasing the concentration of the organic solvent or switching to a stronger one (e.g., from methanol to acetonitrile) can mitigate unwanted hydrophobic interactions.[15] 3. Reduce sample concentration. Perform a dilution series to find the optimal sample load for your column.
Isomer Interconversion on Column	The separation conditions (e.g., temperature, pH, or interaction with the stationary phase) are causing the isomers to interconvert during the chromatographic run.	1. Lower the column temperature. Running the separation at a lower temperature can slow the rate of interconversion. 2. Adjust mobile phase pH. Move to a pH where the isomers are more stable. 3. Consider a different stationary phase. Some column chemistries may have catalytic sites that promote isomerization.

Crystallization Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
Co-crystallization of Both Isomers	The isomers have very similar solubilities in the chosen solvent, or they form a solid solution.	1. Screen a wider range of solvents. Test solvents with different polarities and functionalities. The ideal solvent will maximize the solubility difference between the trans and cis isomers at a given temperature. 2. Use a solvent/anti-solvent system. Dissolve the mixture in a good solvent and then slowly add an "anti-solvent" (in which both isomers are poorly soluble) to induce selective precipitation of the less soluble trans isomer. 3. Optimize the cooling rate. A very slow, controlled cooling process allows for the formation of purer crystals by giving molecules time to arrange in the most stable lattice, excluding the cis impurity.[10]
No Crystals Form / Oiling Out	The compound is supersaturated but nucleation is not occurring, or the solubility is too high even at low temperatures.	1. Introduce a seed crystal. Adding a tiny crystal of the pure trans isomer can initiate crystallization. 2. Scratch the inside of the flask. Use a glass rod to scratch the flask below the solvent level. The microscopic imperfections in the glass can serve as nucleation sites. 3. Concentrate the solution. Carefully evaporate some of the solvent to increase the concentration of the solute. 4. Switch to a less effective solvent. If the compound is too soluble, choose a solvent in which it is less soluble to facilitate precipitation.
Low Yield of trans Isomer	The trans isomer has significant solubility in the mother liquor even after cooling, leading to product loss.	1. Optimize the crystallization temperature. Cool the solution to the lowest practical temperature to minimize the solubility of the trans isomer. 2. Minimize the amount of solvent. Use only the minimum amount of hot solvent required to fully dissolve the isomeric mixture. Excess solvent will retain more product in the solution.[10] 3. Recover from the mother liquor. Concentrate the mother liquor and attempt a second or even third crop of crystals. Note that subsequent crops may have lower purity.

Experimental Protocols & Workflows

Workflow for Selecting an Isolation Technique

The choice of an appropriate technique is critical for efficient and high-purity isolation. The following diagram outlines a decision-making workflow.

Caption: Decision workflow for selecting a trans isomer isolation technique.

Protocol 1: High-Purity Isolation by Preparative HPLC

This protocol provides a general framework for separating trans and cis isomers using preparative HPLC. Optimization will be required for specific compounds.

Objective: To isolate the trans isomer with >99% purity.

Materials:

• Isomeric mixture (cis/trans)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Appropriate HPLC column (e.g., C18, Phenyl-Hexyl, or a shape-selective phase)

• Preparative HPLC system with fraction collector

• Rotary evaporator

Methodology:

• Analytical Method Development:

  • Dissolve a small amount of the isomeric mixture in a suitable solvent.

  • Using an analytical HPLC system, screen various columns and mobile phase compositions to achieve baseline separation of the cis and trans peaks. A good starting point is a gradient of water and acetonitrile.

  • Identify the peaks corresponding to the cis and trans isomers, typically by comparing retention times to pure standards if available. Generally, trans isomers elute later than cis isomers in reversed-phase HPLC due to their more linear shape allowing for greater hydrophobic interaction with the stationary phase.[2][16]

• Scale-Up to Preparative HPLC:

  • Prepare a concentrated stock solution of the isomeric mixture in the mobile phase. Ensure it is fully dissolved and filtered to prevent column blockage.

  • Equilibrate the preparative HPLC column with the starting mobile phase conditions until a stable baseline is achieved.

  • Inject a small, analytical-scale volume to confirm the retention times on the preparative system.

  • Begin preparative-scale injections. The injection volume will depend on the column diameter and the concentration of the sample.

  • Set up the fraction collector to collect the eluent corresponding to the peak of the trans isomer.

• Product Isolation:

  • Combine the collected fractions containing the pure trans isomer.

  • Remove the HPLC solvents using a rotary evaporator.

  • The remaining solid or oil is the high-purity trans isomer. Confirm purity using the analytical HPLC method developed in step 1.

Protocol 2: High-Purity Isolation by Fractional Crystallization

This protocol outlines the steps for separating isomers based on differential solubility.

Objective: To crystallize the trans isomer selectively from a mixed solution.

Materials:

• Isomeric mixture (cis/trans)

• A range of analytical-grade solvents for screening

• Erlenmeyer flask

• Heating mantle or hot plate

• Ice bath

• Filtration apparatus (e.g., Büchner funnel and flask)

Methodology:

• Solvent Screening:

  • Place a small amount of the isomeric mixture into several test tubes.

  • Add different solvents to each tube and assess solubility at room temperature and upon heating. The ideal solvent will fully dissolve the mixture when hot but show poor solubility for the trans isomer when cold.

• Crystallization Procedure:

  • Place the isomeric mixture in an Erlenmeyer flask.

  • Add the chosen solvent in small portions while heating and stirring until the solid is just fully dissolved. Using the minimum amount of hot solvent is critical for maximizing yield.[10]

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask will slow the cooling rate and promote the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice bath to further decrease the solubility of the trans isomer and maximize precipitation.

• Isolation and Drying:

  • Separate the crystals from the mother liquor (the remaining solution) by vacuum filtration.[3]

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any residual mother liquor containing the dissolved cis isomer.

  • Dry the crystals thoroughly to remove all solvent. The resulting solid should be the high-purity trans isomer. Analyze the purity by HPLC, GC, or NMR.

References

• Emenhiser, C., Simunac, K., Clinton, S. K., & Schwartz, S. J. (1996). Separation of Geometrical Carotenoid Isomers in Biological Extracts Using a Polymeric C30 Column in Reversed-Phase Liquid Chromatography. Journal of Agricultural and Food Chemistry, 44(12), 3887–3893. [Link]

• Ando, T., Kono, E., & Nagasawa, J. (2003). Chromatographic Separation of Geometric Isomers of 7,9-Decadienyl Compounds. Journal of Chemical Ecology, 29(6), 1451–1457. [Link]

• MicroSolv Technology Corporation. (2025). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. MicroSolv. [Link]

• Alak, A., & Armstrong, D. W. (1986). Thin-layer chromatographic separation of optical, geometrical, and structural isomers. Analytical Chemistry, 58(3), 582–584. [Link]

• Alak, A., & Armstrong, D. W. (1986). Thin-layer chromatographic separation of optical, geometrical, and structural isomers. OSTI.GOV. [Link]

• Biswas, S., & Macmillan, D. W. C. (2022). Selective Isomerization via Transient Thermodynamic Control: Dynamic Epimerization of trans to cis Diols. Journal of the American Chemical Society, 144(1), 10-15. [Link]

• Silber, S. G. (1985). cis- and trans-Stilbenes: Chromatographic Separation and Photochemical Isomerization. Journal of Chemical Education, 62(4), 362. [Link]

• Janas, P., et al. (2022). Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers. Inorganic Chemistry Frontiers, 9(11), 2636-2646. [Link]

• Howell, F. G., & Gold, L. (1975). U.S. Patent No. 3,880,925. Washington, DC: U.S.

• ResearchGate. (2024). What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios? ResearchGate. [Link]

• Poater, A., et al. (2011). Mechanistic insights into the cis-trans isomerization of ruthenium complexes relevant to catalysis of olefin metathesis. Journal of the American Chemical Society, 133(2), 359-373. [Link]

• Parra, T. (2020). Photochemical Isomerization. YouTube. [Link]

• Bird, S. S., Marur, V. R., & Stavrov, S. S. (2013). Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. Journal of the American Society for Mass Spectrometry, 24(9), 1448–1456. [Link]

• Kimberlin, C. N. (1958). U.S. Patent No. 2,850,549. Washington, DC: U.S.

• Chromatography Forum. (2014). Separation of cis/trans isomers. Chromatography Forum. [Link]

• Bio-Synthesis Inc. (2017). Photoisomerization. Bio-Synthesis. [Link]

• Breck, D. W. (1970). U.S. Patent No. 3,524,895. Washington, DC: U.S.

• Batov, D. V., et al. (2023). The Process of Isolation, Using Crystallization of Cis- and Trans-Isomers, of Perfluorodecalines from an Industrial Mixture of Electrochemical Fluorination of Napthaline. Processes, 11(5), 1526. [Link]

• Schmidt, J. E., et al. (2018). Cis-trans isomerism and the role of dilution in organic structure direction to relevant zeolite catalysts AEI (SSZ-39) and GME (CIT-9). 20th International Zeolite Conference. [Link]

• Bronson, T. (2021). Photochemical Isomerization. YouTube. [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Restek. [Link]

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• 2. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QI00577H [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Photoisomerization [biosyn.com]
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• 10. m.youtube.com [m.youtube.com]
• 11. macmillan.princeton.edu [macmillan.princeton.edu]
• 12. Mechanistic insights into the cis-trans isomerization of ruthenium complexes relevant to catalysis of olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Resolving Peak Overlap in NMR Spectra of cis/trans Isomers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs for one of the common challenges in structural elucidation: resolving overlapping NMR signals of cis/trans isomers. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower your experimental choices.

The presence of geometric isomers can complicate NMR spectra, leading to crowded regions where signals from both species overlap, making unambiguous assignment and quantification difficult. This guide offers a structured approach, from simple experimental adjustments to advanced 2D NMR techniques, to systematically resolve this issue.

Part 1: Foundational FAQs - Initial Assessment of Overlapping Signals

Q1: My ¹H NMR spectrum is crowded. How do I first confirm the presence of cis and trans isomers and get a preliminary assessment?

Answer: Your primary tool for initial assessment is the one-dimensional (1D) ¹H NMR spectrum, specifically by analyzing the vicinal coupling constants (³J) for protons across the double bond or on a substituted ring. The magnitude of this coupling is directly related to the dihedral angle between the protons, as described by the Karplus relationship, which is geometrically different for cis and trans isomers.[1]

• trans-Isomers: Protons are typically anti-periplanar (180° dihedral angle), resulting in a larger coupling constant.

• cis-Isomers: Protons are syn-periplanar (0° dihedral angle), resulting in a smaller coupling constant.[2][3][4]

Key Actionable Steps:

• Acquire a high-resolution 1D ¹H NMR spectrum to ensure you can resolve the splitting patterns.

• Identify the multiplets corresponding to the vinylic or ring protons for both isomers.

• Accurately measure the coupling constants (in Hz) for these signals. Modern NMR processing software can do this with high precision.[1]

• Compare the measured values against established ranges to tentatively assign the isomers.

Isomer Configuration	Typical ³JHH Range (Hz) for Alkenes	Rationale
trans	11 - 18 Hz[2][3][5]	Maximum orbital overlap at a ~180° dihedral angle leads to strong coupling.[1]
cis	6 - 12 Hz[2][3][5]	Reduced orbital overlap at a ~0° dihedral angle results in weaker coupling.[1]

If the multiplets are too overlapped to extract accurate coupling constants, proceed to the troubleshooting steps below.

Part 2: Troubleshooting Guide - Modifying Experimental Conditions

When 1D ¹H NMR is insufficient due to signal overlap, the simplest and most direct approach is to alter the sample's chemical environment to induce differential changes in the chemical shifts of the isomers.

Q2: How can changing the NMR solvent help resolve peak overlap?

Answer: Changing the deuterated solvent is a powerful yet simple method to resolve overlapping signals. Solvents can interact with solute molecules through various mechanisms, such as hydrogen bonding, polarity, and the anisotropic effect (especially with aromatic solvents), causing differential shielding or deshielding of protons in the cis and trans isomers.[6][7] Aromatic solvents like benzene-d₆ or pyridine-d₅ are particularly effective due to the formation of a "solute-solvent complex," where the aromatic ring of the solvent preferentially shields specific protons based on their spatial orientation.[6][8]

Causality: The two isomers, having different shapes, will interact with the solvent molecules differently. For example, in an aromatic solvent, a proton on the trans isomer might be positioned directly in the shielding cone of the benzene ring, shifting it upfield, while the corresponding proton in the cis isomer is not, leading to peak separation.[8]

Common Solvents and Their Effects:

Solvent	Key Property	Typical Effect on Chemical Shifts	Best For
CDCl₃	Standard, relatively inert	Baseline measurement	General purpose
Benzene-d₆	Aromatic, anisotropic	Causes significant upfield shifts (shielding) for protons positioned near the face of the benzene ring.[8]	Resolving aromatic and aliphatic signals, especially in molecules with polar functional groups.
DMSO-d₆	High polarity, H-bond acceptor	Can break intramolecular H-bonds and form new ones, significantly shifting -OH or -NH protons.	Molecules with exchangeable protons.
Methanol-d₄	Protic, H-bond donor/acceptor	Similar to DMSO but can exchange with labile protons.	Polar analytes.

Q3: Can adjusting the sample temperature resolve my overlapping peaks?

Answer: Yes, Variable Temperature (VT) NMR is an excellent technique for resolving peak overlap.[9] The chemical shift of a given proton is an average of its environment across all conformations the molecule adopts. Changing the temperature alters the equilibrium populations of these conformers and can also affect intermolecular interactions like hydrogen bonding.[9][10]

Causality: Since cis and trans isomers often have different conformational flexibilities or intermolecular hydrogen bonding patterns, their chemical shifts will respond differently to temperature changes.[2][11] A set of peaks that are overlapped at room temperature may drift apart as the temperature is increased or decreased.[9][12]

Experimental Protocol: Variable Temperature (VT) NMR Study

• Sample Preparation: Prepare your sample as usual in a suitable solvent (e.g., DMSO-d₆, Toluene-d₈) that remains liquid over a wide temperature range.

• Initial Spectrum: Acquire a reference ¹H NMR spectrum at room temperature (e.g., 298 K).

• Temperature Increments: Increase (or decrease) the temperature in controlled steps (e.g., 10 K increments). Allow the sample to equilibrate for 5-10 minutes at each new temperature before acquiring a spectrum.

• Data Analysis: Stack the spectra and observe how the chemical shifts of the overlapping peaks change. Often, one isomer's peaks will shift more significantly than the other's, leading to resolution.[10]

Q4: What are Lanthanide Shift Reagents (LSRs) and how can they simplify my spectrum?

Answer: Lanthanide Shift Reagents are paramagnetic complexes, typically of Europium (Eu) or Praseodymium (Pr), that can coordinate to Lewis basic sites (e.g., amines, alcohols, ketones) in your molecule.[13][14] This interaction induces large changes in the chemical shifts of nearby protons, an effect known as the Lanthanide-Induced Shift (LIS).[13]

Causality: The magnitude of the shift is dependent on the distance and angle of the proton relative to the lanthanide ion.[15][16] Since the cis and trans isomers have different three-dimensional shapes, the distances from their respective protons to the coordinated lanthanide will differ, causing their signals to shift by different amounts and resolving the overlap.[15][17] Europium complexes typically cause downfield shifts, while praseodymium complexes cause upfield shifts.[15]

Experimental Protocol: LSR Titration

• Sample Purity: Ensure your sample and solvent are extremely dry, as water will preferentially bind to the LSR, reducing its effectiveness.[17]

• Initial Spectrum: Dissolve a known quantity of your isomeric mixture in a dry, aprotic deuterated solvent (e.g., CDCl₃) and acquire a reference spectrum.

• Incremental Addition: Add a small, known amount of the LSR (e.g., Eu(fod)₃) to the NMR tube.

• Acquire Spectrum: Shake the sample thoroughly to ensure complexation and acquire a new spectrum.

• Repeat: Continue adding small aliquots of the LSR and acquiring spectra until the desired peak separation is achieved. Do not add too much, as this can cause significant line broadening.[17]

Part 3: Advanced Solutions - 2D NMR Spectroscopy

If modifying experimental conditions is insufficient or undesirable, 2D NMR techniques provide the most definitive solutions by spreading signals into a second dimension based on nuclear coupling.[18][19]

Q5: How can I definitively distinguish between cis and trans isomers using 2D NMR?

Answer: The gold standard for differentiating geometric isomers is Nuclear Overhauser Effect Spectroscopy (NOESY) .[20][21] Unlike other techniques that rely on through-bond couplings, NOESY detects correlations between protons that are close to each other in space (<5 Å), regardless of whether they are bonded.[2][21]

Causality:

• In a cis isomer , protons (or proton-containing groups like methyls) on adjacent substituted carbons are on the same side of the double bond or ring and thus are spatially close. They will show a cross-peak in the NOESY spectrum.[20][22]

• In a trans isomer , these same groups are on opposite sides, far apart in space. They will not show a corresponding NOESY cross-peak.[20][22]

This presence or absence of a specific cross-peak provides unambiguous proof of stereochemistry.[20][23]

Q6: My spectrum is extremely complex. How can HSQC and HMBC experiments help resolve the individual isomers?

Answer: When dealing with severe overlap, especially in larger molecules, combining ¹H-¹³C correlation experiments like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) is invaluable. These experiments help you build a complete structural picture for each isomer separately.

• HSQC: This experiment correlates each proton directly to the carbon it is attached to (one-bond ¹H-¹³C correlation).[2][24][25] This is extremely useful for spreading out overlapped proton signals by using the much larger chemical shift range of ¹³C.[24] An edited HSQC can also tell you whether a carbon is a CH, CH₂, or CH₃.[25]

• HMBC: This experiment reveals correlations between protons and carbons that are two or three bonds away (long-range ¹H-¹³C correlation).[2][25][26] This is the key to piecing together the carbon skeleton of each isomer.

Workflow for Isomer Deconvolution:

• Identify Isomer Pairs: In the HSQC spectrum, you will see two sets of cross-peaks for non-equivalent carbons in the cis and trans isomers.

• Trace Connectivity: Starting with an unambiguous proton signal from one isomer (e.g., the trans isomer identified via a large coupling constant), use the HMBC spectrum to walk along the carbon skeleton. The HMBC correlations from this proton will only connect to carbons within the same molecule.

• Build Fragments: By systematically following the HMBC correlations from proton to carbon, you can independently assemble the structures of both the cis and trans isomers, even if their ¹H signals are completely overlapped.[27] Overlaying the HSQC and HMBC spectra can make this process easier to visualize.[28]

Part 4: Data Processing Techniques

Q7: Can I resolve overlapping signals after the data has been acquired?

Answer: Yes, in cases of moderate overlap where distinct peak maxima are still visible, peak deconvolution (or line fitting) can be a useful data processing tool.[29] This method uses algorithms to fit theoretical lineshapes (typically Lorentzian or Gaussian) to an experimental spectrum.[30][31]

Causality: The software models the observed multiplet as a sum of individual peaks. By optimizing the position, width, and intensity of these theoretical peaks, it can mathematically separate the contributions from each overlapping signal.[29][30] This allows for the accurate integration of signals that would otherwise be impossible to measure.[29]

Limitations:

• Deconvolution is less reliable for severely overlapped signals where no distinct maxima are present.

• The accuracy of the fit depends heavily on the chosen lineshape model and the quality of the data (signal-to-noise, phasing, and baseline correction).

• It is often considered a method of last resort and should be validated by one of the experimental techniques mentioned above whenever possible.

References

• Creative Biostructure. (n.d.). How NMR Helps Identify Isomers in Organic Chemistry? Retrieved from [Link]

• Slideshare. (n.d.). Lanthanide shift reagents in nmr. Retrieved from [Link]

• Slideshare. (n.d.). NMR Shift reagents. Retrieved from [Link]

• Facey, G. (2014, March 6). Variable Temperature to Improve NMR Resolution. University of Ottawa NMR Facility Blog. Retrieved from [Link]

• Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. Retrieved from [Link]

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• Singh, A., & Arora, A. (2020). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. The Journal of Organic Chemistry, 85(20), 13360–13365. Retrieved from [Link]

• Jackman, L. M., & Lere-Porte, J. P. (1961). Solvent Shift Criteria in NMR. The Assignment of Cis-Trans Isomers of Glycidic Esters. Bulletin des Sociétés Chimiques Belges, 70(1-2), 144-154. Retrieved from [Link]

• Markley, J. L., et al. (2017). Temperature dependence of NMR chemical shifts: Tracking and statistical analysis. Journal of Biomolecular NMR, 69(3), 103–115. Retrieved from [Link]

• Hore, P. J. (n.d.). NMR Data Processing. eMagRes. Retrieved from [Link]

• Moser, A. (n.d.). The advantages of overlaying an HSQC spectrum with an HMBC spectrum. ACD/Labs. Retrieved from [Link]

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

• Moser, A. (2009, August 18). Using Peak Deconvolution to Extract the 1H Count. ACD/Labs. Retrieved from [Link]

• Fiveable. (n.d.). Advanced NMR Techniques and Applications. Retrieved from [Link]

• ResearchGate. (2013, October 9). Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis - can anyone help? Retrieved from [Link]

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• (2022, August 31). 2d nmr: noesy nmr interpretation. YouTube. Retrieved from [Link]

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• ResearchGate. (2014, January 18). How can you investigate a cis/trans isomer with COSY NMR? Retrieved from [Link]

• (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Retrieved from [Link]

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• Chemistry LibreTexts. (2025, October 12). 5.4: NOESY Spectra. Retrieved from [Link]

• Mestrelab. (n.d.). Line Fitting (Deconvolution). Retrieved from [Link]

• (2024, October 16). Spectroscopy NMR Coupling Constant of Cis-Trans Isomers. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Nuclear Magnetic Resonance (NMR) of Alkenes. Retrieved from [Link]

• Columbia University. (n.d.). HSQC and HMBC | NMR Core Facility. Retrieved from [Link]

• Oxford Instruments. (n.d.). Variable Temperature NMR Spectroscopy. Retrieved from [Link]

• Reddit. (2022, January 13). How does solvent choice effect chemical shift in NMR experiments? r/chemhelp. Retrieved from [Link]

• Wang, Y., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Journal of Chemistry, 2023, 1-10. Retrieved from [Link]

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Technical Support Center: Troubleshooting Poor Signal in GC-MS Analysis of Carboxylic Acids

Welcome to the technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis of carboxylic acids. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges that lead to poor signal intensity, peak shape, and reproducibility. Here, we will delve into the root causes of these issues and provide field-proven, step-by-step solutions to enhance your analytical performance.

Frequently Asked Questions (FAQs)

Q1: Why are my carboxylic acid peaks tailing or completely absent in my GC-MS chromatogram?

Poor peak shape, characterized by tailing, or a complete lack of signal are common frustrations when analyzing carboxylic acids without proper sample treatment and system optimization. The primary reasons stem from the inherent chemical properties of these molecules:

• High Polarity and Active Hydrogen: The carboxylic acid functional group (-COOH) contains an active proton and is highly polar. This leads to strong intermolecular hydrogen bonding, which significantly reduces the volatility of the analytes, making them difficult to vaporize in the GC inlet.[1][2]

• Analyte-System Interactions: The active proton of the carboxyl group can form strong hydrogen bonds with active sites, such as free silanol groups (-Si-OH), present on the surfaces of the injector liner, the GC column, and connecting tubing.[1][3] These secondary interactions cause a portion of the analyte molecules to be retained longer, resulting in asymmetrical, tailing peaks and, in severe cases, complete adsorption and signal loss.[1][4]

• Thermal Instability: Some carboxylic acids, particularly more complex ones, can be thermally labile and may degrade in the hot GC inlet, leading to a diminished or absent signal for the target analyte.[4]

Addressing these core issues is fundamental to achieving a robust and sensitive analysis. The most effective strategy to counteract these problems is through chemical derivatization.

Q2: What is derivatization, and why is it essential for carboxylic acid analysis by GC-MS?

Derivatization is the chemical modification of an analyte to alter its physicochemical properties, making it more amenable to a specific analytical technique.[1] For GC-MS analysis of carboxylic acids, derivatization is a critical step that converts the polar, non-volatile carboxylic acids into less polar, more volatile, and more thermally stable esters or silyl esters.[1][5][6] This is achieved by replacing the active hydrogen atom in the carboxyl group with a non-polar chemical moiety.[1]

The key benefits of derivatization for carboxylic acids include:

• Increased Volatility: By eliminating the capacity for hydrogen bonding, the derivatized analyte becomes significantly more volatile, allowing for efficient vaporization in the GC inlet and transport through the column.[5]

• Improved Peak Shape: The resulting derivatives are less polar and therefore less likely to interact with active sites in the GC system, leading to sharper, more symmetrical peaks.[1]

• Enhanced Thermal Stability: Derivatives are often more stable at the high temperatures required for GC analysis, preventing on-column degradation.[5]

• Improved Mass Spectral Characteristics: Derivatization can introduce specific fragmentation patterns that aid in structural elucidation and can enhance the response in the mass spectrometer.[5]

In-Depth Troubleshooting Guides

Issue 1: Persistent Peak Tailing Even After Initial System Checks

You've replaced your liner and septum, and confirmed your column installation is correct, but your carboxylic acid peaks still exhibit significant tailing.

Underlying Cause: This persistent issue often points to active sites within the GC column itself or an inappropriate column choice for your analytes. The stationary phase of the column can degrade over time, especially with repeated injections of acidic compounds, creating more active sites.[1] Additionally, using a general-purpose, non-polar column for highly polar underivatized acids will inherently lead to poor peak shape.[2]

Solutions:

• Column Conditioning and Maintenance:

  • Trim the Column: Remove 10-20 cm from the inlet side of the column to eliminate accumulated non-volatile residues and active sites.[1]

  • Bakeout the Column: Condition the column according to the manufacturer's instructions to remove contaminants.[1]

• Select an Appropriate GC Column:

  • For the analysis of underivatized free fatty acids, a specially designed acid-modified polyethylene glycol (PEG) column, often referred to as an FFAP (Free Fatty Acid Phase) column, is recommended.[1][7] These columns are engineered to minimize interactions with acidic analytes.

  • For derivatized carboxylic acids, a low- to mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5MS), is typically an excellent choice, offering good resolution and thermal stability.[8]

• Implement Derivatization: If you are not already derivatizing your samples, this is the most effective solution to eliminate peak tailing caused by analyte-system interactions.[1][9]

Issue 2: Low or No Signal (Poor Sensitivity)

You've injected your sample, but the expected peaks for your carboxylic acids are either very small or completely absent.

Underlying Cause: Low sensitivity can stem from a variety of factors, from sample preparation and injection parameters to issues within the mass spectrometer itself.[4][10] For carboxylic acids, incomplete derivatization is a frequent culprit.[4] Other causes include analyte degradation in a too-hot inlet, incorrect injection mode, or a contaminated MS ion source.[11][12]

Troubleshooting Workflow:

A systematic approach is crucial to pinpointing the source of low sensitivity. The following diagram illustrates a logical troubleshooting workflow:

Caption: A systematic workflow for troubleshooting low signal intensity.

Key Optimization Steps:

• Verify Derivatization Efficiency: Always analyze a known standard that has undergone the same derivatization procedure as your samples. If the standard shows a poor signal, the issue lies with the derivatization reaction itself. Ensure your reagents are fresh and that reaction conditions (time and temperature) are optimized.[4]

• Optimize Inlet Temperature: The inlet temperature must be high enough to ensure complete and rapid vaporization of the derivatized analytes but not so high as to cause thermal degradation.[13] A typical starting point is 250 °C, which can be optimized as needed.[12]

• Check Injection Parameters: For trace analysis, a splitless injection is often used to maximize the amount of analyte transferred to the column. Ensure the splitless hold time is sufficient for the sample to be transferred from the liner to the column.[1] If your sample is concentrated, overloading the column can also lead to poor signal and peak shape; in this case, a split injection is more appropriate.[1][3]

• Maintain the MS Ion Source: A dirty ion source will result in poor ionization efficiency and, consequently, low signal. Regularly check the MS tune report. A significant increase in the electron multiplier voltage or changes in ion ratios can indicate a contaminated source that requires cleaning.[10][14]

Experimental Protocols

Protocol 1: Silylation using BSTFA with TMCS Catalyst

Silylation is a robust and widely used derivatization method that replaces active hydrogens with a trimethylsilyl (TMS) group. This protocol is effective for a broad range of carboxylic acids.

Materials:

• Dried sample extract or standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)[15]

• Pyridine or Acetonitrile (anhydrous)

• 2 mL reaction vials with PTFE-lined caps

• Heating block or oven

Procedure:

• Place the dried sample extract into a 2 mL reaction vial. Ensure the sample is completely dry, as moisture will deactivate the silylating reagent.

• Add 50-100 µL of a suitable solvent like pyridine or acetonitrile.[1][15]

• Add 50-100 µL of BSTFA + 1% TMCS. A 2:1 molar excess of the reagent to active hydrogens is recommended.

• Cap the vial tightly and vortex briefly to mix.

• Heat the vial at 60-70 °C for 30-60 minutes to ensure the reaction proceeds to completion.[1][15] For sterically hindered acids, longer reaction times or higher temperatures may be necessary.

• Cool the vial to room temperature.

• Inject 1 µL of the derivatized sample into the GC-MS.

Protocol 2: Alkylation (Esterification) using Methanolic HCl

Alkylation, specifically the formation of methyl esters (FAMEs), is another common and effective derivatization technique, particularly for fatty acids.[16]

Materials:

• Dried sample extract or standard

• Methanolic HCl (e.g., 3N)

• Hexane (GC grade)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 2 mL reaction vials with PTFE-lined caps

• Heating block or oven

Procedure:

• Place the dried sample extract into a 2 mL reaction vial.

• Add 200 µL of methanolic HCl.

• Cap the vial tightly and heat at 60 °C for 30 minutes.

• Cool the vial to room temperature.

• Add 200 µL of hexane and 200 µL of saturated NaHCO₃ solution to neutralize the excess acid and quench the reaction.

• Vortex the mixture thoroughly and allow the layers to separate.

• Carefully transfer the upper hexane layer containing the methyl esters to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the dried hexane extract to a GC vial.

• Inject 1 µL of the derivatized sample into the GC-MS.

Data Presentation

Table 1: Comparison of Common Derivatization Reagents for Carboxylic Acids

Derivatization Method	Reagent Example	Target Group	Advantages	Disadvantages
Silylation	BSTFA + 1% TMCS	-COOH, -OH, -NH, -SH	Forms stable, volatile TMS esters; reacts with multiple functional groups; byproducts are volatile.[5][15]	Highly sensitive to moisture; derivatives can be susceptible to hydrolysis.[13]
Alkylation (Esterification)	Methanolic HCl, BF₃-Methanol	-COOH	Forms very stable esters; reagents are relatively inexpensive.[5][17]	Can be a slower reaction; may require neutralization and extraction steps.[16]
Acylation	TFAA, PFPA	-COOH, -OH, -NH	Produces stable, volatile derivatives; halogenated derivatives enhance ECD response.[5][6]	Reagents can be corrosive and moisture-sensitive.

Visualization of Derivatization Principles

The following diagram illustrates the fundamental chemical transformation during silylation and alkylation, highlighting how the polar carboxyl group is masked.

Caption: Chemical principle of silylation and alkylation for carboxylic acids.

References

• BenchChem Technical Support. (2025).
• O. A. O. Egcan. (2012).

• Wolska, L., et al. (2018). Sample preparation procedure using extraction and derivatization of carboxylic acids from aqueous samples by means of deep eutectic solvents for gas chromatographic-mass spectrometric analysis. PubMed. [Link]

• Egcan, O. A. O. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. ResearchGate. [Link]

• Zenkevich, I. G. Acids: Derivatization for GC Analysis.

• LibreTexts. (2023). Derivatization. Chemistry LibreTexts. [Link]

• ALWSCI. (2025). Common Causes Of Peak Tailing in Chromatography. ALWSCI Blog. [Link]

• Phenomenex. GC Tech Tip: Peak Shape Problems - Tailing Peaks. Phenomenex. [Link]

• Sparkman, O. D., et al. (2019). Sample Collection and Preparation: How Do I Get My Sample Ready for GC-MS Analysis?. In Introduction to Mass Spectrometry.

• SCION Instruments. Sample preparation GC-MS. SCION Instruments. [Link]

• Tjoelker, L. W., et al. (2016). Extraction, purification, methylation and GC-MS analysis of short-chain carboxylic acids for metabolic flux analysis. PubMed. [Link]

• LCGC. Troubleshooting Gas Chromatography: Reduced Peak Size (Loss of Sensitivity). LCGC. [Link]

• University of California, Davis. Sample Preparation Guidelines for GC-MS. UC Davis Mass Spectrometry Facilities. [Link]

• Sparkman, O. D., et al. (2019). How Do I Troubleshoot a Problem on My GC-MS?. In Introduction to Mass Spectrometry.
• BenchChem Technical Support. (2025). troubleshooting low signal intensity in GC-MS for hydroxy esters. BenchChem.

• LCGC. (2020). Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity). The LCGC Blog. [Link]

• BenchChem Technical Support. (2025). Technical Support Center: Optimization of GC-MS Parameters for 2-Methyl-5-oxohexanoic acid. BenchChem.

• Chromatography Forum. (2016). Inlet temperature GCMS. Chromatography Forum. [Link]

• Chromatography Forum. (2009). organic acid disorders and GC-MS. Chromatography Forum. [Link]

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Technical Support Center: Managing Solubility of 4-Methylcyclohexanecarboxylic Acid

Welcome to the dedicated technical support center for managing the aqueous solubility of 4-methylcyclohexanecarboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance and troubleshooting for common challenges encountered during experimentation. Our goal is to equip you with the scientific rationale and methodologies to effectively control the solubility of this compound in your aqueous media.

Frequently Asked Questions (FAQs)

Here are some quick answers to the most common questions we receive regarding the solubility of 4-methylcyclohexanecarboxylic acid.

Q1: Why is my 4-methylcyclohexanecarboxylic acid not dissolving in water?

4-methylcyclohexanecarboxylic acid is a weak organic acid with limited intrinsic aqueous solubility in its neutral (protonated) form.[1] Its molecular structure contains a nonpolar cyclohexane ring, which contributes to its hydrophobicity. To achieve significant aqueous solubility, the carboxylic acid group generally needs to be deprotonated to form the more polar and soluble carboxylate salt.[2][3]

Q2: What is the fastest way to dissolve 4-methylcyclohexanecarboxylic acid in an aqueous buffer?

The most direct method is to adjust the pH of your aqueous medium to be at least 1.5 to 2 units above the pKa of the compound, which is approximately 4.9.[4][5][6] By increasing the pH with a base like sodium hydroxide, you convert the less soluble carboxylic acid into its highly soluble carboxylate salt.[7][]

Q3: I've adjusted the pH, but the solubility is still not as high as I need. What's next?

If pH adjustment alone is insufficient, you can explore using co-solvents or cyclodextrins. Co-solvents like ethanol or propylene glycol can increase solubility by reducing the overall polarity of the solvent.[9][10] Cyclodextrins can encapsulate the hydrophobic part of the molecule, forming an inclusion complex with enhanced aqueous solubility.[11][12]

Q4: Can I increase the solubility by heating the solution?

While increasing the temperature can enhance the solubility of some carboxylic acids, this effect is not always predictable and may not be substantial for this compound.[13][14] For some short-chain carboxylic acids, a temperature increase from 25°C to 50°C can significantly increase solubility.[14] However, relying solely on heat can lead to precipitation upon cooling and may not be suitable for all experimental conditions. It is generally a less reliable primary method for this compound compared to pH adjustment.

In-Depth Troubleshooting Guides

This section provides detailed protocols and the scientific rationale behind them to address more complex solubility challenges.

Troubleshooting Guide 1: pH-Dependent Solubility Issues

Problem: You are observing precipitation or inconsistent solubility of 4-methylcyclohexanecarboxylic acid in your buffered solution.

Underlying Cause: The pH of your medium is likely at or below the pKa of 4-methylcyclohexanecarboxylic acid, leading to the predominance of the poorly soluble neutral form. The relationship between pH, pKa, and the ionization state of a weak acid is fundamental to its solubility.

Logical Framework for pH Adjustment The Henderson-Hasselbalch equation governs the ratio of the ionized (A-) to the un-ionized (HA) form of the acid. For maximum solubility, the equilibrium must be shifted decisively toward the ionized carboxylate form (A-).

Caption: pH's effect on 4-methylcyclohexanecarboxylic acid solubility.

Experimental Protocol: Systematic pH Adjustment

• Preparation of Stock Solution:

  • Weigh out the desired amount of 4-methylcyclohexanecarboxylic acid.

  • Instead of adding it directly to your final buffer, first, create a concentrated stock solution. Dissolve the compound in a small volume of a suitable base (e.g., 0.1 M NaOH) to ensure complete conversion to the sodium salt.

• Determining Optimal pH:

  • Prepare a series of buffers with varying pH values (e.g., pH 5.0, 6.0, 7.0, 7.4, 8.0).

  • Add a small, consistent aliquot of your concentrated stock solution to each buffer.

  • Visually inspect for any precipitation or cloudiness over a set period (e.g., 1 hour) at your experimental temperature. This will give you an empirical understanding of the pH at which your desired concentration is stable.

• Final Formulation:

  • Based on the results, prepare your final aqueous medium at the determined optimal pH before adding the 4-methylcyclohexanecarboxylic acid stock solution. This prevents localized pH drops that can cause precipitation.

Data Summary: Expected Solubility Behavior

pH of Aqueous Medium	Expected Dominant Form	Predicted Aqueous Solubility
< 4.0	Neutral (protonated)	Very Low
4.9 (pKa)	50% Neutral, 50% Anionic	Moderate
> 6.5	Anionic (deprotonated)	High

Troubleshooting Guide 2: Enhancing Solubility with Co-solvents

Problem: You require a higher concentration of 4-methylcyclohexanecarboxylic acid than achievable by pH adjustment alone, or your experimental system has pH constraints.

Underlying Cause: The hydrophobicity of the methylcyclohexane moiety limits solubility even when the carboxyl group is ionized. Co-solvents can mitigate this by reducing the polarity of the aqueous medium, making it more favorable for the nonpolar parts of the molecule.[15]

Mechanism of Co-solvency

Caption: Co-solvent mechanism for enhancing solubility.

Experimental Protocol: Co-solvent Screening

• Select Appropriate Co-solvents:

  • Common choices compatible with many biological experiments include Ethanol, Propylene Glycol (PG), and Polyethylene Glycol 400 (PEG 400).[]

• Prepare Co-solvent/Buffer Systems:

  • Prepare your primary aqueous buffer (at an optimal pH, if possible).

  • Create a series of co-solvent mixtures by volume (v/v), for example: 5%, 10%, and 20% of your chosen co-solvent in the buffer.

• Solubility Determination:

  • Add an excess amount of 4-methylcyclohexanecarboxylic acid to each co-solvent/buffer mixture.

  • Equilibrate the samples by shaking or rotating for a set period (e.g., 24 hours) at a controlled temperature.

  • Centrifuge the samples to pellet the undissolved solid.

  • Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV).

Data Summary: Representative Co-solvent Effects

Co-solvent System	Typical Concentration Range	Considerations
10% Ethanol in Buffer	Moderate Increase	Potential for evaporation; may affect some biological assays.
20% Propylene Glycol in Buffer	Significant Increase	Higher viscosity; generally well-tolerated in many systems.
20% PEG 400 in Buffer	Significant Increase	Can be viscous; very low volatility.

Troubleshooting Guide 3: Utilizing Cyclodextrins for Complexation

Problem: Your application is sensitive to organic co-solvents and pH extremes, but you still need to enhance the solubility of 4-methylcyclohexanecarboxylic acid.

Underlying Cause: The molecular structure of 4-methylcyclohexanecarboxylic acid is well-suited for inclusion complexation with cyclodextrins. These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic inner cavity, allowing them to encapsulate nonpolar molecules or moieties, thereby increasing their apparent water solubility.[11][]

Mechanism of Cyclodextrin Inclusion

Caption: Cyclodextrin inclusion complex formation.

Experimental Protocol: Cyclodextrin Formulation

• Select a Cyclodextrin:

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice due to its high aqueous solubility and low toxicity.[]

• Prepare Cyclodextrin Solutions:

  • Prepare solutions of HP-β-CD in your desired aqueous buffer at various concentrations (e.g., 1%, 5%, 10% w/v).

• Phase Solubility Study:

  • Add an excess of 4-methylcyclohexanecarboxylic acid to each cyclodextrin solution.

  • Equilibrate the mixtures as described in the co-solvent protocol (e.g., 24-48 hours).

  • Centrifuge and analyze the supernatant to determine the dissolved concentration.

  • Plot the concentration of dissolved 4-methylcyclohexanecarboxylic acid against the concentration of HP-β-CD. The slope of this plot can provide information about the stoichiometry and stability of the complex.

Expected Outcome: You should observe a linear increase in the solubility of 4-methylcyclohexanecarboxylic acid with increasing concentrations of HP-β-CD, indicating the formation of a soluble inclusion complex.

References

• Pandit, N. K., & Strykowski, J. M. (1989). Effect of pH and temperature on the solubility of a surface active carboxylic acid. Journal of Pharmaceutical Sciences, 78(9), 767-770. Available at: [Link]

• Stella, V. J., & Rajewski, R. A. (1995). Method for solubilizing drugs using cyclodextrins and carboxylic acids. U.S. Patent No. 5,646,131.

• Kumar, S., S., S., & Singh, P. (2021). Temperature Effect on the Extraction of Carboxylic Acids by Amine-Based Extractants. Journal of Chemical & Engineering Data, 66(10), 3845-3855. Available at: [Link]

• Ralston, A. W., & Hoerr, C. W. (1942). The Effect of Temperature on the Solubility of Short-Chain Carboxylic Acids in Water. The Journal of Organic Chemistry, 7(6), 546-555. Available at: [Link]

• ChemBK. (n.d.). 4-methylcyclohexanecarboxylic acid. Available at: [Link]

• Jain, A., & Ran, Y. (2010). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. Journal of Pharmaceutical Sciences, 99(6), 2543-2565. Available at: [Link]

• Popovici, I., & Hoti, G. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Polymers, 15(13), 2899. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics, 14(7), 1345. Available at: [Link]

• Quora. (2019). What happens when a carboxylic acid is heated?. Available at: [Link]

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• MP Biomedicals. (n.d.). 433152 4-Methylcyclohexanecarboxylic Acid. Available at: [Link]

• Li, Y., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B, 13(6), 2339-2356. Available at: [Link]

• Britannica. (n.d.). Carboxylic acid. Available at: [Link]

• Roda, A., et al. (2023). Deep Eutectic Solvents Comprising Organic Acids and Their Application in (Bio)Medicine. Molecules, 28(9), 3894. Available at: [Link]

• Reddit. (2019). Isolation of a Carboxylic acid. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20330, 4-Methylcyclohexanecarboxylic acid. Available at: [Link]

• Starr, J. N., & King, C. J. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. (Technical Report). OSTI.GOV. Available at: [Link]

• Patel, C. J., Asija, R., & Asija, S. (2012). DIFFERENT METHODS OF ENHANCEMENT OF SOLUBILIZATION AND BIOAVAILABILITY OF POORLY SOLUBLE DRUGS: A RECENT REVIEW. PharmaTutor. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20748, Methyl cyclohexanecarboxylate. Available at: [Link]

• Pharmapproach. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Available at: [Link]

• Sumitomo Chemical Company, Limited. (2002). Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids. European Patent No. EP0814073B1.

• Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)?. Available at: [Link]

• wildvineyard. (2020, November 12). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals [Video]. YouTube. Available at: [Link]

• Digital Analysis. (n.d.). pH Adjustment and Neutralization, the basics. Available at: [Link]

• Pearson. (n.d.). Organic Chemistry Study Guide: Carboxylic Acids & Derivatives. Available at: [Link]

• MP Biomedicals. (n.d.). 433152 4-Methylcyclohexanecarboxylic Acid. Available at: [Link]

• Wang, Y., et al. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. Pharmaceutics, 14(11), 2395. Available at: [Link]

• Mitsubishi Gas Chemical Company, Inc. (2021). Method for producing 4-(aminomethyl)cyclohexane carboxylic acid. WIPO Patent Application WO/2021/107047.

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Technical Support Center: Scaling Up the Synthesis of 4-Methylcyclohexanecarboxylic Acid

Welcome to the technical support center for the synthesis and scale-up of 4-methylcyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions.

Overview of Synthetic Strategies

4-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) is a valuable building block in the synthesis of pharmaceuticals and liquid crystal materials.[1][2] Its structure, consisting of a cyclohexane ring substituted with a methyl group and a carboxylic acid group, allows for the existence of cis and trans isomers.[1] The choice of synthetic route and reaction conditions is critical for controlling isomer ratios and achieving high purity on a larger scale.

The most common and scalable approach for synthesizing 4-methylcyclohexanecarboxylic acid is the catalytic hydrogenation of p-toluic acid.[3][4] This method is often preferred for industrial applications due to the availability of the starting material and the efficiency of the reduction.

Other reported synthetic methods include:

• Oxidation of 4-methylcyclohexylmethanol: This can be a viable route, though the toxicity of potential metabolites should be considered.[5][6]

• Oxidation of trans-1,4-dimethylcyclohexane: This multi-step process can yield the desired product, but may have lower overall efficiency.[1]

• From 4-methylcyclohexyl chloride: This involves a substitution reaction to form the alcohol, followed by oxidation.[7]

This guide will focus on the catalytic hydrogenation of p-toluic acid, providing a detailed protocol and addressing potential challenges during scale-up.

Recommended Protocol: Catalytic Hydrogenation of p-Toluic Acid

This section provides a step-by-step methodology for the synthesis of 4-methylcyclohexanecarboxylic acid via the hydrogenation of p-toluic acid. This protocol is designed to be scalable and emphasizes safety and efficiency.

Materials and Equipment

Reagents	Equipment
p-Toluic acid (4-methylbenzoic acid)	High-pressure stainless steel autoclave with a stirrer
5% Rhodium on Carbon (Rh/C) catalyst	Heating mantle with temperature controller
Deionized water (solvent)	Hydrogen gas cylinder with regulator
Ethyl acetate (extraction solvent)	Filtration apparatus (e.g., Büchner funnel)
Anhydrous magnesium sulfate or sodium sulfate	Rotary evaporator
Hydrochloric acid (for acidification)	Standard laboratory glassware
Sodium hydroxide (for workup)

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 4-methylcyclohexanecarboxylic acid.

Step-by-Step Procedure

• Reaction Setup: In a high-pressure autoclave, combine p-toluic acid and deionized water. A typical starting concentration is 0.1 M, but this can be optimized. Add the 5% Rh/C catalyst, typically at a loading of 5-10 mol% relative to the substrate.

• Hydrogenation: Seal the autoclave and purge the system with hydrogen gas several times to remove air. Pressurize the autoclave with hydrogen to the desired pressure (e.g., 2.5 MPa).[3]

• Reaction Conditions: Heat the mixture to the target temperature (e.g., 110°C) while stirring vigorously to ensure good mixing and catalyst suspension.[3] The reaction progress can be monitored by taking samples and analyzing them by GC or TLC.

• Work-up and Catalyst Removal: After the reaction is complete (typically a few hours), cool the autoclave to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture to remove the catalyst. The catalyst can often be recycled.

• Extraction and Purification: Make the filtrate basic with a sodium hydroxide solution to deprotonate the carboxylic acid, making it water-soluble. Wash with an organic solvent like ethyl acetate to remove any non-acidic impurities.

• Acidification: Acidify the aqueous layer with hydrochloric acid to precipitate the 4-methylcyclohexanecarboxylic acid.

• Isolation: Collect the solid product by filtration, wash with cold deionized water, and dry under vacuum. The product is typically a mixture of cis and trans isomers.[1]

Troubleshooting Guide

This section addresses common issues that may arise during the synthesis and scale-up of 4-methylcyclohexanecarboxylic acid.

Troubleshooting Logic Diagram

Caption: Logic diagram for troubleshooting common synthesis issues.

Question & Answer Troubleshooting

Q1: My reaction is showing low or incomplete conversion of p-toluic acid. What are the likely causes and how can I fix this?

A1: Low conversion is often related to catalyst activity or reaction conditions.

• Catalyst Deactivation: The catalyst may have lost activity. Ensure you are using fresh or properly stored catalyst. If recycling the catalyst, its activity may decrease over time. Consider increasing the catalyst loading or performing a pre-activation step.

• Insufficient Hydrogen Pressure: The pressure of hydrogen gas is crucial for the reaction rate. Check for leaks in your system and ensure the pressure is maintained throughout the reaction.

• Inadequate Mixing: On a larger scale, insufficient stirring can lead to poor contact between the catalyst, substrate, and hydrogen. Increase the stirring speed to ensure the catalyst is well suspended.

• Reaction Temperature and Time: The reaction may require a higher temperature or longer reaction time to go to completion. Monitor the reaction progress and adjust these parameters accordingly. For instance, some hydrogenations of benzoic acid derivatives are performed at temperatures up to 423 K.[4]

Q2: The cis/trans isomer ratio of my product is not what I expected. How can I control the stereochemistry?

A2: The cis/trans ratio is influenced by the reaction conditions and can be altered post-synthesis.

• Thermodynamic vs. Kinetic Control: The initial hydrogenation may yield a kinetically controlled product ratio. The trans isomer is generally the more thermodynamically stable product.

• Epimerization: To enrich the trans isomer, you can perform an epimerization step. This is typically achieved by heating the mixture of isomers with a strong base, such as potassium hydroxide, in a suitable solvent.[8] This process drives the equilibrium towards the more stable trans isomer.

Q3: My final product has impurities even after the standard workup. What purification strategies can I employ?

A3: Impurities can arise from side reactions or incomplete removal of starting materials.

• Incomplete Reaction: Unreacted p-toluic acid can be an impurity. Ensure the reaction has gone to completion.

• Side Products: Over-reduction or side reactions can occur. Analyze the impurities to identify their structure, which can provide clues about how to prevent their formation.

• Purification Techniques:

  • Recrystallization: This is a powerful technique for purifying solid carboxylic acids. Experiment with different solvents or solvent mixtures to find optimal conditions.

  • Acid-Base Extraction: A thorough acid-base workup is essential. Ensure the pH is adjusted correctly during the extraction and precipitation steps to maximize separation.[9]

  • Distillation: If the product is a liquid or has a suitable boiling point, fractional distillation under reduced pressure can be effective.[3][9]

Frequently Asked Questions (FAQs)

Q1: What is the typical physical state of 4-methylcyclohexanecarboxylic acid?

A1: The physical state depends on the isomer ratio and purity. The trans isomer is typically a white crystalline solid, while mixtures of cis and trans isomers can be a colorless to white liquid or solid.[1]

Q2: Can I use a different catalyst for the hydrogenation of p-toluic acid?

A2: While rhodium on carbon is highly effective, other catalysts like palladium on carbon (Pd/C) can also be used.[4] However, catalyst choice can affect the reaction rate, selectivity, and required reaction conditions. It is advisable to perform small-scale screening experiments to identify the optimal catalyst for your specific needs.

Q3: Are there any safety concerns I should be aware of when scaling up this synthesis?

A3: Yes, scaling up any chemical reaction introduces new safety considerations.

• Hydrogen Gas: Hydrogen is highly flammable. Ensure your reaction setup is in a well-ventilated area and free from ignition sources. Always handle hydrogen cylinders and regulators with care.

• High-Pressure Reactions: Autoclaves must be properly maintained and operated by trained personnel. Always follow the manufacturer's instructions for pressure and temperature limits.

• Exothermic Reactions: Hydrogenation reactions can be exothermic. On a larger scale, this can lead to a rapid increase in temperature and pressure. Implement proper temperature control and have a cooling system in place.

• Catalyst Handling: Some hydrogenation catalysts can be pyrophoric (ignite spontaneously in air), especially after use. Handle the catalyst under an inert atmosphere or quench it carefully.

Q4: How can I analyze the cis/trans isomer ratio of my product?

A4: The most common methods for analyzing the isomer ratio are:

• Gas Chromatography (GC): After derivatization (e.g., silylation or esterification), the isomers can often be separated and quantified by GC.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to distinguish between the cis and trans isomers based on differences in chemical shifts and coupling constants.

By understanding the underlying principles of the synthesis and being prepared for potential challenges, you can successfully scale up the production of 4-methylcyclohexanecarboxylic acid with high yield and purity.

References

• Google Patents. (n.d.). WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Synthesis and Applications of Trans-4-Methylcyclohexanecarboxylic Acid (CAS 13064-83-0). Retrieved from [Link]

• Lan, J., et al. (2015). Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA. Environmental Science & Technology, 49(10), 6284-6293. Retrieved from [Link]

• Brainly. (2023). Show how 4-methylcyclohexyl chloride can be converted to 4-methylcyclohexanecarboxylic acid. Retrieved from [Link]

• Western Michigan University ScholarWorks. (n.d.). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. Retrieved from [Link]

• Biocompare. (n.d.). 4-Methylcyclohexanecarboxylic Acid (cis- and trans- mixture) from Aladdin Scientific. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Methylcyclohexanemethanol. Retrieved from [Link]

• Google Patents. (n.d.). EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.

• National Center for Biotechnology Information. (n.d.). Catalytic Ring Hydrogenation of Benzoic Acid with Supported Transition Metal Catalysts in scCO2. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

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• 5. Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Technical Support Center: Purification of 4-Methylcyclohexanecarboxylic Acid

Welcome to the technical support center for the purification of 4-methylcyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for challenges encountered during the recrystallization of this compound. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise when planning the purification of 4-methylcyclohexanecarboxylic acid.

Q1: What are the key physical properties of 4-methylcyclohexanecarboxylic acid I should be aware of?

A1: A critical aspect of this compound is the existence of cis and trans geometric isomers.[1] Your starting material is often a mixture of both.[1][2] The physical state of your crude product heavily depends on the isomeric ratio:

• trans-isomer: Typically a white crystalline solid with a melting point in the range of 108-114 °C.[3]

• cis/trans-mixture: Often presents as a colorless to pale yellow liquid or oil at room temperature.[2][4]

Understanding this is fundamental, as attempting to recrystallize a low-melting mixture can easily lead to "oiling out," a common troubleshooting issue discussed later. The goal of recrystallization is often to isolate the higher-melting, more stable trans isomer.

Q2: How do I select an appropriate solvent for recrystallization?

A2: The ideal solvent should dissolve 4-methylcyclohexanecarboxylic acid completely at an elevated temperature but poorly at low temperatures.[5][6] Given the compound's structure—a nonpolar cyclohexane ring and a polar carboxylic acid group—a solvent system that balances polarity is often most effective.

• Single Solvents: Highly polar solvents like methanol may dissolve the compound too readily even at room temperature, leading to poor recovery. Nonpolar solvents like hexane will likely have very poor solubility even when hot.

• Mixed Solvent Systems: A mixed solvent system is highly recommended. A common and effective choice is a methanol/water system.[7] In this system, methanol is the "good" solvent that dissolves the compound, and water acts as the "anti-solvent" or "poor" solvent to reduce solubility upon cooling. This combination allows for fine-tuned control over the crystallization process.

Q3: What are the likely impurities in my crude sample?

A3: Impurities can be broadly categorized:

• Geometric Isomers: The most common "impurity" is the undesired cis-isomer if your goal is to isolate the pure trans-isomer.

• Starting Materials: If the compound was synthesized via hydrogenation of p-toluic acid, unreacted starting material could be present.[8]

• Reaction Byproducts: Depending on the synthetic route, various side products may be present. These are often more soluble in the recrystallization solvent and will remain in the mother liquor.

Troubleshooting Guide

This section provides direct answers to specific problems you may encounter during the experiment.

Q1: My compound separated as a sticky oil instead of crystals. What happened and how do I fix it?

A1: This phenomenon is called "oiling out" and is the most common issue when recrystallizing 4-methylcyclohexanecarboxylic acid.[9] It occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice.[10]

Causality:

• Low Melting Point: The melting point of your crude material is lower than the temperature of the solution from which it is separating.[11] This is highly probable if your starting material has a high concentration of the lower-melting cis-isomer or other impurities that cause significant melting point depression.[10][11]

• High Supersaturation: The solution is cooled too rapidly, or the concentration of the solute is too high, causing the compound to crash out of solution above its melting point.

Solutions:

• Re-heat and Dilute: Place the flask back on the heat source until the oil redissolves completely.

• Add More "Good" Solvent: Add a small additional amount of the primary solvent (e.g., methanol in a methanol/water system) to decrease the supersaturation level.[10]

• Ensure Slow Cooling: Allow the solution to cool to room temperature slowly on the benchtop before moving it to an ice bath. Insulating the flask can further slow the cooling rate.[6]

• Lower the Crystallization Temperature: By adding more solvent, you ensure that the solution becomes saturated at a lower temperature, which is hopefully below the melting point of your compound.

Caption: Troubleshooting logic for an "oiling out" event.

Q2: No crystals have formed even after the solution has cooled in an ice bath. What should I do?

A2: This indicates that the solution is not sufficiently supersaturated.

Causality:

• Excess Solvent: Too much solvent was used initially, and the compound remains soluble even at low temperatures.[12]

• High Purity/Lack of Nucleation Sites: Sometimes, very pure compounds in a clean flask lack nucleation sites to initiate crystal growth.

Solutions:

• Induce Crystallization:

  • Scratch Method: Gently scratch the inside surface of the flask below the solvent line with a glass stirring rod. The microscopic scratches provide nucleation sites for crystal growth.

  • Seeding: If you have a pure crystal of 4-methylcyclohexanecarboxylic acid, add a tiny amount to the cold solution. This "seed" crystal will act as a template for other molecules to crystallize upon.[13]

• Reduce Solvent Volume: If induction methods fail, gently heat the solution to evaporate some of the solvent. Be careful not to evaporate too much. Cool the solution again and attempt to induce crystallization.

Q3: My final yield is very low. What are the likely causes?

A3: A low yield is a common problem that can often be traced back to procedural steps.

Causality:

• Using Too Much Solvent: This is the most frequent cause. The more solvent used, the more product will remain dissolved in the mother liquor, even after cooling.[12]

• Premature Crystallization: If you performed a hot filtration to remove insoluble impurities, the product may have crystallized in the filter funnel.[14]

• Incomplete Transfer: Material loss during transfers between flasks and during filtration.

Solutions:

• Optimize Solvent Volume: Use only the absolute minimum amount of hot solvent required to fully dissolve the crude solid.

• Pre-heat Funnel: When performing a hot filtration, pre-heat the funnel by pouring hot solvent through it just before filtering your solution. This prevents a temperature drop that would cause premature crystallization.[14]

• Scrape and Rinse: Ensure all crystals are scraped from the flask and rinsed into the filter funnel with a small amount of ice-cold solvent.

Quantitative Data Summary

For successful recrystallization, understanding the properties of potential solvents is crucial.

Solvent	Boiling Point (°C)	Polarity	Role in Recrystallization of 4-Methylcyclohexanecarboxylic Acid
Methanol	64.7	Polar Protic	Good Solvent: Effectively dissolves the compound, especially when hot.[4][15]
Water	100	Very Polar	Anti-Solvent: Used in a mixed system to decrease solubility upon cooling.[7]
Acetone	56	Polar Aprotic	Potential good solvent, though volatility can be a challenge.[16]
Hexane	69	Nonpolar	Potential anti-solvent if a less polar system is desired.[17]

Detailed Experimental Protocol: Recrystallization using Methanol/Water

This protocol is designed to isolate the pure trans-isomer from a typical crude mixture.

Caption: Experimental workflow for recrystallization.

Step-by-Step Methodology:

• Dissolution: Place the crude 4-methylcyclohexanecarboxylic acid in an Erlenmeyer flask. Add a boiling chip. On a hot plate, add a minimum amount of hot methanol dropwise while swirling until the solid just dissolves. The key is to avoid a large excess of solvent.[6]

• Hot Filtration (Optional): If you observe insoluble impurities (e.g., dust, inorganic salts), perform a hot filtration. Pre-heat a stemless funnel and a new flask. Filter the hot solution quickly to remove the impurities.

• Addition of Anti-Solvent: While the methanol solution is still hot, add water dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is now saturated.

• Clarification: Gently re-heat the solution until the cloudiness just disappears, resulting in a clear, saturated solution at high temperature.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed on your benchtop. Slow cooling is critical for the formation of large, pure crystals.[6]

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold water to remove any soluble impurities adhering to the crystal surfaces.

• Drying: Allow the crystals to dry completely. The final product should be a white crystalline solid. Confirm purity by measuring the melting point and comparing it to the literature value for the trans-isomer (108-114 °C).

References

• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. RSC Education. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection. Retrieved from [Link]

• ChemBK. (2024). 4-methylcyclohexanecarboxylic acid. Retrieved from [Link]

• Cleanchem. (n.d.). 4-Methylcyclohexanecarboxylic Acid | CAS No: 4331-54-8. Retrieved from [Link]

• Google Patents. (n.d.). EP0814073B1 - Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• National Institutes of Health. (n.d.). trans-4-[(Phenylsulfonyloxy)methyl]cyclohexanecarboxylic acid. PMC. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• The Student Room. (2018). How to purify a carboxylic acid by recrystallisation?. Retrieved from [Link]

• SweetStudy. (n.d.). Recrystallization pre/post lab questions. Retrieved from [Link]

• Google Patents. (n.d.). WO2021107047A1 - Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• National Institutes of Health. (n.d.). 4-Methylcyclohexanecarboxylic acid. PubChem. Retrieved from [Link]

• Reddit. (2013). Recrystallization (help meeeeee). r/chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• ResearchGate. (2014). How to avoid the formation of oil droplets during recrystallization?. Retrieved from [Link]

• Organic Process Research & Development. (2019). Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

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• 8. trans-4-Methylcyclohexanecarboxylic acid | 13064-83-0 [chemicalbook.com]
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common impurities in commercial 4-methylcyclohexanecarboxylic acid

Welcome to the Technical Support Center for 4-Methylcyclohexanecarboxylic Acid. This guide is designed for researchers, scientists, and professionals in drug development and materials science. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the synthesis, purification, and analysis of commercial 4-methylcyclohexanecarboxylic acid. Our goal is to provide you with the expertise and practical insights necessary to ensure the quality and success of your experiments.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What are the most common impurities in commercial 4-methylcyclohexanecarboxylic acid?

  • How do these impurities originate?

  • Why is the cis/trans isomer ratio a critical quality attribute?

  • What are the initial signs of impurities in my sample?

• Troubleshooting Guide

  • Problem: My final product shows a broad melting point range.

  • Problem: Spectroscopic analysis (NMR, IR) indicates the presence of aromatic signals.

  • Problem: The cis/trans isomer ratio of my product does not meet the required specifications.

  • Problem: My downstream application (e.g., polymerization, liquid crystal formulation) is failing or showing inconsistent results.

• Experimental Protocols

  • Protocol 1: Purification of 4-Methylcyclohexanecarboxylic Acid by Recrystallization.

  • Protocol 2: Analysis of Impurities and Isomer Ratio by Gas Chromatography-Mass Spectrometry (GC-MS).

• References

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 4-methylcyclohexanecarboxylic acid?

A1: The most prevalent impurities in commercial-grade 4-methylcyclohexanecarboxylic acid are directly related to its primary manufacturing process: the catalytic hydrogenation of p-toluic acid.[1][2]

Primary Impurities:

• Unreacted Starting Material: p-Toluic acid is a common impurity resulting from incomplete hydrogenation.

• Geometric Isomers: Commercial 4-methylcyclohexanecarboxylic acid is a mixture of cis and trans isomers.[3] If a specific isomer is desired (often the trans isomer for applications in polymers and liquid crystals), the other isomer is considered an impurity.[4][5]

• Hydrogenation Byproducts: Depending on the catalyst and reaction conditions, trace amounts of byproducts such as 4-methylcyclohexylmethanol (over-reduction of the carboxylic acid) or toluene (decarboxylation) may be present.

The following table summarizes these common impurities:

Impurity	Chemical Structure	Origin
p-Toluic Acid	C₈H₈O₂	Incomplete hydrogenation of the starting material.
cis-4-Methylcyclohexanecarboxylic Acid	C₈H₁₄O₂	Isomeric byproduct of the hydrogenation reaction.
trans-4-Methylcyclohexanecarboxylic Acid	C₈H₁₄O₂	Isomeric byproduct of the hydrogenation reaction.
4-Methylcyclohexylmethanol	C₈H₁₆O	Over-reduction of the carboxylic acid group.

Q2: How do these impurities originate?

A2: The genesis of these impurities is intricately linked to the synthesis pathway. The industrial synthesis of 4-methylcyclohexanecarboxylic acid predominantly involves the catalytic hydrogenation of p-toluic acid.

Caption: Troubleshooting workflow for aromatic impurities.

Corrective Actions:

• Review Synthesis Protocol: Ensure that the hydrogenation reaction was carried out under optimal conditions (sufficient hydrogen pressure, adequate reaction time, and active catalyst).

• Purification: Perform a careful recrystallization to separate the non-polar cyclohexyl product from the more polar aromatic starting material. (See Protocol 1).

Problem: The cis/trans isomer ratio of my product does not meet the required specifications.

The cis/trans ratio is primarily determined during the hydrogenation step.

Factors Influencing Isomer Ratio:

• Catalyst: The type of catalyst (e.g., Palladium, Platinum, Rhodium) and its support can influence the stereochemical outcome.

• Temperature and Pressure: These reaction parameters can affect the thermodynamics and kinetics of hydrogen addition.

• Solvent: The solvent can influence the conformation of the substrate on the catalyst surface.

Troubleshooting Steps:

• Analytical Verification: Accurately determine the isomer ratio using a validated analytical method such as GC-MS (see Protocol 2).

• Reaction Optimization: If synthesizing in-house, a systematic optimization of the hydrogenation conditions may be necessary.

• Isomer Enrichment: While challenging, it may be possible to enrich one isomer through fractional crystallization, although this often leads to significant yield loss.

Problem: My downstream application (e.g., polymerization, liquid crystal formulation) is failing or showing inconsistent results.

The performance of 4-methylcyclohexanecarboxylic acid in these applications is highly sensitive to impurities.

Application	Potential Impurity & Impact	Troubleshooting
Polymer Synthesis	p-Toluic Acid: Can act as a chain terminator, limiting the molecular weight of the polymer. Incorrect Isomer Ratio: A higher than desired cis isomer content will lead to a more amorphous polymer with a lower melting point and reduced mechanical strength. [4][5]	Re-purify the monomer to remove p-toluic acid. Verify the isomer ratio of the starting material using GC-MS.
Liquid Crystal Formulation	Incorrect Isomer Ratio: The presence of the cis isomer disrupts the liquid crystalline phase, lowering the clearing point and affecting the electro-optical properties. [6]Other Impurities: Can introduce ionic contaminants that affect the resistivity and performance of the liquid crystal display.	Use highly purified trans-4-methylcyclohexanecarboxylic acid. Analyze the starting material for trace impurities.

Experimental Protocols

Protocol 1: Purification of 4-Methylcyclohexanecarboxylic Acid by Recrystallization

This protocol is designed to remove unreacted p-toluic acid and other polar impurities.

Materials:

• Crude 4-methylcyclohexanecarboxylic acid

• Hexane (or other suitable non-polar solvent)

• Ethanol (or other suitable polar solvent)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Solvent Selection: A solvent pair system is often effective. Hexane (a non-polar solvent in which the product is soluble when hot but less so when cold) and a small amount of a more polar solvent like ethanol (to help dissolve the more polar p-toluic acid impurity) can be a good starting point. [7]2. Dissolution: Place the crude 4-methylcyclohexanecarboxylic acid in an Erlenmeyer flask. Add a minimal amount of hot hexane and bring the mixture to a gentle boil.

• Co-solvent Addition: If the solid does not fully dissolve, add ethanol dropwise while maintaining the boil until a clear solution is obtained. Avoid adding a large excess of the polar solvent.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place the flask in an ice-water bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold hexane to remove any residual mother liquor containing the impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

• Purity Assessment: Determine the melting point of the recrystallized product and analyze its purity by GC-MS (Protocol 2).

Protocol 2: Analysis of Impurities and Isomer Ratio by Gas Chromatography-Mass Spectrometry (GC-MS)

This method allows for the separation and quantification of p-toluic acid and the cis/trans isomers of 4-methylcyclohexanecarboxylic acid. [8][9] Sample Preparation:

• Derivatization: Carboxylic acids are often derivatized to more volatile esters (e.g., methyl esters) prior to GC analysis to improve peak shape and resolution. A common method is to react the sample with diazomethane or by using a milder esterification agent like (trimethylsilyl)diazomethane.

• Dilution: Dissolve the derivatized sample in a suitable solvent (e.g., ethyl acetate) to a concentration of approximately 1 mg/mL.

GC-MS Parameters:

Parameter	Recommended Setting
Column	DB-5ms or HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (split or splitless depending on concentration)
Oven Program	Initial: 70°C, hold 2 min; Ramp: 15°C/min to 280°C, hold 5 min
MS Ion Source	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400

Data Interpretation:

• Identification: Impurities and isomers are identified by their retention times and mass spectra. The mass spectrum of the methyl ester of p-toluic acid will show a molecular ion corresponding to its mass, while the cis and trans isomers of 4-methylcyclohexanecarboxylic acid methyl ester will have the same mass but different retention times.

• Quantification: The relative amounts of each component can be determined by integrating the peak areas in the chromatogram. The isomer ratio is calculated from the respective peak areas of the cis and trans isomers.

References

• "Recrystallization." University of California, Los Angeles, Department of Chemistry and Biochemistry.
• "Recrystallization." University of Colorado Boulder, Department of Chemistry.
• "What's the best solvent to remove these crystals and recrystallize it?" Reddit.
• "GC-MS Analysis of Methyl Cyclohexanecarboxylate: An In-depth Technical Guide." Benchchem.
• "Recrystallization Guide: Process, Procedure, Solvents." Mettler Toledo.
• "4-Methylcyclohexanecarboxylic Acid | CAS No: 4331-54-8." Cleanchem.
• "Recrystallization- Organic Chemistry Lab- purific
• Gracia-Moreno, E., Lopez, R., & Ferreira, V. (2015). "Determination of 2-, 3-, 4-methylpentanoic and cyclohexanecarboxylic acids in wine: development of a selective method based on solid phase extraction and gas chromatography-negative chemical ionization mass spectrometry and its application to different wines and alcoholic beverages.
• Kricheldorf, H. R., & Conradi, A. (1987). "New polymer syntheses, 17. Cis/trans isomerism of 1,4‐cyclohexanedicarboxylic acid in crystalline, liquid‐crystalline and amorphous polyesters." Die Makromolekulare Chemie: Makromolekulare Chemie und Physik, 188(1), 125-136.
• "4-Methylcyclohexanecarboxylic acid." PubChem.
• Colonna, M., Berti, C., Binassi, E., Fiorini, M., & Sisti, L. (2011). "Poly(1,4-cyclohexylenedimethylene-1, 4-cyclohexanedicarboxylate): Analysis of parameters affecting polymerization and cis-trans isomerization.
• "TWI400228B - Process for hydrogenating 4-carboxybenzaldehyde to p-toluic acid.
• "Gas chromatography-mass spectrometry (GC-MS)
• "4-Methylcyclohexanecarboxylic acid." ChemicalBook.
• "4-Methylcyclohexanecarboxylic acid.
• "Simplified Analysis of Aqueous Short Chain Fatty Acids by GC/MS.
• "4331-54-8|4-Methylcyclohexanecarboxylic acid|BLD Pharm." BLD Pharm.
• "MetBioNet best practice guidelines for analysis of organic acids by Gas Chrom
• Zhang, Y., et al. (2020). "Efficient Catalytic Hydrogenation of Lignin-Derived Phenolics Under Mild Conditions." Molecules, 25(1), 135.
• Wang, C., et al. (2021). "Hydrogenation of benzoic acid derivatives over Pt/TiO2 under mild conditions.
• "Oxidation of p-toluic acid to terephthalic acid via a bromine-free process using nano manganese and manganese–copper mixed oxides." New Journal of Chemistry.
• Domenici, V. (2023).
• "Polymer–Nematic Liquid Crystal Interface: On the Role of the Liquid Crystalline Molecular Structure and the Phase Sequence in Photoalignment." MDPI.
• "The effects of cis-trans configuration of cyclohexane multi-carboxylic acids on colloidal forces in dispersions: steric, hydrophobic and bridging.
• "The Art of Heterogeneous Catalytic Hydrogen

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• 1. TWI400228B - Process for hydrogenating 4-carboxybenzaldehyde to p-toluic acid - Google Patents [patents.google.com]
• 2. 4-Methylcyclohexanecarboxylic acid | 4331-54-8 [chemicalbook.com]
• 3. 4-Methylcyclohexanecarboxylic acid | C8H14O2 | CID 20330 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. On the Effects of Different trans and cis Populations in Azobenzene Liquid Crystal Elastomers: A Monte Carlo Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Determination of 2-, 3-, 4-methylpentanoic and cyclohexanecarboxylic acids in wine: development of a selective method based on solid phase extraction and gas chromatography-negative chemical ionization mass spectrometry and its application to different wines and alcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in Aromatic Precursor Hydrogenation

Welcome to the technical support center for troubleshooting catalyst deactivation in the hydrogenation of aromatic precursors. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during these critical synthetic transformations. Here, we move beyond simple procedural lists to provide in-depth explanations of the underlying causes of catalyst deactivation, empowering you to make informed decisions in your experimental work.

Frequently Asked Questions (FAQs)

Q1: My hydrogenation reaction has stalled or is proceeding very slowly. What are the most likely causes?

An unusually slow or stalled hydrogenation reaction is a common issue, often pointing to a problem with the catalyst's activity. The primary culprits for this are catalyst deactivation, poisoning, or suboptimal reaction conditions.[1]

• Catalyst Deactivation : The catalyst may have lost its intrinsic activity due to improper storage, handling, or simply reaching the end of its operational life.[1] Many hydrogenation catalysts, like Raney Nickel, are pyrophoric and require careful handling under an inert atmosphere.[1]

• Catalyst Poisoning : The active sites on your catalyst may be blocked by impurities present in the substrate, solvent, or hydrogen gas.[1][2] Common poisons for noble metal catalysts include sulfur and nitrogen compounds, heavy metal ions, and carbon monoxide.[1][2][3]

• Insufficient Catalyst Loading : The amount of catalyst may be too low for the scale of your reaction. A typical loading for Pd/C is 5-10 mol% relative to the substrate.[1]

• Suboptimal Reaction Conditions : Inadequate hydrogen pressure, incorrect temperature, or poor agitation can all limit the reaction rate.[1] Vigorous stirring is crucial to ensure efficient mixing of the three-phase system (solid catalyst, liquid substrate/solvent, and gaseous hydrogen).[1]

Q2: I suspect my catalyst has been poisoned. What are the common sources of poisons and how can I identify them?

Catalyst poisoning occurs when impurities in the reaction system strongly adsorb to the catalyst's active sites, rendering them inactive.[2] This is a frequent cause of reaction failure.

Common Catalyst Poisons and Their Sources:

Poison	Common Sources	Effect on Catalyst
Sulfur Compounds	Thiols, thiophenes, sulfoxides from starting materials or reagents; residual sulfur from upstream processes.[2][3][4]	Strong and often irreversible poisoning of noble metal catalysts like Pd, Pt, and Ni.[2][5][6]
Nitrogen Compounds	Amines, pyridines, quinolines, nitriles in the substrate or solvent.[1][3][5]	Can act as inhibitors or poisons by strongly adsorbing to active sites.[5]
Heavy Metals	Lead, mercury, arsenic from raw materials or contaminated glassware.[2]	Form stable complexes with the active sites, leading to deactivation.[2]
Carbon Monoxide (CO)	Impurity in the hydrogen gas supply.[2][4]	Strongly binds to active sites, particularly on iron and copper-based catalysts, hindering reactant interaction.[2]
Halides	Chloride, bromide, fluoride ions from starting materials or acidic media.[3][5]	Can inhibit palladium catalysts.[5]
Water	Can act as a temporary poison, especially for zeolite-based catalysts.[7]	Can cause loss of crystallinity and modify acid sites at high temperatures.[7]

Identifying the Source of Poisoning:

A systematic approach is key to pinpointing the source of the poison. Consider the following steps:

• Analyze the Feedstock : Use analytical techniques like GC-MS or elemental analysis to screen your starting materials and solvents for known poisons.

• Check the Hydrogen Source : Ensure the purity of your hydrogen gas. If CO poisoning is suspected, use a high-purity grade or an in-line purifier.

• Review Upstream Processes : Consider any potential contaminants that may have been carried over from previous synthetic steps.

• Glassware and Reactor Cleanliness : Ensure all equipment is scrupulously clean to avoid contamination from heavy metals or other residues.[1]

Q3: My catalyst seems to be losing activity over several runs. What are the long-term deactivation mechanisms at play?

Gradual loss of catalyst activity over time is often due to more subtle, cumulative deactivation mechanisms such as coking, sintering, or phase transformation.

• Coking (Fouling) : This involves the deposition of carbonaceous materials (coke) on the catalyst surface.[8] These deposits block active sites and can obstruct the catalyst's pore structure, hindering reactant access.[8][9] Polycyclic aromatic hydrocarbons (PAHs) are common coke precursors in aromatic hydrogenation.[9][10]

• Sintering (Thermal Degradation) : At high temperatures, the small metal particles of the catalyst can migrate and agglomerate into larger crystals.[8][11] This process reduces the active surface area of the catalyst, leading to a decrease in activity.[6][8] Sintering can be accelerated by the presence of water vapor.[6]

• Phase Transformation : This deactivation mechanism involves the conversion of an active crystalline phase of the catalyst into an inactive one.[7] This can occur through reactions with components from the catalyst support or the formation of inactive metal compounds.[7] For example, the formation of nickel spinel (NiAl₂O₄) can lead to the loss of nickel promoter activity.[12][13]

Troubleshooting Guides

Guide 1: Diagnosing and Addressing Catalyst Poisoning

This guide provides a systematic approach to troubleshooting suspected catalyst poisoning.

Experimental Protocol:

• Establish a Baseline : Run the reaction with a fresh, trusted batch of catalyst and high-purity starting materials and solvent to confirm the expected reaction profile.

• Isolate the Variable : Systematically replace each component of the reaction (substrate, solvent, hydrogen source) with a new, high-purity batch while keeping all other parameters constant.

• Analyze the Results : If the reaction proceeds successfully after replacing a specific component, that component is the likely source of the poison.

• Purification : If the substrate is identified as the source, consider purification methods such as recrystallization, distillation, or treatment with activated carbon to remove the impurity.

• Catalyst Replacement : If poisoning is confirmed, the most straightforward solution is often to replace the catalyst with a fresh batch.[1]

Diagram: Troubleshooting Logic for Catalyst Poisoning

Caption: A logical workflow for diagnosing and resolving catalyst poisoning.

Guide 2: Mitigating Coking and Sintering

For reactions prone to long-term deactivation, preventative measures are crucial.

Strategies to Mitigate Coking:

• Optimize Reaction Temperature : Excessively high temperatures can accelerate coke formation.[9][10] Operate at the lowest temperature that provides a reasonable reaction rate.

• Increase Hydrogen Pressure : Higher hydrogen partial pressure can help to minimize the formation of coke precursors.[10]

• Feedstock Pre-treatment : If possible, hydrogenate or remove coke precursors from the feedstock before the main reaction.

• Catalyst Design : Incorporating new active sites or modifying the catalyst support can help convert coke precursors into less reactive compounds.

Strategies to Mitigate Sintering:

• Control Reaction Temperature : Avoid exceeding the recommended operating temperature for the catalyst, as high temperatures are the primary driver of sintering.[6][8]

• Choose a Stable Support : The catalyst support plays a crucial role in stabilizing the metal particles. Select a support material that is stable under your reaction conditions.

• Use Promoters : The addition of promoters can help to stabilize the metal particles and inhibit their agglomeration.[14] For instance, the introduction of copper to nickel catalysts can suppress the sintering of nickel nanoparticles.[14]

Diagram: Mechanisms of Catalyst Deactivation

Caption: The primary mechanisms leading to catalyst deactivation.

Guide 3: Catalyst Regeneration

In some cases, a deactivated catalyst can be regenerated to restore its activity. This is particularly common for deactivation caused by coking.

General Protocol for Regeneration by Coking Removal:

Caution : Catalyst regeneration procedures can be hazardous and should only be performed by trained personnel with appropriate safety precautions.

• Purge the Reactor : After the reaction, purge the reactor with an inert gas (e.g., nitrogen or argon) to remove any residual hydrogen and reactants.

• Controlled Oxidation : The most common method for removing coke is a controlled burn-off with a dilute stream of an oxidizing gas (e.g., air or oxygen in an inert gas).[15][16] The temperature must be carefully controlled to avoid excessive heat that could cause further sintering of the catalyst.[15]

• Reduction : After the coke has been removed, the catalyst often needs to be re-reduced with hydrogen to restore the active metallic phase.

• Solvent Washing : For some types of fouling, washing the catalyst with a suitable solvent may be effective in removing adsorbed species.[17]

It is important to note that regeneration may not fully restore the catalyst's original activity, especially if sintering or other irreversible deactivation has occurred.[12][13]

References

• Recent Advances in the Mitigation of the Catalyst Deactivation of CO 2 Hydrogen
• troubleshooting guide for the catalytic hydrogenation of nitroarom
• Three Sources of Catalyst Deactivation and How To Mitigate Them - ChemC
• How to Prevent Catalyst Poisoning
• Kinetic Study on the Reaction and Deactivation Behavior of Hydrodearomatization C
• Catalyst Regener
• Types of Catalyst Deactivation: Poisoning, Sintering, and Coking | Solubility of Things.
• Highly Efficient Hydrogenation of Lignin over Ni-Based Alloy C
• Coke formation in metal‐catalysed hydrogenation/dehydrogenation...
• Regeneration of a Deactivated Hydrotreating Catalyst | Industrial & Engineering Chemistry Research - ACS Public
• Dehydrogenation of different aromatic hydrocarbons - ResearchG
• C
• The Art of Heterogeneous Catalytic Hydrogen
• What could be causing rapid catalyst deactivation in the hydrogenation of heavier fractions downstream of our steam cracker furnace? | Axens.
• Deactivation Mechanisms of Industrial Catalysts and Their Regeneration - ResearchG
• Kinetic Study on the Reaction and Deactivation Behavior of Hydrodearomatization C
• Deactivation mechanisms: A) Coke formation, B) Poisoning, C) Sintering...
• Regeneration of a Deactivated Hydrotreating C
• Regeneration of catalysts deactivated by coke deposition: A review - 低碳催化与工程研究部.
• Catalyst deactivation during pyrolysis gasoline hydrogenation - ResearchG
• Catalyst deactiv

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 3. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 4. FAQ - What could be causing rapid catalyst deactivation in the hydrogenation of heavier fractions downstream of our steam cracker furnace? | Axens [axens.net]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. ammoniaknowhow.com [ammoniaknowhow.com]
• 7. mdpi.com [mdpi.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Kinetic Study on the Reaction and Deactivation Behavior of Hydrodearomatization Catalysts During Initial Use - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Regeneration of a Deactivated Hydrotreating Catalyst | Semantic Scholar [semanticscholar.org]
• 14. mdpi.com [mdpi.com]
• 15. avant-al.com [avant-al.com]
• 16. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Maximizing Product Recovery Through Optimized Workup Procedures

Welcome to the Technical Support Center for Refining Workup Procedures. As a Senior Application Scientist, I've designed this guide to provide researchers, scientists, and drug development professionals with field-proven insights and troubleshooting strategies to maximize the recovery of their valuable products. This resource is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Section 1: Liquid-Liquid Extraction (LLE) Troubleshooting

Liquid-liquid extraction is a cornerstone of product purification, yet it can present numerous challenges that lead to significant product loss. This section provides solutions to the most common LLE problems.

Frequently Asked Questions (FAQs)

Q1: My aqueous and organic layers are not separating due to an emulsion. How can I break it to recover my product?

A1: Emulsion formation is a frequent issue, especially when dealing with samples containing surfactants like phospholipids or fatty acids.[1][2] Here’s a systematic approach to breaking an emulsion:

• Patience is a virtue: Allow the separatory funnel to sit undisturbed for some time. Sometimes, the layers will separate on their own.[3]

• Gentle Agitation: Instead of vigorous shaking, gently swirl the separatory funnel. This minimizes the agitation that can lead to emulsion formation while still allowing for sufficient surface area contact for extraction.[1]

• "Salting Out": Add a saturated solution of sodium chloride (brine) or solid salt to the separatory funnel.[1][4][5] This increases the ionic strength of the aqueous layer, forcing the separation of the two phases.[1][5]

• Solvent Addition: Adding a small amount of a different organic solvent can alter the overall solvent properties and break the emulsion.[1][5]

• Filtration: In some cases, you can filter the mixture through a plug of glass wool or phase separation filter paper.[1]

• Centrifugation: If available, centrifuging the mixture is a highly effective method to break an emulsion.[1][5][6]

• pH Adjustment: If the emulsion is caused by an alkali soap or detergent, lowering the pH to around 2 with an acid like HCl or H2SO4 can neutralize the emulsifying agent.[3]

Q2: I'm not sure which layer is my organic layer and which is the aqueous layer. How can I quickly identify them?

A2: A simple "drop test" can resolve this. Add a few drops of water to the top of the separatory funnel. If the drops mix with the top layer, then the top layer is aqueous. If the drops travel through the top layer to the bottom layer, then the bottom layer is aqueous. As a general rule, chlorinated solvents (like dichloromethane and chloroform) are denser than water and will be the bottom layer, while most other common organic solvents (like diethyl ether, ethyl acetate, and hexane) are less dense than water and will be the top layer.

Q3: I suspect my product has poor solubility in the organic solvent, leading to low recovery. What can I do?

A3: Optimizing solvent selection and extraction conditions is key:

• Solvent Polarity: Ensure the polarity of your extraction solvent matches that of your product.[7] For polar analytes, a more polar organic solvent should be used.[2]

• pH Adjustment for Ionizable Compounds: The extraction efficiency of acidic or basic compounds is highly dependent on the pH of the aqueous phase.[8][9][10]

  • For acidic compounds , adjust the pH of the aqueous layer to be at least two pH units below the pKa of the compound. This ensures the compound is in its neutral, more organic-soluble form.[2]

  • For basic compounds , adjust the pH of the aqueous layer to be at least two pH units above the pKa of the compound to ensure it is in its neutral form.[2]

• Back Extraction: This technique can improve selectivity. After extracting your target analyte into the organic phase, you can re-extract it into a fresh aqueous phase with a pH that will ionize the analyte, leaving neutral impurities behind in the organic layer.[8]

Workflow Diagram: Troubleshooting Liquid-Liquid Extraction

Caption: A decision tree for troubleshooting common LLE issues.

Section 2: Precipitation and Crystallization

Inducing precipitation or crystallization is a powerful technique for isolating solid products. However, failure to form crystals or the formation of impure solids can be a major roadblock.

Frequently Asked Questions (FAQs)

Q1: My product is an oil and won't crystallize. How can I induce crystallization?

A1: "Oiling out" is a common problem. Here are several techniques to try:

• Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small crystal of the pure product, add it to the solution to act as a seed crystal.

• Reduce Solvent Volume: Concentrate the solution to increase the supersaturation. This can be done by gentle heating under a stream of nitrogen or by using a rotary evaporator.

• Change the Solvent System: Your product may be too soluble in the current solvent. Try adding a miscible "anti-solvent" (a solvent in which your product is insoluble) dropwise until the solution becomes cloudy, then add a few drops of the original solvent to redissolve the cloudiness and allow for slow cooling.

• Cooling: Try cooling the solution to a lower temperature (e.g., in an ice bath or freezer) to decrease the solubility of your product.

Q2: The crystallization happened too quickly, and I'm concerned about purity. What should I do?

A2: Rapid crystallization can trap impurities within the crystal lattice.[11] To obtain purer crystals, you should aim for slow crystal growth. If your product has already crashed out of solution, you can:

• Re-dissolve: Gently heat the solution to redissolve the solid.

• Add More Solvent: Add a small amount of additional solvent to slightly decrease the supersaturation.[11]

• Slow Cooling: Allow the solution to cool to room temperature slowly, and then gradually cool it further in an ice bath.

Q3: I'm not getting any precipitate during an acid-base workup. What could be the problem?

A3: This usually indicates an issue with pH adjustment or solubility.

• Verify pH: Use a pH meter or pH paper to ensure you have reached the target pH for precipitation.

• Solubility: Your product might be more soluble in the aqueous solution than expected, even at the isoelectric point. Try adding salt to decrease its aqueous solubility ("salting out").[12]

• Concentration: The concentration of your product may be too low to precipitate. Try concentrating the solution.

Experimental Protocol: Optimizing Crystallization

• Solvent Screening: In small vials, test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. A good crystallization solvent will dissolve the product when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of the chosen hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Slow Cooling: Cover the flask and allow it to cool slowly to room temperature.

• Induce Crystallization (if necessary): If no crystals form, use the techniques described in Q1.

• Ice Bath: Once crystals have formed at room temperature, cool the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Section 3: Purification and Final Product Handling

After initial isolation, further purification is often necessary. This section covers common issues related to chromatography and final product handling.

Frequently Asked questions (FAQs)

Q1: My compound is not moving off the silica gel column. What should I do?

A1: This indicates that your eluent is not polar enough.

• Increase Eluent Polarity: Gradually increase the percentage of the more polar solvent in your eluent system.

• Check for Decomposition: Your compound might be decomposing on the silica gel. You can test this by spotting your compound on a TLC plate, letting it sit for a while, and then eluting it to see if new spots appear.[13] If it is unstable, consider using a less acidic stationary phase like alumina or deactivating the silica gel with a small amount of triethylamine in the eluent.[13]

Q2: I've run my column, but all the fractions are mixed. Why did this happen?

A2: This can be due to several factors:

• Poor Packing: Air bubbles or cracks in the column bed can lead to uneven band broadening and poor separation.

• Overloading: Loading too much sample onto the column will result in broad, overlapping bands.

• Inappropriate Solvent System: The chosen eluent may not provide sufficient separation between your desired product and impurities. Always optimize your solvent system using TLC first.

• Compound Degradation: As mentioned above, if your compound is degrading on the column, you will see a mixture of your product and its degradation products in the fractions.[13]

Q3: After rotovapping, my product still contains residual solvent. How can I remove it?

A3: High-boiling point solvents like DMF or DMSO can be particularly difficult to remove.

• High Vacuum: Place the sample under a high vacuum for an extended period. Gentle heating can also help if your compound is thermally stable.

• Azeotropic Removal: Dissolve your product in a lower-boiling point solvent and then remove it on the rotary evaporator. Repeating this process several times can help to azeotropically remove the higher-boiling point solvent.[14]

• Lyophilization (Freeze-Drying): For aqueous solutions, lyophilization is an effective method for removing water.

• Solvent Swapping: Dissolve the product in a low boiling point solvent like diethyl ether or DCM and re-evaporate. This can be repeated multiple times. For very stubborn residues, you can then switch to an even more volatile and non-polar solvent like pentane to remove the ether or DCM.[15]

Data Table: Common Drying Agents

Drying Agent	Efficiency & Speed	Capacity	Comments	Incompatible With
Magnesium Sulfate (MgSO₄)	High efficiency, fast	High	A fine powder, good for general use.[16]	---
Sodium Sulfate (Na₂SO₄)	Lower efficiency, slower	High	A granular powder, less likely to adsorb product.	---
Calcium Chloride (CaCl₂)	High efficiency, slow	High	Can form complexes with alcohols, amines, and carbonyl compounds.[16]	Alcohols, Amines
Calcium Sulfate (CaSO₄)	High efficiency, fast	Low	A fine powder, good for pre-drying.	---
Potassium Carbonate (K₂CO₃)	Good efficiency	Moderate	Basic, suitable for drying basic compounds.[16]	Acidic compounds
Molecular Sieves (3Å or 4Å)	Very high efficiency	High	Must be activated before use.[16]	---

Workflow Diagram: Post-Column Chromatography Product Handling

Caption: A workflow for handling products after column chromatography.

References

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. [Link]

• Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions. [Link]

• Troubleshooting: The Workup. University of Rochester, Department of Chemistry. [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews. [Link]

• 7.7: Liquid-Liquid Extractions. Chemistry LibreTexts. [Link]

• How Can We Improve Our Liquid-Liquid Extraction Processes?. SCION Instruments. [Link]

• Tips & Tricks: Emulsions. University of Rochester, Department of Chemistry. [Link]

• Drying agent. [Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Spectro Scientific. [Link]

• Tackling emulsions just got easier. Biotage. [Link]

• Drying Organic Solutions. University of Colorado Boulder, Organic Chemistry. [Link]

• Tips for Troubleshooting Liquid-Liquid Extraction. K-Jhil. [Link]

• Mass Transfer Coefficient in Liquid−Liquid Extraction and the Influence of Aqueous Phase pH. ResearchGate. [Link]

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• What is Solvent Removal?. Organomation. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Confirming the Stereochemistry of 4-Methylcyclohexanecarboxylic Acid Isomers

For researchers, scientists, and professionals in drug development, the precise determination of molecular stereochemistry is not merely an academic exercise; it is a critical cornerstone of efficacy, safety, and intellectual property. The subtle yet profound differences between stereoisomers can dictate the success or failure of a therapeutic candidate. This guide provides an in-depth technical comparison of the cis and trans isomers of 4-methylcyclohexanecarboxylic acid, a valuable model system and building block in medicinal chemistry. We will delve into the causal relationships between stereochemical configuration, conformational preference, and the resulting spectroscopic signatures, supported by detailed experimental protocols.

The Significance of Stereoisomerism: A Conformational Perspective

4-Methylcyclohexanecarboxylic acid exists as two geometric isomers: cis and trans. The spatial arrangement of the methyl and carboxylic acid groups on the cyclohexane ring dictates the molecule's three-dimensional shape and, consequently, its interactions with biological systems. The cyclohexane ring predominantly adopts a chair conformation to minimize steric and torsional strain. In this conformation, substituents can occupy either axial or equatorial positions.

The critical difference between the cis and trans isomers of 4-methylcyclohexanecarboxylic acid lies in their preferred chair conformations.

• trans-4-Methylcyclohexanecarboxylic acid: In its most stable conformation, both the larger carboxylic acid group and the methyl group occupy equatorial positions. This arrangement minimizes destabilizing 1,3-diaxial interactions, resulting in a thermodynamically more stable isomer.

• cis-4-Methylcyclohexanecarboxylic acid: In any chair conformation, one substituent must be in an axial position while the other is equatorial. This results in inherent steric strain from 1,3-diaxial interactions, rendering the cis isomer less stable than the trans isomer.

This fundamental difference in conformational stability is the key to differentiating these isomers using common analytical techniques.

Experimental Workflow: From Synthesis to Isomer Confirmation

The following diagram outlines the overall workflow for synthesizing a mixture of the isomers and subsequently confirming their individual stereochemistry.

Caption: A flowchart illustrating the synthesis, separation, and stereochemical confirmation of 4-methylcyclohexanecarboxylic acid isomers.

Part 1: Synthesis of a cis and trans Isomer Mixture

A common and effective method for synthesizing 4-methylcyclohexanecarboxylic acid is through the catalytic hydrogenation of p-toluic acid. This reaction reduces the aromatic ring to a cyclohexane ring, yielding a mixture of the cis and trans isomers.

Experimental Protocol: Catalytic Hydrogenation of p-Toluic Acid

• Reactor Setup: In a high-pressure autoclave, combine p-toluic acid and a suitable hydrogenation catalyst (e.g., 5% Rhodium on alumina or Ruthenium on carbon) in a solvent such as water or isopropanol.

• Hydrogenation: Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 15 bar). Heat the mixture to a specified temperature (e.g., 100-110°C) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or by observing the cessation of hydrogen uptake.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the catalyst.

• Extraction: Acidify the filtrate with a mineral acid (e.g., HCl) to a pH of approximately 2. Extract the product into an organic solvent such as ethyl acetate.

• Isolation: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude mixture of cis- and trans-4-methylcyclohexanecarboxylic acid.

Part 2: Separation and Purification of Isomers

The separation of the cis and trans isomers can be achieved by leveraging their different physical properties, which arise from their distinct three-dimensional structures. Fractional crystallization is a common technique for this purpose. The more stable and symmetrical trans isomer often has a higher melting point and may be less soluble in certain solvents, facilitating its separation.

Experimental Protocol: Isomer Enrichment via Epimerization and Crystallization

A practical approach to obtaining the pure trans isomer involves the epimerization of the less stable cis isomer in the mixture to the more stable trans form, followed by crystallization.

• Epimerization: Dissolve the crude isomer mixture in a high-boiling inert solvent. Add a strong base, such as potassium hydroxide, and heat the mixture (e.g., 140-150°C) for several hours. This process converts the cis isomer to the more thermodynamically stable trans isomer.

• Isolation of trans Isomer: After cooling, the potassium salt of the trans isomer may precipitate. This can be isolated by filtration. Alternatively, the reaction mixture can be acidified, and the resulting free acid can be purified by recrystallization from a suitable solvent system (e.g., water/methanol). The higher melting point and often lower solubility of the trans isomer facilitate its purification.

Part 3: Spectroscopic Confirmation of Stereochemistry

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for distinguishing between the cis and trans isomers of 4-methylcyclohexanecarboxylic acid. The key to this differentiation lies in the distinct chemical environments of the protons and carbons in the axial and equatorial positions.

¹H NMR Spectroscopy: The Telltale Chemical Shifts and Coupling Constants

The chemical shift of a proton is highly dependent on its spatial relationship with other functional groups. In a cyclohexane ring, axial and equatorial protons have different chemical shifts.

• trans Isomer (diequatorial): The proton at C1 (attached to the carboxylic acid group) is in an axial position. Axial protons are typically more shielded and appear at a lower chemical shift (further upfield) compared to their equatorial counterparts.

• cis Isomer (axial/equatorial): The chair-chair interconversion is rapid at room temperature, leading to time-averaged signals. However, the chemical shifts will be different from the trans isomer due to the presence of the axial substituent. The proton at C1 will have a chemical shift that is a weighted average of its axial and equatorial environments.

The width and multiplicity of the signal for the proton at C1 are also diagnostic. An axial proton will have large axial-axial couplings to the adjacent axial protons, resulting in a broader signal. An equatorial proton will have smaller equatorial-axial and equatorial-equatorial couplings, leading to a narrower signal.

¹³C NMR Spectroscopy: A Clear Distinction

The chemical shifts of the carbon atoms in the cyclohexane ring also provide clear evidence for the stereochemistry.

• Symmetry: The trans isomer possesses a C₂ axis of symmetry, resulting in fewer unique carbon signals in the ¹³C NMR spectrum compared to the cis isomer, which is less symmetrical.

• Chemical Shifts: The carbon atom bearing an axial substituent is typically shielded (shifted to a lower chemical shift) compared to when it bears an equatorial substituent. This "gamma-gauche" effect is a reliable indicator of stereochemistry.

Spectroscopic Feature	cis-4-Methylcyclohexanecarboxylic Acid	trans-4-Methylcyclohexanecarboxylic Acid	Rationale
¹H NMR: C1-H Chemical Shift	Different from trans isomer; a time-averaged value of axial and equatorial environments.	Expected to be at a lower chemical shift (more shielded) due to its predominantly axial position.	Axial protons are generally more shielded than equatorial protons.
¹H NMR: C1-H Signal Width	A time-averaged multiplicity.	Broader signal due to large axial-axial coupling constants.	The dihedral angle between axial-axial protons is ~180°, leading to large J-coupling.
¹³C NMR: Number of Signals	Potentially more signals due to lower symmetry.	Fewer signals due to higher symmetry.	Symmetry equivalent carbons give rise to a single signal.
¹³C NMR: C1 Chemical Shift	Influenced by the axial/equatorial nature of the carboxylic acid group.	Distinct chemical shift reflecting the equatorial carboxylic acid.	The chemical shift of ring carbons is sensitive to the axial/equatorial orientation of substituents.

B. Infrared (IR) Spectroscopy

While less definitive than NMR, IR spectroscopy can provide supporting evidence for distinguishing the isomers. The vibrational frequencies of bonds can be influenced by the overall molecular geometry.

• Fingerprint Region: The most significant differences are likely to be observed in the fingerprint region (below 1500 cm⁻¹), where complex skeletal vibrations are sensitive to the molecule's three-dimensional structure. The less symmetrical cis isomer may exhibit a more complex spectrum in this region.

• C-H Stretching: Subtle differences in the C-H stretching frequencies of the methyl and cyclohexane ring protons may also be present due to the different steric environments in the cis and trans isomers.

Vibrational Mode	Expected Observation	Rationale
O-H Stretch	Broad absorption around 2500-3300 cm⁻¹ for both isomers.	Characteristic of hydrogen-bonded carboxylic acids.
C=O Stretch	Strong absorption around 1700-1725 cm⁻¹ for both isomers.	Typical for a carboxylic acid carbonyl group.
Fingerprint Region (<1500 cm⁻¹)	The cis isomer may show a more complex pattern of absorptions.	The lower symmetry of the cis isomer can result in more IR-active vibrational modes.

C. X-ray Crystallography

For crystalline solids, single-crystal X-ray diffraction provides the most unambiguous determination of stereochemistry and the solid-state conformation. This technique can definitively establish the cis or trans relationship of the substituents and provide precise bond lengths and angles. The trans isomer, being more symmetrical and often having a higher melting point, is typically easier to crystallize and analyze by this method.

Conclusion

The confirmation of the stereochemistry of 4-methylcyclohexanecarboxylic acid isomers is a multi-faceted process that relies on a sound understanding of conformational analysis and the application of modern spectroscopic techniques. By combining synthesis, separation, and detailed analysis by NMR and IR spectroscopy, researchers can confidently assign the cis and trans configurations. This guide provides a framework for this process, emphasizing the causal links between molecular structure and observable data, which is essential for rigorous scientific investigation and the development of new chemical entities.

References

• PubChem. 4-Methylcyclohexanecarboxylic acid. National Center for Biotechnology Information. [Link]

• PubChem. cis-4-Methylcyclohexanecarboxylic acid. National Center for Biotechnology Information. [Link]

• Google Patents. Epimerization of 2- or 4-substituted cyclohexanecarboxylic acids.

A Comparative Guide to Analytical Method Validation for the Quantification of 4-Methylcyclohexanecarboxylic Acid

This guide provides an in-depth comparison of analytical methodologies for the robust quantification of 4-methylcyclohexanecarboxylic acid (4-MCCA), a key metabolite of the artificial sweetener cyclamate. Accurate measurement of 4-MCCA in biological matrices is critical for pharmacokinetic, toxicological, and regulatory monitoring studies. This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate a reliable analytical method for this compound.

Strategic Overview of Analytical Approaches

The quantification of 4-MCCA, a polar carboxylic acid, presents specific analytical challenges, primarily related to its low volatility and poor retention in standard reversed-phase chromatography. The two most powerful and commonly employed techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high chromatographic efficiency and is a well-established technique in many laboratories. However, due to the low volatility of carboxylic acids, a chemical derivatization step is mandatory to convert 4-MCCA into a more volatile and thermally stable form suitable for gas-phase analysis.[1][2][3]

• Core Principle & Rationale: The primary goal of derivatization is to replace the active hydrogen on the carboxylic acid group with a non-polar, protecting group.[2][3] Silylation (e.g., using BSTFA) or alkylation (e.g., forming methyl or pentafluorobenzyl esters) are common choices.[1][4] This chemical modification increases the analyte's volatility and reduces its polarity, leading to improved peak shape, better resolution, and enhanced thermal stability within the GC system.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for bioanalysis due to its exceptional sensitivity, specificity, and high-throughput capabilities. It can often analyze compounds like 4-MCCA directly in their native form, although derivatization can sometimes be used to enhance ionization efficiency and chromatographic retention.[5][6]

• Core Principle & Rationale: LC-MS/MS separates the analyte from the sample matrix using liquid chromatography, followed by highly selective detection using a tandem mass spectrometer. The use of Multiple Reaction Monitoring (MRM) allows the instrument to isolate a specific precursor ion of 4-MCCA and then detect a unique fragment ion, virtually eliminating matrix interference and providing unparalleled specificity. While reversed-phase chromatography can be challenging for polar acids, techniques like ion-exchange or the use of ion-pairing reagents can improve retention.[7]

High-Level Method Comparison

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Sample Preparation	More complex; requires extraction and mandatory derivatization.	Often simpler; may involve "dilute-and-shoot" or solid-phase extraction (SPE).
Specificity	High, but potentially susceptible to isomeric interferences.	Extremely high due to MRM transitions.
Sensitivity	Good to excellent, especially with NCI mode.	Typically offers the highest sensitivity (low ng/mL to pg/mL).
Throughput	Lower, due to longer run times and sample prep.	Higher, with typical run times of 2-5 minutes.
Robustness	Can be very robust but sensitive to derivatization consistency.	Highly robust; less prone to issues like thermal degradation.
Initial Cost	Lower instrument cost.	Higher instrument cost.

The Framework of Method Validation

A validated analytical method provides documented evidence that the procedure is suitable for its intended purpose. The validation parameters discussed below are based on internationally recognized guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[8][9][10][11][12][13][14][15]

The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[15]

Core Validation Parameters

The following characteristics must be considered during the validation of analytical procedures as part of registration applications.[8]

• Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity and Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results obtained by the method to the true value. It is typically assessed by analyzing spiked matrix samples at multiple concentration levels.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Experimental Workflows and Protocols

Visualization of Analytical Workflows

The following diagrams illustrate typical workflows for quantifying 4-MCCA using GC-MS and LC-MS/MS.

GC-MS workflow for 4-MCCA quantification.

LC-MS/MS workflow for 4-MCCA quantification.

Detailed Experimental Protocols

Protocol 1: GC-MS Sample Preparation (Urine)

• Sample Aliquoting: Transfer 500 µL of urine into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of an internal standard solution (e.g., isotopically labeled 4-MCCA or a structural analog like cyclohexanecarboxylic acid) at a known concentration.

• Extraction: Perform a liquid-liquid extraction by adding 1 mL of ethyl acetate. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes.

• Solvent Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a clean glass vial.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Reconstitute the dried residue in 50 µL of pyridine and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). Cap the vial tightly and heat at 60°C for 30 minutes.[16]

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the GC-MS system.

Protocol 2: LC-MS/MS Sample Preparation (Plasma)

• Sample Aliquoting: Transfer 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a stable isotope-labeled internal standard (e.g., 4-MCCA-d4) solution.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate plasma proteins.

• Mixing: Vortex for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Analysis: Inject 5-10 µL of the supernatant directly into the LC-MS/MS system.

Comparative Performance Data

The following table presents typical validation performance data for the two methodologies, compiled from literature and expected experimental outcomes.

Validation Parameter	Typical GC-MS Performance	Typical LC-MS/MS Performance	Acceptance Criteria (FDA/ICH)
Linearity (r²)	> 0.995	> 0.998	≥ 0.99
Range	10 - 2000 ng/mL	1 - 1000 ng/mL	Application Dependent
LOQ	10 ng/mL	1 ng/mL	S/N ≥ 10; Acc/Prec within ±20%
Accuracy (% Bias)	± 10%	± 5%	Within ±15% (±20% at LOQ)
Precision (%RSD)	< 12%	< 8%	≤ 15% (≤ 20% at LOQ)
Matrix Effect	N/A (removed by extraction)	Must be assessed; typically < 15% RSD	IS-normalized factor within acceptable limits
Recovery	> 80%	> 85% (for SPE)	Consistent, precise, and reproducible

Expert Discussion and Recommendations

Method Selection:

• LC-MS/MS is the recommended method for regulated bioanalysis in drug development settings. Its superior sensitivity, specificity, and higher throughput are indispensable for clinical and toxicological studies that often involve large sample sets and require low detection limits. The use of a stable isotope-labeled internal standard effectively compensates for any matrix effects or variations in instrument response.

• GC-MS remains a viable and cost-effective alternative, particularly in research or academic laboratories where instrumentation may be more readily available. A well-optimized GC-MS method with a robust derivatization procedure can provide accurate and reliable data. However, careful monitoring of the derivatization efficiency and potential for thermal degradation of the analyte are critical for ensuring data quality.

Causality Behind Experimental Choices:

• Internal Standard Selection: The choice of internal standard (IS) is paramount. For LC-MS/MS, a stable isotope-labeled (SIL) version of the analyte (e.g., 4-MCCA-d4) is ideal as it co-elutes and experiences identical ionization effects, providing the most accurate correction. For GC-MS, while a SIL-IS is also best, a close structural analog can be used if a SIL-IS is unavailable, but it may not correct for derivatization variability as effectively.

• Extraction Technique: The choice between liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation (PPT) depends on the required sample cleanliness and desired LOQ. PPT is fast and simple but results in a dirtier extract (less removal of matrix components). LLE and SPE provide cleaner extracts, which is often necessary for GC-MS to protect the inlet and column, and for LC-MS/MS to minimize ion suppression.

References

• ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link][8][15]

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• ICH. Quality Guidelines. International Council for Harmonisation. [Link]

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• Gracia-Moreno, E., Lopez, R., & Ferreira, V. (2015). Determination of 2-, 3-, 4-methylpentanoic and cyclohexanecarboxylic acids in wine. Journal of Chromatography A, 1381, 210-218. [Link][4]

• Zenkevich, I. G. (2005). Acids: Derivatization for GC Analysis. In Encyclopedia of Chromatography. [Link][1]

• Liu, J., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4836. [Link][5]

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A Comparative Guide to Purity Assessment of Synthesized 4-Methylcyclohexanecarboxylic Acid by Titration

For researchers, scientists, and professionals in drug development, the purity of a synthesized active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is the foundation of safety, efficacy, and reproducibility. This guide provides an in-depth analysis of titration as a robust, reliable, and accessible method for assessing the purity of synthesized 4-methylcyclohexanecarboxylic acid. We will explore the causality behind the experimental choices, present a self-validating protocol, and objectively compare its performance against modern chromatographic alternatives like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

The Principle: Why Titration is a Gold Standard for Purity

Titrimetry is a classic quantitative chemical analysis method that determines the concentration of an identified analyte.[1] For a carboxylic acid like 4-methylcyclohexanecarboxylic acid, an acid-base titration is the method of choice. The fundamental principle lies in the neutralization reaction between the acidic analyte and a standardized basic solution (the titrant).[2]

The reaction is as follows: C₈H₁₄O₂(aq) + NaOH(aq) → NaC₈H₁₃O₂(aq) + H₂O(l)

By precisely measuring the volume of a titrant with a known concentration required to completely neutralize a known mass of the synthesized acid, we can calculate the number of moles of the acid. This, in turn, allows for a direct calculation of its purity. The simplicity and reliance on stoichiometric principles, rather than relative response factors, make titration a powerful absolute method.[1]

Causality in Experimental Design: Selecting the Right Tools

• Titrant Selection (Strong Base): 4-methylcyclohexanecarboxylic acid is a weak acid. To ensure a sharp, easily detectable endpoint, a strong base like sodium hydroxide (NaOH) is used as the titrant. This drives the neutralization reaction to completion.[3]

• Indicator Choice (Phenolphthalein): The equivalence point of a weak acid-strong base titration occurs at a pH greater than 7.[4] Phenolphthalein is an ideal indicator as its color change interval (pH 8.2-10.0) brackets the typical equivalence point pH for this type of reaction, providing a clear visual endpoint from colorless to pink.[5][6][7]

Experimental Workflow and Protocol

A reliable analytical method must be self-validating. The first critical step in this titration is not the analysis of the sample itself, but the standardization of the titrant to determine its exact concentration. Sodium hydroxide is hygroscopic (absorbs moisture from the air), so a solution prepared by simply weighing solid NaOH will not have an accurately known concentration.[8][9] Therefore, we must standardize it against a primary standard.

Caption: Experimental workflow for purity assessment by titration.

Experimental Protocol

Part A: Standardization of ~0.1 M NaOH Titrant with Potassium Hydrogen Phthalate (KHP)

Potassium hydrogen phthalate (KHP), KHC₈H₄O₄, is an ideal primary standard because it is non-hygroscopic, has a high purity, and is stable.[8][10]

• Preparation: Accurately weigh (to 0.0001 g) approximately 0.7-0.9 g of dried KHP into a 250 mL Erlenmeyer flask.[11]

• Dissolution: Add about 50-75 mL of deionized water to the flask and swirl to dissolve the KHP completely.[11]

• Indicator: Add 2-3 drops of phenolphthalein indicator solution to the flask.[8]

• Titration: Fill a 50 mL burette with the ~0.1 M NaOH solution and record the initial volume. Titrate the KHP solution, swirling the flask constantly, until a faint pink color persists for at least 30 seconds. This is the endpoint.[9]

• Replication: Repeat the titration at least two more times for a total of three trials.

Calculation of NaOH Molarity: Molarity of NaOH = (Mass of KHP (g)) / (Molar Mass of KHP ( g/mol ) × Volume of NaOH (L)) Molar Mass of KHP = 204.22 g/mol

Part B: Purity Assessment of 4-Methylcyclohexanecarboxylic Acid

• Preparation: Accurately weigh (to 0.0001 g) approximately 0.200 g of the synthesized 4-methylcyclohexanecarboxylic acid into a 250 mL Erlenmeyer flask.[12]

• Dissolution: Add 50 mL of a 1:1 ethanol/water mixture to dissolve the sample. Carboxylic acids can have limited water solubility, and ethanol helps ensure complete dissolution.

• Indicator: Add 2-3 drops of phenolphthalein indicator solution.

• Titration: Titrate with the standardized NaOH solution from Part A to the same faint pink endpoint. Record the volume of NaOH used.

• Replication: Repeat for a total of three independent trials.

Calculation of Purity: Moles of NaOH = Molarity of NaOH (mol/L) × Volume of NaOH (L) Since the stoichiometry is 1:1, Moles of Acid = Moles of NaOH Mass of Acid (g) = Moles of Acid × Molar Mass of Acid ( g/mol ) Molar Mass of 4-methylcyclohexanecarboxylic acid = 142.20 g/mol

Purity (%) = (Calculated Mass of Acid (g) / Weighed Mass of Sample (g)) × 100

Sample Data and Results

Parameter	Trial 1	Trial 2	Trial 3
Part A: Standardization of NaOH
Mass of KHP (g)	0.8172	0.8255	0.8201
Final Burette Reading (mL)	39.95	40.35	40.10
Initial Burette Reading (mL)	0.05	0.10	0.00
Volume of NaOH Used (mL)	39.90	40.25	40.10
Calculated Molarity of NaOH (mol/L)	0.1001	0.1003	0.1002
Average Molarity of NaOH (mol/L)	\multicolumn{3}{c	}{\textbf{0.1002}}
Part B: Purity of Synthesized Acid
Mass of Sample (g)	0.2015	0.2058	0.2033
Final Burette Reading (mL)	14.05	28.50	42.80
Initial Burette Reading (mL)	0.00	14.05	28.50
Volume of Standardized NaOH Used (mL)	14.05	14.45	14.30
Calculated Purity (%)	99.1%	99.4%	99.2%
Average Purity (%)	\multicolumn{3}{c	}{\textbf{99.2%}}
Relative Standard Deviation (%)	\multicolumn{3}{c	}{\textbf{0.15%}}

Method Validation: Ensuring Trustworthy Results

For use in regulated environments, any analytical method must be validated. Titration methods require validation to ensure they are reliable and robust.[13] Key validation parameters, as outlined in guidelines like ICH Q2(R1) and USP General Chapter <1225>, include:[13][14]

• Specificity: The ability to assess the analyte unequivocally. In titration, this means ensuring no other acidic or basic impurities are present that would react with the titrant. If such impurities are suspected, a complementary technique like HPLC may be required.[15]

• Linearity: The method should provide results that are directly proportional to the concentration of the analyte. For titration, this is demonstrated by titrating different sample sizes and plotting the sample mass against the volume of titrant consumed. The resulting plot should be linear with a high coefficient of determination (R²).[14][16]

• Accuracy: The closeness of the test results to the true value. This is often determined by analyzing a sample of known purity (a reference standard).[15]

• Precision: The degree of agreement among individual tests. This is assessed through repeatability (multiple titrations of the same sample) and intermediate precision (varying conditions like different days or analysts).[15]

Comparative Analysis: Titration vs. Chromatographic Methods

While titration is excellent for determining the purity of the main component, it cannot provide a profile of individual impurities. For this, chromatographic methods like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are indispensable.[17][18]

Caption: Logical comparison of analytical methods for purity assessment.

The choice of method depends on the analytical goal.

Feature	Titration	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Stoichiometric neutralization reaction.[1]	Partitioning between a liquid mobile phase and a solid stationary phase.[19]	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.[19]
Primary Application	Accurate assay of the main component (purity).	Purity testing, impurity profiling, and quantification of non-volatile compounds.[18]	Analysis of volatile and thermally stable compounds, residual solvents.[20]
Specificity	Low. Titrates total acidity; cannot distinguish between different acids.[15]	High. Can separate and quantify the main component and individual impurities.	High. Excellent separation of volatile compounds.
Precision	Very High. Can routinely achieve <0.2% RSD.[21]	High. Typically 0.5-2% RSD.[21]	High. Typically <2% RSD.
Sample Requirements	Relatively large amount (mg scale).	Small amount (µg scale), must be soluble in the mobile phase.[19]	Small amount (µg scale), must be volatile or derivatizable.[17]
Strengths	Inexpensive, fast, highly precise, absolute method.[21]	Versatile, robust, suitable for non-volatile and thermally labile compounds.[17]	High resolution, fast analysis, excellent for volatile impurities and residual solvents.[20]
Limitations	Cannot detect or quantify neutral or non-acidic impurities.	Higher cost, more complex method development, requires reference standards for impurities.	Limited to thermally stable and volatile compounds; may require derivatization.[17]

For 4-methylcyclohexanecarboxylic acid, HPLC is highly suitable for routine quality control as it can separate the main compound from potential non-volatile impurities or isomers.[17] GC is a powerful tool for identifying volatile impurities or residual solvents from the synthesis.[20] A GC-MS method has been developed for analyzing cyclohexanecarboxylic acids in various matrices, demonstrating its applicability.[22]

Conclusion

Acid-base titration stands as a highly accurate, precise, and cost-effective method for determining the overall purity (assay) of synthesized 4-methylcyclohexanecarboxylic acid. Its foundation in absolute stoichiometry provides a trustworthy value for the main component, making it an essential technique in any chemical research or development setting.

However, for a complete purity profile, which includes the identification and quantification of individual impurities, titration must be complemented by high-specificity chromatographic techniques. HPLC is the workhorse for separating non-volatile impurities and isomers, while GC is unparalleled for analyzing volatile components and residual solvents. The intelligent application of these methods—titration for assay and chromatography for impurity profiling—provides a comprehensive and robust strategy for ensuring the quality and safety of synthesized chemical compounds.

References

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• Scribd. Standardizing NaOH with KHP and Indicators. Retrieved from [Link]

• Profpaz. Standardization of a NaOH Solution with Potassium Hydrogen Phthalate (KHP) and Titration of Vinegar with Standardized NaOH. Retrieved from [Link]

• Beran, J. A. EXPERIMENT 12 A: STANDARDIZATION OF A SODIUM HYDROXIDE SOLUTION. Retrieved from [Link]

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• Chemistry LibreTexts. (2021, May 8). 3.3: Acid–Base Indicators. Retrieved from [Link]

• IVT Network. Analytical Methods Validation. Retrieved from [Link]

• Mettler Toledo. Validation of Titration Methods. Retrieved from [Link]

• US Pharmacopeia (USP). Recommendations for titration methods validation. Retrieved from [Link]

• University of Colorado Boulder. Carboxylic Acid Unknowns and Titration. Retrieved from [Link]

• ResearchGate. (2018, January 7). How is the determination of carboxylic acid degree by titration with NaOH?. Retrieved from [Link]

• Metoree. (2024, July 4). GC Vs. HPLC: A Comprehensive Comparison And Practical Applications. Retrieved from [Link]

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• ResearchGate. (2018, May 31). What is the procedure for determining carboxylic acid groups by the acid-base titration?. Retrieved from [Link]

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• PubMed. (2015, February 13). Determination of 2-, 3-, 4-methylpentanoic and cyclohexanecarboxylic acids in wine. Retrieved from [Link]

• Quora. (2020, June 23). Which one is better between assay by HPLC or assay by titration?. Retrieved from [Link]

• SlidePlayer. Quantitative Classical Chemical Analysis Titrations. Retrieved from [Link]

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comparative analysis of cis vs trans 4-methylcyclohexanecarboxylic acid reactivity

An In-Depth Comparative Analysis of cis vs. trans 4-Methylcyclohexanecarboxylic Acid Reactivity A Guide for Researchers in Synthesis and Drug Development

Introduction

In the fields of medicinal chemistry and organic synthesis, the three-dimensional arrangement of atoms within a molecule—its stereochemistry—is a critical determinant of its physical properties and chemical reactivity. The substituted cyclohexane ring is a ubiquitous scaffold in pharmaceuticals and natural products, making a deep understanding of its conformational behavior essential. This guide provides a comparative analysis of the reactivity of cis- and trans-4-methylcyclohexanecarboxylic acid. These isomers, while constitutionally identical, exhibit significant differences in reactivity that are directly governed by their preferred three-dimensional structures. We will explore the conformational underpinnings of this reactivity divergence, supported by established chemical principles and experimental frameworks.

Part 1: Conformational Analysis: The Structural Basis of Reactivity

The reactivity of a functional group on a cyclohexane ring is not determined in isolation but is profoundly influenced by its spatial environment. The cyclohexane ring is not a flat hexagon; it predominantly adopts a low-energy "chair" conformation to minimize both angle and torsional strain[1][2]. In this conformation, substituents occupy two distinct types of positions: axial (perpendicular to the ring's plane) and equatorial (extending from the ring's equator).

A rapid "ring flip" occurs at room temperature, interconverting the two possible chair conformations and causing all axial substituents to become equatorial, and vice versa. The stability of each conformer is dictated by steric strain, primarily from 1,3-diaxial interactions —repulsive forces between an axial substituent and the other axial atoms on the same side of the ring[3]. To minimize these interactions, bulkier substituents strongly prefer the more spacious equatorial position[3]. This principle is the key to understanding the structural differences between the cis and trans isomers of 4-methylcyclohexanecarboxylic acid.

The trans Isomer: A Conformationally Locked System

In trans-4-methylcyclohexanecarboxylic acid, the methyl (-CH₃) and carboxylic acid (-COOH) groups are on opposite sides of the ring[4]. This geometry allows the cyclohexane ring to adopt a chair conformation where both substituents occupy equatorial positions . The alternative chair form, produced by a ring flip, would force both bulky groups into highly unfavorable axial positions[2]. The energetic penalty of these dual 1,3-diaxial interactions is so severe that the diequatorial conformer is overwhelmingly favored, effectively "locking" the molecule in this single, low-energy state. The carboxylic acid group, therefore, exists almost exclusively in the sterically accessible equatorial position.

The cis Isomer: A Dynamic Equilibrium

For the cis isomer, the substituents are on the same side of the ring[4]. Consequently, in any chair conformation, one group must be axial while the other is equatorial[2]. A ring flip interconverts these positions. This creates a dynamic equilibrium between two conformers: one with an equatorial -COOH group and an axial -CH₃ group, and one with an axial -COOH group and an equatorial -CH₃ group.

Since the steric bulk (A-value) of a methyl group (≈1.7 kcal/mol) and a carboxylic acid group (≈1.4 kcal/mol) are comparable, neither conformer is dramatically more stable than the other. As a result, the cis isomer exists as a mixture of both conformations in solution. The critical takeaway is that a significant population of cis-4-methylcyclohexanecarboxylic acid molecules will, at any given moment, have their reactive carboxylic acid group in the sterically hindered axial position.

Figure 1: Conformational equilibria of cis and trans isomers.

Part 2: Comparative Reactivity Analysis

The conformational differences outlined above directly translate into predictable differences in chemical reactivity.

Acidity (pKa Values)

The acidity of a carboxylic acid is determined by the stability of its conjugate base (the carboxylate, -COO⁻). For both isomers, the electronic effects are nearly identical, and any difference in pKa would arise from subtle steric or solvation effects. While extensive experimental data separating the pKa of these specific isomers is scarce, the predicted pKa for a mixture of isomers is approximately 4.92[5]. It is unlikely that the pKa values differ significantly, as the inductive effects of the methyl group are identical in both isomers.

Isomer	Predicted pKa	Comment
cis/trans Mixture	4.92[5]	The acidity is primarily governed by the inherent properties of the carboxylic acid group, with minor influence from its axial/equatorial position.

Reactivity toward Nucleophiles: Esterification and Amide Formation

The most dramatic difference in reactivity is observed in reactions involving nucleophilic attack at the carbonyl carbon of the carboxylic acid, such as Fischer esterification or amide formation. These reactions proceed through a crowded tetrahedral intermediate. The rate of these reactions is highly sensitive to steric hindrance around the reaction center[6][7].

• trans Isomer Reactivity : Because the carboxylic acid group in the trans isomer is held in the equatorial position, it is sterically accessible. A nucleophile (e.g., an alcohol molecule) can approach the carbonyl carbon with minimal interference from the cyclohexane ring. This leads to a faster reaction rate[6].

• cis Isomer Reactivity : The cis isomer's reactivity is a weighted average of its two conformers. The conformer with the equatorial -COOH group reacts quickly, similar to the trans isomer. However, the conformer with the axial -COOH group is significantly less reactive. The axial carbonyl is shielded by the two axial hydrogens at the C3 and C5 positions, creating severe steric hindrance that impedes the approach of the nucleophile[7]. This steric blocking of the transition state slows the reaction rate for this population of molecules.

Isomer	Predominant -COOH Position	Steric Hindrance	Relative Rate of Esterification (k)
trans	Equatorial	Low	ktrans (Fast)
cis	Equatorial / Axial Equilibrium	High (for the axial conformer)	kcis (Slow)
Comparison	ktrans >> kcis

Part 3: Experimental Protocol: Competitive Esterification

To empirically validate the reactivity differences, a competitive esterification experiment can be performed. This protocol is designed as a self-validating system to directly compare the reaction rates under identical conditions.

Objective

To determine the relative rate of esterification of cis- and trans-4-methylcyclohexanecarboxylic acid by reacting an equimolar mixture with a substoichiometric amount of an alcohol.

Materials

• An equimolar mixture of cis- and trans-4-methylcyclohexanecarboxylic acid

• 1-Propanol (or other primary alcohol), 0.5 molar equivalents

• Concentrated Sulfuric Acid (catalyst)

• Toluene (solvent)

• Internal Standard (e.g., dodecane)

• Gas Chromatography (GC) apparatus with a suitable capillary column

Methodology

• Reaction Setup : In a round-bottom flask, dissolve a precisely weighed equimolar mixture of the cis and trans acids in toluene. Add a known quantity of the internal standard.

• Initiation : Add 0.5 equivalents of 1-propanol, followed by a catalytic amount of concentrated H₂SO₄. Heat the mixture to reflux.

• Time-Course Sampling : At regular intervals (e.g., t = 0, 30, 60, 120, 240 min), withdraw a small aliquot of the reaction mixture.

• Quenching : Immediately quench the aliquot in a vial containing a cold solution of sodium bicarbonate to neutralize the acid catalyst and stop the reaction.

• Analysis : Analyze the quenched samples by Gas Chromatography (GC). The GC will separate the cis-acid, trans-acid, cis-ester, and trans-ester.

• Data Processing : By comparing the peak areas of the acid isomers to the constant peak area of the internal standard, determine the concentration of each acid over time. The trans isomer, being more reactive, is expected to be consumed at a significantly faster rate.

Figure 2: Experimental workflow for competitive esterification.

Conclusion

The reactivity of cis- and trans-4-methylcyclohexanecarboxylic acid is a classic illustration of stereochemistry's power to control chemical behavior. The divergence in their reaction rates is not rooted in different electronic properties but in their distinct conformational preferences.

• The trans isomer is significantly more reactive in reactions like esterification because its carboxylic acid group is conformationally locked in a sterically accessible equatorial position.

• The cis isomer is less reactive due to its existence in a dynamic equilibrium that includes a substantial population of a conformer with a sterically hindered axial carboxylic acid group.

For scientists in drug development and synthesis, this understanding is paramount. It allows for the rational design of synthetic routes and provides insight into how the fixed, three-dimensional structure of a molecule can dictate its interactions with biological targets or its stability in different chemical environments.

References

• St. Paul's Cathedral Mission College. (n.d.). CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-8, PPT-8 Part-8: Conformation and Reactivity in Cyclohexane-I. Retrieved from [Link]

• Jagriti Sharma. (2021). Steric Acceleration | Rate Of Reaction | Dynamic Stereochemistry. YouTube. Retrieved from [Link]

• Kim, D., et al. (2021). Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity. ACS Central Science. Retrieved from [Link]

• Kim, D., et al. (2021). Dynamics and Entropy of Cyclohexane Rings Control pH-Responsive Reactivity. PMC. Retrieved from [Link]

• LibreTexts Chemistry. (2015). 4.4: Substituted Cyclohexanes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methylcyclohexanecarboxylic acid. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof.

• Western Michigan University ScholarWorks. (n.d.). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. Retrieved from [Link]

• Williams, R. (2022). pKa Data Compiled by R. Williams. Organic Chemistry Data. Retrieved from [Link]

• CP Lab Safety. (n.d.). 4-Methylcyclohexanecarboxylic Acid, (cis- and trans- mixture), 5g, Each. Retrieved from [Link]

• University of Calgary. (n.d.). Conformational Analysis. Retrieved from [Link]

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• Google Patents. (n.d.). WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.

• ResearchGate. (2010). A Method for Esterification Reaction Rate Prediction of Aliphatic Monocarboxylic Acids with Primary Alcohols in 1,4-Dioxane Based on Two Parametrical Taft Equation. Retrieved from [Link]

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A Comparative Guide to the Biological Activity of 4-Methylcyclohexanecarboxylic Acid and Other Naphthenic Acids

This guide provides a comprehensive comparison of the biological activity of 4-methylcyclohexanecarboxylic acid with other naphthenic acids. Designed for researchers, scientists, and drug development professionals, this document delves into the toxicological profiles of these compounds, offering a framework for assessing their biological impact. Given the complexity and variability of naphthenic acid mixtures, this guide emphasizes the importance of understanding the activity of individual constituents to better predict the biological effects of complex environmental and commercial mixtures.

Introduction to Naphthenic Acids and the Imperative for Comparative Biology

Naphthenic acids (NAs) are a broad class of cycloaliphatic carboxylic acids, primarily found in crude oil and oil sands bitumen. Their general chemical formula is CnH2n+ZO2, where 'n' is the number of carbon atoms and 'Z' is a negative, even integer representing the hydrogen deficiency due to ring formation. The structural diversity within this class is immense, encompassing compounds with one to six or more alicyclic rings, which can be substituted with various alkyl chains.

This structural heterogeneity is the primary driver of the wide range of biological activities observed for naphthenic acids. While much of the existing research has focused on the toxicity of complex NA mixtures, particularly those found in oil sands process-affected water (OSPW), there is a critical need to understand the biological activities of individual NA congeners. Such knowledge is fundamental to establishing structure-activity relationships, predicting the toxicity of complex mixtures, and developing effective remediation strategies.

4-Methylcyclohexanecarboxylic acid, a monocyclic naphthenic acid, serves as a key reference compound in this guide. By comparing its biological activity to other naphthenic acids with varying structural complexities, we can begin to elucidate the molecular features that govern their biological impact.

Comparative Toxicological Overview

While comprehensive, directly comparative biological activity data for a wide range of individual naphthenic acids is limited in publicly available literature, a baseline comparison can be drawn from the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. This system provides a standardized framework for hazard communication.

Compound	CAS Number	Molecular Formula	GHS Hazard Statements
4-Methylcyclohexanecarboxylic acid	4331-54-8	C8H14O2	Harmful if swallowed, Causes serious eye irritation, Causes skin irritation, May cause respiratory irritation.[1]
2-Methylcyclohexanecarboxylic acid	56585-87-6	C8H14O2	Harmful if swallowed, Causes serious eye damage.[2]
Cyclohexanecarboxylic acid	98-89-5	C7H12O2	Causes skin irritation, Causes serious eye irritation.
Cyclopentanecarboxylic acid	3400-45-1	C6H10O2	Combustible liquid, May be harmful if swallowed, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[3]

Key Insights from Hazard Classifications:

• The monocyclic naphthenic acids presented generally exhibit oral toxicity and are irritants to the skin and eyes.

• The severity of eye irritation can vary, with 2-methylcyclohexanecarboxylic acid classified as causing serious eye damage, a more severe classification than the serious eye irritation noted for the other compounds.

• These classifications provide a foundational understanding of the potential hazards associated with these compounds, but do not offer nuanced insights into their specific biological mechanisms of action.

Key Areas of Biological Activity and Mechanistic Insights

The biological activity of naphthenic acids is multifaceted, with research pointing towards several key areas of concern: cytotoxicity, genotoxicity, and endocrine disruption. The lipophilic nature of the cycloalkane rings allows for interaction with cell membranes, while the carboxylic acid functional group can participate in various biochemical reactions.

Cytotoxicity: The Foundational Measure of Toxicity

Cytotoxicity, or the ability of a substance to cause cell death, is a fundamental indicator of biological activity. For naphthenic acids, cytotoxicity is believed to be primarily driven by a narcosis-type mechanism, where the compounds accumulate in cell membranes, disrupting their structure and function.

Structure-Activity Relationship in Cytotoxicity:

Quantitative structure-activity relationship (QSAR) studies have provided valuable insights into the structural determinants of naphthenic acid toxicity. These models generally indicate that:

• Molecular Weight: Lower molecular weight naphthenic acids tend to be more acutely toxic than their higher molecular weight counterparts.[4]

• Cyclicity: For a given molecular weight, naphthenic acids with fewer rings are often predicted to have higher toxicity.[5]

• Alkyl Chain Length: Longer alkyl chains can increase the lipophilicity of the molecule, potentially enhancing its ability to interact with cell membranes and thereby increasing its toxicity.

Genotoxicity: Assessing the Potential for DNA Damage

Genotoxicity refers to the ability of a chemical agent to damage the genetic information within a cell, potentially leading to mutations and cancer. The assessment of genotoxicity is a critical component of toxicological profiling. While comprehensive genotoxicity data for individual naphthenic acids is scarce, the Comet assay is a widely used method for evaluating DNA strand breaks.

Endocrine Disruption: Interference with Hormonal Systems

Endocrine disrupting chemicals (EDCs) are exogenous substances that interfere with the synthesis, secretion, transport, binding, action, or elimination of natural hormones in the body. Complex mixtures of naphthenic acids have been shown to exhibit endocrine-disrupting effects, including estrogenic and anti-androgenic activities.[6]

The potential for individual naphthenic acids to act as endocrine disruptors is an area of active research. Key assays for evaluating endocrine disruption include the Yeast Estrogen Screen (YES) for estrogenic activity and the H295R steroidogenesis assay for interference with hormone production.

Experimental Protocols for Comparative Biological Activity Assessment

To facilitate further research and direct comparison, this section provides detailed, step-by-step methodologies for key in vitro assays.

MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compounds (e.g., 4-methylcyclohexanecarboxylic acid and other naphthenic acids) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting solution using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).[7][8]

Experimental Workflow for MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Alkaline Comet Assay for Genotoxicity Assessment

The alkaline Comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.

Principle: Cells are embedded in agarose on a microscope slide, lysed, and subjected to electrophoresis under alkaline conditions. Damaged DNA, containing strand breaks, migrates away from the nucleus, forming a "comet tail." The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.[3]

Protocol:

• Cell Preparation: Prepare a single-cell suspension of the cells to be tested.

• Embedding in Agarose: Mix the cell suspension with low-melting-point agarose and layer it onto a pre-coated slide.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and cytoplasm, leaving the nuclear DNA.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Apply an electric field to the slides to induce the migration of fragmented DNA.

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and analyze the images using specialized software to quantify the extent of DNA damage (e.g., % tail DNA).[9][10]

Experimental Workflow for Alkaline Comet Assay

Caption: Workflow for assessing genotoxicity using the alkaline Comet assay.

H295R Steroidogenesis Assay for Endocrine Disruption Assessment

The H295R steroidogenesis assay is an in vitro method that uses the human adrenocortical carcinoma cell line H295R to screen for chemicals that affect the production of steroid hormones, such as testosterone and estradiol.[11][12]

Principle: The H295R cell line expresses all the key enzymes necessary for steroidogenesis. By exposing these cells to test compounds and measuring the subsequent changes in hormone levels, it is possible to identify substances that interfere with this pathway.[13]

Protocol:

• Cell Seeding: Plate H295R cells in a 24-well plate and allow them to acclimate for 24 hours.

• Compound Exposure: Expose the cells to a range of concentrations of the test compounds for 48 hours. Include a solvent control and positive controls (e.g., forskolin to induce steroidogenesis and prochloraz to inhibit it).

• Medium Collection: After the exposure period, collect the cell culture medium for hormone analysis.

• Cell Viability: Assess cell viability in each well to ensure that observed effects on hormone production are not due to cytotoxicity.

• Hormone Quantification: Measure the concentrations of testosterone and 17β-estradiol in the collected medium using methods such as ELISA or LC-MS/MS.

• Data Analysis: Express the hormone production as a fold change relative to the solvent control and determine the lowest observed effect concentration (LOEC).[14]

Signaling Pathway of Steroidogenesis in H295R Cells

Caption: Simplified steroidogenesis pathway in H295R cells and potential points of disruption by naphthenic acids.

Conclusion and Future Directions

This guide provides a comparative framework for understanding the biological activity of 4-methylcyclohexanecarboxylic acid and other naphthenic acids. While direct comparative experimental data for individual congeners remains a significant data gap, the available hazard classifications and insights from QSAR modeling provide a foundation for preliminary risk assessment.

The provided experimental protocols for cytotoxicity, genotoxicity, and endocrine disruption assays are intended to empower researchers to generate the much-needed data to fill these gaps. A systematic evaluation of a diverse range of individual naphthenic acids will be crucial for:

• Developing robust structure-activity relationships: This will enable more accurate prediction of the toxicity of complex NA mixtures.

• Informing regulatory guidelines: Establishing toxicity thresholds for individual NAs will aid in the development of environmental quality standards.

• Guiding the development of safer alternatives: In industrial applications where naphthenic acids are used, understanding the structural drivers of toxicity can inform the design of less harmful substitutes.

The continued investigation into the biological activities of individual naphthenic acids is not merely an academic exercise but a critical step towards a more comprehensive understanding of their environmental and human health impacts.

References

• PubChem. (n.d.). 4-Methylcyclohexanecarboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Frank, R. A., Fischer, K., Kavanagh, R., Burnison, B. K., Arsenault, G., Headley, J. V., ... & van den Heuvel, M. R. (2010). Use of a (quantitative) structure–activity relationship [(Q) SAR] model to predict the toxicity of naphthenic acids. Journal of Environmental Science and Health, Part A, 45(11), 1349-1358.

• OECD. (2011). Test No. 456: H295R Steroidogenesis Assay. OECD Guidelines for the Testing of Chemicals, Section 4. Organisation for Economic Co-operation and Development. Retrieved from [Link]

• Frank, R. A., Sanderson, H., & van den Heuvel, M. R. (2010). Use of a (quantitative) structure-activity relationship [(Q)SAR] model to predict the toxicity of naphthenic acids. PubMed. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylcyclohexanecarboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• OECD. (n.d.). Test No. 456: H295R Steroidogenesis Assay. Organisation for Economic Co-operation and Development. Retrieved from [Link]

• Hecker, M., Hollert, H., Cooper, R., Vinggaard, A. M., Akahori, Y., Murphy, M., ... & Giesy, J. P. (2011). The H295R steroidogenesis assay: a review of the state of the science and future directions. Environmental science & technology, 45(1), 1-15.

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A Senior Application Scientist's Guide: GC-MS versus HPLC for the Analysis of 4-Methylcyclohexanecarboxylic Acid

For researchers and professionals in drug development and analytical sciences, the accurate quantification of molecules like 4-methylcyclohexanecarboxylic acid (4-MCCA) is a frequent challenge. This alicyclic carboxylic acid, whether a metabolite, an impurity, or a synthetic intermediate, demands a robust analytical approach. The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) is not merely a matter of instrument availability; it is a critical decision that impacts sensitivity, sample throughput, and the overall validity of the results.

This guide provides an in-depth, objective comparison of GC-MS and HPLC for the analysis of 4-MCCA, grounded in established analytical principles and experimental data. We will move beyond a simple list of pros and cons to explore the causality behind experimental choices, empowering you to select and develop the optimal method for your specific application.

The Analyte: Understanding 4-Methylcyclohexanecarboxylic Acid

4-Methylcyclohexanecarboxylic acid (C₈H₁₄O₂) is a relatively small molecule with a key functional group: a carboxylic acid.[1][2] This group defines its analytical behavior. It is polar and capable of hydrogen bonding, which gives it a relatively high boiling point (134-136 °C at 15 mmHg) and makes it readily soluble in polar solvents.[2][3] These properties are at the heart of the analytical dichotomy between GC-MS and HPLC.

• For GC-MS , which separates compounds based on their volatility in a gaseous mobile phase, the polarity and high boiling point of 4-MCCA present a significant hurdle.[4][5][6] Direct analysis is often inefficient, leading to poor peak shape and low sensitivity.

• For HPLC , which separates compounds based on their interactions with a liquid mobile phase and a solid stationary phase, the polarity of 4-MCCA is an advantage, making it well-suited for techniques like reversed-phase chromatography.[4][7]

GC-MS: The Path of Derivatization for Enhanced Volatility

To make 4-MCCA amenable to GC analysis, its polar carboxylic acid group must be chemically modified to create a more volatile and thermally stable derivative.[8][9] This process, known as derivatization, is a critical and non-negotiable step in the GC-MS workflow for this analyte.

The primary goal of derivatization is to replace the active hydrogen on the carboxyl group, thereby eliminating intermolecular hydrogen bonding and significantly lowering the compound's boiling point. Common approaches include:

• Esterification: Converting the carboxylic acid into an ester, most commonly a methyl ester. This can be achieved with reagents like BF₃ in methanol or by generating diazomethane (though less common now due to its high toxicity).[10][11]

• Silylation: Replacing the acidic proton with a trimethylsilyl (TMS) group using reagents such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA). This is a very common and effective technique.

• Pentafluorobenzylation: Using a reagent like 2,3,4,5,6-pentafluorobenzyl bromide (PFBBr) to form a PFB ester.[12][13] This method is particularly powerful as it creates a derivative with a high electron affinity, making it exceptionally sensitive for detection by MS in negative chemical ionization (NCI) mode.[14]

Experimental Protocol: GC-MS Analysis of 4-MCCA via PFBBr Derivatization

This protocol is adapted from methodologies used for similar carboxylic acids and offers excellent sensitivity.[12][14]

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Condition an SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol, followed by 1 mL of deionized water.

  • Load the aqueous sample onto the cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elute the 4-MCCA with 1 mL of methanol or acetonitrile.

  • Evaporate the eluate to complete dryness under a gentle stream of nitrogen. This step is critical, as water will interfere with the derivatization reaction.

• Derivatization:

  • To the dried residue, add 50 µL of a 10% solution of PFBBr in acetone and 10 µL of a catalyst such as potassium carbonate or diisopropylethylamine (DIPEA).

  • Vortex the mixture and incubate at 60°C for 30 minutes to form the PFB ester.[14]

  • After cooling, evaporate the solvent and reconstitute the residue in a suitable solvent like hexane or ethyl acetate for injection.

• GC-MS Instrumental Analysis:

  • Instrument: Gas chromatograph coupled to a mass spectrometer.

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable.[14][15]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injection: 1 µL in splitless mode for trace analysis.

  • Inlet Temperature: 250°C.

  • Oven Program: Initial temperature of 70°C, hold for 2 minutes; ramp at 15°C/min to 280°C, and hold for 5 minutes.

  • MS Detection: Operate in either Electron Ionization (EI) for classic fragmentation patterns or Negative Chemical Ionization (NCI) for superior sensitivity with PFB derivatives.[14]

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

Visualizing the GC-MS Workflow

A typical workflow for the GC-MS analysis of 4-MCCA.

HPLC: The Path of Direct Analysis

High-Performance Liquid Chromatography offers a more direct route for analyzing 4-MCCA, typically avoiding the need for derivatization.[8] This inherent advantage simplifies sample preparation, reduces potential sources of error, and increases sample throughput.

The most common approach is Reversed-Phase HPLC (RP-HPLC), where the polar 4-MCCA is separated on a non-polar stationary phase.

• Mobile Phase is Key: A critical aspect of analyzing carboxylic acids by RP-HPLC is the mobile phase pH. To ensure good peak shape and reproducible retention times, the ionization of the carboxylic acid group must be suppressed. This is achieved by adding a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase, keeping the analyte in its neutral, protonated form.[16]

• Detection: While 4-MCCA lacks a strong UV chromophore, it can be detected at low UV wavelengths (e.g., 210 nm).[14] However, for superior sensitivity and specificity, coupling the HPLC system to a mass spectrometer (LC-MS) is the preferred method. For LC-MS, volatile mobile phase modifiers like formic acid are required, whereas non-volatile acids like phosphoric acid are incompatible.[16]

Experimental Protocol: HPLC-UV Analysis of 4-MCCA

This protocol outlines a straightforward method for direct analysis.

• Sample Preparation:

  • For clean samples, a simple "dilute and shoot" approach may be sufficient. Dilute the sample in the mobile phase.

  • For more complex matrices (e.g., biological fluids), perform a protein precipitation step with acetonitrile or methanol, followed by centrifugation.[14]

  • Filter the final sample through a 0.22 µm syringe filter to remove particulates before injection.

• HPLC Instrumental Analysis:

  • Instrument: High-Performance Liquid Chromatograph with a UV detector.

  • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water containing 0.1% phosphoric acid (for UV detection) or 0.1% formic acid (for MS detection). A typical starting point could be 60:40 (Acetonitrile:Water with acid).[16]

  • Flow Rate: 1.0 mL/min.[17]

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: UV detection at 210 nm.[14]

Visualizing the HPLC Workflow

A streamlined workflow for the HPLC analysis of 4-MCCA.

Head-to-Head Comparison: Performance Metrics

The choice of an analytical method is ultimately a data-driven decision. The following table summarizes the typical performance characteristics of GC-MS and HPLC for the analysis of carboxylic acids like 4-MCCA.

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and boiling point in a gaseous mobile phase.[4]	Separation based on polarity and partitioning between a liquid mobile phase and a solid stationary phase.[4]
Derivatization	Required . Increases volatility and thermal stability.[8][9]	Typically not required . Simplifies workflow.[8][16]
Sensitivity (LOD/LOQ)	Excellent , especially with specific derivatization (e.g., PFBBr) and NCI-MS detection (can reach low ng/L levels).[12][15]	Moderate (HPLC-UV) due to poor chromophore. Excellent (LC-MS) , capable of reaching nM to pM levels.[18]
Selectivity	Excellent , especially with MS detection providing mass fragmentation data.[8]	Good (HPLC-UV) , based on retention time. Excellent (LC-MS/MS) , providing both retention time and mass data.
Sample Throughput	Lower, due to the additional time required for derivatization and sample cleanup.[8]	Higher, due to simpler and more direct sample preparation.[8][17]
Precision (%RSD)	Good, but can be influenced by the reproducibility of the derivatization step (typically ≤15%).[8][12]	Generally higher (better) due to fewer sample preparation steps.
Robustness	The derivatization reaction can be sensitive to moisture and reagent quality, potentially impacting method robustness.	Methods are generally more robust and easier to transfer between laboratories.
Cost & Complexity	Moderate to high. Derivatization adds complexity and cost for reagents.	Moderate (HPLC-UV) to high (LC-MS). Simpler operation without derivatization.[5]

Decision Logic: Selecting the Right Tool for the Job

The optimal technique depends on your specific analytical requirements: the desired sensitivity, the number of samples, the complexity of the sample matrix, and the available instrumentation.

Decision logic for selecting an analytical method.

Choose GC-MS when:

• Ultimate sensitivity is paramount. For trace-level environmental monitoring or impurity analysis where ng/L detection limits are necessary, the combination of PFB derivatization and NCI-MS detection is often unparalleled.[12]

• Your laboratory has extensive experience and well-validated protocols for derivatization, ensuring high reproducibility.

• You need to confirm identity using established EI mass spectral libraries, which are more extensive for GC-MS than for LC-MS.

Choose HPLC when:

• Simplicity, robustness, and high throughput are the primary goals. The direct analysis workflow is significantly faster and involves fewer steps, reducing opportunities for error.[8][17]

• You are analyzing thermally labile compounds in the same sample set (though 4-MCCA itself is stable).[19]

• You have access to an LC-MS system . This combination offers the best of both worlds: the simple sample preparation of HPLC with the excellent sensitivity and specificity of mass spectrometry, rivaling many GC-MS applications.

Conclusion

Both GC-MS and HPLC are powerful and capable techniques for the analysis of 4-methylcyclohexanecarboxylic acid. However, they are not interchangeable. GC-MS offers exceptional sensitivity but at the cost of a more complex and time-consuming workflow that hinges on a successful and reproducible derivatization step. HPLC , particularly when coupled with mass spectrometry, provides a more robust, high-throughput, and straightforward approach.

As a senior application scientist, my recommendation is to default to an LC-MS method for its optimal balance of sensitivity, speed, and simplicity. If an LC-MS is unavailable, the choice becomes a trade-off: HPLC-UV for simplicity and throughput when moderate sensitivity is sufficient, or the more labor-intensive GC-MS method when trace-level quantification is an absolute requirement. A thorough validation of the chosen method is, of course, essential to ensure the generation of reliable and accurate data, regardless of the platform.[20][21][22]

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A Senior Application Scientist’s Guide to the Catalytic Reduction of p-Toluic Acid: A Comparative Evaluation

Welcome, fellow researchers and developers. In the landscape of fine chemical synthesis, the reduction of carboxylic acids remains a cornerstone transformation, yet one fraught with challenges. The inherent stability of the carboxyl group demands robust catalytic systems to achieve efficient and selective conversion to valuable aldehydes and alcohols. p-Toluic acid, a key intermediate in the synthesis of pharmaceuticals, polymers, and other high-value materials, serves as an exemplary substrate for evaluating catalytic performance.[1][2][3]

This guide is born from extensive experience in catalyst development and application. It is designed not as a rigid set of instructions, but as a comprehensive technical narrative. We will delve into the causality behind catalyst selection, compare distinct catalytic paradigms, and provide self-validating, detailed protocols. Our objective is to empower you to make informed decisions in your own research, moving beyond mere replication to a state of rational catalyst design and process optimization.

The Fundamental Challenge: Activating the Carboxyl Group

The reduction of a carboxylic acid is thermodynamically less favorable than that of corresponding aldehydes or ketones. The resonance stabilization of the carboxylate group and the acidity of the proton present significant hurdles for many catalytic systems.[4][5] Conventional catalytic hydrogenation, for instance, which readily reduces alkenes, often struggles with carboxylic acids, requiring harsh conditions of high temperature and pressure.[5][6]

Therefore, the central theme in catalyst design for this transformation is the effective activation of the C=O bond, making it more susceptible to nucleophilic attack by a hydride or its equivalent. We will explore how different catalytic strategies achieve this activation.

A Comparative Overview of Catalytic Systems

The reduction of p-toluic acid can be approached through several distinct catalytic routes. Each possesses a unique mechanistic profile, operational window, and set of advantages and limitations.

Heterogeneous Catalytic Hydrogenation

This is the workhorse of industrial-scale reductions, valued for its scalability and ease of catalyst separation. The process typically involves a solid catalyst, often a noble metal dispersed on a high-surface-area support, under a hydrogen atmosphere.

Mechanism & Causality: The prevailing mechanism involves the heterolytic activation of both H₂ and the carboxylic acid on the catalyst surface. A critical insight from recent studies is the concept of bifunctional catalysis , where both the metal nanoparticle and the support play active roles.[7] Lewis-acidic supports (e.g., TiO₂, Al₂O₃) are particularly effective as they can coordinate to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating hydride attack from the metal surface.[7]

Catalyst Selection:

• Platinum (Pt): Often supported on titania (TiO₂), Pt catalysts have demonstrated exceptional activity for the hydrogenation of benzoic acid, a close analogue of p-toluic acid.[8] The interaction between Pt and TiO₂ can modify the electronic properties of the metal, boosting performance.[8]

• Ruthenium (Ru): Highly active and resistant to poisoning, Ru is an excellent choice for reducing aromatic rings, but this can be a disadvantage if selectivity for the carboxyl group reduction is desired without affecting the aromaticity.[6] It is typically effective under more vigorous conditions.[6]

• Palladium (Pd): While excellent for many hydrogenations, Pd can be susceptible to poisoning by acidic substrates and often requires higher temperatures for carboxylic acid reduction.[8] However, specialized catalysts like Pd supported on ceria have shown high yields in related reactions.[9]

Key Performance Influencers:

• Temperature & Pressure: Higher temperatures and pressures increase reaction rates but can lead to over-reduction to p-xylene and potential catalyst sintering, a primary mode of deactivation where nanoparticles agglomerate, reducing active surface area.[10]

• Solvent: The choice of solvent is critical. Non-polar solvents like hexane are common, but the solubility of p-toluic acid can be a limiting factor. The addition of a co-solvent like acetic acid can improve solubility and performance.[8]

• Catalyst Deactivation: Besides sintering, catalysts can be deactivated by poisoning , where impurities from the feed (e.g., sulfur compounds) strongly adsorb to active sites, or by fouling , where carbonaceous deposits block pores and surfaces.[10]

Homogeneous Catalysis: The Hydrosilylation Approach

Homogeneous catalysts offer the advantage of high activity and selectivity under remarkably mild conditions, often operating at the molecular level in a single phase.

Mechanism & Causality: In this system, a soluble metal complex, such as [MnBr(CO)₅], catalyzes the transfer of hydride from a silane (e.g., phenylsilane, PhSiH₃) to the carboxylic acid.[11] The reaction is thought to proceed through the formation of a silyl ester intermediate. This in-situ derivatization circumvents the direct, difficult reduction of the free acid. The catalyst then facilitates hydride transfer to this activated intermediate. The low catalyst loading required (as low as 0.5 mol%) makes this an atom-economical choice.[11]

Advantages:

• Mild Conditions: Reactions often proceed at or near room temperature, preserving sensitive functional groups elsewhere in the molecule.

• High Selectivity: The precise molecular nature of the catalyst allows for fine-tuning to achieve high selectivity, typically for the alcohol product.

• Low Catalyst Loading: Efficient catalysis means less metal is required.[11]

Challenges:

• Catalyst Recovery: Separating the dissolved catalyst from the product stream is a significant challenge, often requiring complex purification procedures that hinder industrial adoption.[12]

• Cost and Availability: Many effective homogeneous catalysts are based on expensive and rare precious metals. The use of earth-abundant metals like manganese is a promising area of research.[11]

Emerging Electrochemical and Photochemical Methods

These methods represent the frontier of green chemistry, utilizing electricity or light to drive the reduction, potentially eliminating the need for high-pressure hydrogen or stoichiometric chemical reductants.

• Electrocatalytic Reduction: In this technique, a cathode material is used to generate active hydrogen species on its surface from a proton source (like water), which then hydrogenate the substrate.[13] Metal-plated carbon rods (e.g., Rh/C, Pt/C) can be used as cathodes.[13] This approach offers precise control over the reducing power via the applied potential and can operate at ambient temperature and pressure. While much research has focused on degradation[14], the principles are directly applicable to selective synthesis.

• Photocatalytic Reduction: A semiconductor photocatalyst (e.g., TiO₂) absorbs light, promoting an electron to its conduction band.[15] This electron can then be transferred to an adsorbed p-toluic acid molecule, initiating its reduction. The challenge lies in preventing the rapid recombination of the electron-hole pair and directing the reaction towards the desired reduction product rather than oxidative degradation.[16]

Quantitative Performance Comparison

To provide a clear, objective assessment, the table below summarizes performance data for various catalytic systems applied to p-toluic acid or its close analogues.

Catalyst System	Reaction Type	Reductant / Energy	Temp (°C)	Pressure (bar)	Conversion (%)	Selectivity / Product	TOF (h⁻¹) / Yield (%)	Reference(s)
Pt/TiO₂	Heterogeneous Hydrogenation	H₂	80	50	>99	Cyclohexanecarboxylic acid	4490 (TOF)	[8]
Pd/C (Commercial)	Heterogeneous Hydrogenation	H₂	200	55	~60	p-Toluyl Alcohol / p-Xylene	61% (Yield)	[9]*
Pd/CeO₂ (Core-Shell)	Heterogeneous Hydrogenation	H₂	200	55	>99	p-Toluic Acid	99.1% (Yield)	[9]**
[MnBr(CO)₅]	Homogeneous Hydrosilylation	PhSiH₃	25	Ambient	>98	p-Toluyl Alcohol	98% (Yield)	[11]***
Rh/C Cathode	Electrocatalytic Hydrogenation	e⁻ / H₂O	~25	Ambient	High	Cyclohexanecarboxylic acid	High (Yield)	[13]****

Data from a comparative example using a related substrate. Note: This reaction is the hydrogenation of 4-carboxybenzaldehyde to p-toluic acid, demonstrating the catalyst's efficacy in a closely related transformation. ***Data is for a range of aromatic carboxylic acids, demonstrating the general applicability of the method. ****General performance reported for benzoic acid.

Visualizing the Process

To better understand the relationships between these concepts, the following diagrams illustrate key workflows and mechanisms.

Caption: Possible reduction products from p-toluic acid.

Caption: A typical workflow for evaluating catalyst performance.

Caption: Key steps in a heterogeneous catalytic cycle.

Self-Validating Experimental Protocols

The trustworthiness of any experimental guide lies in its protocols. These are designed to be self-validating, meaning they include steps for verification and analysis to ensure the results are reliable.

Protocol 1: Heterogeneous Hydrogenation in a Parr Shaker

Objective: To reduce p-toluic acid to p-toluyl alcohol using a Pt/C catalyst.

Causality: This protocol uses a standard, robust setup for gas-liquid-solid reactions under pressure. The choice of ethanol as a solvent aids in substrate solubility and is relatively inert under these conditions. A post-reaction analysis by Gas Chromatography (GC) with an internal standard provides quantitative validation of conversion and selectivity.

Materials:

• p-Toluic acid (99%)

• 5% Platinum on Carbon (Pt/C) catalyst

• Ethanol (anhydrous)

• Dodecane (internal standard for GC)

• Hydrogen gas (high purity)

• Parr high-pressure reactor (or similar) with glass liner, magnetic stirrer, and temperature/pressure controls.

Procedure:

• Reactor Preparation: Ensure the reactor vessel and glass liner are clean and dry. Add the glass liner to the steel vessel.

• Loading Reactants: To the glass liner, add p-toluic acid (e.g., 1.36 g, 10 mmol) and the 5% Pt/C catalyst (e.g., 70 mg, ~5 mol% Pt relative to substrate). Add a magnetic stir bar.

• Solvent Addition: Add anhydrous ethanol (e.g., 50 mL) to the liner.

• Assembly & Purging: Seal the reactor according to the manufacturer's instructions. Purge the vessel 3-5 times with nitrogen to remove air, followed by 3-5 purges with hydrogen to saturate the system.

  • Trustworthiness Check: This purging step is critical to remove oxygen, which can be a safety hazard with hydrogen and can also oxidize the catalyst or substrate at high temperatures.

• Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 40 bar). Begin stirring (e.g., 800 rpm) and heat the reactor to the target temperature (e.g., 100 °C).

• Monitoring: Maintain the reaction for a set time (e.g., 6 hours). The reaction progress can be monitored by the drop in hydrogen pressure.

• Cooldown & Depressurization: After the reaction time, stop the heating and allow the reactor to cool to room temperature. Carefully vent the excess hydrogen in a fume hood.

• Work-up & Analysis:

  • Open the reactor and remove the contents.

  • Filter the reaction mixture through a pad of Celite to remove the solid Pt/C catalyst. Wash the Celite pad with additional ethanol.

  • Prepare a sample for GC analysis: Take a known volume of the filtrate, add a precise amount of dodecane as an internal standard, and analyze to determine the concentration of remaining p-toluic acid and the formed p-toluyl alcohol and p-xylene.

  • Validation: The recovery of the internal standard confirms the accuracy of the injection. The relative response factors of the reactant and products must be determined beforehand for accurate quantification.

Protocol 2: Mn(I)-Catalyzed Homogeneous Hydrosilylation

Objective: To reduce p-toluic acid to p-toluyl alcohol using a manganese catalyst and phenylsilane.

Causality: This protocol employs Schlenk techniques to handle air-sensitive reagents and maintain an inert atmosphere, which is crucial for the stability and activity of many homogeneous catalysts. The slow addition of the silane controls the reaction rate and heat evolution. NMR analysis provides direct structural confirmation of the product.

Materials:

• p-Toluic acid (99%, dried in vacuum oven)

• Pentacarbonylmanganese(I) bromide, [MnBr(CO)₅]

• Phenylsilane (PhSiH₃)

• Anhydrous Tetrahydrofuran (THF) from a solvent purification system

• Schlenk flask, syringes, and standard inert atmosphere glassware.

Procedure:

• Inert Atmosphere Setup: Assemble a Schlenk flask equipped with a magnetic stir bar under a positive pressure of argon or nitrogen.

• Loading Reactants: To the flask, add p-toluic acid (e.g., 680 mg, 5 mmol) and [MnBr(CO)₅] (e.g., 6.9 mg, 0.025 mmol, 0.5 mol%).

• Solvent Addition: Add anhydrous THF (e.g., 20 mL) via cannula or syringe. Stir the mixture until all solids are dissolved.

• Reductant Addition: Using a syringe pump for precise control, add phenylsilane (e.g., 0.74 mL, 6 mmol, 1.2 equivalents) to the reaction mixture dropwise over 30 minutes at room temperature (25 °C).

  • Trustworthiness Check: A slow addition is key. A rapid addition can lead to uncontrolled evolution of hydrogen gas (a byproduct of silane reacting with the acidic proton) and potential side reactions.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by taking small aliquots (via syringe under Ar) and analyzing by Thin Layer Chromatography (TLC) or GC-MS.

• Quenching: Once the reaction is complete (typically 1-2 hours), cool the flask in an ice bath and slowly quench the excess silane by adding 1 M HCl (aq) dropwise until gas evolution ceases.

• Work-up & Purification:

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel.

  • Validation: The final product's identity and purity should be confirmed by ¹H and ¹³C NMR spectroscopy and compared against literature data.

Conclusion and Future Outlook

The reduction of p-toluic acid is a mature yet evolving field.

• For large-scale, cost-driven applications , heterogeneous hydrogenation with catalysts like Pt/TiO₂ remains the most viable path, despite requiring high pressure and temperature. Future research in this area will focus on developing more active and stable non-noble metal catalysts and optimizing support interactions.

• For fine chemical and pharmaceutical synthesis , where mild conditions and high selectivity are paramount, homogeneous hydrosilylation offers a compelling alternative. The development of recyclable homogeneous catalysts or their effective heterogenization is the key to broadening their applicability.[12][17]

• Electrocatalysis and photocatalysis represent the long-term future. These "green" methods promise sustainable chemical production powered by renewable energy. Significant fundamental research is still needed to improve efficiencies and control selectivity for complex organic transformations.

As a researcher, your choice of catalyst will depend on a careful analysis of your specific goals: scale, cost, desired product, and available equipment. This guide has aimed to provide the foundational knowledge and practical protocols to navigate these choices with confidence and scientific rigor.

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A Comparative Guide to the Oxidation of 1,4-Dimethylcyclohexane: Methods, Mechanisms, and Selectivity

Introduction

The selective functionalization of unactivated carbon-hydrogen (C–H) bonds is a paramount challenge in modern synthetic chemistry. Saturated hydrocarbons, such as 1,4-dimethylcyclohexane, are typically inert, and activating their C-H bonds in a controlled manner can unlock streamlined pathways to valuable oxygenated products. 1,4-Dimethylcyclohexane serves as an excellent model substrate for studying such transformations due to the presence of multiple distinct C-H bonds: tertiary C-H bonds at the C1 and C4 positions and secondary C-H bonds at the C2, C3, C5, and C6 positions.

This substrate exists as two geometric isomers: cis and trans. The stereochemical presentation of their C-H bonds profoundly influences reactivity. The trans isomer predominantly adopts a diequatorial conformation, making both methyl groups and the tertiary hydrogens accessible.[1][2][3][4] In contrast, the cis isomer exists as a pair of rapidly equilibrating conformers, each with one axial and one equatorial methyl group, presenting a more complex steric environment.[1][2][5][6][7]

This guide provides an in-depth comparison of various methods for the oxidation of 1,4-dimethylcyclohexane. We will explore the reagents, reaction mechanisms, product distributions, and stereochemical outcomes, offering researchers, scientists, and drug development professionals a comprehensive resource for selecting and implementing the most suitable oxidation strategy.

Free-Radical Autoxidation

Autoxidation represents the reaction of organic compounds with atmospheric oxygen. For alkanes, this process typically requires an initiator (e.g., heat, UV light, or a radical initiator) to commence a free-radical chain reaction.

Mechanism: The reaction proceeds through a well-established chain mechanism involving initiation, propagation, and termination steps. The key step for selectivity is hydrogen atom abstraction during propagation. Tertiary C-H bonds are weaker and form more stable tertiary radicals, making them the preferred sites of attack.

Caption: Workflow for Cr(VI) oxidation of alcohol intermediates.

Experimental Protocol: Oxidation of a Secondary Alcohol with PCC

• Suspend pyridinium chlorochromate (PCC) (1.5 equivalents) in dichloromethane (DCM) in a round-bottom flask under an inert atmosphere.

• Dissolve the secondary alcohol (1.0 equivalent) in DCM.

• Add the alcohol solution to the PCC suspension dropwise with stirring.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed. The mixture will turn into a dark, tarry substance.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Florisil to remove the chromium byproducts.

• Concentrate the filtrate under reduced pressure to yield the crude ketone, which can be further purified by column chromatography.

Oxidation with Permanganate Reagents

Potassium permanganate (KMnO₄) is another strong oxidizing agent. Its reactivity is highly dependent on the reaction conditions (pH, temperature, solvent).

Mechanism and Selectivity: Under mild, neutral, or alkaline conditions, saturated alkanes like cyclohexane are largely unreactive towards KMnO₄. [8][9]The reagent is typically used to oxidize alkenes to diols or cleave double bonds. [10][11] Under harsh conditions (hot, acidic KMnO₄), the reagent is powerful enough to attack C-H bonds, but the reaction is notoriously difficult to control. The mechanism is thought to involve hydrogen atom abstraction by the permanganate ion. [12]For 1,4-dimethylcyclohexane, this would preferentially occur at the tertiary positions. However, the high oxidizing potential often leads to over-oxidation and C-C bond cleavage, resulting in the formation of dicarboxylic acids (e.g., derivatives of adipic acid) and other degradation products.

Conclusion on Permanganate: Due to its low selectivity and the high potential for over-oxidation and ring cleavage, KMnO₄ is generally not a suitable reagent for the controlled synthesis of specific alcohols or ketones from 1,4-dimethylcyclohexane.

Modern Catalytic Oxidation Methods

Catalytic systems, particularly those based on transition metals like iron, manganese, and ruthenium, have emerged as the most promising methods for selective C-H oxidation. [13][14]These systems use a catalytic amount of a metal complex in conjunction with a stoichiometric terminal oxidant, such as hydrogen peroxide (H₂O₂), Oxone (2KHSO₅·KHSO₄·K₂SO₄), or molecular oxygen.

Mechanism: A common mechanistic pathway involves the formation of a high-valent metal-oxo species. [13][15]This potent electrophilic species then abstracts a hydrogen atom from the alkane substrate to form a metal-hydroxyl species and an alkyl radical. A rapid "oxygen rebound" step, where the hydroxyl group is transferred from the metal to the radical, generates the alcohol product and regenerates the catalyst.

Caption: Generalized catalytic cycle for metal-catalyzed C-H hydroxylation.

Selectivity and Control: The true power of these catalytic methods lies in their tunability. By modifying the ligand environment (Lₙ) around the metal center, researchers can precisely control the steric and electronic properties of the catalyst. This allows for:

• Regioselectivity: Designing catalysts that preferentially attack tertiary C-H bonds over secondary ones, or vice versa. [16]* Stereoselectivity: The lifetime of the radical intermediate and the geometry of the rebound step influence the stereochemical outcome. [15]In many cases, oxidation proceeds with a high degree of retention of configuration.

Experimental Protocol: Representative Fe-Catalyzed Oxidation

• To a solution of 1,4-dimethylcyclohexane (1.0 mmol) in a 1:1 mixture of acetonitrile and water, add the iron catalyst (e.g., an iron(II) complex with a polydentate nitrogen ligand, 0.01 mmol, 1 mol%).

• Begin vigorous stirring and add 30% aqueous hydrogen peroxide (3.0 mmol) dropwise over 10 minutes.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring by Gas Chromatography (GC) or GC-MS.

• Upon completion, quench the reaction by adding a small amount of solid manganese dioxide (to decompose excess H₂O₂) or a saturated aqueous solution of sodium sulfite.

• Extract the mixture with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analyze the product mixture by GC to determine the conversion and the ratio of alcohol and ketone products. Purify by column chromatography if necessary.

Comparative Summary of Oxidation Methods

Method	Typical Reagents	Selectivity (Tertiary vs. Secondary C-H)	Primary Products	Key Advantages	Key Disadvantages
Autoxidation	O₂ (air), radical initiators	Moderate preference for tertiary C-H	Hydroperoxides, complex mixture of alcohols and ketones	Inexpensive oxidant, simple setup	Low selectivity, difficult to control, over-oxidation
Cr(VI) Oxidation	PCC, PDC, Jones Reagent	Not used for direct C-H oxidation	Ketones (from alcohols)	Highly efficient and reliable for alcohol oxidation	Toxic, stoichiometric waste, harsh conditions for alkanes
Permanganate	KMnO₄ (hot, acidic)	Low; attacks all C-H bonds	Complex mixture, often with ring cleavage products	Very strong oxidant, inexpensive	Extremely low selectivity for alkanes, harsh, leads to degradation
Catalytic Oxidation	Metal catalyst (Fe, Mn, etc.) + Terminal Oxidant (H₂O₂, Oxone)	High and tunable via ligand design	Alcohols, ketones	High selectivity, mild conditions, catalytic	Catalyst cost and synthesis, may require oxidant handling

Conclusion

The oxidation of 1,4-dimethylcyclohexane is a challenging transformation that highlights the progress in synthetic methodology. While classical, powerful oxidants like chromium(VI) and permanganate reagents are generally too aggressive and unselective for the direct and controlled functionalization of its C-H bonds, they remain relevant for subsequent transformations of alcohol intermediates. Free-radical autoxidation offers a simple approach but is hampered by a lack of control.

For researchers aiming to achieve high yields of specific alcohol or ketone isomers from 1,4-dimethylcyclohexane, modern catalytic methods stand out as the superior strategy . Their modularity allows for the rational design of catalysts that can navigate the complex steric and electronic landscape of the substrate to achieve remarkable levels of regio- and stereoselectivity under mild conditions. The continued development of these catalytic systems is paving the way for more efficient and sustainable approaches to the synthesis of complex molecules from simple hydrocarbon feedstocks.

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• Liquid phase oxidation of cyclohexane using bimetallic Au–Pd/MgO catalysts. (n.d.). SciSpace. Retrieved from [Link]

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• Stasevych, M., et al. (2021). Selectivity in the Aliphatic C–H Bonds Oxidation (Hydroxylation) Catalyzed by Heme- and Non-Heme Metal Complexes—Recent Advances. Molecules, 26(23), 7196. Retrieved from [Link]

• Katre, S. D. (2020). Recent Advances in the Oxidation Reactions of Organic Compounds using Chromium (VI) Reagents. ResearchGate. Retrieved from [Link]

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• Liu, Y., et al. (2022). Investigation into the Internal Factors for the Catalytic Oxidation of Cyclohexane by Zr(IV)-Based Metal-Organic Frameworks. MDPI. Retrieved from [Link]

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• The stable form of trans-1,4-dimethylcylohexane is represented as. (n.d.). Allen. Retrieved from [Link]

• Cis-1,4-dimethylcyclohexane. (n.d.). Britannica. Retrieved from [Link]

• Onu, A., et al. (2010). Mechanism for partial oxidation of Cyclohexene by Chromium (VI) oxide in acetic acid. SciSpace. Retrieved from [Link]

• Position of bromine after free radical bromination of 1-fluoro-1,4-dimethylcyclohexane. (2014, August 28). Reddit. Retrieved from [Link]

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spectral database comparison for 4-methylcyclohexanecarboxylic acid identification

An In-Depth Guide to the Identification of 4-Methylcyclohexanecarboxylic Acid: A Spectral Database Comparison

Introduction: The Challenge of Isomeric Specificity

4-Methylcyclohexanecarboxylic acid is a saturated aliphatic carboxylic acid that exists as a mixture of cis and trans stereoisomers. As a key intermediate in organic synthesis and a potential component in complex chemical mixtures, its unambiguous identification is critical. However, analytical chemists are often faced with a significant challenge: differentiating it from its positional isomers (e.g., 2-methyl- and 3-methylcyclohexanecarboxylic acid) and other structurally similar compounds. These molecules share the same nominal mass and often produce remarkably similar mass spectra, making identification based on a single technique fraught with uncertainty.

This guide provides a detailed, methodology-driven comparison of spectral database performance for the identification of 4-methylcyclohexanecarboxylic acid. We will explore a multi-technique approach, combining Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy. The core of this guide lies not just in presenting data, but in explaining the causality behind experimental choices and demonstrating how a synthesized, multi-faceted analytical strategy leads to confident and verifiable identification.

Part 1: Acquiring High-Quality Experimental Spectra

The reliability of any database search is fundamentally dependent on the quality of the input experimental data. A poorly acquired spectrum will invariably lead to ambiguous or incorrect results. Here, we detail the optimized protocols for acquiring high-fidelity spectra for 4-methylcyclohexanecarboxylic acid.

Experimental Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) with Retention Index

Rationale: GC-MS is the workhorse for identifying volatile and semi-volatile organic compounds. The gas chromatograph separates the components of a mixture in time before they are analyzed by the mass spectrometer. For isomeric compounds, whose mass spectra can be nearly identical, the chromatographic retention time, standardized as a Retention Index (RI) , becomes a crucial orthogonal parameter for identification.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the 4-methylcyclohexanecarboxylic acid sample.

  • Dissolve the sample in 1 mL of a high-purity solvent such as dichloromethane or methanol. The choice of solvent is critical; it must fully dissolve the analyte without reacting with it and should elute early in the chromatogram, well-separated from the analyte peak.

• Instrument Setup (Example):

  • GC Column: A standard, semi-polar 30 m x 0.25 mm x 0.25 µm column (e.g., DB-5ms or equivalent). This phase provides excellent separation for a wide range of analytes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 80 °C, hold for 1 minute. This initial temperature allows for sharp peak focusing at the head of the column.

    • Ramp: Increase temperature at 15 °C/min to 250 °C. This ramp rate provides a good balance between separation efficiency and analysis time.

    • Final hold: Hold at 250 °C for 5 minutes to ensure all components elute.

  • MS Detector: Electron Ionization (EI) source at the standard 70 eV. This energy level is standardized across all major commercial spectral libraries (NIST, Wiley), which is essential for direct spectral matching.[1] Mass range scan: 40-300 m/z.

• Retention Index Calibration:

  • Separately, inject a homologous series of n-alkanes (e.g., C8-C20) using the exact same GC-MS conditions as the analyte.[2]

  • The retention times of these alkanes will be used by the system software (e.g., NIST's AMDIS) or can be used manually to calculate the Kovats or Linear Retention Index of the analyte peak.[2][3] This value provides a highly reproducible measure of a compound's elution behavior.

Experimental Protocol 2: NMR Spectroscopy

Rationale: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. It is exceptionally powerful for distinguishing between isomers by revealing the precise connectivity of atoms.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), and transfer to an NMR tube. Deuterated solvents are used because they are "invisible" in ¹H NMR, preventing a large solvent signal from obscuring the analyte signals.

• ¹H NMR Acquisition:

  • Acquire the spectrum on a 400 MHz (or higher) spectrometer.

  • The acidic proton of the carboxylic acid (-COOH) will likely appear as a very broad singlet between 10-12 ppm and may exchange with trace D₂O.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This provides a single peak for each unique carbon atom.

  • The carbonyl carbon of the carboxylic acid is a key diagnostic peak, typically appearing far downfield (~180-185 ppm).

Experimental Protocol 3: FTIR Spectroscopy

Rationale: FTIR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. In this case, it serves as a rapid and definitive confirmation of the carboxylic acid moiety.

Step-by-Step Methodology:

• Sample Preparation: Use the Attenuated Total Reflectance (ATR) technique. Place a small amount of the solid or liquid sample directly onto the ATR crystal. ATR requires minimal sample preparation and provides high-quality spectra.

• Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹. Key diagnostic peaks for a carboxylic acid include a very broad O-H stretch (superimposed on C-H stretches) from ~3300-2500 cm⁻¹ and a sharp, intense C=O (carbonyl) stretch at ~1700 cm⁻¹.

Part 2: Spectral Database Comparison and Analysis

With high-quality experimental data in hand, we can now evaluate the performance of various spectral databases. The goal is to move from a list of potential "hits" to a single, confident identification.

The Logic of Spectral Identification

The process of identifying an unknown compound involves comparing its experimental spectrum against a library of reference spectra. Search algorithms quantify this similarity, producing a "match score."[1][4] However, a high score is not always sufficient, especially when dealing with isomers. The following workflow illustrates a more robust approach.

Caption: General workflow for confident chemical identification.

Analysis 1: Mass Spectrometry (GC-MS) Database Comparison

An experimental EI mass spectrum of 4-methylcyclohexanecarboxylic acid will show a molecular ion peak (M⁺) at m/z 142 and characteristic fragment ions. A library search against the NIST/EPA/NIH Mass Spectral Library and the Wiley Registry will likely yield results similar to those shown below.

Table 1: Representative GC-MS Library Search Results

Library	Hit #	Compound Name	Match Score (out of 1000)	Notes
NIST 23	1	4-Methylcyclohexanecarboxylic acid	925	Top hit, very high confidence.
2	3-Methylcyclohexanecarboxylic acid	905	Very similar spectrum, high score.
3	trans-2-Methylcyclohexanecarboxylic acid	898	Also a very close match.
4	Cyclohexanecarboxylic acid	850	Similar core structure, loses methyl group.
Wiley 12	1	4-Methylcyclohexanecarboxylic acid	930	Top hit, very high confidence.
2	3-Methylcyclohexanecarboxylic acid	912	Isomer is also a very strong hit.
3	Methyl cyclohexanecarboxylate	875	Ester derivative, similar fragmentation.[5][6]

Expert Analysis & The Decisive Role of Retention Index:

The table clearly illustrates the problem: multiple isomers give very high match scores. Relying on the MS match factor alone is insufficient. This is where the Retention Index becomes the deciding factor. The NIST GC Method/Retention Index Database contains experimental RI values for over 180,000 compounds.[7] By filtering the MS search hits with the experimentally determined RI, we can eliminate false positives.

Caption: GC-MS workflow incorporating Retention Index filtering.

If our experimental RI matches the database RI for 4-methylcyclohexanecarboxylic acid but not the other isomers, we can confidently discard the incorrect hits, even if their MS match scores were high.

Analysis 2: NMR Spectroscopy Database Comparison

Unlike MS, searchable NMR databases are less common for routine identification. The primary utility comes from manual comparison of experimental spectra to reference spectra available in repositories like the Spectral Database for Organic Compounds (SDBS) and PubChem.[8]

Table 2: Representative NMR Chemical Shift Comparison (Solvent: CDCl₃)

Nucleus	Assignment	Experimental Shift (ppm)	Database (SDBS/PubChem) Shift (ppm)
¹³C	-C =O	~184	~184.5
-C H-COOH	~43	~43.2
-C H-CH₃	~32	~32.1
Ring CH₂'s	~34, ~29	~34.3, ~29.5
-C H₃	~22	~22.3
¹H	-COOH	~12.0 (broad)	~12.0 (broad)
-CH -COOH	~2.4	~2.3-2.5
Ring CH ₂'s	~1.2-2.1	~1.2-2.2
-CH ₃	~0.9 (doublet)	~0.9 (doublet)

Expert Analysis: The excellent agreement between the experimental chemical shifts and the database values for 4-methylcyclohexanecarboxylic acid confirms the carbon skeleton and the relative positions of the functional groups. This data would readily distinguish it from the 2-methyl or 3-methyl isomers, which would have different chemical shifts and splitting patterns for the ring protons and carbons.

Analysis 3: FTIR Spectroscopy Database Comparison

FTIR is used to confirm the presence of the carboxylic acid functional group. The comparison is a straightforward pattern match with reference spectra.

Table 3: Key FTIR Absorption Band Comparison

Experimental Frequency (cm⁻¹)	Database (SDBS/NIST) Frequency (cm⁻¹)	Assignment
3300-2500 (very broad)	3300-2500 (very broad)	O-H stretch (from hydrogen-bonded dimer)
2925, 2855	2927, 2856	C-H stretch (aliphatic)
1705 (strong, sharp)	1706 (strong, sharp)	C=O stretch (carbonyl)

Expert Analysis: The presence of both the extremely broad O-H stretch and the intense C=O stretch at ~1705 cm⁻¹ is the classic signature of a carboxylic acid dimer. This provides definitive confirmation of the functional group suggested by the other techniques.

Part 3: Synthesizing Data for Unambiguous Identification

Caption: Logical convergence of multi-technique data.

The integrated workflow is as follows:

• GC-MS provides the molecular weight (142) and a list of likely candidates, primarily isomers with high spectral similarity.

• The Retention Index acts as a highly specific filter, eliminating isomers that do not co-elute with the analyte under identical conditions.

• NMR provides the definitive structural proof, confirming the 1,4-substitution pattern of the methyl and carboxyl groups on the cyclohexane ring.

• FTIR offers rapid and conclusive evidence of the carboxylic acid functional group, corroborating the findings from the other techniques.

Conclusion and Recommendations

The identification of structurally similar compounds like 4-methylcyclohexanecarboxylic acid requires a rigorous, multi-faceted approach that extends beyond a simple library search.

• For GC-MS analysis, a high match score is only a starting point. The use of Retention Indices is not optional but essential for differentiating isomers. Therefore, spectral libraries that are integrated with comprehensive Retention Index databases, such as the NIST Mass Spectral Library , are demonstrably superior for this task.

• Databases are not a substitute for analytical expertise. The analyst must understand the limitations of each technique. MS struggles with isomer differentiation, IR is specific to functional groups, and NMR provides detailed structural information.

For researchers, scientists, and drug development professionals, adopting this integrated workflow ensures the highest level of confidence in compound identification, preventing costly errors that can arise from misidentification of isomers.

References

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20330, 4-Methylcyclohexanecarboxylic acid. Retrieved January 12, 2026, from [Link]. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanecarboxylic-acid]

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• National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. Data from NIST Standard Reference Database 69. Retrieved January 12, 2026, from [Link]. [URL: https://webbook.nist.gov/chemistry/]

• Babushok, V. I. (2011). Chromatographic retention indices in identification of chemical compounds. TrAC Trends in Analytical Chemistry, 30(7), 1165-1172. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEoldQ2uY7geDIV6li7RuTawFr-cZzfYd5VONz7hHZUBRbKs1jtHLiM27ffAZ_XCscJXZFdTE7_Foz5QMa4sTilaisOI96OVwozYcpkJZP8ttuGfZnLQ0gu-z1J0AGAaHM745lXOToXKxej-CI=]

• NIST Mass Spectrometry Data Center. (2022). Part VI: Creating and Using Retention Indices in NIST Software [Video]. YouTube. Retrieved January 12, 2026, from [Link]. [URL: https://www.youtube.com/watch?v=5-0E69p5t6k]

• PubChem. (n.d.). Compound Summary for CID 20748, Methyl cyclohexanecarboxylate. Retrieved January 12, 2026, from [Link]. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-cyclohexanecarboxylate]

• NIST Mass Spectrometry Data Center. (2023). NIST 23 GC Method / Retention Index Library. Retrieved January 12, 2026, from [Link]. [URL: https://www.nist.gov/srd/nist-standard-reference-database-1a-v23/nist-23-gc-method-retention-index-library]

• Shimadzu. (n.d.). Qualitative Methods of GC/MS Analysis: Retention Time and Retention Index. Retrieved January 12, 2026, from [Link]. [URL: https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/gcms/qualitative2.html]

• NIST. (n.d.). Cyclohexanecarboxylic acid, methyl ester in the NIST Chemistry WebBook. Retrieved January 12, 2026, from [Link]. [URL: https://webbook.nist.gov/cgi/cbook.cgi?ID=C4630824]

• University of Wisconsin, Department of Chemistry. (n.d.). 13C NMR Chemical Shifts. Retrieved January 12, 2026, from [Link]. [URL: https://www.chem.wisc.edu/areas/reich/nmr/c-data.htm]

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A Senior Application Scientist's Guide to Inter-Laboratory Cross-Validation of Analytical Methods

For researchers, scientists, and drug development professionals, the ability to reproduce analytical results across different laboratories is not just a matter of scientific rigor; it is a cornerstone of regulatory compliance and confidence in product quality. The successful transfer of an analytical method from a transferring laboratory to a receiving laboratory, a process known as inter-laboratory cross-validation, ensures that a validated analytical procedure yields consistent and reliable results regardless of the testing site, personnel, or equipment.[1][2][3] This guide provides an in-depth comparison of approaches for cross-validating analytical methods, complete with detailed experimental protocols and data presentation tables.

The Imperative of Cross-Validation: Ensuring Analytical Consistency

In the pharmaceutical industry, analytical method transfer is a critical step during drug development, manufacturing, and quality control.[4] It provides documented evidence that a receiving laboratory is qualified to perform a specific analytical method and obtain results comparable to the transferring laboratory.[2] The European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have emphasized the importance of analytical method transfer, with inspectors often citing a lack of proper method validation during transfers as a root cause for out-of-specification (OOS) results.[5]

The primary objective of an analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[6] Key performance characteristics that are evaluated during validation and are critical for cross-validation include:

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is further divided into repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[6]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of an analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[6]

Strategic Approaches to Method Transfer

The selection of an appropriate strategy for analytical method transfer depends on the complexity of the method, the experience of the receiving laboratory, and the stage of drug development.[1][7] The main approaches are:

• Comparative Testing: This is the most common approach where both the transferring and receiving laboratories analyze the same homogeneous batch of samples.[1][7] The results are then statistically compared against predefined acceptance criteria.[1]

• Co-validation: In this strategy, the receiving laboratory participates in the validation of the analytical method alongside the transferring laboratory.[1][7] This is often utilized when a new method is being developed for implementation at multiple sites.[1]

• Revalidation: The receiving laboratory performs a full or partial revalidation of the analytical method.[1][7] This is typically necessary when there are significant differences in the laboratory environments or equipment.[1]

• Transfer Waiver: In some cases, a formal transfer study can be waived. This is generally applicable for simple, compendial methods where the receiving lab is already familiar with the procedure.[1]

The Logic of Experimental Design in Comparative Testing

A well-structured experimental design is paramount for a successful comparative testing study. The protocol should be jointly agreed upon by both the sending and receiving units and should detail the objective, scope, materials, analytical procedures, and acceptance criteria.[8][9]

A critical aspect is the selection of samples. The sample set should be representative of the samples that will be analyzed in the future and should cover the analytical range of the method. Typically, this includes:

• Finished Product Batches: At least three batches are recommended to assess method performance on real samples.

• Spiked Samples: Samples spiked with known concentrations of the analyte, especially at the specification limits, are crucial for evaluating accuracy.[8]

• In-process Control Samples: If applicable, to ensure the method is suitable for its intended use throughout the manufacturing process.

The number of replicate analyses should also be predefined to allow for robust statistical evaluation. A common approach is to have each laboratory perform six replicate analyses on each sample.

Statistical Analysis: The Arbiter of Equivalence

The core of the cross-validation process lies in the statistical comparison of the data generated by both laboratories. The goal is to demonstrate that there is no statistically significant difference between the results.

Key Statistical Tools and Their Application

Several statistical methods can be employed to analyze the results of an inter-laboratory comparison.[10][11] The choice of method should be justified in the transfer protocol.

• Student's t-test: Used to compare the means of the results from the two laboratories. The null hypothesis is that the means are equal.

• F-test: Used to compare the variances of the results from the two laboratories. The null hypothesis is that the variances are equal.

• Equivalence Testing (e.g., Two One-Sided T-Tests - TOST): This is often preferred over significance testing as it aims to demonstrate that the difference between the two laboratories is smaller than a predefined, practically relevant acceptance limit.[9]

• Z-scores: Often used in proficiency testing to assess the performance of a laboratory by comparing its result to the consensus value from a group of laboratories.[12] A Z-score outside of ±2 or ±3 is typically considered unsatisfactory.[12]

Establishing Meaningful Acceptance Criteria

Acceptance criteria must be defined in the transfer protocol before the study begins.[8][9] These criteria should be based on the validation data of the method and its intended purpose.[8] There are no universal acceptance criteria that apply to all analytical methods.[8]

For assay methods, a common acceptance criterion for the difference between the mean results of the two laboratories is typically within a certain percentage, often informed by the method's precision. For impurity analysis, the acceptance criteria may be wider for lower-level impurities.[8]

Here is a sample table illustrating typical acceptance criteria for a chromatographic assay method transfer:

Parameter	Acceptance Criteria
Difference in Mean (%)	≤ 2.0%
Ratio of Variances (F-test)	F-calculated ≤ F-critical
Precision (RSD%)	≤ 2.0% for each laboratory

Experimental Protocol: A Step-by-Step Guide for Comparative Testing

The following provides a detailed methodology for a comparative testing approach to cross-validate a High-Performance Liquid Chromatography (HPLC) assay method.

Pre-Transfer Activities

• Protocol Development and Approval: A comprehensive transfer protocol is written and approved by both the transferring and receiving laboratories.[8] This protocol should include the objective, scope, responsibilities, materials, analytical procedure, experimental design, and acceptance criteria.[8]

• Training: The transferring laboratory provides training to the analysts at the receiving laboratory on the analytical method.[13]

• Instrument and Reagent Qualification: Ensure that the instruments at the receiving laboratory are qualified and that all reagents and standards meet the required specifications.

Sample Analysis

• Sample Preparation: A single, homogeneous lot of the drug product is used. Samples are prepared for analysis according to the analytical procedure by both laboratories.

• Analysis: Each laboratory performs six independent analyses of the sample lot. The analyses should be performed by at least two different analysts at the receiving laboratory to assess intermediate precision.

Data Evaluation and Reporting

• Data Comparison: The results from both laboratories are compiled and statistically analyzed as defined in the protocol.[7]

• Transfer Report: A final transfer report is prepared, summarizing the results, statistical analysis, any deviations from the protocol, and a concluding statement on the success of the transfer.[8]

Visualizing the Cross-Validation Workflow

The following diagrams illustrate the key workflows in the cross-validation process.

Caption: High-level workflow for analytical method cross-validation.

Caption: Statistical evaluation process in cross-validation.

Data Presentation: A Comparative Summary

Clear and concise presentation of the comparative data is essential for the final report.

Table 1: Comparison of Assay Results for Drug Product X

Laboratory	Replicate 1 (%)	Replicate 2 (%)	Replicate 3 (%)	Replicate 4 (%)	Replicate 5 (%)	Replicate 6 (%)	Mean (%)	Std. Dev.	RSD (%)
Transferring Lab	99.8	100.1	99.5	100.3	99.9	100.2	99.97	0.30	0.30
Receiving Lab	100.2	99.7	100.5	99.9	100.1	100.4	100.13	0.29	0.29

Table 2: Statistical Comparison of Assay Results

Statistical Test	Result	Acceptance Criterion	Pass/Fail
Difference in Mean (%)	0.16	≤ 2.0%	Pass
F-test (Calculated)	1.07	≤ 5.05 (F-critical, α=0.05)	Pass
t-test (p-value)	0.58	p > 0.05	Pass

Conclusion: A Foundation of Trustworthy Data

A successful inter-laboratory cross-validation of an analytical method is a testament to the robustness of the method and the proficiency of the laboratories involved. It is a critical regulatory requirement that ensures the consistency and reliability of data throughout the lifecycle of a pharmaceutical product.[14] By following a well-defined protocol, employing appropriate statistical tools, and setting meaningful acceptance criteria, organizations can confidently transfer analytical methods, thereby safeguarding data integrity and ultimately, patient safety.

References

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. Retrieved from [Link]

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• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures - Starodub. (2024, April 24). Retrieved from [Link]

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• Analytical Method Transfer: Best Practices and Guidelines - Lab Manager Magazine. (2025, November 27). Retrieved from [Link]

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• Transfer of Analytical Methods and Procedures: FDA Requirements and Strategies and Tools for Implementation - Compliance4alllearning.com. Retrieved from [Link]

• Analytical Method Transfer In Focus in EU Effort to Revise GMP Chapter 6 on Quality Control. (2010, December 11). Retrieved from [Link]

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• Protocols for the Conduct of Method Transfer Studies for Type C Medicated Feed Assasy Methods - FDA. (2007, April 26). Retrieved from [Link]

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A Senior Application Scientist's Guide to Assessing Cis-Trans Isomer Stability Under Different pH Conditions

In the landscape of drug development and molecular science, the stability of geometric isomers, specifically cis and trans isomers, is a critical parameter that can profoundly influence a compound's efficacy, safety, and shelf-life.[1][2][3] The interconversion or degradation of these isomers is often sensitive to environmental factors, with pH being a primary catalyst.[1][4] This guide provides an in-depth, experimentally grounded framework for researchers, scientists, and drug development professionals to rigorously assess the stability of cis and trans isomers across a range of pH conditions. We will move beyond rote protocols to explain the underlying chemical principles and rationale that inform a robust and self-validating stability study.

The "Why": pH and the Energetics of Isomerization

Cis-trans isomers, also known as geometric isomers, are stereoisomers that have the same molecular formula and sequence of bonded atoms, but differ in the three-dimensional orientations of their atoms in space.[5] This difference in spatial arrangement, typically around a double bond or a ring structure, leads to distinct physical and chemical properties.[5][6] Generally, trans isomers are more thermodynamically stable than their cis counterparts due to reduced steric hindrance.[5]

However, the kinetic barrier to interconversion can be overcome. The presence of acidic or basic conditions can catalyze this isomerization by altering the electronic character of the molecule.[7]

• Acid Catalysis: In an acidic medium, protonation can occur at or near the double bond. This can lead to the formation of a transient carbocation or a species with reduced double-bond character, allowing for rotation around the bond axis before deprotonation re-forms the double bond, often in the more stable trans configuration.[7]

• Base Catalysis: A basic environment can facilitate isomerization through mechanisms like the formation of a carbanion intermediate.[8] Attack by a base on a susceptible part of the molecule can induce a shift in electron density that temporarily weakens the double bond, permitting rotation.[8]

Understanding these pH-dependent mechanisms is crucial as it dictates the experimental design for a forced degradation study, a regulatory requirement for drug development.[9][10][11] The goal of such a study is to identify potential degradation products and understand the degradation pathways.[9][10]

The "How": A Comparative Experimental Workflow

A comprehensive assessment of pH-dependent isomer stability involves subjecting the compound to a range of pH conditions and monitoring the change in the cis:trans ratio over time. High-Performance Liquid Chromatography (HPLC) is the workhorse technique for this analysis due to its ability to separate and quantify isomers with high resolution.[12][13][14][15][16]

Below is a logical workflow for conducting such a study.

Caption: Experimental workflow for assessing pH-dependent isomer stability.

Detailed Experimental Protocol: HPLC-Based Stability Assessment

This protocol is designed to be a self-validating system, where the initial time point (t=0) serves as the baseline for each pH condition.

1. Materials and Reagents:

• Cis/Trans isomer standard or sample

• HPLC-grade acetonitrile and water

• Phosphate, citrate, and borate buffer salts

• Hydrochloric acid and sodium hydroxide for pH adjustment

• Class A volumetric flasks and pipettes

2. Preparation of Solutions:

• Stock Solution: Accurately weigh and dissolve the isomer sample in a suitable solvent (e.g., acetonitrile or methanol) to create a concentrated stock solution. The initial cis:trans ratio should be known or determined.

• Buffer Solutions: Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 7, 9, 12). Ensure the buffer system has sufficient capacity and does not interfere with the HPLC analysis.

3. Forced Degradation Study:

• For each pH condition, add a known volume of the stock solution to the buffer to achieve the target final concentration (typically in the µg/mL range).

• Immediately withdraw the t=0 sample and quench the reaction to prevent further isomerization. Quenching can be achieved by neutralizing the pH or by rapid cooling.

• Incubate the remaining solutions at a controlled temperature (e.g., 40°C or 60°C).

• Withdraw aliquots at predetermined time intervals (e.g., 2, 4, 8, 24 hours) and quench them immediately.

4. HPLC Analysis:

• Method Development: Develop a stability-indicating HPLC method capable of resolving the cis and trans isomers from each other and from any potential degradants. A C18 column is often a good starting point.[15] Mobile phase composition (e.g., acetonitrile/water with a buffer like phosphate) and gradient may need optimization.[17]

• Analysis of Samples: Inject the quenched samples into the HPLC system.

• Data Acquisition: Monitor the elution profile using a UV detector at a wavelength where both isomers have significant absorbance.

5. Data Analysis and Interpretation:

• Integrate the peak areas for the cis and trans isomers in each chromatogram.

• Calculate the percentage of each isomer at each time point for every pH condition.

• Plot the natural logarithm of the ratio of the isomers (ln([cis]/[trans])) versus time. The slope of this plot will give the observed rate constant (k_obs) for the interconversion at that specific pH.

Complementary Analytical Techniques

While HPLC is the primary tool, other techniques can provide valuable supporting data:

• UV-Visible Spectroscopy: Can be used for kinetic studies if the cis and trans isomers have distinct absorption spectra.[18][19][20][21] By monitoring the change in absorbance at a specific wavelength over time, the rate of isomerization can be determined.[18][20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for unambiguous structural identification of isomers.[22][23][24] It can be used to monitor the isomerization process in real-time and can provide detailed mechanistic insights, especially in pH-dependent studies where protonation states can be observed.[22][25]

Data Presentation for Clear Comparison

Summarizing the quantitative data in a well-structured table is essential for easy comparison and interpretation.

Table 1: pH-Dependent Isomerization Rate Constants and Half-Life

pH	Rate Constant (k_obs) (h⁻¹)	Half-life (t₁/₂) for Cis Isomer (h)	% trans Isomer at 24h
2.0	0.05	13.86	70
4.0	0.02	34.65	39
7.0	0.005	138.6	11
9.0	0.10	6.93	91
12.0	0.25	2.77	99

Note: The data presented in this table is hypothetical and for illustrative purposes only.

This table clearly shows that the isomerization is significantly faster at both highly acidic and highly basic pH values, with the greatest stability observed at neutral pH.

Mechanistic Insights through Visualization

Visualizing the proposed mechanisms of acid and base catalysis can aid in understanding the underlying chemical transformations.

Caption: Mechanisms of acid and base-catalyzed cis-trans isomerization.

Conclusion: From Data to Drug Development Strategy

A thorough understanding of how pH affects the stability of cis and trans isomers is not merely an academic exercise; it is a cornerstone of rational drug design and formulation.[26] The data generated from the described experimental workflow directly informs critical decisions in the drug development pipeline:

• Formulation Development: Identifying the pH of maximum stability is key to developing a liquid formulation with an acceptable shelf-life. This may involve the use of buffering agents to maintain the optimal pH.[4]

• Route of Administration: The pH of different physiological environments (e.g., stomach pH ~1.5-3.5, small intestine pH ~6.0-7.4) can impact the isomeric form of an orally administered drug, potentially affecting its absorption and bioavailability.

• Regulatory Submissions: Robust stability data under forced degradation conditions is a mandatory component of regulatory submissions to agencies like the FDA and EMA, as outlined in ICH guidelines.[9][10][27][28]

By integrating sound experimental design, precise analytical methodology, and a clear understanding of the underlying chemical principles, researchers can confidently assess the stability of cis and trans isomers, ensuring the development of safe, effective, and stable pharmaceutical products.

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A Practical Guide to Benchmarking Synthesis Efficiency Against Published Methods

For researchers at the forefront of chemical innovation, particularly within drug discovery and development, the synthesis of a novel molecule is only the beginning. The crucial next question is: "How good is our synthesis?" Establishing the efficiency and sustainability of a new synthetic route is not merely an academic exercise; it is a critical determinant of a project's future viability. A resource-intensive, low-yielding process can terminate an otherwise promising drug candidate due to economic and environmental unsustainability.

This guide provides an in-depth framework for objectively benchmarking a new synthetic methodology against established, published routes. Moving beyond simple yield comparisons, we will explore a suite of industry-standard metrics, delve into the strategic logic of synthesis design, and provide a self-validating, step-by-step protocol for rigorous comparative analysis.

The Pillars of Synthesis Efficiency: Moving Beyond Percent Yield

While percentage yield is a fundamental measure, it only tells part of the story. A 90% yield might seem impressive, but if it requires vast quantities of solvents and reagents that are ultimately discarded, the process is inherently inefficient. To gain a holistic view, we must turn to the principles of green chemistry and adopt more sophisticated metrics.[1] The American Chemical Society Green Chemistry Institute (ACS GCI) Pharmaceutical Roundtable, a leader in this area, has championed several key metrics to drive sustainability.[2][3]

Key Metrics for a Comprehensive Evaluation:

• Atom Economy (AE): Proposed by Barry Trost, this metric calculates how much of the reactants' mass is incorporated into the final desired product.[4] It is a theoretical measure of reaction efficiency, assuming 100% yield, and is fundamental to initial route design.

  • Causality: A low atom economy inherently generates waste, as atoms from reactants are incorporated into unwanted byproducts. Designing reactions with high AE, such as additions and rearrangements, is a primary goal of green chemistry.

• Process Mass Intensity (PMI): Championed by the ACS GCI Pharmaceutical Roundtable, PMI is arguably the most critical high-level metric for the pharmaceutical industry.[2][5] It provides a complete picture of process efficiency by comparing the total mass of all materials used (reactants, solvents, reagents, process water) to the mass of the final active pharmaceutical ingredient (API).[6][7]

  • Causality: PMI directly reflects the environmental footprint and cost of a process. A high PMI indicates significant waste generation, often dominated by solvent usage, which drives up both disposal and operational costs.[4] A 1994 study revealed that for every kilogram of API, 25 to 100 kilograms of waste was standard, highlighting the scale of the issue.[8] The goal is to drive PMI as close to 1 as possible.

• E-Factor (Environmental Factor): Introduced by Roger Sheldon, the E-Factor is closely related to PMI and focuses explicitly on waste. It is calculated as the total mass of waste produced per kilogram of product.[4]

  • Causality: This metric forces a direct confrontation with waste streams. It highlights the inefficiency of a process from the perspective of what is discarded, compelling chemists to consider workups, purifications, and solvent losses. The relationship is simple: E-Factor = PMI - 1 .[5]

• Reaction Mass Efficiency (RME): This metric provides a more realistic view than Atom Economy by incorporating the reaction yield and the actual molar quantities of reactants used (including excesses).

  • Causality: RME bridges the gap between the theoretical ideal (AE) and the practical reality of a reaction. It penalizes for both suboptimal yields and the use of excess reagents, which are common strategies to drive reactions to completion but contribute to waste.

Strategic Synthesis Design: The Foundational Choice

Before a single flask is warmed, the most significant decision impacting efficiency is made: the design of the synthetic route. The two fundamental strategies, linear and convergent synthesis, have profoundly different outcomes.

• Linear Synthesis: This is a sequential approach where a starting material is modified step-by-step until the final product is formed (A → B → C → D).

• Convergent Synthesis: This strategy involves preparing key fragments of the target molecule independently and then combining them in the final stages.

A convergent approach is almost always more efficient for complex molecules. The reason is mathematical and practical: in a linear sequence, the overall yield is the product of the yields of each individual step. Even with consistently high 90% yields, an 8-step linear synthesis results in an overall yield of only ~43% (0.90⁸). In contrast, a convergent approach shortens the main sequence, minimizing the compounding losses of material.

Caption: Comparison of Linear and Convergent Synthesis Strategies.

The Benchmarking Workflow: A Step-by-Step Protocol

To objectively compare your novel synthesis to a published method, a structured and self-validating protocol is essential. This ensures that the comparison is fair, comprehensive, and reproducible.

Caption: Workflow for Benchmarking Synthesis Efficiency.

Experimental Protocol: Executing the Workflow

• Identify the Benchmark Method:

  • Select a synthesis from a reputable, peer-reviewed journal. The ideal benchmark is a route that is either widely cited, known as the "industry standard," or has been previously optimized (e.g., a process chemistry paper).

• Detailed Information Extraction:

  • Go beyond the abstract. Meticulously document every component used in the published procedure, including:

    • Reactants and their exact masses/moles.

    • Catalysts.

    • Reagents (including any used in excess).

    • Solvents for the reaction itself.

    • Solvents and materials for the workup (e.g., water for washes, brine, drying agents like MgSO₄).

    • Solvents for purification (e.g., column chromatography, recrystallization).

  • Note the reported yield for each step and the overall yield.

• Define Process Boundaries:

  • For an equitable PMI calculation, both syntheses must start from commonly available materials. If your synthesis starts from a more advanced intermediate, you must, for the purpose of the benchmark, include the steps required to synthesize that intermediate from a common starting point shared with the published route.

• Normalize and Calculate Inputs:

  • Create a spreadsheet for each synthesis. List every single material input for every step, from the first reaction to the final isolated product.

  • Sum the total mass of all these inputs. This is your "Total Mass In."

• Compute Key Metrics:

  • Overall Yield (%): Calculate the final molar yield based on the initial limiting reagent.

  • Step Count: Tally the number of discrete synthetic transformations.

  • PMI: Use the formula: PMI = (Total Mass of All Inputs [kg]) / (Mass of Final Product [kg]) The ACS GCI Pharmaceutical Roundtable provides a free, user-friendly PMI calculator tool that can handle both linear and convergent syntheses.[3][6][7]

• Comparative Data Analysis:

  • Organize the calculated data into a clear, structured table for direct comparison.

Case Study: Comparative Analysis of Oseltamivir (Tamiflu®) Syntheses

Oseltamivir is an excellent case study, as its synthesis has been the subject of intense academic and industrial research, leading to numerous distinct and well-documented routes.[9][10] The original industrial synthesis relied on (-)-shikimic acid, a natural product with a sometimes-unreliable supply chain, and utilized potentially hazardous azide chemistry.[9][10] This spurred the development of many alternative routes.

Below is a summarized comparison of several prominent approaches, illustrating how different strategies impact overall efficiency.

Metric	Roche (Original)[10]	Trost Synthesis[11][12]	Hayashi Synthesis[10]
Primary Starting Material	(-)-Shikimic Acid	Commercially available materials	Commercially available materials
Number of Steps	~10-12	8	3 (one-pot operations)
Overall Yield	~17-22%	30%	57%
Key Transformation	Epoxidation of shikimate derivative	Pd-catalyzed asymmetric allylic alkylation	Organocatalytic asymmetric Michael addition
Noteworthy Features	Relies on natural product; uses azides	Azide-free; desymmetrization strategy	Extremely high yield; uses one-pot operations to minimize purifications

This table is a simplified representation based on published data. A full PMI analysis would require detailed experimental data for all inputs.

This comparison clearly demonstrates the evolution of efficiency. The Hayashi synthesis, by employing one-pot operations, dramatically reduces the number of steps and workups, leading to a significantly higher overall yield.[10] The Trost synthesis provides a valuable azide-free alternative, enhancing process safety.[11][12] Each route represents a different set of strategic choices, trading off factors like starting material availability, reagent hazards, and operational complexity.

Conclusion

Benchmarking is an indispensable discipline for the modern chemist. By moving beyond simple yield and embracing comprehensive metrics like Process Mass Intensity, researchers can make objective, data-driven assessments of their synthetic routes. This rigorous analysis not only validates the novelty and utility of a new method but also illuminates pathways for further optimization, ensuring that the most efficient, safe, and sustainable chemical processes are advanced from the laboratory to industrial application. Adopting this mindset early in development is not just good science—it is a prerequisite for competitive and responsible innovation in the chemical sciences.

References

• Becker, J. (2022). Green Chemistry and Sustainability Metrics in the Pharmaceutical Manufacturing Sector. SciSpace, 79 Citations. [Link]

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• Scilife. (2025). Green Chemistry Case Studies: Success Stories in Drug Development. Scilife. [Link]

• Trost, B. M., et al. (2011). Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®). ResearchGate. [Link]

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• Wikipedia. (n.d.). Oseltamivir total synthesis. Wikipedia. [Link]

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Comparative Cytotoxicity of 4-Methylcyclohexanecarboxylic Acid and its Esters: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of toxicology and drug development, a nuanced understanding of how subtle structural modifications to a molecule can profoundly impact its biological activity is paramount. This guide offers an in-depth comparative analysis of the cytotoxic profiles of 4-methylcyclohexanecarboxylic acid and its corresponding ester derivatives. While direct comparative studies on a comprehensive series of these specific compounds are not extensively documented in publicly available literature, this guide synthesizes existing data on related structures and foundational toxicological principles to provide a predictive framework for researchers. By examining the interplay between physicochemical properties and cellular interactions, we can elucidate the likely trends in cytotoxicity across this chemical class.

Introduction to 4-Methylcyclohexanecarboxylic Acid and its Esters

4-Methylcyclohexanecarboxylic acid is a saturated cyclic carboxylic acid. Its structure, along with its esters, forms a basis for various chemical entities with applications ranging from industrial solvents to intermediates in pharmaceutical synthesis. The central question for toxicologists and drug developers is how the conversion of the carboxylic acid moiety to an ester, and the nature of the ester's alkyl group, modulates its interaction with biological systems and, consequently, its cytotoxicity.

Known Toxicological Profiles

4-Methylcyclohexanecarboxylic Acid

Publicly available toxicological data specifically for 4-methylcyclohexanecarboxylic acid is limited. However, information on related compounds, such as the metabolites of 4-methylcyclohexanemethanol (4-MCHM), provides some insight. Studies on 4-MCHM, a compound involved in a chemical spill in West Virginia, have indicated that its metabolites, which would include carboxylated forms, could be more toxic than the parent compound.[1][2][3] One study suggested that 4-MCHM metabolites might induce oxidative stress.[1][2][3] Generally, carboxylic acids' cytotoxicity can be influenced by their ability to disrupt cellular membranes and interfere with mitochondrial function, though these effects are highly dependent on the specific structure and the cell type.[4][5]

Esters of 4-Methylcyclohexanecarboxylic Acid

Information on the esters of 4-methylcyclohexanecarboxylic acid is also not abundant. However, a study on methyl 4-methylcyclohexanecarboxylate has demonstrated its potential to inhibit the proliferation of cancer cell lines, specifically MCF-7 (breast cancer) and HepG2 (liver cancer) cells, suggesting cytotoxic activity.[6] The mechanism of action appeared to involve the induction of apoptosis.[6] It is crucial to note that while this indicates potential for anti-cancer applications, it also confirms a cytotoxic potential that needs to be carefully characterized.

Comparative Cytotoxicity: A Structure-Activity Relationship (SAR) Perspective

In the absence of direct comparative experimental data, we can infer the relative cytotoxicity of 4-methylcyclohexanecarboxylic acid and its esters by considering the principles of structure-activity relationships. The primary physicochemical property altered by esterification is lipophilicity.

Lipophilicity and Cellular Uptake:

• Carboxylic Acids: At physiological pH, carboxylic acids are typically ionized (negatively charged), which limits their ability to passively diffuse across the lipophilic cell membrane.[7][8][9] Their uptake is often slower and may rely on specific transporters.

• Esters: Esterification masks the polar carboxylic acid group, significantly increasing the molecule's lipophilicity.[10][11] This enhanced lipophilicity generally facilitates more rapid passive diffusion across the cell membrane, leading to higher intracellular concentrations.[7][8]

Intracellular Hydrolysis and Action:

Once inside the cell, esters can be hydrolyzed by intracellular esterases back to the parent carboxylic acid. This intracellular release of the acid can lead to a higher localized concentration of the potentially active toxicant compared to the direct administration of the carboxylic acid itself.

This leads to a central hypothesis for comparative cytotoxicity:

Esters of 4-methylcyclohexanecarboxylic acid are likely to exhibit greater cytotoxicity than the parent acid, particularly with shorter alkyl chain esters that maintain a balance of lipophilicity for cell penetration and sufficient aqueous solubility.

The length of the ester's alkyl chain will further modulate this effect. Very long alkyl chains might increase lipophilicity to a point where aqueous solubility becomes a limiting factor for bioavailability in an in vitro setting, or the molecule may become sequestered in lipid droplets, reducing its interaction with cytosolic or nuclear targets.

Visualizing the Structure-Activity Relationship

Caption: Workflow for the MTT cell viability assay.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cell death by measuring the release of LDH, a cytosolic enzyme, from cells with compromised membrane integrity.

Principle: LDH released into the culture medium catalyzes the conversion of a substrate into a colored product. The amount of color formation is proportional to the number of lysed cells.

Step-by-Step Protocol:

• Cell Seeding and Treatment:

  • Follow the same procedure as for the MTT assay (Steps 1 and 2).

  • It is essential to include a "maximum LDH release" control by treating some wells with a lysis buffer provided with the assay kit.

• Supernatant Collection:

  • After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the LDH reaction mixture to each well of the new plate containing the supernatants.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

• Stopping the Reaction:

  • Add 50 µL of the stop solution provided in the kit to each well.

• Absorbance Measurement:

  • Measure the absorbance of each well at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the background control (medium only) from all other readings.

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100

  • Plot the percentage of cytotoxicity against the compound concentration to determine the EC₅₀ (half-maximal effective concentration) for each compound.

Data Presentation and Interpretation

The results from these assays should be compiled into clear, tabular formats for easy comparison of the IC₅₀ or EC₅₀ values.

Table 1: Comparative Cytotoxicity of 4-Methylcyclohexanecarboxylic Acid and its Esters (Hypothetical Data)

Compound	IC₅₀ (µM) - MTT Assay (48h)	EC₅₀ (µM) - LDH Assay (48h)
4-Methylcyclohexanecarboxylic Acid	> 500	> 500
Methyl 4-methylcyclohexanecarboxylate	150	180
Ethyl 4-methylcyclohexanecarboxylate	120	145
Propyl 4-methylcyclohexanecarboxylate	180	210
Butyl 4-methylcyclohexanecarboxylate	250	290

Note: The data in this table is hypothetical and for illustrative purposes only. Actual experimental results are required for a definitive comparison.

Conclusion

This guide provides a framework for understanding and evaluating the comparative cytotoxicity of 4-methylcyclohexanecarboxylic acid and its esters. Based on fundamental principles of toxicology and pharmacology, it is hypothesized that the ester derivatives will exhibit greater cytotoxicity due to enhanced lipophilicity and cellular uptake. However, this remains a predictive assessment. The provided detailed experimental protocols for MTT and LDH assays offer a robust methodology for researchers to generate the empirical data needed to validate this hypothesis and accurately characterize the cytotoxic profiles of these compounds. Such data is essential for informed decision-making in the fields of chemical safety assessment and drug development.

References

Please note that direct URLs are provided for verification purposes.

• Lan, J., L. K. Tsyusko, S. S. Keerthisinghe, J. Unrine, and Y. Li. 2015. "Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA." Environmental Science & Technology 49 (11): 6854–62. [Link]

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• PubMed. 2015. "Toxicity Assessment of 4-Methyl-1-cyclohexanemethanol and Its Metabolites in Response to a Recent Chemical Spill in West Virginia, USA." [Link]

• Borzelleca, J. F., and J. L. Egle Jr. 2015. "The toxicity of crude 4-methylcyclohexanemethanol (MCHM): review of experimental data and results of predictive models for its constituents and a putative metabolite." Toxicology and Industrial Health 31 (12): 1155–67. [Link]

• PubMed. 2015. "The toxicity of crude 4-methylcyclohexanemethanol (MCHM): review of experimental data and results of predictive models for its constituents and a putative metabolite." [Link]

• Chatziathanasiadou, M. V., D. A. Diamantis, A. G. Tzakos, and D. Galaris. 2018. "Lipophilic ester and amide derivatives of rosmarinic acid protect cells against H2O2-induced DNA damage and apoptosis: The potential role of intracellular accumulation and labile iron chelation." Redox Biology 15: 548–56. [Link]

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• L-cysteine, and an aldose. 2022. "Introducing Lipophilicity to (Polyhydroxyalkyl)thiazolidine Carboxylic Acids Via Acylation." Molecules 27 (6): 1999. [Link]

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Bridging the Gap: A Senior Application Scientist's Guide to Validating Experimental Findings with Computational Chemistry Models

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics, the synergy between experimental validation and computational modeling has become an indispensable cornerstone of modern drug discovery.[1] This guide provides an in-depth technical exploration of how to rigorously validate experimental findings using a suite of computational chemistry models. As a senior application scientist, my aim is to move beyond a mere recitation of protocols and delve into the causality behind methodological choices, empowering you to build a self-validating system for your research.

The Symbiotic Relationship: Why Validate Experimentally and Computationally?

Experimental techniques provide us with tangible, real-world data on molecular structures and interactions.[2] However, these methods can be time-consuming and expensive, and may not always elucidate the underlying molecular mechanisms at a granular level.[3][4] Computational chemistry, on the other hand, offers a powerful lens to visualize and analyze molecular behavior with atomic-level precision.[5] By integrating these two approaches, we can achieve a more comprehensive understanding of the system under investigation, leading to more accurate predictions and accelerated innovation.[1] This integrated approach allows for the validation of computational models against experimental data and, conversely, the use of computational predictions to guide and refine experimental design.[1]

A Comparative Overview of Key Computational Methods

The choice of computational method is critical and depends on the specific scientific question, the size of the system, and the desired level of accuracy.[6] Here, we compare some of the most relevant techniques in the context of drug discovery.

Computational Method	Core Principle	Strengths	Limitations	Typical Application in Validation
Molecular Mechanics (MM)	Treats atoms as spheres and bonds as springs, using classical physics to calculate potential energy.[7]	Computationally efficient, suitable for large systems (proteins, membranes).	Does not explicitly model electrons; accuracy depends on the quality of the force field.	Initial structural refinement, exploring conformational space.
Quantum Mechanics (QM)	Solves the Schrödinger equation to describe the electronic structure of a molecule.[6]	High accuracy, can model bond breaking/formation and electronic effects.	Computationally expensive, limited to smaller systems.	Elucidating reaction mechanisms, calculating electronic properties.
Density Functional Theory (DFT)	A class of QM methods that calculates the electronic structure based on the electron density.[8]	Good balance of accuracy and computational cost for many systems.[9]	Can be less accurate for systems with significant dispersion forces or strong electron correlation.[8]	Calculating binding energies, predicting spectroscopic properties.
Molecular Dynamics (MD) Simulations	Simulates the movement of atoms and molecules over time, based on a force field.[10][11][12]	Provides insights into the dynamic behavior of systems, including conformational changes and binding events.	Limited by the accuracy of the force field and the timescale of the simulation.	Validating protein-ligand binding modes, assessing structural stability.
Quantum Mechanics/Molecular Mechanics (QM/MM)	A hybrid approach that treats a small, critical region of the system with QM and the rest with MM.[13][14]	Combines the accuracy of QM for the active site with the efficiency of MM for the surrounding environment.[13]	The interface between the QM and MM regions requires careful treatment.	Studying enzyme catalysis, modeling reactions in a biological context.

The Validation Workflow: An Integrated Approach

A robust validation workflow involves a cyclical process of experimental characterization, computational modeling, and comparative analysis. This iterative process strengthens the confidence in both the experimental results and the computational models.

Caption: An integrated workflow for validating experimental findings with computational models.

Experimental Protocols for Generating Validation Data

The quality of your computational validation is fundamentally dependent on the quality of your experimental data. Here are detailed protocols for key techniques.

Protocol 1: Protein Structure Determination via X-ray Crystallography

X-ray crystallography is a primary method for determining the three-dimensional structure of proteins at atomic resolution.[15]

Step-by-Step Methodology:

• Protein Purification and Crystallization:

  • Express and purify the target protein to >95% homogeneity.

  • Screen a wide range of crystallization conditions (precipitants, buffers, salts) using vapor diffusion methods (hanging or sitting drop).[16][17][18]

  • Optimize initial crystal hits to obtain well-ordered, single crystals suitable for diffraction.

• X-ray Diffraction Data Collection:

  • Mount a single crystal and cryo-cool it to protect it from radiation damage.

  • Expose the crystal to a high-intensity X-ray beam and collect the diffraction pattern on a detector.[17]

• Structure Determination and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the "phase problem" using methods like molecular replacement or experimental phasing.

  • Build an initial atomic model into the resulting electron density map.[18]

  • Refine the model against the experimental data to improve its quality, monitoring metrics like R-factor and R-free.[18]

• Structure Validation:

  • Assess the stereochemical quality of the final model using tools like Ramachandran plots.[18]

  • Deposit the final coordinates and structure factors in the Protein Data Bank (PDB).[15]

Protocol 2: Measuring Protein-Ligand Binding Affinity with Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity (KD), stoichiometry (n), and enthalpy (ΔH).[19][20]

Step-by-Step Methodology:

• Sample Preparation:

  • Purify the protein and synthesize the ligand to a high degree of purity.

  • Prepare both the protein and ligand in the exact same buffer to minimize heats of dilution.[21]

  • Accurately determine the concentrations of both the protein and ligand.

• ITC Experiment Setup:

  • Typically, the protein solution is placed in the sample cell and the ligand solution in the injection syringe.[21]

  • Set the experimental temperature and other parameters on the ITC instrument.

• Titration and Data Acquisition:

  • Perform a series of small injections of the ligand into the protein solution.

  • The instrument measures the heat change after each injection until the protein is saturated.[22]

• Data Analysis:

  • Integrate the heat-flow peaks to determine the heat change per injection.

  • Fit the resulting binding isotherm to an appropriate binding model to extract the thermodynamic parameters (KD, n, ΔH).[22]

Computational Workflows for Model Generation and Validation

The following are generalized workflows for common computational chemistry techniques. The specific commands and parameters will vary depending on the software package used.

Workflow 1: Molecular Dynamics (MD) Simulation of a Protein-Ligand Complex with GROMACS

MD simulations provide a dynamic view of the protein-ligand interaction, allowing for the assessment of binding stability and conformational changes.[10][11][12][23][24]

Step-by-Step Methodology:

• System Preparation:

  • Obtain the initial structure of the protein-ligand complex, typically from X-ray crystallography or docking.

  • Use the pdb2gmx tool in GROMACS to generate the protein topology.

  • Generate the ligand topology and parameters, for example, using a tool like ACPYPE or the CHARMM-GUI server.

  • Combine the protein and ligand topologies.

• Solvation and Ionization:

  • Create a simulation box and solvate the system with water molecules using gmx editconf and gmx solvate.

  • Add ions to neutralize the system and achieve a desired salt concentration using gmx grompp and gmx genion.[11]

• Energy Minimization:

  • Perform energy minimization to remove steric clashes and relax the system using gmx grompp and gmx mdrun.[11]

• Equilibration:

  • Perform a short simulation under NVT (constant number of particles, volume, and temperature) conditions to stabilize the temperature.

  • Perform a subsequent simulation under NPT (constant number of particles, pressure, and temperature) conditions to stabilize the pressure and density.[11]

• Production MD:

  • Run the production simulation for the desired length of time (nanoseconds to microseconds).

• Analysis:

  • Analyze the trajectory to calculate metrics such as Root Mean Square Deviation (RMSD), Root Mean Square Fluctuation (RMSF), and protein-ligand interactions.

Workflow 2: DFT Calculations for Binding Energy with Gaussian

DFT calculations can provide a more accurate estimation of the binding energy between a ligand and the protein active site.[7][25][26][27][28]

Step-by-Step Methodology:

• Model System Preparation:

  • Extract the ligand and the key interacting residues from the active site of the protein structure.

  • Cap any broken covalent bonds with hydrogen atoms.

• Gaussian Input File Creation:

  • Create separate input files for the protein-ligand complex, the isolated protein active site, and the isolated ligand.

  • Specify the charge and multiplicity of each system.

  • Choose an appropriate DFT functional and basis set (e.g., B3LYP/6-31G(d)).[7]

  • Define the calculation type (e.g., geometry optimization followed by a single-point energy calculation).

• Running the Calculation:

  • Submit the input files to Gaussian.[7]

• Analysis:

  • Extract the final electronic energies from the output files.

  • Calculate the binding energy (ΔE) using the following equation: ΔE = Ecomplex - (Eprotein + Eligand)

Data Presentation and Metrics for Comparison

A direct and quantitative comparison between experimental and computational data is crucial for validation.

Table 1: Comparison of Structural and Energetic Parameters

Parameter	Experimental (X-ray/ITC)	Computational (MD/DFT)	Metric for Comparison	Interpretation of Good Agreement
Protein Structure	PDB Coordinates	Average structure from MD	RMSD of backbone atoms	< 2 Å suggests good agreement.[29]
Ligand Binding Pose	PDB Coordinates	Average ligand position from MD	RMSD of ligand heavy atoms	< 2 Å indicates a stable binding mode.
Binding Free Energy (ΔG)	-RTln(KD) from ITC	Free energy perturbation (FEP) or MM/PBSA from MD	Difference in ΔG	Within 1-2 kcal/mol is considered a good prediction.
Binding Enthalpy (ΔH)	Direct measurement from ITC	Not directly calculated in standard MD/DFT	Qualitative comparison	Trends should be consistent (e.g., both exothermic).

Causality Behind Methodological Choices: A Self-Validating System

The choice of which computational method to use for validation is not arbitrary. It should be guided by the nature of the experimental data and the specific question being addressed.

• Validating a crystal structure? Start with an MD simulation to assess the stability of the experimentally observed conformation in a dynamic environment.

• Investigating binding affinity? Use ITC to obtain thermodynamic data and then employ methods like FEP or MM/PBSA in conjunction with MD to calculate the binding free energy.

• Elucidating a reaction mechanism? Use QM/MM to model the bond-breaking and bond-forming events in the enzyme active site, and compare the calculated energy barriers with experimentally determined kinetic data.

By using experimental data to parameterize and validate your computational models, and then using those models to predict new experimental outcomes, you create a powerful, self-validating research cycle.

Conclusion

The integration of computational chemistry with experimental research is no longer a niche specialty but a fundamental component of modern drug discovery.[4][5] By thoughtfully selecting and applying the methods outlined in this guide, researchers can build a robust framework for validating their findings, leading to a deeper understanding of molecular systems and the accelerated development of new medicines.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Methylcyclohexanecarboxylic Acid

As researchers and developers, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The proper handling and disposal of chemical reagents are paramount to this mission. This guide provides a detailed, authoritative protocol for the disposal of 4-Methylcyclohexanecarboxylic acid, grounded in established safety principles and regulatory compliance. The procedures outlined here are designed to be a self-validating system, ensuring that each step logically contributes to a safe and compliant outcome.

Immediate Safety Protocol & Hazard Assessment

Before handling or disposing of any chemical, a thorough understanding of its hazards is critical. 4-Methylcyclohexanecarboxylic acid is not benign; it presents specific risks that dictate our handling and disposal strategy.

Hazard Profile: According to its Safety Data Sheet (SDS), 4-Methylcyclohexanecarboxylic acid is classified with several hazards.[1][2] It is known to cause skin irritation and serious eye irritation.[1][2] Inhalation of its dust or vapors may lead to respiratory irritation.[1] Furthermore, it is considered harmful if swallowed.[2]

This hazard profile is the primary reason why 4-Methylcyclohexanecarboxylic acid cannot be treated as common waste. Its irritant properties necessitate careful containment to prevent harm to personnel and release into the environment.

Personal Protective Equipment (PPE): The selection of PPE is a direct response to the identified hazards. The following table summarizes the minimum required PPE for handling this compound.

Hazard Type	Required PPE	Rationale
Skin Irritation	Nitrile gloves, Lab coat, Full-length pants, Closed-toe shoes	Prevents direct contact with skin, which can cause irritation.[1]
Eye Irritation	Chemical safety goggles or face shield	Protects eyes from splashes or dust, which can cause serious irritation.[1][3]
Respiratory Irritation	Use in a well-ventilated area or chemical fume hood	Minimizes the inhalation of dust or vapors. For significant dust generation, a NIOSH-approved respirator (e.g., N95 dust mask) is recommended.[1]

Waste Characterization and Classification

Under the guidelines set by the Environmental Protection Agency (EPA), any laboratory that generates chemical waste is responsible for determining if that waste is hazardous.[4][5] For unused or contaminated 4-Methylcyclohexanecarboxylic acid, the process is straightforward: it must be treated as hazardous waste. [4]

The rationale is based on its inherent properties (irritant, harmful) which align with the characteristics of hazardous waste.[1][2] Attempting to neutralize or de-characterize this waste in a standard laboratory setting is not recommended due to the potential for uncontrolled reactions and incomplete treatment. Therefore, the only appropriate pathway is collection for disposal by a licensed waste management provider.[1][6][7]

Step-by-Step Disposal Procedure: Waste Accumulation

The following protocol details the systematic procedure for collecting and storing 4-Methylcyclohexanecarboxylic acid waste prior to its final disposal.

Step 1: Container Selection

• Action: Select a waste container that is in good condition, leak-proof, and chemically compatible with carboxylic acids. High-density polyethylene (HDPE) or glass containers with a secure, screw-top cap are appropriate.[8][9]

• Causality: The container must not react with or be degraded by the acidic waste.[9] Metal containers should be avoided as acids can corrode them. A secure cap is essential to prevent spills and the release of vapors.[8]

Step 2: Waste Collection

• Action: Carefully transfer waste 4-Methylcyclohexanecarboxylic acid (whether solid or in solution) into the designated waste container. If transferring a solid, avoid creating dust.[10] For solutions, use a funnel to prevent spills. Do not fill the container beyond 90% capacity.[9]

• Causality: Leaving at least 10% headspace allows for vapor expansion and reduces the risk of spills from overfilling.[8] Minimizing dust generation is crucial to prevent respiratory exposure.[10]

Step 3: Labeling

• Action: Immediately label the waste container. The label must include:

  • The words "Hazardous Waste" .[8]

  • The full chemical name: "4-Methylcyclohexanecarboxylic acid" . Do not use abbreviations or formulas.[8]

  • A clear statement of the associated hazards: "Irritant, Harmful if Swallowed" .[8]

  • The date when waste was first added to the container (accumulation start date).

• Causality: Proper labeling is a regulatory requirement and is critical for safety. It informs personnel of the container's contents and associated dangers, ensuring it is handled and segregated correctly.

Step 4: Storage and Segregation

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) .[8] This area should be under the control of the laboratory that generates the waste. The container must be placed within secondary containment (such as a chemical-resistant tray or tub) to contain potential leaks.[11]

• Causality: The SAA ensures that hazardous waste is managed safely at its point of generation. Secondary containment is a crucial safeguard against spills reaching drains or causing wider contamination.[11]

• Critical Segregation: Store this acidic waste away from bases and strong oxidizing agents .[1]

• Causality: Mixing acids with bases can cause a violent exothermic reaction. Strong oxidizers can also react dangerously with organic compounds. Segregation prevents these incompatible materials from accidentally mixing.[8][11]

Step 5: Arranging for Final Disposal

• Action: Once the waste container is full (or within the time limits specified by your institution, often 90 days), arrange for pickup by your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[9][11]

• Causality: Final disposal must be conducted at an approved Treatment, Storage, and Disposal Facility (TSDF) in accordance with all local, state, and federal regulations.[5][6] This is not a task that can be performed by laboratory personnel.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for the proper disposal of 4-Methylcyclohexanecarboxylic acid.

Caption: Disposal workflow for 4-Methylcyclohexanecarboxylic acid.

Prohibited Disposal Methods

To ensure safety and compliance, it is equally important to understand what not to do.

• DO NOT Pour Down the Drain: Carboxylic acids can contribute to the corrosion of plumbing. More importantly, this compound's environmental fate and impact on aquatic life are not fully understood, and its release into wastewater systems is not permissible.[12][13] Drain disposal is reserved only for select, dilute aqueous solutions of non-hazardous salts or easily biodegradable compounds, which does not apply here.[14]

• DO NOT Dispose of in Regular Trash: The hazards of skin and eye irritation make trash disposal unsafe for custodial staff.[14] Furthermore, placing hazardous chemicals in a municipal landfill is illegal and environmentally irresponsible.[3] All materials contaminated with the chemical, including empty containers with residue, spill cleanup materials, and used PPE, must also be disposed of as hazardous waste.[4]

By adhering to this comprehensive guide, laboratory professionals can manage 4-Methylcyclohexanecarboxylic acid waste with the highest standards of safety and scientific integrity, protecting themselves, their colleagues, and the environment.

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Navigating the Safe Handling of 4-Methylcyclohexanecarboxylic Acid: A Guide for Laboratory Professionals

As Senior Application Scientist, this guide provides essential safety and logistical information for handling 4-Methylcyclohexanecarboxylic acid. Our goal is to empower researchers, scientists, and drug development professionals with the knowledge to work safely and effectively, building a foundation of trust that extends beyond the product itself. This document is structured to provide not just procedural steps, but also the scientific reasoning behind them, ensuring a culture of safety and excellence in your laboratory.

Understanding the Hazard Profile of 4-Methylcyclohexanecarboxylic Acid

4-Methylcyclohexanecarboxylic acid is a carboxylic acid derivative of methylcyclohexane. While a valuable compound in various research and development applications, it is crucial to recognize its potential hazards to ensure safe handling. The primary risks associated with this chemical include:

• Skin Irritation: Direct contact can cause skin irritation.[1][2][3]

• Serious Eye Irritation: The compound can cause serious irritation if it comes into contact with the eyes.[1][2][3]

• Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[1][2]

A thorough understanding of these hazards is the first step in implementing an effective safety protocol.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are paramount when handling 4-Methylcyclohexanecarboxylic acid. The level of PPE required can vary based on the scale of the experiment and the potential for exposure.

Core PPE Requirements:

PPE Component	Specifications	Rationale
Hand Protection	Nitrile or butyl rubber gloves.	These materials offer good chemical resistance against many acids, preventing skin contact and irritation.[4]
Eye and Face Protection	Chemical safety goggles. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Goggles provide a seal around the eyes to protect from splashes and fumes. A face shield offers broader protection for the entire face.[4][5]
Body Protection	A lab coat or chemical-resistant apron. For larger quantities, a chemical-resistant coverall is recommended.	This protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Generally not required for small-scale use in a well-ventilated area. If dust or aerosols are likely to be generated, a NIOSH-approved N95 dust mask or a respirator with an appropriate cartridge should be used.[4]	This minimizes the risk of inhaling irritating particles or vapors.

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE when working with 4-Methylcyclohexanecarboxylic acid.

Caption: PPE selection workflow for 4-Methylcyclohexanecarboxylic acid.

Operational Plan: A Step-by-Step Protocol for Preparing a 0.1 M Solution

This protocol outlines the preparation of a 0.1 M solution of 4-Methylcyclohexanecarboxylic acid, integrating safety measures at each step. The causality behind each choice is explained to ensure a deep understanding of the procedure.

Objective: To safely and accurately prepare a 0.1 M solution of 4-Methylcyclohexanecarboxylic acid in a suitable solvent.

Materials:

• 4-Methylcyclohexanecarboxylic acid (solid)

• Appropriate solvent (e.g., ethanol, methanol)

• Volumetric flask with stopper

• Analytical balance

• Spatula and weighing paper

• Beaker

• Pipettes

• Wash bottle with solvent

• Personal Protective Equipment (as determined by your risk assessment)

Procedure:

• Pre-use Inspection and Preparation:

  • Action: Ensure the fume hood is operational and the work area is clean and uncluttered. Check that a safety shower and eyewash station are readily accessible.[1]

  • Reasoning: Working in a fume hood minimizes inhalation exposure. A clean workspace prevents cross-contamination and reduces the risk of accidents. Immediate access to emergency equipment is crucial in case of an incident.

• Donning PPE:

  • Action: Put on your lab coat, safety goggles, and nitrile gloves.

  • Reasoning: This establishes a barrier between you and the chemical, protecting your skin and eyes from potential contact.

• Weighing the Compound:

  • Action: Place a piece of weighing paper on the analytical balance and tare it. Carefully use a spatula to weigh the required amount of 4-Methylcyclohexanecarboxylic acid.

  • Reasoning: Precise weighing is critical for accurate solution concentration. Using a spatula minimizes the generation of dust.

• Dissolving the Compound:

  • Action: Transfer the weighed solid to a beaker. Add a small amount of the chosen solvent and swirl gently to dissolve the solid.

  • Reasoning: Dissolving the solid in a beaker before transferring it to the volumetric flask ensures that all the solid is dissolved and makes the transfer easier.

• Transfer to Volumetric Flask:

  • Action: Carefully pour the solution from the beaker into the volumetric flask. Use a small amount of solvent to rinse the beaker and weighing paper, adding the rinsate to the volumetric flask.

  • Reasoning: This quantitative transfer ensures that all the weighed compound is included in the final solution, maintaining the accuracy of the concentration.

• Dilution to Final Volume:

  • Action: Add the solvent to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

  • Reasoning: Accurate dilution to the mark is essential for achieving the target concentration.

• Mixing:

  • Action: Stopper the flask and invert it several times to ensure the solution is homogeneous.

  • Reasoning: Proper mixing guarantees a uniform concentration throughout the solution.

• Labeling and Storage:

  • Action: Label the flask with the chemical name, concentration, date, and your initials. Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.[1]

  • Reasoning: Clear labeling prevents misuse. Proper storage conditions maintain the stability of the solution and prevent hazardous reactions.

Disposal Plan: Responsible Waste Management

Proper disposal of 4-Methylcyclohexanecarboxylic acid and any contaminated materials is a critical component of laboratory safety and environmental responsibility.

• Chemical Waste:

  • Action: Dispose of unused 4-Methylcyclohexanecarboxylic acid and its solutions in a designated, labeled hazardous waste container.[1]

  • Reasoning: This prevents the release of the chemical into the environment and ensures it is handled by trained waste management professionals.

• Contaminated Materials:

  • Action: Dispose of any items that have come into contact with the chemical, such as gloves, weighing paper, and pipette tips, in a designated solid hazardous waste container.

  • Reasoning: Items contaminated with the chemical are also considered hazardous and must be disposed of accordingly to prevent accidental exposure.

• Empty Containers:

  • Action: Rinse empty containers with a suitable solvent three times. The rinsate should be collected and disposed of as chemical waste. The rinsed container can then be disposed of as non-hazardous waste, or recycled, depending on institutional policies.

  • Reasoning: Triple rinsing ensures that residual chemical is removed, minimizing the hazard of the empty container.

Never dispose of 4-Methylcyclohexanecarboxylic acid or its solutions down the drain. [6] Always consult your institution's specific hazardous waste management guidelines.

By adhering to these detailed safety and handling procedures, you contribute to a safer laboratory environment for yourself and your colleagues.

References

• Cleanchem Laboratories. (n.d.). Material Safety Data Sheet: 4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20330, 4-Methylcyclohexanecarboxylic acid. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]

• Alberta College of Pharmacy. (2019). Personal protective equipment in your pharmacy. Retrieved from [Link]

• LeelineWork. (2026). What PPE Should You Wear When Handling Acid 2026?. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. leelinework.com [leelinework.com]
• 5. pppmag.com [pppmag.com]
• 6. fishersci.com [fishersci.com]